Ethyl Laurate

• CAS: 106-33-2

Core Science & Biosynthesis

Physicochemical properties of ethyl laurate

An In-depth Technical Guide to the Physicochemical Properties of Ethyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl laurate (ethyl dodecanoate) is a fatty acid ester with significant applications across the pharmaceutical, cosmetic, and food industries. Its utility as an emollient, solvent, penetration enhancer, and flavoring agent is directly attributable to its specific physicochemical characteristics. This technical guide provides a comprehensive overview of these properties, detailing quantitative data, the experimental protocols for their determination, and the implications for research and development.

Chemical Identity

Ethyl laurate is the ethyl ester of lauric acid (dodecanoic acid). It is formed through the Fischer esterification of lauric acid and ethanol (B145695).[1][2] It is recognized for its mild, waxy, and floral-fruity odor.[3][4][5]

• IUPAC Name: Ethyl dodecanoate

• Synonyms: Lauric Acid Ethyl Ester[6]

• CAS Number: 106-33-2[6]

• Chemical Formula: C₁₄H₂₈O₂[3][6]

• Molecular Weight: 228.37 g/mol [3][7]

• EINECS Number: 203-386-0[3]

Physicochemical Properties

The physical and chemical properties of ethyl laurate are summarized below. These parameters are critical for predicting its behavior in various formulations and biological systems.

Summary of Physical Properties

The following table compiles the key physical constants for ethyl laurate, gathered from various sources.

Property	Value	Conditions
Appearance	Clear, colorless to pale yellow oily liquid	Ambient Temperature
Melting Point	-2 °C to -12 °C	760 mm Hg
Boiling Point	269 °C to 275 °C	760 mm Hg
141 °C to 142 °C	8.00 mm Hg
Density	0.86 g/cm³ to 0.867 g/cm³	20-25 °C
Refractive Index	1.430 to 1.434	20 °C
Vapor Pressure	0.007 mmHg	25 °C
0.1 hPa (0.075 mmHg)	60 °C
Flash Point	100 °C to 138 °C	Closed Cup
Autoignition Temp.	>300 °C	-

References for Table 2.1:[1][4][6][7][8][9][10][11][12]

Solubility and Partitioning Behavior

Solubility is a crucial parameter for formulation development, especially for drug delivery systems.

Property	Description
Solubility in Water	Insoluble (0.4128 mg/L at 25 °C)
Solubility in Organic Solvents	Soluble in alcohol, ether, chloroform, and ethyl acetate. Miscible with oils.
LogP (o/w)	5.71 to 6.02

References for Table 2.2:[7][10][13]

Experimental Protocols for Property Determination

Accurate determination of physicochemical properties relies on standardized experimental methodologies. This section outlines the protocols for measuring key parameters of ethyl laurate.

Workflow for Physicochemical Characterization

The general workflow for characterizing a liquid sample like ethyl laurate involves a series of sequential tests to determine its primary physical and chemical properties.

Caption: General experimental workflow for physicochemical characterization.

Density Measurement

Principle: Density is determined by measuring the mass of a known volume of the liquid at a controlled temperature.

Method (Pycnometer):

• Clean and dry a pycnometer (a glass flask with a precise volume) and determine its mass (m₁).

• Fill the pycnometer with distilled water and place it in a thermostatic bath at a specific temperature (e.g., 20°C) until it reaches thermal equilibrium.

• Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer filled with water (m₂).

• Empty and dry the pycnometer, then fill it with ethyl laurate.

• Repeat the thermal equilibration process at the same temperature.

• Adjust the ethyl laurate level to the mark, dry the exterior, and weigh the pycnometer (m₃).

• Calculate the density (ρ) using the formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water.

Boiling Point Determination

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Method (Distillation - ASTM D1078):

• Place a measured volume of ethyl laurate into a distillation flask.

• Add boiling chips to ensure smooth boiling.

• Assemble the distillation apparatus with a condenser and a collection vessel.

• Insert a calibrated thermometer so that the top of the bulb is level with the bottom of the side-arm of the flask.

• Heat the flask gently.

• Record the temperature when the first drop of condensate falls from the condenser tip (Initial Boiling Point).

• Continue distillation and record the temperature range over which the liquid distills. For a pure substance, this range should be narrow.

• Record the atmospheric pressure and apply a correction if it deviates from 760 mmHg.

Refractive Index Measurement

Principle: The refractive index is a measure of how much light bends, or refracts, when it enters the liquid. It is a characteristic property dependent on temperature and the wavelength of light.

Method (Abbe Refractometer):

• Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled water).

• Ensure the prism surfaces are clean and dry.

• Apply a few drops of ethyl laurate onto the lower prism.

• Close the prisms and allow the sample to reach the instrument's set temperature (e.g., 20°C).

• Adjust the light source and use the coarse and fine adjustment knobs to bring the dividing line between the light and dark fields into sharp focus at the crosshairs of the eyepiece.

• Read the refractive index directly from the instrument's scale.

Viscosity Measurement

Principle: Viscosity is the measure of a fluid's internal resistance to flow.[14]

Method (Rotational Viscometer):

• Select an appropriate spindle and rotational speed based on the expected viscosity of ethyl laurate.

• Pour the sample into a suitable container and bring it to the desired temperature using a water bath.

• Immerse the spindle into the ethyl laurate up to the marked level.

• Start the viscometer motor at the selected speed and allow the reading to stabilize.

• The instrument measures the torque required to rotate the spindle and calculates the dynamic viscosity, typically in centipoise (cP).[15][16]

Surface Tension Measurement

Principle: Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area possible. It is measured as the force per unit length.

Method (Du Noüy Ring Method):

• A platinum-iridium ring is suspended from a sensitive balance (tensiometer).[17][18]

• The ring is immersed in the ethyl laurate sample, which has been brought to a constant temperature.

• The ring is slowly pulled upwards through the liquid-air interface.[19]

• The liquid adheres to the ring, forming a meniscus.

• The force required to pull the ring just free from the surface is measured.[18]

• This maximum force is used to calculate the surface tension, applying appropriate correction factors.

Synthesis and Applications in Drug Development

The properties of ethyl laurate make it a valuable excipient in pharmaceutical formulations.

Synthesis via Fischer Esterification

Ethyl laurate is typically synthesized by reacting lauric acid with ethanol in the presence of an acid catalyst.[1][2] This reversible reaction is driven to completion by removing the water produced.

Caption: Fischer esterification process for the synthesis of ethyl laurate.

Role in Pharmaceutical Formulations

The physicochemical profile of ethyl laurate underpins its use in drug development:

• Solvent: Its non-polar nature and miscibility with oils make it an excellent solvent for lipophilic active pharmaceutical ingredients (APIs) in topical and oral formulations.[1][6]

• Emollient: In topical products like creams and lotions, it acts as a skin-conditioning agent, providing a smooth, non-greasy feel.[1][6]

• Penetration Enhancer: Its lipophilicity (high LogP) allows it to reversibly disrupt the stratum corneum, facilitating the absorption of APIs through the skin.

• Viscosity Modifier: It can be used to adjust the viscosity of formulations, improving their spreadability and texture.

Safety and Handling

• Toxicity: Ethyl laurate exhibits low acute toxicity, with high LD50 values (>5000 mg/kg in rabbits, both oral and dermal).[7][13][20]

• Handling: Standard laboratory practices are recommended. Avoid contact with skin and eyes and do not breathe vapor.[13][21] Use in a well-ventilated area.

• Storage: Store in a cool, dry place in tightly sealed containers, protected from heat, light, and ignition sources.[22][11][12]

• Incompatibilities: Avoid contact with strong oxidizing agents, strong reducing agents, acids, and bases.[11][23][24]

• Combustibility: It is a combustible liquid.[2][3] When heated to decomposition, it may emit acrid smoke.[2][3]

References

• 1. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 2. Page loading... [guidechem.com]
• 3. Ethyl laurate CAS#: 106-33-2 [m.chemicalbook.com]
• 4. Ethyl laurate = 98 , FCC, FG 106-33-2 [sigmaaldrich.com]
• 5. Perfumers Apprentice - Ethyl Laurate (Natural) [shop.perfumersapprentice.com]
• 6. Ethyl Laurate Manufacturer & Suppliers |ELFAT-EtLau - Elchemy [elchemy.com]
• 7. Ethyl laurate - CD Formulation [formulationbio.com]
• 8. Ethyl laurate for synthesis 106-33-2 [sigmaaldrich.com]
• 9. Ethyl laurate for synthesis 106-33-2 [sigmaaldrich.com]
• 10. parchem.com [parchem.com]
• 11. Ethyl Laurate or Ethyl Dodecanoate Manufacturers, with SDS [mubychem.com]
• 12. Ethyl laurate - Safety Data Sheet [chemicalbook.com]
• 13. chembk.com [chembk.com]
• 14. zeroinstrument.com [zeroinstrument.com]
• 15. measurlabs.com [measurlabs.com]
• 16. Viscometers: A Practical Guide [machinerylubrication.com]
• 17. biolinscientific.com [biolinscientific.com]
• 18. thierry-corp.com [thierry-corp.com]
• 19. Methods to Determine Surface Tension - GeeksforGeeks [geeksforgeeks.org]
• 20. merckmillipore.com [merckmillipore.com]
• 21. sds.metasci.ca [sds.metasci.ca]
• 22. ethyl laurate, 106-33-2 [thegoodscentscompany.com]
• 23. The Good Scents Company safety data sheet for ethyl laurate [thegoodscentscompany.com]
• 24. shop.perfumersapprentice.com [shop.perfumersapprentice.com]

Natural sources and extraction of ethyl laurate

An In-depth Technical Guide to the Natural Sources and Extraction of Ethyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl laurate, the ethyl ester of lauric acid, is a fatty acid ester with applications spanning the pharmaceutical, cosmetic, and food industries. Its properties as an emollient, solvent, and flavoring agent make it a valuable compound.[1][2] This technical guide provides a comprehensive overview of the natural sources of ethyl laurate and its precursor, lauric acid, along with detailed methodologies for its extraction and synthesis. The information is tailored for researchers, scientists, and professionals involved in drug development and other technical fields who require a deep understanding of this compound's origins and production.

Natural Sources of Lauric Acid

While ethyl laurate itself is found in various fruits and alcoholic beverages in trace amounts, the primary and most commercially viable natural sources for its production are oils rich in its precursor, lauric acid.[3] Coconut oil and palm kernel oil are the most significant sources, containing high concentrations of this 12-carbon saturated fatty acid.[2]

Table 1: Lauric Acid Content in Primary Natural Sources

Natural Source	Lauric Acid Content (%)	References
Coconut Oil	44.6 - 50	[2][4][5]
Palm Kernel Oil	36.87 - 55	[6][7][8]

Extraction and Synthesis of Ethyl Laurate

The industrial production of ethyl laurate from natural sources primarily involves a two-step process: the extraction of lauric acid-rich oil and the subsequent conversion of lauric acid to ethyl laurate. The most common conversion methods are transesterification of the triglycerides in the oil or direct esterification of free lauric acid with ethanol (B145695).

Transesterification of Triglycerides

Transesterification is a chemical reaction where the glycerol (B35011) backbone of a triglyceride is replaced by an alcohol, in this case, ethanol, to produce fatty acid ethyl esters (FAEEs), including ethyl laurate, and glycerol as a byproduct.[9]

This protocol describes a common laboratory-scale method for the synthesis of ethyl laurate from coconut oil using an alkaline catalyst.

Materials:

• Coconut oil

• Ethanol (absolute)

• Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

• Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄) for neutralization

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of Alkoxide Catalyst: Dissolve a specific amount of KOH or NaOH (e.g., 1% w/w of oil) in absolute ethanol with stirring until fully dissolved. This solution is the alkoxide catalyst.[10]

• Reaction Setup: Add a known quantity of coconut oil to a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Reaction: Heat the oil to the desired reaction temperature (e.g., 60-65°C) under constant stirring.[10][11] Add the prepared alkoxide catalyst solution to the heated oil. The molar ratio of ethanol to oil is typically high (e.g., 6:1 or greater) to drive the reaction towards the products.[11]

• Reflux: Allow the reaction to proceed under reflux for a specified duration (e.g., 1-2 hours).[12]

• Neutralization and Washing: After the reaction is complete, cool the mixture to room temperature. Neutralize the catalyst with a dilute acid (e.g., HCl or H₂SO₄). Transfer the mixture to a separatory funnel and wash sequentially with a saturated sodium chloride solution and then with distilled water to remove the glycerol, excess ethanol, and salts.

• Drying and Solvent Removal: Separate the organic layer (containing the ethyl esters) and dry it over anhydrous sodium sulfate. Filter to remove the drying agent. Remove the excess ethanol using a rotary evaporator.

• Purification: The resulting mixture of fatty acid ethyl esters can be further purified to isolate ethyl laurate, typically through distillation.

Table 2: Comparison of Catalysts for Transesterification

Catalyst	Type	Advantages	Disadvantages	Typical Concentration	References
Sodium Hydroxide (NaOH)	Homogeneous Base	High conversion, fast reaction	Saponification risk, difficult to separate	0.5 - 2% w/w of oil	[12]
Potassium Hydroxide (KOH)	Homogeneous Base	High conversion, fast reaction	Saponification risk, difficult to separate	1% w/w of oil	[10][11]
Sulfuric Acid (H₂SO₄)	Homogeneous Acid	Low saponification risk	Slower reaction, corrosive	-	[2]
Lipases (e.g., Fermase CALB™10000)	Biocatalyst	High specificity, mild conditions, reusable	Higher cost, slower reaction	-	[1]
Layered Metal Laurates (e.g., Manganese Laurate)	Heterogeneous	Easy separation, reusable	Lower activity compared to homogeneous catalysts	-	[13][14]

Enzymatic Synthesis of Ethyl Laurate

Enzymatic esterification offers a greener alternative to chemical catalysis, operating under milder conditions and with high specificity, which can lead to higher purity products.[1]

This protocol details the synthesis of ethyl laurate from lauric acid and ethanol using an immobilized lipase (B570770).

Materials:

• Lauric acid

• Ethanol (absolute)

• Immobilized lipase (e.g., Fermase CALB™10000)

• Molecular sieves (optional, to remove water)

• Incubator shaker or reaction vessel with temperature control and agitation

• Filtration apparatus

Procedure:

• Reactant Mixture: In a suitable reaction vessel, combine lauric acid and ethanol. The molar ratio of lauric acid to ethanol can be varied, with an excess of ethanol often used to shift the equilibrium towards ester formation. A 1:2 molar ratio of lauric acid to ethanol has been shown to be effective.[15]

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is typically a small percentage of the total substrate weight (e.g., 2% w/w).[15]

• Water Removal (Optional): Add molecular sieves to the mixture to remove the water produced during the esterification, which can improve the conversion rate.

• Reaction: Incubate the mixture at a controlled temperature (e.g., 50-60°C) with constant agitation for a set period (e.g., 4-24 hours).[1][15]

• Enzyme Recovery: After the reaction, separate the immobilized enzyme from the product mixture by filtration. The enzyme can often be washed and reused for subsequent batches.

• Product Purification: The resulting mixture contains ethyl laurate, unreacted substrates, and byproducts. Further purification, such as distillation, may be necessary to achieve high purity ethyl laurate.

Table 3: Yield and Purity of Ethyl Laurate from Different Synthesis Methods

Method	Starting Material	Catalyst/Enzyme	Yield (%)	Purity (%)	References
Alkaline Transesterification	Coconut Oil	NaOH	-	55.61 (as methyl laurate)	[12]
Enzymatic Esterification	Lauric Acid & Ethanol	Fermase CALB™10000	92.46 (conversion)	-	[1]
Ultrasound-assisted Enzymatic Esterification	Lauric Acid & Ethanol	Fermase	96.87 (conversion)	-	[15]
Microwave-assisted Enzymatic Esterification	Lauric Acid & Ethanol	Fermase CALB	98.2 (conversion)	-	[15]

Purification of Ethyl Laurate

Following the initial synthesis, a mixture of fatty acid ethyl esters is typically obtained. The separation and purification of ethyl laurate from this mixture is a critical step to achieve the desired product quality.

Fractional Distillation

Fractional distillation is a widely used technique for separating compounds with different boiling points. Since the boiling points of fatty acid ethyl esters increase with their chain length, this method is effective for isolating ethyl laurate.

Short-path distillation is particularly suitable for thermally sensitive compounds as it operates under high vacuum and involves a short distance between the evaporator and condenser, minimizing thermal degradation.[16]

Equipment:

• Short-path distillation unit (including a heated evaporating flask, a rotating wiper system, an internal condenser, and collection flasks for distillate and residue)

• Vacuum pump

• Heating and cooling circulators

Procedure:

• System Setup: Assemble the short-path distillation apparatus. Ensure all connections are vacuum-tight.

• Charging the Feed: Introduce the crude mixture of fatty acid ethyl esters into the evaporating flask.

• Applying Vacuum: Gradually apply a high vacuum to the system (e.g., below 1 mbar).

• Heating and Wiping: Heat the evaporating flask to the desired temperature while the wiper system rotates to create a thin film of the liquid on the heated surface. This promotes efficient evaporation.

• Condensation and Collection: The more volatile components (including ethyl laurate) will evaporate, travel a short distance to the internal condenser, and condense. The condensed liquid (distillate) is then collected in a separate flask. The less volatile, longer-chain esters will remain as a residue and are collected in another flask. The temperature of the condenser is controlled to ensure efficient condensation of the desired fraction.

• Fraction Collection: The distillation can be performed in stages at different temperatures and vacuum levels to separate different fatty acid ethyl esters based on their volatility.[9]

Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction, typically using carbon dioxide (CO₂), is a green and highly selective technology for separating and purifying compounds. By manipulating the temperature and pressure of the supercritical fluid, its solvating power can be tuned to selectively extract specific components.[17]

This protocol provides a general outline for the fractionation of a fatty acid ethyl ester mixture using supercritical CO₂.

Equipment:

• Supercritical fluid extractor (including a CO₂ pump, an extraction vessel, a separator vessel, and temperature and pressure controllers)

Procedure:

• Sample Loading: The mixture of fatty acid ethyl esters is loaded into the extraction vessel.

• Pressurization and Heating: The system is pressurized with CO₂ and heated to bring the CO₂ to its supercritical state (above its critical temperature and pressure).

• Extraction: The supercritical CO₂ is passed through the extraction vessel, where it selectively dissolves certain components of the mixture based on the set temperature and pressure. For separating ethyl laurate, conditions can be optimized (e.g., 13 MPa and 70°C) to maximize its solubility in the supercritical fluid while leaving behind less soluble, longer-chain esters.[17]

• Separation: The CO₂ laden with the extracted compounds then flows to a separator vessel where the pressure and/or temperature is changed, causing the extracted compounds to precipitate out of the fluid.

• CO₂ Recycling: The CO₂ can then be re-pressurized and recycled back to the extraction vessel.

• Fraction Collection: By performing the extraction in a stepwise manner with varying pressure and temperature, different fractions of fatty acid ethyl esters can be selectively isolated.

Table 4: Purity and Recovery of Ethyl Laurate via Supercritical CO₂ Extraction

Pressure (MPa)	Temperature (°C)	CO₂ Flow Rate ( g/min )	Ethyl Laurate Purity (%)	Ethyl Laurate Recovery (%)	Reference
13	70	70	59.6	83.9	[17]

Diagrams of Methodologies

General Workflow for Ethyl Laurate Production

Caption: General workflow for ethyl laurate production.

Transesterification Reaction Pathway

Caption: Transesterification of triglycerides to produce ethyl esters.

Short-Path Distillation Experimental Workflow

Caption: Workflow of a short-path distillation process.

Conclusion

This technical guide has detailed the primary natural sources of ethyl laurate, focusing on lauric acid-rich coconut and palm kernel oils. It has provided in-depth experimental protocols for the main extraction and synthesis methodologies, including transesterification and enzymatic synthesis. Furthermore, purification techniques such as fractional distillation and supercritical fluid extraction have been discussed with relevant operational parameters. The presented data and diagrams offer a valuable resource for researchers, scientists, and drug development professionals, enabling a comprehensive understanding of the production of high-purity ethyl laurate from natural feedstocks. The choice of a particular method will depend on factors such as desired purity, yield, cost, and environmental considerations.

References

• 1. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 3. Ethyl laurate CAS#: 106-33-2 [m.chemicalbook.com]
• 4. journal-of-agroalimentary.ro [journal-of-agroalimentary.ro]
• 5. journal-of-agroalimentary.ro [journal-of-agroalimentary.ro]
• 6. criticalindustrialchemicals.com [criticalindustrialchemicals.com]
• 7. Characteristics of fatty acid composition and minor constituents of red palm olein and palm kernel oil combination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. file.sdiarticle3.com [file.sdiarticle3.com]
• 9. Sciencemadness Discussion Board - Transesterification of fractionated coconut oil? - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. neptjournal.com [neptjournal.com]
• 11. mdpi.com [mdpi.com]
• 12. "Isolation of Methyl Laurate from Coconut Oil as Raw Material for Fatty" by Rita Arbianti, Tania Surya Utami et al. [scholarhub.ui.ac.id]
• 13. scispace.com [scispace.com]
• 14. scielo.br [scielo.br]
• 15. researchgate.net [researchgate.net]
• 16. Fractionation of Short and Medium Chain Fatty Acid Ethyl Esters from a Blend of Oils via Ethanolysis and Short-Path Distillation - Impact Statement - Research | College of Agricultural & Environmental Sciences [caes.uga.edu]
• 17. Supercritical concentration of ethyl laurate from coconut oil | CoLab [colab.ws]

Ethyl laurate CAS number and molecular structure

An In-depth Technical Guide to Ethyl Laurate

Introduction

Ethyl laurate, also known as ethyl dodecanoate, is the fatty acid ester formed from lauric acid and ethanol (B145695).[1][2] Its CAS Registry Number is 106-33-2.[2][3] This colorless, oily liquid possesses a mild, fruity-floral, and waxy odor and is found naturally in various fruits and alcoholic beverages like apples, melons, and wine.[2][4][5] Due to its favorable physicochemical properties, low toxicity, and biodegradability, ethyl laurate serves as a versatile compound in numerous industrial and research applications.[3] It is widely utilized as a flavoring agent in the food industry, an emollient and fragrance component in cosmetics, and increasingly, as a critical excipient in pharmaceutical formulations.[1][3][6] For drug development professionals, its role as a solvent, penetration enhancer, and carrier for active pharmaceutical ingredients (APIs) is of particular interest for improving the solubility and bioavailability of therapeutic agents.[1][3]

Molecular Structure

Ethyl laurate is structurally composed of a 12-carbon lauric acid chain linked to an ethyl group via an ester bond.[1]

• Chemical Formula : C₁₄H₂₈O₂[3][7]

• Synonyms : Ethyl dodecanoate, Lauric acid ethyl ester, Dodecanoic acid ethyl ester[2][3]

• IUPAC Name : Ethyl dodecanoate[8]

Physicochemical Properties

The physical and chemical characteristics of ethyl laurate are summarized in the table below. It is miscible with organic solvents like ethanol and ether but is insoluble in water.[1][4][9]

Property	Value	References
Molecular Weight	228.37 g/mol	[3][7]
Appearance	Colorless to pale yellow oily liquid	[3][4][9]
Melting Point	-7°C to -10°C	[1][4][9]
Boiling Point	269 - 271 °C	[1][4][9]
Density	0.863 g/cm³ (at 20°C)	[4][10]
Refractive Index	n20/D 1.430 - 1.434	[2][3]
Flash Point	>113 °C (>230 °F)	[2][9]
Vapor Pressure	0.1 hPa (at 60 °C)	[2][4]
Water Solubility	Insoluble	[1][4][9]
LogP	6.02	[2]

Synthesis of Ethyl Laurate

Ethyl laurate is primarily synthesized through the esterification of lauric acid with ethanol. Various catalytic methods have been developed to optimize reaction efficiency and yield.

Experimental Protocol 1: Acid-Catalyzed Esterification

This is a traditional method for synthesizing ethyl laurate.[1]

Materials:

• Lauric acid (C₁₂H₂₄O₂)

• Ethanol (C₂H₅OH), absolute

• Sulfuric acid (H₂SO₄), concentrated (as catalyst)

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Reaction flask with reflux condenser, separating funnel, distillation apparatus

Methodology:

• Combine lauric acid and an excess of absolute ethanol in a round-bottom flask. The molar ratio of ethanol to lauric acid is typically between 2:1 and 8:1.[11]

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Heat the mixture to reflux for several hours to drive the esterification reaction to completion.

• After cooling, transfer the mixture to a separating funnel and wash sequentially with water and a saturated sodium bicarbonate solution to neutralize the acidic catalyst.

• Wash again with water to remove any remaining salts.

• Dry the organic layer (ethyl laurate) over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Purify the crude ethyl laurate by distillation under reduced pressure to obtain the final product.

Experimental Protocol 2: Solvent-Free Enzymatic Synthesis

Enzymatic synthesis offers a more environmentally friendly "green chemistry" approach with high specificity and milder reaction conditions.[7][11][12]

Materials:

• Lauric acid

• Ethanol

• Immobilized lipase (B570770) (e.g., Fermase CALB™ 10,000)[11][12]

• Molecular sieves (to remove water by-product)[11]

• Mechanically stirred reactor

Methodology:

• Add equimolar amounts of lauric acid and ethanol (e.g., 50 mmol each) to the reactor.[11] A 2:1 molar ratio of ethanol to lauric acid can also be used.[11]

• Stir the mixture at a constant temperature (e.g., 60°C) for approximately 10 minutes to ensure homogeneity.[11]

• Initiate the reaction by adding the immobilized lipase catalyst (e.g., 2-2.5% w/w of total substrates) and molecular sieves (e.g., 12% w/w) to the reactor.[11][12]

• Maintain the reaction at the set temperature and agitation speed (e.g., 200 rpm) for the required duration (e.g., 4 hours).[11][12]

• Monitor the reaction progress by taking periodic samples and analyzing the acid value via titration or product formation via gas chromatography (GC).[7][11]

• Upon completion, separate the immobilized enzyme from the product mixture by filtration. The enzyme can be washed, dried, and reused for subsequent batches.[11]

• The resulting ethyl laurate product is typically of high purity and may not require extensive downstream purification.

Caption: Workflow for the synthesis of ethyl laurate via acid-catalyzed esterification.

Applications in Drug Development

Ethyl laurate's properties make it a valuable excipient in the pharmaceutical industry.

• Solvent and Carrier : It serves as a solvent and carrier for drug formulations, which can enhance the solubility and bioavailability of poorly water-soluble active ingredients.[3]

• Topical Formulations : In topical and transdermal drug delivery systems, it functions as a skin-conditioning agent and penetration enhancer, improving the absorption of APIs through the skin.[1]

• Emollient and Emulsifier : Its emulsifying properties help stabilize mixtures and improve the texture of creams and lotions used for drug delivery.[1][3]

Safety and Toxicology

Ethyl laurate is generally considered safe for its intended uses in food, cosmetic, and pharmaceutical applications.[1]

• Toxicity : It exhibits low acute toxicity, with an oral LD50 in rabbits greater than 5000 mg/kg.[2]

• Irritation : Direct contact may cause mild skin and eye irritation.[13][14] It is recommended to wash skin thoroughly after handling and to use in a well-ventilated area.[14]

• Sensitization : While not expected to cause skin sensitization in the general population, it has the potential to induce it in a small fraction of individuals at high concentrations.[5][13] The Research Institute for Fragrance Materials (RIFM) has established maximum acceptable concentration levels to prevent this.[5]

• Genotoxicity : Studies indicate that ethyl laurate does not present a concern for genotoxicity or mutagenicity.[13][15]

• Metabolism : It is expected to be hydrolyzed in the body to lauric acid and ethanol, both of which are metabolized through normal physiological pathways.[16]

References

• 1. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 2. Ethyl laurate | 106-33-2 [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Ethyl laurate [chembk.com]
• 5. Ethyl laurate | The Fragrance Conservatory [fragranceconservatory.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Ethyl laurate synthesis - chemicalbook [chemicalbook.com]
• 8. Dodecanoic acid, ethyl ester [webbook.nist.gov]
• 9. Ethyl Laurate or Ethyl Dodecanoate Manufacturers, with SDS [mubychem.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Uses and Synthesis of Ethyl Laurate_Chemicalbook [chemicalbook.com]
• 12. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ethyl Laurate - Vigon [shop.perfumersapprentice.com]
• 14. sds.metasci.ca [sds.metasci.ca]
• 15. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 16. 105. Ethyl laurate (FAO Nutrition Meetings Report Series 44a) [inchem.org]

An In-Depth Technical Guide to the Solubility of Ethyl Laurate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl laurate in various organic solvents. Ethyl laurate, the ethyl ester of lauric acid, is a fatty acid ester with applications in the pharmaceutical, cosmetic, and food industries as a flavoring agent, emollient, and solvent. A thorough understanding of its solubility characteristics is crucial for formulation development, purification processes, and quality control.

Qualitative and Quantitative Solubility Data

Ethyl laurate is a nonpolar compound and, as such, exhibits good solubility in a wide range of organic solvents. It is generally described as miscible with many common organic solvents. However, precise quantitative, temperature-dependent solubility data is not extensively available in published literature. The following tables summarize the available qualitative and limited quantitative solubility information for ethyl laurate.

Table 1: Qualitative Solubility of Ethyl Laurate in Common Organic Solvents

Solvent	Qualitative Solubility
Ethanol	Soluble, Miscible[1][2]
Methanol	Soluble
Acetone	Soluble[3]
n-Hexane	Soluble
Ethyl Acetate	Soluble[2]
Chloroform	Soluble[2]
Diethyl Ether	Soluble[2]
Dimethylformamide (DMF)	Soluble
Dimethyl Sulfoxide (DMSO)	Soluble

Table 2: Quantitative Solubility of Ethyl Laurate in Select Organic Solvents

Solvent	Temperature (°C)	Solubility
80% Ethanol (v/v)	Not Specified	1 mL in 9 mL
Ethanol	Not Specified	30 mg/mL[4]
Dimethylformamide (DMF)	Not Specified	30 mg/mL[4]
Dimethyl Sulfoxide (DMSO)	Not Specified	20 mg/mL[4]

Note: The limited availability of precise, temperature-dependent quantitative data highlights a gap in the existing chemical literature. The data presented should be used as a guideline, and experimental determination is recommended for specific applications.

Factors Influencing Solubility

The solubility of ethyl laurate in an organic solvent is governed by the principle of "like dissolves like." As a long-chain fatty acid ester, its solubility is influenced by several factors.

Factors influencing the solubility of ethyl laurate.

Experimental Protocols for Solubility Determination

For applications requiring precise solubility data, experimental determination is necessary. The following are detailed methodologies for key experiments.

Gravimetric Method for Liquid-Liquid Solubility Determination

This method is suitable for determining the solubility of a liquid solute, such as ethyl laurate, in a liquid solvent when the two are not fully miscible under all conditions or to determine the composition of coexisting liquid phases.

Objective: To determine the concentration of ethyl laurate in a saturated organic solvent solution at a specific temperature.

Materials:

• Ethyl laurate (high purity)

• Organic solvent of interest (high purity)

• Thermostatic water bath or incubator

• Calibrated analytical balance (± 0.0001 g)

• Glass vials with airtight seals (e.g., screw caps (B75204) with PTFE septa)

• Calibrated pipettes and syringes

• Drying oven

• Desiccator

Procedure:

• Sample Preparation: In a series of glass vials, add an excess amount of ethyl laurate to a known volume or mass of the organic solvent. "Excess" means that a separate, undissolved phase of ethyl laurate should be visible.

• Equilibration: Seal the vials tightly and place them in a thermostatic water bath set to the desired temperature. Agitate the vials continuously using a mechanical shaker or magnetic stirrer to facilitate the establishment of equilibrium. The time required to reach equilibrium will vary depending on the solvent and temperature and should be determined experimentally by taking measurements at different time points until the concentration of the saturated solution remains constant.[5]

• Phase Separation: Once equilibrium is reached, stop the agitation and allow the vials to stand undisturbed in the thermostatic bath for a sufficient time to allow for complete phase separation.

• Sampling: Carefully withdraw a known volume or mass of the clear, saturated solvent phase (the top or bottom layer, depending on the relative densities) using a pre-heated or pre-cooled syringe to the equilibration temperature to avoid any change in solubility during sampling.

• Solvent Evaporation: Transfer the sampled solution to a pre-weighed, clean, and dry container. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that is high enough to evaporate the solvent but low enough to prevent any loss of the much less volatile ethyl laurate.

• Drying and Weighing: Once the solvent is completely evaporated, place the container with the ethyl laurate residue in a drying oven to remove any residual solvent. Cool the container in a desiccator to room temperature and then weigh it on an analytical balance.[6] Repeat the drying and weighing steps until a constant mass is achieved.

• Calculation: The solubility of ethyl laurate in the solvent can be calculated as follows:

  Solubility ( g/100 g solvent) = (Mass of ethyl laurate / Mass of solvent) x 100

  The mass of the solvent is determined by the difference between the mass of the sampled solution and the mass of the ethyl laurate residue.

UV-Vis Spectrophotometric Method for Quantitative Analysis

This method is applicable if ethyl laurate exhibits a chromophore that absorbs in the UV-Vis region, or if it can be derivatized to produce a chromophoric compound. Since esters have a weak n→π* transition around 207 nm, this method is most effective in solvents that are transparent in this region.[7]

Objective: To determine the concentration of ethyl laurate in a solvent by measuring its absorbance of UV-Vis light.

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• Ethyl laurate (high purity)

• Organic solvent of interest (spectroscopic grade)

• Calibrated volumetric flasks and pipettes

Procedure:

• Preparation of Standard Solutions: Prepare a stock solution of ethyl laurate in the chosen organic solvent of a known high concentration. From this stock solution, prepare a series of standard solutions of decreasing concentrations by serial dilution.

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up. Select the wavelength of maximum absorbance (λmax) for ethyl laurate in the chosen solvent by scanning the UV-Vis spectrum of one of the standard solutions.

• Calibration Curve: Measure the absorbance of each standard solution at the determined λmax, using the pure solvent as a blank to zero the instrument. Plot a calibration curve of absorbance versus the known concentrations of the standard solutions. The plot should be linear and pass through the origin, in accordance with the Beer-Lambert Law.

• Sample Preparation: Prepare a saturated solution of ethyl laurate in the solvent at a specific temperature as described in the gravimetric method (equilibration and phase separation steps).

• Sample Analysis: Carefully withdraw a sample of the saturated solution and dilute it with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve. Measure the absorbance of the diluted sample at λmax.

• Calculation: Use the equation of the line from the calibration curve to determine the concentration of the diluted sample. Then, calculate the concentration of the original saturated solution by accounting for the dilution factor.

  Concentration of saturated solution = Concentration of diluted sample x Dilution factor

Logical Workflow for Solubility Determination

The process of determining and utilizing solubility data can be visualized as a logical workflow.

A logical workflow for determining and applying solubility data.

References

• 1. researchgate.net [researchgate.net]
• 2. Ethyl laurate CAS#: 106-33-2 [m.chemicalbook.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. ej-eng.org [ej-eng.org]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. Ch20: Spectroscopic Analysis : Esters [chem.ucalgary.ca]

An In-depth Technical Guide to the Vapor Pressure and Boiling Point of Ethyl Laurate

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of ethyl laurate, with a specific focus on its vapor pressure and boiling point. Ethyl laurate (also known as ethyl dodecanoate) is a fatty acid ethyl ester (FAEE) utilized across various industries, including cosmetics, food, and pharmaceuticals, where it functions as an emollient, fragrance, flavoring agent, and solvent.[1][2] A thorough understanding of its volatility, as characterized by its vapor pressure and boiling point, is critical for formulation development, process design, purification, and ensuring stability and safety in its applications.

Physical and Chemical Properties of Ethyl Laurate

Ethyl laurate is a clear, colorless to pale yellow oily liquid with a mild, waxy, and floral odor.[1][3][4] Its key properties are summarized below.

Property	Value	Source(s)
Chemical Formula	C₁₄H₂₈O₂	[1][5]
Molecular Weight	228.37 g/mol	[6][7]
CAS Number	106-33-2	[1][3]
Density	~0.86 g/cm³ (at 20-25 °C)	[8][9][10][11]
Melting Point	-2 °C to -10 °C	[1][6][8][9][11]
Flash Point	~113 °C (235.4 °F) - closed cup	[4][11][12]
Water Solubility	Insoluble	[4][8][9]
Solubility	Soluble in ether, alcohol, chloroform	[4][6][9]
Refractive Index	~1.432 (at 20 °C)	[6][8][9][10]

Boiling Point of Ethyl Laurate

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure. For high-molecular-weight esters like ethyl laurate, distillation is often performed under reduced pressure (vacuum) to prevent thermal decomposition, which can occur at the high temperatures required for boiling at atmospheric pressure.[13]

Boiling Point	Pressure	Source(s)
269 - 275 °C	1013 hPa (760 mmHg, Atmospheric)	[1][4][5][6][8][9][10]
141 - 142 °C	8.00 mmHg	[3]
163 °C	25 mmHg	[6]

Vapor Pressure of Ethyl Laurate

Vapor pressure is a fundamental property indicating a substance's volatility. It is crucial for modeling evaporation rates, designing separation processes, and conducting safety assessments.

Vapor Pressure	Temperature	Source(s)
0.007 mmHg	25.00 °C (estimated)	[3]
0.1 hPa (~0.075 mmHg)	60 °C	[7][11][12]

The relationship between vapor pressure and temperature can be described by the Antoine equation, a semi-empirical correlation derived from the Clausius-Clapeyron relation.[14][15]

Antoine Equation: log₁₀(P) = A - (B / (T + C))

• P: Vapor pressure

• T: Temperature

• A, B, C: Antoine constants specific to the substance

For ethyl laurate, experimentally determined Antoine constants have been reported:[15]

Constant	Value
A	9.7711
B	4776.4
C	-1.95

Note: These constants are typically valid for a specific temperature range. Users should consult the original source to ensure applicability.

Mandatory Visualizations

Caption: Relationship between temperature, vapor pressure, and boiling point.

References

• 1. Ethyl Laurate Manufacturer & Suppliers |ELFAT-EtLau - Elchemy [elchemy.com]
• 2. chemimpex.com [chemimpex.com]
• 3. ethyl laurate, 106-33-2 [thegoodscentscompany.com]
• 4. Ethyl Laurate or Ethyl Dodecanoate Manufacturers, with SDS [mubychem.com]
• 5. Perfumers Apprentice - Ethyl Laurate (Natural) [shop.perfumersapprentice.com]
• 6. Ethyl Laurate [drugfuture.com]
• 7. Ethyl laurate | 106-33-2 [chemicalbook.com]
• 8. chemwhat.com [chemwhat.com]
• 9. Ethyl Laurate 106-33-2 | TCI AMERICA [tcichemicals.com]
• 10. ラウリン酸エチル ≥98%, FCC, FG | Sigma-Aldrich [sigmaaldrich.com]
• 11. Ethyl laurate for synthesis | 106-33-2 [sigmaaldrich.com]
• 12. Ethyl laurate for synthesis 106-33-2 [sigmaaldrich.com]
• 13. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

Spectral Analysis of Ethyl Laurate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral analysis of ethyl laurate, a fatty acid ester commonly used as a flavoring agent and in the cosmetic industry. The following sections detail the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for ethyl laurate, along with detailed experimental protocols for acquiring these spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. The ¹H and ¹³C NMR spectra of ethyl laurate are presented below.

¹H NMR Spectral Data

The ¹H NMR spectrum of ethyl laurate shows distinct signals corresponding to the different proton environments in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a reference standard, typically tetramethylsilane (B1202638) (TMS).

Assignment	Chemical Shift (ppm)	Multiplicity	Integration	Coupling Constant (J) (Hz)
-CH₃ (Laurate chain)	~ 0.88	Triplet	3H	~ 6.7
-CH₂- (Ethyl group)	~ 4.12	Quartet	2H	~ 7.1
-CH₃ (Ethyl group)	~ 1.25	Triplet	3H	~ 7.1
-CH₂- (α to C=O)	~ 2.27	Triplet	2H	~ 7.5
-(CH₂)₈- (Laurate chain)	~ 1.2-1.4	Multiplet	16H	-
-CH₂- (β to C=O)	~ 1.61	Quintet	2H	~ 7.5

Note: The chemical shifts and coupling constants are approximate and can vary slightly depending on the solvent and spectrometer frequency.

Logical Relationship of ¹H NMR Signals

Caption: Logical connections and coupling between proton signals in ethyl laurate.

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on the different carbon environments within the ethyl laurate molecule.

Assignment	Chemical Shift (ppm)
C=O	~ 173.8
O-CH₂	~ 60.1
O-CH₂-CH₃	~ 14.2
C=O-CH₂	~ 34.4
C=O-CH₂-CH₂	~ 25.0
-(CH₂)₈-	~ 29.2, 29.3, 29.5, 29.7
-CH₂-CH₃ (Laurate)	~ 22.7
-CH₃ (Laurate)	~ 14.1
-CH₂-CH₂-CH₃ (Laurate)	~ 32.0

Note: The chemical shifts are approximate and can vary slightly depending on the solvent and spectrometer frequency.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of ethyl laurate exhibits characteristic absorption bands for an ester.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~ 2925, 2855	C-H stretch	Aliphatic CH₂, CH₃
~ 1740	C=O stretch	Ester
~ 1465	C-H bend	Aliphatic CH₂, CH₃
~ 1175	C-O stretch	Ester

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. The electron ionization (EI) mass spectrum of ethyl laurate shows the molecular ion peak and various fragment ions, which can be used to elucidate the structure of the molecule.

m/z	Relative Intensity (%)	Assignment
228	8.3	[M]⁺ (Molecular Ion)
185	7.3	[M - C₂H₅O]⁺
183	13.2	[M - C₂H₅OH]⁺
157	9.6	[M - C₅H₁₁]⁺
143	5.6	[CH₃(CH₂)₇CO]⁺
101	46.7	[CH₂(CH₂)₄CO]⁺
88	100	[CH₂=C(OH)OC₂H₅]⁺ (McLafferty Rearrangement)
73	16.2	[COOC₂H₅]⁺
61	13.8	[CH₂C(OH)₂]⁺
55	15.2	[C₄H₇]⁺
43	20.7	[C₃H₇]⁺

Note: The relative intensities are approximate and can vary depending on the instrument and experimental conditions.[2]

Fragmentation Pathway of Ethyl Laurate in Mass Spectrometry

Caption: Proposed fragmentation of ethyl laurate under electron ionization.

Experimental Protocols

The following are detailed protocols for acquiring the NMR, IR, and mass spectra of ethyl laurate.

Protocol for ¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of ethyl laurate for ¹H NMR or 50-100 mg for ¹³C NMR into a clean, dry vial.[3][4]

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) to the vial.[5]

  • Gently swirl or vortex the vial to ensure the sample is completely dissolved.

  • Using a Pasteur pipette with a small cotton or glass wool plug, filter the solution into a clean 5 mm NMR tube to remove any particulate matter.[3][4]

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spinner turbine and adjust its position using a depth gauge.

  • Place the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity, which will improve the resolution of the spectra.

  • For ¹H NMR, acquire the spectrum using a standard single-pulse experiment. A sufficient number of scans (typically 8 to 16) should be collected to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required due to the lower natural abundance of ¹³C.[6]

  • Set appropriate acquisition parameters, including spectral width, acquisition time, and relaxation delay.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by referencing the solvent residual peak (e.g., 7.26 ppm for CDCl₃ in ¹H NMR, 77.16 ppm for CDCl₃ in ¹³C NMR).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Perform baseline correction to ensure a flat baseline.

Protocol for Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid):

  • Place one clean, dry salt plate (e.g., NaCl or KBr) on a clean, dry surface.

  • Using a clean pipette, place one to two drops of ethyl laurate onto the center of the salt plate.[7]

  • Carefully place a second salt plate on top of the first, gently spreading the liquid into a thin, uniform film between the plates.[8] Avoid applying excessive pressure to prevent damage to the plates.

• Instrument Setup and Data Acquisition:

  • Place the sample holder into the sample compartment of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample holder to account for atmospheric and instrumental contributions.

  • Place the salt plate assembly containing the ethyl laurate sample into the sample holder.

  • Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).[9]

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a spectrum with a good signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks with their corresponding wavenumbers.

Protocol for Mass Spectrometry (Electron Ionization)

• Sample Preparation:

  • As ethyl laurate is a volatile liquid, it can be introduced directly into the mass spectrometer via a heated direct insertion probe or through a gas chromatograph (GC) inlet.[10]

  • If using a direct insertion probe, a small amount of the liquid sample is placed in a capillary tube, which is then inserted into the probe.

  • If using GC-MS, prepare a dilute solution of ethyl laurate in a volatile organic solvent (e.g., hexane (B92381) or ethyl acetate).

• Instrument Setup and Data Acquisition:

  • Set the ion source to electron ionization (EI) mode.[11]

  • Set the electron energy to 70 eV.[11]

  • Set the mass analyzer to scan over the desired mass range (e.g., m/z 40-300).

  • Introduce the sample into the ion source. If using a direct insertion probe, the probe is heated to volatilize the sample. If using GC-MS, the sample is injected onto the GC column and separated before entering the mass spectrometer.

  • Acquire the mass spectrum.

• Data Processing:

  • The instrument software will display the mass spectrum, which is a plot of relative ion abundance versus mass-to-charge ratio (m/z).

  • Identify the molecular ion peak and major fragment ions.

  • Compare the obtained spectrum with a library of known mass spectra for compound identification.

Experimental Workflow

Caption: A generalized workflow for the spectral analysis of a liquid sample.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]
• 4. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 5. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 6. benchchem.com [benchchem.com]
• 7. eng.uc.edu [eng.uc.edu]
• 8. researchgate.net [researchgate.net]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 11. Electron Ionization - Creative Proteomics [creative-proteomics.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Toxicological Profile of Ethyl Laurate for In Vitro Studies

Introduction

Ethyl laurate, the ethyl ester of lauric acid (dodecanoic acid), is a fatty acid ester commonly used as a flavoring agent in food and a fragrance ingredient in cosmetics and other consumer products. Its chemical formula is CH₃(CH₂)₁₀COOC₂H₅. Given its widespread use, a thorough understanding of its toxicological profile is essential to ensure human safety. This guide provides a comprehensive overview of the in vitro toxicology of ethyl laurate, focusing on key endpoints such as cytotoxicity and genotoxicity. It includes detailed experimental protocols and data presented for clear interpretation and use in research and safety assessments. Biochemically, it is anticipated that ethyl laurate is hydrolyzed to lauric acid and ethanol, which are then metabolized through normal physiological pathways.

Cytotoxicity Profile

Cytotoxicity assays are fundamental in toxicology for determining the concentration at which a substance becomes toxic to cells. The BlueScreen™ assay, a human cell-based method, was used to evaluate the cytotoxicity of ethyl laurate. The assay measures relative cell density, with a reduction to less than 80% indicating a cytotoxic effect.

Table 1: Cytotoxicity Data for Ethyl Laurate

Assay System	Cell Type	Endpoint	Result	Metabolic Activation (S9)	Reference
BlueScreen™ Assay	Human-derived cells	Relative Cell Density	Positive (<80%)	Without S9

Genotoxicity Profile

Genotoxicity assessment is crucial for identifying substances that can cause damage to DNA and chromosomes, potentially leading to cancer or heritable defects. Ethyl laurate has been evaluated in a battery of in vitro genotoxicity tests, including the bacterial reverse mutation assay (Ames test) and the in vitro micronucleus test.

Mutagenicity

The Ames test is a widely used method to assess the mutagenic potential of a chemical by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Table 2: Bacterial Reverse Mutation Assay (Ames Test) Data for Ethyl Laurate

| Bacterial Strains | Test Concentrations | Metabolic Activation (S9) | Result | Reference | | :

Ethyl Laurate: A Technical Guide to Biodegradability and Environmental Fate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl laurate, the ethyl ester of lauric acid, is a fatty acid ester with a wide range of applications in the pharmaceutical, cosmetic, and food industries. Its properties as an emollient, solvent, and fragrance ingredient make it a valuable component in many formulations.[1] As environmental regulations and consumer awareness drive the demand for sustainable ingredients, a thorough understanding of the biodegradability and environmental fate of substances like ethyl laurate is paramount. This technical guide provides an in-depth analysis of the available scientific data on the biodegradability and ecotoxicity of ethyl laurate, intended to inform researchers, scientists, and drug development professionals.

Biodegradation of Ethyl Laurate

Ethyl laurate is considered to be readily biodegradable.[1] The primary mechanism for its degradation in the environment is hydrolysis, which breaks the ester bond to form lauric acid and ethanol (B145695).[2] Both of these breakdown products are common natural substances that are readily metabolized by microorganisms.

The biodegradability of chemical substances is typically assessed using standardized test guidelines, such as those developed by the Organisation for Economic Co-operation and Development (OECD). The OECD 301 series of tests are designed to evaluate the "ready biodegradability" of chemicals, which indicates their potential for rapid and ultimate degradation in an aquatic environment.[3] A substance is considered readily biodegradable if it meets specific criteria, such as reaching at least 60% biodegradation within a 10-day window during a 28-day test period in a manometric respirometry test (OECD 301F).[4][5]

Quantitative Biodegradation Data

Test Guideline	Parameter	Result	Duration	Conclusion
OECD 301F (Expected)	% Biodegradation (ThOD)	> 60%	28 days	Readily Biodegradable

ThOD: Theoretical Oxygen Demand

Environmental Fate

The environmental fate of a substance describes its transport and transformation in various environmental compartments. For ethyl laurate, its low water solubility and potential for biodegradation are key factors influencing its environmental distribution.

Abiotic Degradation

Hydrolysis: The primary abiotic degradation pathway for ethyl laurate is hydrolysis.[2] The ester linkage is susceptible to cleavage in the presence of water, a reaction that can be catalyzed by acids or bases.[6] In the environment, this process leads to the formation of lauric acid and ethanol. The rate of hydrolysis is dependent on factors such as pH and temperature.

Photodegradation: While direct photolysis of fatty acid esters can occur, it is generally not considered a primary degradation pathway compared to biodegradation and hydrolysis.

Biotic Degradation

As previously mentioned, ethyl laurate is readily biodegradable by microorganisms. Following hydrolysis, the resulting lauric acid and ethanol enter common metabolic pathways. Lauric acid, a saturated fatty acid, is degraded through beta-oxidation, a fundamental process in cellular metabolism. Ethanol is readily oxidized by microorganisms.

Environmental Distribution

Due to its low water solubility, ethyl laurate is likely to partition to soil, sediment, and organic matter if released into the environment. Its degradation products, lauric acid and ethanol, have different partitioning behaviors.

Ecotoxicity

Based on available data, ethyl laurate is considered to have low toxicity to aquatic organisms. Ecotoxicity is typically evaluated by determining the concentration of a substance that causes adverse effects on representative organisms from different trophic levels: algae (plants), daphnids (invertebrates), and fish (vertebrates).[7]

Quantitative Ecotoxicity Data

Specific experimental data on the aquatic toxicity of ethyl laurate is limited in publicly available literature. The table below presents expected ranges based on the properties of similar fatty acid esters and their degradation products.

Organism	Test Type	Endpoint	Value (mg/L)
Fish (e.g., Pimephales promelas)	Acute	96-hour LC50	> 100
Invertebrate (Daphnia magna)	Acute	48-hour EC50	> 100
Algae (e.g., Pseudokirchneriella subcapitata)	Growth Inhibition	72-hour EC50	> 100

LC50: Lethal Concentration for 50% of the test organisms. EC50: Effective Concentration for 50% of the test organisms.

Experimental Protocols

OECD 301F: Manometric Respirometry Test

This method is a standard test for determining the ready biodegradability of a substance by measuring the oxygen consumed by microorganisms during its degradation.[8][9]

A known volume of mineral medium containing a known concentration of the test substance as the sole source of organic carbon is inoculated with a mixed population of microorganisms (typically from activated sludge) and incubated in a closed flask at a constant temperature for 28 days. The consumption of oxygen is measured using a manometer. The amount of oxygen taken up by the microbial population during the biodegradation of the test substance, corrected for the oxygen uptake by a blank control, is expressed as a percentage of the theoretical oxygen demand (ThOD).[9]

• Respirometer bottles with manometers

• Magnetic stirrers

• Thermostatically controlled incubator (20 ± 1°C)

• Mineral medium (as specified in OECD 301)

• Inoculum (e.g., activated sludge from a domestic wastewater treatment plant)

• Test substance: Ethyl laurate

• Reference substance (e.g., sodium benzoate)

• Inhibitor for nitrification (optional)

• Carbon dioxide absorber (e.g., potassium hydroxide (B78521) solution)

• Preparation of Mineral Medium: Prepare the mineral medium according to the OECD 301 guideline.

• Preparation of Inoculum: Collect a fresh sample of activated sludge and prepare it as described in the guideline to obtain a suitable microbial inoculum.

• Test Setup: Prepare the following in separate respirometer bottles:

  • Test Vessels: Mineral medium, inoculum, and the test substance (ethyl laurate) at a concentration that will yield a ThOD of 50-100 mg/L.

  • Blank Controls: Mineral medium and inoculum only.

  • Reference Controls: Mineral medium, inoculum, and a reference substance (e.g., sodium benzoate) at a known concentration.

  • Toxicity Controls (optional): Mineral medium, inoculum, test substance, and reference substance.

• Incubation: Place the sealed respirometer bottles in the incubator at 20 ± 1°C and stir continuously.

• Measurement: Record the oxygen consumption at regular intervals for 28 days.

• Data Analysis: Calculate the percentage of biodegradation for the test substance and the reference substance, corrected for the blank control.

For the test to be valid, the following criteria must be met:

• The percentage of degradation of the reference substance must reach the pass level (>60%) within 14 days.

• The oxygen consumption in the blank control should not be excessive.

• The pH at the end of the test should be between 6.0 and 8.5.

Visualizations

Biodegradation pathway of ethyl laurate.

Workflow for OECD 301F biodegradability test.

Conclusion

The available evidence strongly supports the classification of ethyl laurate as a readily biodegradable substance. Its primary degradation pathway involves hydrolysis to lauric acid and ethanol, both of which are readily mineralized by microorganisms in the environment. Furthermore, ethyl laurate is expected to exhibit low toxicity to aquatic organisms. These characteristics make ethyl laurate a favorable ingredient from an environmental perspective, aligning with the principles of green chemistry and sustainable product development. For definitive quantitative data, specific testing according to OECD or equivalent guidelines is recommended.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 105. Ethyl laurate (FAO Nutrition Meetings Report Series 44a) [inchem.org]
• 3. oecd.org [oecd.org]
• 4. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 5. concawe.eu [concawe.eu]
• 6. Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemsafetypro.com [chemsafetypro.com]
• 8. matestlabs.com [matestlabs.com]
• 9. OECD 301f : Ready biodegradability in aerobic aqueous medium - [impact-solutions.co.uk]

Regulatory status of ethyl laurate in food and cosmetics

An In-Depth Technical Guide to the Regulatory and Safety Status of Ethyl Laurate in Food and Cosmetics

This technical guide provides a comprehensive overview of the current regulatory status and safety profile of ethyl laurate for its use in the food and cosmetics industries. The information is intended for researchers, scientists, and professionals involved in drug and product development, presenting key data in a structured format with detailed experimental context.

Chemical Identity

Ethyl laurate, also known as ethyl dodecanoate, is the ester of lauric acid and ethanol. It is a colorless liquid with a mild, waxy, and floral-fruity odor.

Identifier	Value
CAS Number	106-33-2
FEMA Number	2441
JECFA Number	37
EC Number	203-386-0
Chemical Formula	C₁₄H₂₈O₂
Molecular Weight	228.37 g/mol

Regulatory Status in Food

Ethyl laurate is widely recognized and approved as a flavoring agent in food products by major international regulatory bodies.

United States Food and Drug Administration (FDA)

In the United States, ethyl laurate is listed as a synthetic flavoring substance permitted for direct addition to food for human consumption. Its regulatory status is affirmed under 21 CFR 172.515 . It has been granted "Generally Recognized as Safe" (GRAS) status by the Flavor and Extract Manufacturers Association (FEMA) Expert Panel.[1] Notably, ethyl laurate was not among the seven synthetic flavoring substances for which the FDA withdrew authorization in 2018.[2][3][4]

European Union

Within the European Union, ethyl laurate is an authorized food flavoring substance in accordance with Regulation (EC) No 1334/2008 on flavorings and certain food ingredients with flavoring properties for use in and on foods.[5][6][7]

Joint FAO/WHO Expert Committee on Food Additives (JECFA)

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated ethyl laurate and established an Acceptable Daily Intake (ADI) of 0-1 mg/kg of body weight . JECFA concluded that there are no safety concerns at current levels of intake when used as a flavoring agent.

Regulatory Status in Cosmetics

Ethyl laurate is used in cosmetic and personal care products for its properties as a fragrance ingredient and a skin conditioning emollient.

European Union

In the European Union, the use of ethyl laurate in cosmetics is subject to the general provisions of the Cosmetics Regulation (EC) No 1223/2009. While the Scientific Committee on Consumer Safety (SCCS) has not issued a dedicated opinion on ethyl laurate, it has been reviewed in the context of being an impurity in other cosmetic ingredients, such as ethyl lauroyl arginate HCl. The safety of fragrance ingredients is often assessed by industry bodies like the Research Institute for Fragrance Materials (RIFM).

Cosmetic Ingredient Review (CIR)

The Cosmetic Ingredient Review (CIR) Expert Panel has reviewed the safety of alkyl esters, a group of ingredients that includes ethyl laurate. These assessments rely on the available toxicological data for the entire group to determine safety for use in cosmetics. While a specific, standalone final report on ethyl laurate was not found, the amended safety assessment of alkyl esters concludes that these ingredients are safe for use in cosmetics when formulated to be non-irritating.

Quantitative Toxicological Data

A summary of key toxicological data for ethyl laurate is presented below. These data are crucial for the safety assessment of the substance.

Endpoint	Test Species	Results	Reference
Acute Oral Toxicity	Rat	LD50 > 5000 mg/kg
Acute Dermal Toxicity	Rabbit	LD50 > 5000 mg/kg
Bacterial Reverse Mutation (Ames Test)	S. typhimurium, E. coli	Non-mutagenic	[5]
In Vitro Micronucleus Test	Mammalian Cells	Non-clastogenic	[5]
Skin Sensitization (LLNA)	Mouse	Considered a potential skin sensitizer	[5]
Repeated Dose Oral Toxicity (28-day, read-across from methyl laurate)	Rat	NOAEL = 1000 mg/kg/day	[5]

Experimental Protocols

The safety evaluation of ethyl laurate is based on standardized toxicological tests, primarily following OECD guidelines. Below are summaries of the methodologies for the key studies.

Bacterial Reverse Mutation Assay (Ames Test) - OECD 471

This assay evaluates the potential of a substance to induce gene mutations.

• Principle: Strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine or tryptophan) are used. The assay detects mutations that restore the gene's function, allowing the bacteria to grow on an amino acid-deficient medium.

• Methodology:

  • The tester strains are exposed to various concentrations of ethyl laurate, both with and without an external metabolic activation system (S9 fraction from rat liver).

  • The mixture is incorporated into an agar (B569324) medium with a limited amount of the essential amino acid.

  • The plates are incubated for 48-72 hours.

  • The number of revertant colonies (colonies that have mutated back to a functional state) is counted and compared to the number of spontaneous revertants in the negative control.

  • A substance is considered mutagenic if it causes a concentration-dependent increase in the number of revertant colonies. For ethyl laurate, no such increase was observed.[5]

In Vitro Mammalian Cell Micronucleus Test - OECD 487

This test identifies substances that cause chromosomal damage.

• Principle: Micronuclei are small, membrane-bound DNA fragments in the cytoplasm of cells, resulting from chromosome breaks or whole chromosome loss during cell division. An increase in the frequency of micronucleated cells indicates genotoxic potential.

• Methodology:

  • Cultured mammalian cells (e.g., human lymphocytes or Chinese Hamster Ovary cells) are exposed to ethyl laurate at several concentrations, with and without metabolic activation (S9).

  • The cells are treated for a short period (e.g., 3-6 hours) or a longer period (e.g., 24 hours).

  • Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells that have completed one cell division. This allows for the specific analysis of cells that have divided during or after treatment.

  • After incubation, cells are harvested, fixed, and stained.

  • The frequency of binucleated cells containing micronuclei is determined by microscopic analysis. Ethyl laurate did not induce a significant increase in micronucleated cells.[5]

Skin Sensitization: Local Lymph Node Assay (LLNA) - OECD 429

The LLNA is an in vivo method to screen for the skin sensitization potential of a substance.

• Principle: Sensitizing chemicals induce the proliferation of lymphocytes in the lymph nodes draining the application site. The LLNA measures this proliferation as an indicator of sensitization.

• Methodology:

  • A minimum of three concentrations of the test substance, a negative control (vehicle), and a positive control are prepared.

  • The substance is applied to the dorsal surface of each ear of the test mice for three consecutive days.

  • On day five, a solution of ³H-methyl thymidine (B127349) is injected intravenously.

  • After a set period, the mice are euthanized, and the draining auricular lymph nodes are excised.

  • A cell suspension is prepared from the lymph nodes, and the incorporation of ³H-methyl thymidine (a measure of cell proliferation) is quantified using a β-scintillation counter.

  • A Stimulation Index (SI) is calculated by dividing the mean proliferation in each test group by the mean proliferation in the vehicle control group. A substance with an SI of 3 or greater is typically classified as a skin sensitizer.

Repeated Dose 28-Day Oral Toxicity Study - OECD 407

This study provides information on the potential health hazards from repeated exposure to a substance over a 28-day period.

• Principle: To identify target organs and establish a No-Observed-Adverse-Effect Level (NOAEL).

• Methodology:

  • The test substance is administered orally (e.g., by gavage) daily to groups of rodents (usually rats) at three or more dose levels for 28 days. A control group receives the vehicle only.

  • Animals are observed daily for signs of toxicity. Body weight and food consumption are monitored weekly.

  • At the end of the study, blood samples are collected for hematology and clinical chemistry analysis.

  • All animals are subjected to a full necropsy, and organs are weighed.

  • Tissues from the control and high-dose groups are examined histopathologically.

  • The NOAEL is the highest dose at which no substance-related adverse effects are observed. For ethyl laurate, a NOAEL of 1000 mg/kg/day was established through read-across with methyl laurate.[5]

Visualizations

Metabolic Pathway of Ethyl Laurate

Ethyl laurate is readily metabolized in the body through hydrolysis, a process catalyzed by esterase enzymes. This breaks the ester bond, yielding lauric acid and ethanol, both of which are common endogenous substances that are further metabolized through well-established pathways.

Caption: Metabolic fate of ethyl laurate via hydrolysis.

Safety Assessment Workflow for a Flavor/Fragrance Ingredient

The safety assessment of an ingredient like ethyl laurate follows a structured workflow, incorporating various data types to evaluate potential risks to human health.

Caption: Generalized workflow for safety assessment.

References

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. cir-safety.org [cir-safety.org]
• 3. ec.europa.eu [ec.europa.eu]
• 4. cir-safety.org [cir-safety.org]
• 5. cir-safety.org [cir-safety.org]
• 6. ec.europa.eu [ec.europa.eu]
• 7. ec.europa.eu [ec.europa.eu]

The Scent of Nature: A Technical Guide to the History, Discovery, and Analysis of Ethyl Laurate in Natural Products

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl laurate, a fatty acid ethyl ester (FAEE), is a significant contributor to the characteristic aroma and flavor profiles of a diverse array of natural products, from fruits and vegetables to fermented beverages. Its presence, often in trace amounts, can have a profound impact on the sensory perception of these products. This technical guide provides a comprehensive overview of the history of the discovery of ethyl laurate in nature, its widespread occurrence, and the analytical methodologies employed for its isolation and characterization. Detailed experimental protocols for its extraction and quantification are presented, alongside a summary of its concentration in various natural sources. Furthermore, this guide elucidates the key biosynthetic pathways responsible for its formation, particularly in yeast, offering insights for researchers in food science, natural product chemistry, and drug development.

Introduction

Ethyl laurate (ethyl dodecanoate) is a colorless to slightly yellowish liquid with a characteristic waxy, fatty, and subtly fruity-floral aroma.[1][2] As a volatile organic compound, it plays a crucial role in the complex aromatic bouquets of many fruits, including apples, pears, guavas, and melons, as well as in fermented products like wine, beer, and spirits.[1][3] Beyond its sensory significance, the study of ethyl laurate and other fatty acid ethyl esters in natural products provides valuable information regarding the biochemical processes occurring during fruit ripening and fermentation. Understanding the formation and distribution of this compound is essential for quality control in the food and beverage industry, as well as for the potential discovery of novel bioactive compounds.

A Historical Perspective: The Unraveling of a Natural Aroma

The journey to identify and understand the chemical constituents of natural aromas began in the early 20th century. While pinpointing the exact first discovery of ethyl laurate is challenging, early investigations into the volatile components of fruits laid the groundwork for its identification.

One of the pioneering studies in this field was conducted by Power and Chestnut in 1920 on the odorous constituents of apples.[4] Their work, which involved the distillation of apple peelings, led to the identification of various esters, though ethyl laurate was not explicitly mentioned at that time. The comprehensive analysis of fruit volatiles gained momentum with the advent of more sophisticated analytical techniques. A significant milestone was the work of Jennings and his colleagues in the 1960s on Bartlett pear volatiles.[2] These studies were among the first to systematically characterize the complex mixture of esters and other compounds that constitute fruit aromas, creating a foundation for the subsequent identification of specific esters like ethyl laurate in a wide variety of natural sources. The development of gas chromatography (GC) and later, gas chromatography-mass spectrometry (GC-MS), revolutionized the field, allowing for the separation and identification of trace volatile compounds with unprecedented accuracy.

Occurrence of Ethyl Laurate in the Natural World

Ethyl laurate is a widespread, naturally occurring compound found in a diverse range of plants and fermented products. Its presence contributes to the characteristic flavor and aroma profiles of many foods and beverages consumed globally.

Fruits and Vegetables

A significant number of fruits owe part of their characteristic aroma to the presence of ethyl laurate. It has been identified as a volatile component in:

• Pome Fruits: Apples and pears are well-documented sources of ethyl laurate, contributing to their fruity and slightly waxy aroma.[5][6]

• Tropical and Subtropical Fruits: Guava, melon, pineapple, mango, and passion fruit juice all contain ethyl laurate as part of their complex aromatic profiles.[1][3]

• Other Fruits: It has also been reported in apricots and loquats.[3][7]

Alcoholic Beverages

The fermentation process, particularly by the yeast Saccharomyces cerevisiae, is a major source of ethyl laurate in alcoholic beverages. It is formed through the esterification of lauric acid and ethanol (B145695).[3] Ethyl laurate has been identified in:

• Wine: It is a common constituent of both white and sparkling wines, contributing to their floral and fruity notes.[8][9]

• Beer: Found in various types of beer, it adds to the overall flavor complexity.[7]

• Spirits: Ethyl laurate is a significant flavor component in a variety of distilled spirits, including whiskey, rum, cognac, and cachaça.[7][10][11] In some spirits, its concentration can be influenced by the distillation method.[10][11]

Other Natural Products

Beyond fruits and beverages, ethyl laurate has been detected in a variety of other natural sources, including:

• Dairy Products: Cheeses such as blue cheese, cheddar, and Swiss cheese, as well as butter and milk.[7]

• Grains and Baked Goods: Wheat bread and crispbread.[3]

• Spices and Other Plant Materials: Ginger and cocoa.[3][7]

Quantitative Analysis of Ethyl Laurate

The concentration of ethyl laurate in natural products can vary significantly depending on the specific variety, ripeness, processing methods, and fermentation conditions. The following tables summarize some of the reported quantitative data for ethyl laurate in various natural sources.

Natural Source	Cultivar/Type	Concentration	Reference(s)
Spirits
Cachaça (Column Still)	-	0.10 - 2.89 mg/100mL AA	[10][11]
Cachaça (Pot Still)	-	0.03 - 0.49 mg/100mL AA	[10][11]
Rum	-	0.13 - 1.25 mg/100mL AA	[10][11]
Whisky	-	0.03 - 0.28 mg/100mL AA	[10][11]
Wine
Sparkling Wine (Yeast V1)	-	162.34 ± 0.51 µg/L	[8]
Sparkling Wine (Yeast V2)	-	56.71 ± 0.01 µg/L	[8]
Sparkling Wine (Yeast V3)	-	136.25 ± 0.45 µg/L	[8]
Sparkling Wine (Yeast V4)	-	110.49 ± 0.82 µg/L	[8]

AA: Anhydrous Alcohol Data for fruits is often reported in relative abundance or is highly variable depending on the study and methodology.

Experimental Protocols for the Analysis of Ethyl Laurate

The analysis of ethyl laurate in natural products typically involves the extraction of volatile compounds followed by separation and identification using chromatographic and spectrometric techniques.

Extraction of Volatile Compounds

Several methods can be employed for the extraction of ethyl laurate and other volatile compounds from natural matrices. The choice of method depends on the sample type, the desired sensitivity, and the available instrumentation.

HS-SPME is a widely used, solvent-free technique for the extraction of volatile and semi-volatile compounds.

Protocol:

• Sample Preparation: Homogenize a known quantity of the solid sample (e.g., fruit pulp) or take a known volume of the liquid sample (e.g., wine, spirit). Place the sample into a headspace vial. For solid samples, the addition of a salt solution (e.g., NaCl) can enhance the release of volatiles.[12]

• Incubation: Seal the vial and incubate it at a controlled temperature (e.g., 40-60 °C) for a specific duration (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.[12][13]

• Extraction: Expose a SPME fiber with a suitable coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 20-40 minutes) to adsorb the analytes.[12][13]

• Desorption: Retract the fiber and insert it into the heated injection port of a gas chromatograph for thermal desorption of the analytes onto the GC column.[4][12]

LLE is a classic method for extracting volatile compounds from liquid samples.

Protocol:

• Sample Preparation: Take a known volume of the liquid sample and mix it with an immiscible organic solvent (e.g., dichloromethane (B109758) or a pentane-ether mixture).

• Extraction: Vigorously shake the mixture in a separatory funnel to facilitate the transfer of the analytes from the aqueous phase to the organic phase. Allow the layers to separate.

• Concentration: Collect the organic layer and concentrate it under a gentle stream of nitrogen to a small volume before GC-MS analysis.[12]

UAE uses high-frequency sound waves to enhance the extraction of compounds from solid and liquid samples.

Protocol:

• Sample Preparation: Place a known quantity of the sample in a vessel with a suitable solvent.

• Sonication: Immerse the vessel in an ultrasonic bath or use an ultrasonic probe to apply ultrasonic waves for a specific time and power.[14][15][16]

• Separation: Separate the extract from the solid residue by filtration or centrifugation.

• Analysis: The extract can then be directly injected or further concentrated before GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for the separation and identification of volatile compounds like ethyl laurate.

Protocol:

• Gas Chromatography:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) is typically used for the separation of volatile compounds.[4][17]

  • Injector: The injector temperature is set high enough to ensure rapid volatilization of the analytes (e.g., 250 °C).[4]

  • Oven Temperature Program: A temperature gradient is used to separate the compounds based on their boiling points. A typical program might start at a low temperature (e.g., 40 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250-280 °C).[12][13]

  • Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.[12]

• Mass Spectrometry:

  • Ionization: Electron ionization (EI) at 70 eV is the most common ionization method for volatile compound analysis.[4]

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is used to separate the ions based on their mass-to-charge ratio (m/z).

  • Data Acquisition: The mass spectrometer is typically operated in full scan mode to acquire mass spectra of the eluting compounds. For quantitative analysis, selected ion monitoring (SIM) mode can be used for higher sensitivity and selectivity.[18]

  • Identification: Compounds are identified by comparing their mass spectra and retention indices with those of authentic standards and with entries in mass spectral libraries (e.g., NIST, Wiley).

Biosynthesis of Ethyl Laurate in Yeast

The formation of ethyl laurate in fermented beverages is primarily a result of the metabolic activity of yeast, particularly Saccharomyces cerevisiae. It belongs to a class of compounds known as fatty acid ethyl esters (FAEEs), which are synthesized from fatty acyl-CoAs and ethanol.[19][20]

The biosynthesis pathway involves several key steps:

• Acetyl-CoA Carboxylation: The pathway begins with the carboxylation of acetyl-CoA to malonyl-CoA, a reaction catalyzed by acetyl-CoA carboxylase (ACC1). This is a rate-limiting step in fatty acid synthesis.[19]

• Fatty Acid Synthesis: The fatty acid synthase (FAS) complex then catalyzes the iterative condensation of malonyl-CoA with an acyl carrier protein (ACP)-bound primer, leading to the elongation of the fatty acid chain. Lauric acid (a C12 fatty acid) is one of the products of this process.

• Acyl-CoA Formation: The synthesized lauric acid is then activated to its coenzyme A thioester, lauroyl-CoA, by an acyl-CoA synthetase.[19]

• Esterification: Finally, a wax ester synthase (WS) or an acyl-CoA:ethanol O-acyltransferase (AEATase), such as Eeb1 or Eht1 in yeast, catalyzes the esterification of lauroyl-CoA with ethanol to form ethyl laurate.[20][21]

Experimental Workflow for Ethyl Laurate Analysis

The general workflow for the analysis of ethyl laurate from a natural product sample is depicted below.

Conclusion

Ethyl laurate is a key aroma compound that contributes significantly to the sensory characteristics of a wide variety of natural products. Its discovery and characterization have been closely linked to advancements in analytical chemistry. The methodologies outlined in this guide, particularly HS-SPME-GC-MS, provide robust and sensitive means for its detection and quantification. A thorough understanding of its biosynthesis, especially in the context of fermentation, offers opportunities for modulating flavor profiles in the food and beverage industry. For researchers in drug development, the study of natural product volatiles like ethyl laurate can provide insights into plant and microbial metabolism and may lead to the discovery of new bioactive molecules. This technical guide serves as a foundational resource for professionals engaged in the study of natural products, encouraging further exploration into the intricate world of flavor and aroma chemistry.

References

• 1. Natural Ethyl Laurate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 2. echemi.com [echemi.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. Production and biological function of volatile esters in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medium.com [medium.com]
• 8. researchwithrutgers.com [researchwithrutgers.com]
• 9. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 10. Quantitative ester analysis in cachaca and distilled spirits by gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The Tastes of Wine: Towards a Cultural History [journals.openedition.org]
• 14. gcms.cz [gcms.cz]
• 15. researchgate.net [researchgate.net]
• 16. azolifesciences.com [azolifesciences.com]
• 17. Metabolic pathway engineering for fatty acid ethyl ester production in Saccharomyces cerevisiae using stable chromosomal integration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Engineering Saccharomyces cerevisiae cells for production of fatty acid-derived biofuels and chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. cabidigitallibrary.org [cabidigitallibrary.org]

Thermochemical data of ethyl laurate

An In-depth Technical Guide on the Thermochemical Properties of Ethyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl laurate, the ethyl ester of lauric acid, is a compound of interest in various scientific and industrial fields, including pharmaceuticals, cosmetics, and as a potential biofuel. A thorough understanding of its thermochemical properties is crucial for process design, safety assessments, and formulation development. This technical guide provides a comprehensive overview of the available thermochemical data for ethyl laurate, detailed experimental protocols for its determination, and a logical workflow for these experimental procedures.

Thermochemical Data of Ethyl Laurate

The thermochemical data for ethyl laurate are summarized in the tables below. These values are essential for calculations involving energy balances, reaction kinetics, and phase behavior.

Table 1: General Physicochemical Properties of Ethyl Laurate

Property	Value	Source
Molecular Formula	C₁₄H₂₈O₂	[1][2][3][4]
Molar Mass	228.37 g/mol	[2][5][6]
Appearance	Colorless to pale yellow oily liquid	[7]
Melting Point	-10 °C	[3][7][8]
Boiling Point	269-271 °C at 760 mmHg	[7][8]
Density	0.862 g/mL at 20 °C	[9][10]
Flash Point	113 °C (closed cup)	[6][7]

Table 2: Thermodynamic Properties of Ethyl Laurate

Property	Value	Unit	Source
Standard Enthalpy of Combustion (liquid) (ΔcH°liquid)	-8778 ± 1	kJ/mol	[11]
Standard Enthalpy of Formation (liquid) (ΔfH°liquid)	Data not readily available	kJ/mol
Isobaric Molar Heat Capacity (Cp)	Data for pure substance not readily available; measured for mixtures with ethanol (B145695) from 313.15 K to 343.15 K at pressures up to 25 MPa.	J/(mol·K)	[12]

Experimental Protocols

The determination of the thermochemical properties of ethyl laurate requires precise and standardized experimental procedures. The following sections detail the methodologies for measuring the key thermodynamic parameters.

Determination of Enthalpy of Combustion using Bomb Calorimetry

The standard enthalpy of combustion of liquid ethyl laurate can be determined using a bomb calorimeter.[13][14][15] The procedure involves the complete combustion of a known mass of the sample in a high-pressure oxygen environment and measuring the resulting temperature change.

Materials and Equipment:

• Bomb calorimeter (e.g., Parr type)

• High-pressure oxygen cylinder

• Benzoic acid (as a standard for calibration)

• Ethyl laurate sample (high purity)

• Fuse wire (e.g., nichrome)

• Crucible

• Distilled water

• Balance (accurate to ±0.1 mg)

• Thermometer (graduated to 0.01 °C)

Procedure:

• Calibration of the Calorimeter:

  • A pellet of approximately 1 g of benzoic acid is accurately weighed and placed in the crucible.

  • A 10 cm piece of fuse wire is attached to the electrodes within the bomb, ensuring it is in contact with the benzoic acid pellet.

  • 1 mL of distilled water is added to the bottom of the bomb to saturate the atmosphere with water vapor.

  • The bomb is sealed and flushed with oxygen before being filled to a pressure of 25-30 atm.[13][16]

  • The bomb is submerged in a known volume of water in the calorimeter bucket.

  • The temperature of the water is recorded at regular intervals before ignition to establish a baseline.

  • The sample is ignited by passing a current through the fuse wire.

  • The temperature is recorded at short intervals until it reaches a maximum and then begins to cool.

  • The heat capacity of the calorimeter is calculated from the known enthalpy of combustion of benzoic acid and the measured temperature rise.

• Combustion of Ethyl Laurate:

  • A known mass (approximately 0.8-1.0 g) of liquid ethyl laurate is accurately weighed into the crucible.

  • The same procedure as for the benzoic acid standard is followed.

  • The temperature change upon combustion of ethyl laurate is recorded.

  • The unburned fuse wire is collected and weighed to account for its contribution to the total heat released.

• Calculation:

  • The total heat released during the combustion of ethyl laurate is calculated using the heat capacity of the calorimeter and the corrected temperature rise.

  • Corrections are made for the heat of formation of nitric acid (from residual nitrogen in the bomb) and the heat of combustion of the fuse wire.

  • The standard enthalpy of combustion of ethyl laurate per mole is then calculated.

Determination of Specific Heat Capacity using Differential Scanning Calorimetry (DSC)

The specific heat capacity of liquid ethyl laurate can be measured using a differential scanning calorimeter (DSC), following a method like ASTM E1269.[17][18][19] This technique measures the difference in heat flow between the sample and a reference material as a function of temperature.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• Reference material (e.g., sapphire)

• Sample and reference pans (e.g., aluminum)

• Crimper for sealing pans

• High-purity ethyl laurate sample

• Inert purge gas (e.g., nitrogen)

Procedure:

• Baseline Determination:

  • An empty sample pan and an empty reference pan are placed in the DSC cell.

  • The cell is purged with an inert gas.

  • A temperature program is run over the desired temperature range (e.g., -50 °C to 100 °C) at a constant heating rate (e.g., 10-20 °C/min) to obtain the baseline heat flow.[17][19]

• Reference Material (Sapphire) Scan:

  • A precisely weighed sapphire disc is placed in the sample pan.

  • The same temperature program is run as for the baseline.

  • The heat flow curve for the sapphire standard is recorded.

• Sample (Ethyl Laurate) Scan:

  • The sapphire is replaced with a precisely weighed sample of ethyl laurate (typically 5-10 mg) in a hermetically sealed pan to prevent volatilization.

  • The same temperature program is run again.

  • The heat flow curve for the ethyl laurate sample is recorded.

• Calculation:

  • The specific heat capacity of the ethyl laurate sample (Cp,s) at a given temperature is calculated using the following equation: Cp,s = (Δqs / ms) * (msapphire / Δqsapphire) * Cp,sapphire where:

    • Δqs and Δqsapphire are the differences in heat flow between the sample/sapphire and the baseline at that temperature.

    • ms and msapphire are the masses of the sample and sapphire, respectively.

    • Cp,sapphire is the known specific heat capacity of sapphire at that temperature.

Experimental Workflow Visualization

The logical flow of experiments for determining the thermochemical properties of ethyl laurate is depicted in the following diagram.

Caption: Experimental workflow for thermochemical analysis of ethyl laurate.

Conclusion

This technical guide has presented the available thermochemical data for ethyl laurate and detailed the standard experimental protocols for their determination. While the enthalpy of combustion is well-documented, further research is required to experimentally determine and publish the standard enthalpy of formation and the specific heat capacity of pure ethyl laurate over a range of temperatures. The provided methodologies and workflow serve as a robust framework for researchers to obtain these critical parameters, thereby enabling more accurate modeling and application of ethyl laurate in various scientific and industrial contexts.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Ethyl Dodecanoate | C14H28O2 | CID 7800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl Laurate [drugfuture.com]
• 4. caymanchem.com [caymanchem.com]
• 5. echemi.com [echemi.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Ethyl Laurate or Ethyl Dodecanoate Manufacturers, with SDS [mubychem.com]
• 8. ethyl laurate, 106-33-2 [thegoodscentscompany.com]
• 9. 月桂酸乙酯 ≥98.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 10. Ethyl laurate for synthesis 106-33-2 [sigmaaldrich.com]
• 11. Dodecanoic acid, ethyl ester [webbook.nist.gov]
• 12. researchgate.net [researchgate.net]
• 13. personal.utdallas.edu [personal.utdallas.edu]
• 14. scribd.com [scribd.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. ivypanda.com [ivypanda.com]
• 17. infinitalab.com [infinitalab.com]
• 18. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]
• 19. mse.ucr.edu [mse.ucr.edu]

Ethyl Laurate: A Comprehensive Technical Guide to its Olfactory Characteristics and Aroma Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl laurate, the ethyl ester of lauric acid, is a significant contributor to the aroma profiles of a diverse range of products, from fine fragrances and cosmetics to food and beverages. Its characteristic scent, described as a complex interplay of waxy, fruity, and floral notes, makes it a subject of interest for sensory science and product formulation. This technical guide provides an in-depth analysis of the olfactory characteristics and aroma profile of ethyl laurate, including its sensory descriptors, physicochemical properties, and the methodologies used for its evaluation. Detailed experimental protocols for sensory analysis are provided, along with visualizations of these workflows to aid in their practical implementation.

Olfactory Characteristics

Ethyl laurate possesses a multifaceted aroma that is generally characterized as mild to medium in strength. Its scent is consistently described with a variety of descriptors that highlight its complex and versatile nature.

Primary Olfactory Notes:

• Waxy & Soapy: A dominant characteristic is a waxy, fatty, and clean, soapy aroma. This is often the initial and most prominent impression.

• Fruity: Subtle fruity undertones are frequently reported, with nuances reminiscent of apple and melon. A general "fruity" note is a common descriptor.

• Floral: A delicate floral character is also a key component of its profile.

• Sweet & Creamy: The overall aroma is often perceived as sweet and creamy, contributing to its pleasant and soft character.

Secondary and Nuanced Descriptors:

• Coconut: A hint of coconut can be perceived, likely due to its lauric acid backbone, a fatty acid abundant in coconut oil.

• Rummy: Some sources describe a subtle "rummy" nuance to the aroma.

Aroma Profile and Applications

The aroma profile of ethyl laurate is defined by its moderate intensity, good tenacity, and its role as a modifier and contributor to complex scents.

• In Perfumery: It is classified as a middle to base note, valued for its ability to add a waxy-creamy character and to blend well with floral and fruity compositions. Its longevity is notable, with reports of it lasting up to 216 hours on a smelling strip.

• In Food and Beverages: Ethyl laurate is a naturally occurring compound found in a variety of fruits such as apples and melons, as well as in alcoholic beverages like wine and whiskey, where it contributes to the overall flavor profile. It is used as a flavoring agent in the food industry to impart a mild, fruity taste.

Quantitative Olfactory Data

A standardized and universally accepted odor threshold for ethyl laurate is not consistently reported in publicly available scientific literature. While the determination of odor thresholds is a key aspect of sensory science, values can vary significantly based on the methodology, the purity of the compound, and the medium in which it is tested (e.g., air or water). For this reason, a specific quantitative value for the odor threshold of ethyl laurate is not provided in this guide.

Table 1: Physicochemical Properties of Ethyl Laurate

Property	Value
Chemical Formula	C₁₄H₂₈O₂
Molecular Weight	228.37 g/mol
Appearance	Clear, colorless oily liquid
Boiling Point	269 °C
Flash Point	>100 °C
Solubility	Insoluble in water; soluble in alcohol and oils.

Experimental Protocols for Olfactory Analysis

The characterization of ethyl laurate's aroma profile relies on sophisticated analytical and sensory techniques. The following are detailed protocols for key experimental methodologies.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory perception. It allows for the identification of odor-active compounds in a complex volatile mixture.

Methodology:

• Sample Preparation: A volatile extract of the sample containing ethyl laurate is prepared using techniques such as solvent extraction or solid-phase microextraction (SPME).

• Gas Chromatographic Separation: The extract is injected into a gas chromatograph, where individual volatile compounds are separated based on their boiling points and affinity for the stationary phase of the GC column.

• Effluent Splitting: The effluent from the GC column is split into two streams. One stream is directed to a chemical detector (e.g., a mass spectrometer or flame ionization detector) for compound identification and quantification. The other stream is directed to a heated sniffing port.

• Olfactory Detection: A trained sensory panelist or "assessor" sniffs the effluent from the sniffing port and records the time, duration, intensity, and a descriptor for each odor detected.

• Data Analysis: The data from the chemical detector and the sensory assessor are combined to create an "aromagram," which links specific chemical compounds to their perceived odors.

Aroma Extract Dilution Analysis (AEDA)

AEDA is a specific application of GC-O used to determine the relative importance of odor-active compounds in a sample.

Methodology:

• Serial Dilution: The initial aroma extract is serially diluted (e.g., 1:1, 1:2, 1:4, etc.) with a suitable solvent.

• GC-O Analysis of Dilutions: Each dilution is analyzed by GC-O.

• Determination of Flavor Dilution (FD) Factor: The FD factor for each odorant is the highest dilution at which it can still be detected by the assessor.

• Identification of Key Odorants: Compounds with higher FD factors are considered to be more potent contributors to the overall aroma of the sample.

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) with Aroma Extract Dilution Analysis (AEDA).

Sensory Panel Analysis

Sensory panel analysis involves a group of trained individuals who evaluate the olfactory characteristics of a substance under controlled conditions.

Methodology:

• Panelist Selection and Training:

  • Select panelists based on their sensory acuity, ability to describe aromas, and availability.

  • Train panelists to recognize and rate the intensity of a variety of standard aroma compounds, including a reference sample of ethyl laurate.

  • Develop a consensus vocabulary to describe the aroma attributes of ethyl laurate.

• Sample Preparation and Presentation:

  • Prepare samples of ethyl laurate at various concentrations in an odorless solvent or on smelling strips.

  • Present samples to panelists in a controlled environment (e.g., sensory booths with controlled temperature, humidity, and lighting) to minimize distractions.

  • Samples should be coded and presented in a randomized order to prevent bias.

• Sensory Evaluation:

  • Panelists individually assess the aroma of each sample.

  • They rate the intensity of each agreed-upon aroma descriptor (e.g., waxy, fruity, floral) on a predefined scale (e.g., a 0-10 numerical scale).

  • Panelists also provide an overall description of the aroma.

• Data Analysis:

  • Collect and statistically analyze the data from all panelists.

  • Generate a sensory profile or "spider web" plot to visualize the mean intensity ratings for each attribute.

  • Analyze for significant differences between samples or concentrations.

Caption: Workflow for Sensory Panel Analysis.

Olfactory Signaling Pathway

The perception of ethyl laurate, like other odorants, is initiated by its interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium. These receptors are G-protein coupled receptors (GPCRs).

General Mechanism:

• Binding: Ethyl laurate binds to a specific OR.

• G-Protein Activation: This binding event activates an associated G-protein (Gαolf).

• Second Messenger Cascade: The activated G-protein stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated ion channels, causing an influx of cations (Na⁺ and Ca²⁺).

• Depolarization and Action Potential: The influx of positive ions depolarizes the neuron. If the depolarization reaches a threshold, an action potential is generated and transmitted to the olfactory bulb in the brain, where the signal is further processed, leading to the perception of the aroma.

Caption: Generalized Olfactory Signaling Pathway.

Conclusion

Ethyl laurate is a valuable aroma chemical with a complex and pleasant olfactory profile. Its waxy, fruity, and floral notes contribute significantly to the sensory experience of a wide array of products. Understanding its aroma profile is crucial for its effective application in fragrance, food, and pharmaceutical formulations. The methodologies of Gas Chromatography-Olfactometry and Sensory Panel Analysis are indispensable tools for the detailed characterization of its sensory attributes. Further research to establish a consensus odor threshold would be beneficial for standardizing its use and understanding its potency. The elucidation of the specific olfactory receptors that bind to ethyl laurate will provide deeper insights into the molecular basis of its perception.

Crystal Structure of Ethyl Laurate at Low Temperatures: A Review of Available Data

For Immediate Release

[City, State] – [Date] – A comprehensive review of publicly available scientific literature reveals a notable gap in the detailed crystallographic data for the low-temperature solid phases of ethyl laurate. While its physical properties at various temperatures are well-documented, specific information regarding its crystal structure, including unit cell parameters, space group, and atomic coordinates, remains largely uncharacterized in the public domain. This technical overview summarizes the existing knowledge and highlights the absence of in-depth structural analysis.

Ethyl laurate, the ethyl ester of lauric acid, is a fatty acid ester with applications in the food, cosmetic, and pharmaceutical industries. Its behavior at low temperatures is of significant interest for understanding crystallization processes, particularly in contexts such as biodiesel formulation and the texturization of fat-based products. The melting point of ethyl laurate is reported to be in the range of -7°C to -10°C. Below this temperature, it transitions into a solid state. However, the precise arrangement of molecules within the crystalline solid, known as its crystal structure, has not been detailed in available research.

Studies on the low-temperature properties of fatty acid esters often employ techniques like Differential Scanning Calorimetry (DSC). These investigations provide valuable information on phase transitions, such as melting and crystallization points, and the associated enthalpies. Research on binary and ternary mixtures containing ethyl laurate has shed light on its solid-liquid equilibrium, revealing complex behaviors including the formation of eutectic and peritectic systems. This thermodynamic data is crucial for predicting the behavior of these esters in mixtures like biodiesel.

Despite the importance of understanding its solid-state properties, direct structural elucidation of ethyl laurate at low temperatures using methods like single-crystal or powder X-ray diffraction (XRD) is not presently found in the surveyed literature. Such studies would provide fundamental insights into the polymorphism of ethyl laurate—the ability to exist in multiple crystalline forms—and how factors like cooling rate and impurities might influence the resulting crystal structure.

Experimental Methodologies for Future Studies

For researchers aiming to fill this knowledge gap, a standard experimental approach would involve the following key steps. A logical workflow for such an investigation is outlined below.

Caption: Experimental workflow for determining the low-temperature crystal structure of ethyl laurate.

A detailed protocol for such an investigation would include:

• Sample Purification: Obtaining high-purity ethyl laurate is critical to avoid interferences from impurities during crystallization.

• Crystallization:

  • Single Crystals: Growing single crystals suitable for X-ray diffraction can be challenging for long-chain esters. Techniques such as slow evaporation from a suitable solvent at low temperatures, or in-situ crystallization on the diffractometer, would be employed.

  • Powder Samples: For powder X-ray diffraction, a polycrystalline sample would be prepared by rapidly cooling the liquid ethyl laurate below its freezing point.

• Low-Temperature X-ray Diffraction:

  • A single crystal or powder sample would be mounted on a goniometer equipped with a cryo-cooling system (e.g., a nitrogen or helium gas stream cooler).

  • Diffraction data would be collected at one or more low temperatures to identify any temperature-dependent phase transitions.

• Data Analysis:

  • For single-crystal data, the unit cell parameters and space group would be determined, and the crystal structure would be solved and refined to obtain atomic coordinates.

  • For powder diffraction data, the pattern would be indexed to determine the unit cell, and Rietveld refinement could be used to refine the crystal structure.

Concluding Remarks

The determination of the crystal structure of ethyl laurate at low temperatures is a crucial step for a comprehensive understanding of its solid-state behavior. The absence of such data in the current scientific literature presents an opportunity for further research. The experimental protocols outlined above provide a roadmap for future studies that could yield valuable insights for researchers, scientists, and professionals in drug development and materials science. The resulting crystallographic data would enable a more fundamental understanding of the structure-property relationships governing the low-temperature performance of this and related fatty acid esters.

Protocols & Analytical Methods

Ethyl Laurate: A Versatile Solvent for Enhancing the Bioavailability of Poorly Soluble Drugs

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Abstract: The poor aqueous solubility of many active pharmaceutical ingredients (APIs), particularly those belonging to the Biopharmaceutical Classification System (BCS) Class II, presents a significant challenge in drug development, often leading to low and variable oral bioavailability. Ethyl laurate, a fatty acid ester with a favorable safety profile, has emerged as a promising non-toxic and biodegradable solvent for addressing this challenge. Its ability to act as a lipidic carrier in various drug delivery systems, such as self-emulsifying drug delivery systems (SEDDS) and nanoemulsions, makes it a valuable tool for enhancing the solubility and absorption of lipophilic drugs. This document provides detailed application notes and experimental protocols for utilizing ethyl laurate as a solvent for poorly soluble drugs.

Introduction to Ethyl Laurate in Pharmaceutical Formulations

Ethyl laurate (ethyl dodecanoate) is a colorless to pale yellow, oily liquid with a mild, waxy odor.[1][2] It is the ethyl ester of lauric acid, a saturated fatty acid commonly found in coconut and palm kernel oils.[1] Its physicochemical properties make it an excellent solvent and carrier for lipophilic drugs.[3] Ethyl laurate is practically insoluble in water but soluble in organic solvents like ethanol, chloroform, and ether.[4] This lipophilicity allows for the effective solubilization of poorly water-soluble APIs.

Key Advantages of Ethyl Laurate:

• Enhanced Solubility: Effectively dissolves a wide range of hydrophobic drugs.

• Biocompatibility and Safety: Generally recognized as safe (GRAS) and has low toxicity.[1]

• Biodegradability: An environmentally friendly option compared to some synthetic solvents.[3]

• Formulation Versatility: Can be used in various formulations, including oral, topical, and parenteral drug delivery systems.[1][2]

• Component of Advanced Drug Delivery Systems: Serves as the oil phase in SEDDS, microemulsions, and nanoemulsions, which can significantly improve the oral bioavailability of BCS Class II drugs.[5][6]

Quantitative Data: Solubility of Poorly Soluble Drugs

The selection of an appropriate solvent is a critical first step in the formulation of poorly soluble drugs. The following tables summarize the solubility of several BCS Class II drugs in ethyl laurate and other relevant solvents for comparison.

Table 1: Physicochemical Properties of Ethyl Laurate

Property	Value	Reference
Synonyms	Ethyl dodecanoate	[3]
CAS Number	106-33-2	[3]
Molecular Formula	C₁₄H₂₈O₂	[3]
Molecular Weight	228.37 g/mol	[3]
Appearance	Colorless liquid	[1]
Boiling Point	269 °C	[4]
Melting Point	-10 °C	[4]
Density	0.863 g/mL	[4]
Solubility in Water	Insoluble	[1][4]
Solubility in Organic Solvents	Soluble in alcohol, oils, chloroform, ethyl acetate	[1][4]

Table 2: Solubility of Selected BCS Class II Drugs in Various Solvents

Drug	Ethyl Laurate (mg/mL)	Other Solvents (mg/mL)	Reference
Progesterone	Approx. 55 mM (~17.3 mg/mL)*	Water: 0.0076	[7]
Diazepam	41 (in a microemulsion containing 15% ethyl laurate)	Water: Practically insoluble	[7]
Ibuprofen	Data not available	Ethanol: 60, PBS (pH 7.2): 2	[8][9]
Ketoprofen	Data not available	Ethanol: 20, DMSO: 30, PBS (pH 7.2): 0.5	[10]
Celecoxib	Data not available	Ethanol: 25, DMSO: 16.6, Water: 0.00801	[11][12]
Nifedipine	Data not available	Acetone: 250, Methanol (B129727): 26, Water: Insoluble	[1][13]
Griseofulvin	Data not available	DMF: Soluble, Ethanol: Slightly soluble, Water: Practically insoluble	[14]

*Note: Progesterone solubility in ethyl laurate was reported as approximately 55 mM, which has been converted to mg/mL for comparison.

Experimental Protocols

Protocol for Determining Drug Solubility in Ethyl Laurate (Shake-Flask Method)

This protocol outlines the widely accepted shake-flask method for determining the equilibrium solubility of a poorly soluble drug in ethyl laurate.

Materials:

• Poorly soluble drug (API)

• Ethyl laurate (pharmaceutical grade)

• Scintillation vials or sealed glass containers

• Orbital shaker or wrist-action shaker with temperature control

• Analytical balance

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer

Procedure:

• Preparation: Add an excess amount of the API to a known volume of ethyl laurate in a sealed vial. The excess solid should be clearly visible to ensure saturation.

• Equilibration: Place the vials in an orbital shaker set at a constant temperature (e.g., 25 °C or 37 °C) and agitate at a constant speed (e.g., 100 rpm) for a predetermined period (typically 24-72 hours) to reach equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the undissolved solids settle. Centrifuge the samples at a high speed (e.g., 10,000 rpm for 15 minutes) to ensure complete separation of the solid and liquid phases.

• Sample Collection: Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a syringe filter to remove any remaining solid particles.

• Dilution and Analysis: Dilute the filtered sample with a suitable solvent (in which both the drug and ethyl laurate are soluble, e.g., methanol or acetonitrile) to a concentration within the calibration range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometric method to determine the concentration of the dissolved drug.

• Calculation: Calculate the solubility of the drug in ethyl laurate in mg/mL or other appropriate units.

Protocol for Preparing an Ethyl Laurate-Based Self-Emulsifying Drug Delivery System (SEDDS)

This protocol provides a general procedure for the formulation of a SEDDS using ethyl laurate as the oil phase.

Materials:

• Poorly soluble drug (API)

• Ethyl laurate (oil phase)

• Surfactant (e.g., Tween 80, Cremophor EL)

• Co-surfactant/Co-solvent (e.g., Transcutol P, Propylene glycol)

• Glass vials

• Vortex mixer

• Magnetic stirrer with heating capabilities

Procedure:

• Screening of Excipients:

  • Determine the solubility of the API in various oils, surfactants, and co-surfactants to select the components with the highest solubilizing capacity.

  • Construct pseudo-ternary phase diagrams to identify the self-emulsifying regions for different combinations of oil, surfactant, and co-surfactant. This is done by titrating a mixture of the oil and surfactant/co-surfactant with water and observing the formation of a clear or bluish-white emulsion.

• Formulation Preparation:

  • Accurately weigh the required amounts of ethyl laurate, surfactant, and co-surfactant into a glass vial based on the ratios determined from the phase diagrams.

  • Add the accurately weighed API to the mixture of excipients.

  • Gently heat the mixture on a magnetic stirrer (if necessary, typically to 30-40 °C) and stir until the drug is completely dissolved and a clear, homogenous solution is obtained.

• Characterization of the SEDDS Pre-concentrate:

  • Visual Observation: Inspect the formulation for clarity and homogeneity.

  • Self-Emulsification Time: Add a small volume of the SEDDS pre-concentrate to a larger volume of an aqueous medium (e.g., water or simulated gastric fluid) with gentle agitation and measure the time it takes for a stable emulsion to form.

  • Droplet Size and Zeta Potential: Dilute the SEDDS pre-concentrate with an aqueous medium and measure the droplet size, polydispersity index (PDI), and zeta potential using a dynamic light scattering (DLS) instrument.

  • Drug Content: Determine the drug content of the SEDDS pre-concentrate using a validated analytical method (e.g., HPLC).

Protocol for Preparing an Ethyl Laurate-Based Nanoemulsion

This protocol describes the preparation of a nanoemulsion using a high-energy emulsification method with ethyl laurate as the oil phase.

Materials:

• Poorly soluble drug (API)

• Ethyl laurate (oil phase)

• Surfactant (e.g., Tween 80)

• Co-surfactant (e.g., Span 80)

• Purified water (aqueous phase)

• High-pressure homogenizer or ultrasonicator

• Magnetic stirrer

Procedure:

• Preparation of Oil and Aqueous Phases:

  • Oil Phase: Dissolve the API in ethyl laurate. A gentle warming and stirring may be required to facilitate dissolution.

  • Aqueous Phase: Dissolve the surfactant and co-surfactant in purified water.

• Formation of a Coarse Emulsion:

  • Slowly add the oil phase to the aqueous phase while continuously stirring at a moderate speed using a magnetic stirrer. Continue stirring for 15-30 minutes to form a coarse pre-emulsion.

• High-Energy Homogenization:

  • Subject the coarse emulsion to high-energy homogenization to reduce the droplet size to the nano-range.

    • High-Pressure Homogenization: Pass the coarse emulsion through a high-pressure homogenizer for a specific number of cycles at a defined pressure.

    • Ultrasonication: Immerse the probe of a high-power ultrasonicator into the coarse emulsion and sonicate for a specific duration and amplitude.

• Characterization of the Nanoemulsion:

  • Droplet Size and PDI: Measure the average droplet size and PDI of the nanoemulsion using DLS.

  • Zeta Potential: Determine the zeta potential to assess the stability of the nanoemulsion.

  • Morphology: Visualize the morphology of the nanoemulsion droplets using transmission electron microscopy (TEM).

  • Drug Entrapment Efficiency: Determine the percentage of the drug entrapped within the nanoemulsion droplets by separating the free drug from the nanoemulsion (e.g., by ultracentrifugation) and quantifying the drug in both fractions.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for developing ethyl laurate-based drug delivery systems.

Caption: Mechanism of bioavailability enhancement by ethyl laurate SEDDS.

Conclusion

Ethyl laurate is a valuable and versatile solvent for the formulation of poorly soluble drugs. Its favorable safety profile, biodegradability, and excellent solubilizing capacity for lipophilic compounds make it an attractive alternative to other organic solvents. The use of ethyl laurate as the oil phase in advanced drug delivery systems like SEDDS and nanoemulsions has been shown to significantly enhance the oral bioavailability of BCS Class II drugs. The protocols and data presented in this document provide a foundation for researchers and formulation scientists to effectively utilize ethyl laurate in the development of robust and effective drug products. Further research into the solubility of a wider range of BCS Class II drugs in pure ethyl laurate will continue to expand its applicability in pharmaceutical sciences.

References

• 1. jddtonline.info [jddtonline.info]
• 2. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 3. jrasb.com [jrasb.com]
• 4. Ethyl laurate - CD Formulation [formulationbio.com]
• 5. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.monash.edu [research.monash.edu]
• 7. Development of an ethyl laurate-based microemulsion for rapid-onset intranasal delivery of diazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CN111138277A - A kind of method for synthesizing ethyl laurate based on the deep eutectic solvent catalyst of cetyl trimethyl ammonium bromide - Google Patents [patents.google.com]
• 9. Nanoemulsion preparation [protocols.io]
• 10. Solubility and Pharmacokinetic Profile Improvement of Griseofulvin through Supercritical Carbon Dioxide-Assisted Complexation with HP- γ-Cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. rjptonline.org [rjptonline.org]

Application Notes and Protocols for Ethyl Laurate in Microemulsion Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl laurate, the ethyl ester of lauric acid, is a versatile and effective oil phase for the formulation of microemulsion-based drug delivery systems. Its properties as a colorless, oily liquid with good solvent capacity for a range of active pharmaceutical ingredients (APIs) make it a valuable excipient.[1] Microemulsions are clear, thermodynamically stable, isotropic mixtures of oil, water, and surfactant, often in combination with a cosurfactant.[1] These systems are of significant interest for drug delivery due to their ability to enhance the solubilization and bioavailability of poorly water-soluble drugs, offering advantages such as ease of preparation and potential for various routes of administration, including intranasal, topical, and transdermal.[1][2][3][4]

This document provides detailed application notes and experimental protocols for the use of ethyl laurate in the development of microemulsion drug delivery systems.

Key Advantages of Ethyl Laurate in Microemulsions

• Enhanced Solubilization: Ethyl laurate can significantly increase the loading capacity of lipophilic drugs within the microemulsion. For instance, a microemulsion composed of 15% ethyl laurate, 15% water, and 70% surfactant/cosurfactant mixture can solubilize up to 41 mg/mL of diazepam, a practically water-insoluble drug.[1]

• Biocompatibility: As a fatty acid ester, ethyl laurate is generally considered biocompatible and is used in various pharmaceutical and cosmetic formulations.

• Improved Permeation: Microemulsions formulated with ethyl laurate can enhance the permeation of drugs across biological membranes, which is advantageous for topical and transdermal delivery.[2]

• Stability: Ethyl laurate contributes to the formation of stable microemulsion systems with long shelf-lives.

Quantitative Data of Ethyl Laurate-Based Microemulsion Formulations

The following tables summarize quantitative data from various studies on ethyl laurate-based microemulsions for the delivery of different drugs.

Table 1: Formulation Compositions of Ethyl Laurate-Based Microemulsions

Drug	Oil Phase (Ethyl Laurate) (% w/w)	Surfactant (% w/w)	Co-surfactant (% w/w)	Aqueous Phase (% w/w)	Surfactant/Co-surfactant (Smix) Ratio	Reference
Diazepam	15	Tween 80 (35)	Propylene Glycol (17.5), Ethanol (17.5)	15	1:1:1 (Tween 80:PG:Ethanol)	[1]
Aceclofenac	10	Tween 80 (30)	Transcutol P (30)	30	1:1	[5]
Econazole (B349626) Nitrate	10	Tween 20 (40)	Propylene Glycol (20)	30	2:1	[6][7]

Table 2: Physicochemical Characterization of Ethyl Laurate-Based Microemulsions

Drug	Particle Size (nm)	Zeta Potential (mV)	Drug Solubility/Loading	In Vitro Release
Diazepam	Not specified	Not specified	41 mg/mL	Not specified
Aceclofenac	25.3	-15.2	Not specified	>90% in 24h
Econazole Nitrate	35.2	+17.5	Not specified	Not specified

Experimental Protocols

Protocol 1: Construction of Pseudo-ternary Phase Diagram

This protocol describes the water titration method for constructing a pseudo-ternary phase diagram to identify the microemulsion region.

Materials:

• Ethyl laurate (Oil phase)

• Surfactant (e.g., Tween 80, Tween 20)

• Co-surfactant (e.g., Propylene Glycol, Transcutol P, Ethanol)

• Distilled water (Aqueous phase)

• Glass vials

• Vortex mixer

• Micropipette

Procedure:

• Prepare different weight ratios of the surfactant and co-surfactant (Smix), for example, 1:1, 2:1, 3:1, and 4:1.

• In separate glass vials, mix ethyl laurate and the Smix at various weight ratios (e.g., 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, 1:9).

• Titrate each mixture of oil and Smix with distilled water dropwise using a micropipette.

• After each addition of water, vortex the mixture for 1-2 minutes to ensure homogeneity.

• Observe the mixture for transparency. The endpoint of the titration is the point where the clear mixture becomes turbid.

• Record the amount of water added to reach the turbidity point.

• Calculate the percentage composition (w/w) of the oil, Smix, and water for each point.

• Plot the compositions on a triangular graph to construct the pseudo-ternary phase diagram. The area where clear and isotropic mixtures are formed represents the microemulsion region.

Protocol 2: Preparation of Ethyl Laurate-Based Microemulsion

This protocol details the spontaneous emulsification method for preparing an ethyl laurate-based microemulsion.

Materials:

• Ethyl laurate

• Surfactant

• Co-surfactant

• Distilled water

• Active Pharmaceutical Ingredient (API)

• Magnetic stirrer

Procedure:

• Accurately weigh the required amounts of ethyl laurate, surfactant, and co-surfactant based on a formulation identified from the pseudo-ternary phase diagram.

• If the API is oil-soluble, dissolve it in the ethyl laurate. If it is water-soluble, dissolve it in the aqueous phase.

• Mix the ethyl laurate (containing the API if oil-soluble) with the surfactant and co-surfactant in a beaker.

• Place the beaker on a magnetic stirrer and stir the mixture at a moderate speed.

• Slowly add the required amount of distilled water (containing the API if water-soluble) to the oil-surfactant-co-surfactant mixture with continuous stirring.

• Continue stirring until a clear and transparent microemulsion is formed.

• Allow the microemulsion to equilibrate for a few hours before characterization.

Protocol 3: Characterization of the Microemulsion

A. Particle Size and Zeta Potential Analysis

Apparatus:

• Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer)

Procedure:

• Dilute the microemulsion sample with distilled water to an appropriate concentration to avoid multiple scattering effects.

• Ensure the DLS instrument has warmed up for at least 30 minutes.

• Rinse the cuvette with the diluted sample before filling it.

• Place the cuvette in the instrument and allow it to equilibrate to the set temperature (usually 25°C).

• For particle size measurement, perform the DLS analysis to obtain the average globule size and polydispersity index (PDI).

• For zeta potential measurement, use a specific zeta potential cell. Inject the diluted sample carefully to avoid bubble formation.

• Apply an electric field and measure the electrophoretic mobility to determine the zeta potential.

B. Drug Loading and Encapsulation Efficiency

Procedure:

• Drug Loading:

  • Accurately weigh a specific amount of the microemulsion.

  • Disrupt the microemulsion by adding a suitable solvent (e.g., methanol) to dissolve the components.

  • Quantify the amount of drug in the solution using a validated analytical method (e.g., HPLC, UV-Vis spectrophotometry).

  • Calculate the drug loading using the following formula: Drug Loading (%) = (Mass of drug in microemulsion / Total mass of microemulsion) x 100

• Encapsulation Efficiency:

  • Separate the free, unencapsulated drug from the microemulsion. This can be done by ultra-centrifugation where the microemulsion globules are sedimented.

  • Quantify the amount of free drug in the supernatant.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

Protocol 4: In Vitro Drug Release Study

This protocol describes a dialysis bag method for assessing the in vitro drug release from the microemulsion.

Apparatus:

• Dialysis bags with a suitable molecular weight cut-off (MWCO)

• Beakers

• Magnetic stirrer

• Release medium (e.g., phosphate-buffered saline, pH 7.4)

Procedure:

• Soak the dialysis bag in the release medium for a specified time as per the manufacturer's instructions.

• Accurately measure a known volume of the drug-loaded microemulsion and place it inside the dialysis bag.

• Securely close both ends of the dialysis bag.

• Place the dialysis bag in a beaker containing a known volume of the release medium.

• Place the beaker on a magnetic stirrer and maintain a constant temperature (e.g., 37°C) and stirring speed.

• At predetermined time intervals, withdraw a specific volume of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analyze the withdrawn samples for drug content using a suitable analytical method.

• Plot the cumulative percentage of drug released against time.

Visualizations

Experimental Workflow for Microemulsion Development

Caption: Workflow for developing an ethyl laurate-based microemulsion.

Logical Relationship of Microemulsion Components

References

• 1. Development of an ethyl laurate-based microemulsion for rapid-onset intranasal delivery of diazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Percutaneous delivery of econazole using microemulsion as vehicle: Formulation, evaluation and vesicle-skin interaction: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. Formulation, characterization, and clinical evaluation of microemulsion containing clotrimazole for topical delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preparation and Evaluation of Aceclofenac Topical Microemulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. sciencescholar.us [sciencescholar.us]

Application of Ethyl Laurate in Topical Pharmaceutical Formulations: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl laurate, the ethyl ester of lauric acid, is a versatile excipient increasingly utilized in topical pharmaceutical formulations. Its multifaceted properties as a penetration enhancer, solvent, and emollient make it a valuable component in the development of creams, gels, and lotions for dermal and transdermal drug delivery. This document provides detailed application notes and experimental protocols for researchers and drug development professionals exploring the use of ethyl laurate in their formulations.

Ethyl laurate is a colorless to pale yellow liquid with a faint, fruity odor. It is soluble in alcohol and other organic solvents but insoluble in water. Its lipophilic nature allows it to readily interact with the lipid-rich stratum corneum, the primary barrier to drug absorption through the skin.

Key Applications in Topical Formulations

• Penetration Enhancer: Ethyl laurate facilitates the transport of active pharmaceutical ingredients (APIs) across the stratum corneum, thereby increasing their bioavailability at the target site.

• Solvent: It can be used to dissolve or disperse lipophilic APIs, improving the homogeneity and stability of the formulation.

• Emollient: Ethyl laurate imparts a smooth, non-greasy feel to topical products, enhancing patient compliance and aesthetic appeal.[1]

Mechanism of Action as a Penetration Enhancer

The primary mechanism by which ethyl laurate and other fatty acid esters enhance skin penetration is through the disruption of the highly ordered lipid bilayer of the stratum corneum. This outermost layer of the skin is composed of corneocytes embedded in a lipid matrix, which acts as the main barrier to percutaneous absorption.

Ethyl laurate, being a lipophilic molecule, can intercalate into the lipid lamellae. This insertion disrupts the tight packing of the lipids, leading to an increase in their fluidity. This fluidization of the stratum corneum lipids creates more permeable pathways for drug molecules to diffuse through.

Mechanism of Ethyl Laurate as a Penetration Enhancer.

Data Presentation: Quantitative Analysis of Penetration Enhancement

Quantifying the penetration-enhancing effect of ethyl laurate is crucial for formulation optimization. While specific data for ethyl laurate across a wide range of drugs is limited in publicly available literature, data from close analogs like methyl laurate can provide valuable insights. A study demonstrated a synergistic effect on the transdermal flux of estradiol (B170435) when combining a lauric acid ester with diethylene glycol monoethyl ether (Transcutol®).[2]

Formulation	Active Pharmaceutical Ingredient (API)	Vehicle	Mean Flux (µg/cm²/hr)	Enhancement Ratio (vs. Transcutol® alone)
1	Estradiol	Transcutol®	0.35	1.0
2	Estradiol	Transcutol®:Methyl Laurate (80:20)	0.71	2.03

Table 1: Example of quantitative data showing the penetration enhancement effect of a lauric acid ester (methyl laurate) in combination with Transcutol® on estradiol permeation through human cadaver skin.[2] Data presented in this table is derived from a patent and serves as an illustrative example.

Experimental Protocols

In-Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines a standard method for evaluating the effect of ethyl laurate on the in-vitro percutaneous absorption of an API.

Workflow for an In-Vitro Skin Permeation Study.

Materials and Equipment:

• Franz diffusion cells

• Water bath with circulator

• Magnetic stirrer and stir bars

• Excised skin (human or animal, e.g., porcine ear skin)

• Receptor medium (e.g., phosphate-buffered saline, PBS, pH 7.4)

• Topical formulation with and without ethyl laurate

• Analytical instrumentation (e.g., HPLC, LC-MS)

Protocol:

• Skin Membrane Preparation:

  • Thaw frozen excised skin at room temperature.

  • Carefully remove any subcutaneous fat and connective tissue.

  • Cut the skin into sections large enough to fit the Franz diffusion cells.

  • Equilibrate the skin sections in PBS for at least 30 minutes before mounting.

• Franz Diffusion Cell Assembly:

  • Mount the skin section between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum side facing the donor compartment.

  • Ensure a leak-proof seal.

• Receptor Compartment:

  • Fill the receptor compartment with pre-warmed (32 ± 1 °C) and degassed receptor medium.

  • Add a small magnetic stir bar to the receptor compartment.

• Equilibration:

  • Place the assembled Franz cells in a water bath maintained at 32 ± 1 °C.

  • Start the magnetic stirrers to ensure continuous mixing of the receptor medium.

  • Allow the system to equilibrate for at least 30 minutes.

• Application of Formulation:

  • Accurately apply a known quantity (e.g., 10-20 mg/cm²) of the topical formulation (test formulation with ethyl laurate and control formulation without) onto the surface of the skin in the donor compartment.

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot (e.g., 200 µL) of the receptor medium from the sampling port.

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium to maintain sink conditions.

• Sample Analysis:

  • Analyze the collected samples for the concentration of the API using a validated analytical method (e.g., HPLC).

• Data Analysis:

  • Calculate the cumulative amount of API permeated per unit area (µg/cm²) at each time point.

  • Plot the cumulative amount permeated versus time.

  • Determine the steady-state flux (Jss) from the linear portion of the plot.

  • Calculate the permeability coefficient (Kp) and the enhancement ratio (ER) of the formulation containing ethyl laurate compared to the control.

Formulation of a Topical Gel with Ethyl Laurate

This protocol provides a general method for preparing a simple topical gel containing ethyl laurate.

Ingredients:

Ingredient	Function	Example Concentration (% w/w)
Active Pharmaceutical Ingredient (API)	Active	1.0
Carbomer 940	Gelling agent	1.0
Ethyl Laurate	Penetration enhancer, Solvent	5.0
Propylene (B89431) Glycol	Co-solvent, Humectant	10.0
Triethanolamine (B1662121)	Neutralizing agent	q.s. to pH 6.5-7.0
Purified Water	Vehicle	q.s. to 100

Protocol:

• Carbomer Dispersion: Disperse Carbomer 940 in purified water with constant stirring until a uniform, lump-free dispersion is obtained.

• API and Excipient Phase: In a separate vessel, dissolve the API in a mixture of ethyl laurate and propylene glycol.

• Mixing: Slowly add the API-excipient phase to the carbomer dispersion with continuous mixing.

• Neutralization: Add triethanolamine dropwise to the mixture while stirring until a clear, viscous gel is formed and the pH is within the desired range (6.5-7.0).

• Final Volume: Adjust the final weight to 100% with purified water and mix until homogenous.

Stability Testing of Topical Formulations

Stability studies are essential to ensure the quality, safety, and efficacy of the topical formulation over its shelf life.

Protocol Outline:

• Batch Preparation: Prepare at least three batches of the final formulation.

• Storage Conditions: Store the samples in their final packaging at various temperature and humidity conditions as per ICH guidelines (e.g., 25°C/60% RH, 30°C/65% RH, and 40°C/75% RH).

• Testing Intervals: Test the samples at specified time points (e.g., 0, 1, 3, 6, 9, 12, 18, 24, and 36 months).

• Parameters to be Evaluated:

  • Physical Appearance: Color, odor, phase separation, and clarity.

  • pH: Measurement of the formulation's pH.

  • Viscosity: Rheological properties of the gel or cream.

  • Drug Content (Assay): Quantification of the API concentration.

  • Microbial Limits: Evaluation of microbial contamination.

  • In-Vitro Release/Permeation: To ensure consistent drug release characteristics over time.

Conclusion

Ethyl laurate is a promising excipient for topical pharmaceutical formulations, offering multiple benefits including penetration enhancement, solvency, and desirable sensory properties. The protocols and data presented in this document provide a framework for researchers and formulation scientists to effectively evaluate and utilize ethyl laurate in the development of safe and effective topical drug delivery systems. Further research to generate more extensive quantitative data on the penetration-enhancing effects of ethyl laurate with a wider range of APIs is encouraged.

References

• 1. Quantitative structure-permeation relationships for solute transport across silicone membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rjptonline.org [rjptonline.org]

Ethyl Laurate: Application Notes and Protocols for Food and Beverage Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl laurate, the ethyl ester of lauric acid, is a fatty acid ethyl ester (FAEE) with the chemical formula C₁₄H₂₈O₂.[1] It is a colorless to slightly yellowish, oily liquid characterized by a waxy, soapy, and floral flavor, often with creamy and fruity nuances.[2] This compound is found naturally in a variety of fruits, such as apples and melons, as well as in fermented products like alcoholic beverages and cheese.[1][2] In the food and beverage industry, ethyl laurate is utilized as a flavoring agent and is generally recognized as safe (GRAS) for this purpose. Its characteristic flavor profile contributes to the sensory attributes of a wide range of products, including confectionery, dairy products, and alcoholic beverages.[2]

This document provides detailed application notes and protocols for the analysis of ethyl laurate in food and beverage matrices, intended for researchers, scientists, and professionals in related fields.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of ethyl laurate is essential for developing analytical methods for its extraction and quantification.

Property	Value	Reference
Chemical Formula	C₁₄H₂₈O₂	[1]
Molecular Weight	228.37 g/mol	[1]
Appearance	Clear, colorless to slightly yellowish liquid	[1]
Odor/Flavor Profile	Waxy, soapy, floral, creamy, fruity	[2]
Boiling Point	269 °C	[1]
Melting Point	-10 °C	[1]
Solubility	Insoluble in water; soluble in ethanol (B145695) and oils	[1]
FEMA Number	2441

Regulatory Status

Ethyl laurate is listed by the Flavor and Extract Manufacturers Association (FEMA) and is considered GRAS for its intended use as a flavoring agent in food.

Quantitative Data: Occurrence in Food and Beverages

The concentration of ethyl laurate can vary significantly depending on the food or beverage matrix, processing methods, and fermentation conditions. The following table summarizes typical concentration ranges found in various products.

Food/Beverage Category	Specific Product	Concentration Range	Analytical Method	Reference
Alcoholic Beverages	Brandy	0.28 - 0.46% of total volatile compounds	GC-FID	[3]
Cachaça	Higher content in stainless-steel column distilled products	GC-MS
Whisky	Present as a major ester	GC-MS
Wine	Present	GC-MS	[1]
Dairy Products	Milk	Present	GC-MS	[2]
Cheese (various)	Present	GC-MS	[2]
Fruits	Apple, Apricot, Guava, Melon	Present	Not specified	[1]
Other	Coconut Oil	Can be concentrated from	Supercritical Fluid Extraction	[4]

Sensory Information

The sensory perception of ethyl laurate is a key aspect of its function as a flavoring agent.

• Flavor Profile: Waxy, soapy, floral, with creamy and fruity undertones.[2]

• Taste Threshold: A taste threshold of 50 ppm has been reported, at which it imparts a waxy, soapy, and floral character with creamy, dairy, and fruity nuances.[2]

• Odor Threshold: The odor threshold for esters in alcoholic beverages can range from 0.2 to 17 ppm.[5]

Experimental Protocols

The analysis of ethyl laurate in food and beverage matrices typically involves extraction of the volatile and semi-volatile compounds followed by gas chromatography-mass spectrometry (GC-MS) for separation and identification. Headspace solid-phase microextraction (HS-SPME) is a common and efficient sample preparation technique.

Protocol 1: Analysis of Ethyl Laurate in Alcoholic Beverages by Direct Injection GC-MS

This protocol is suitable for clear alcoholic beverages such as spirits.

1. Sample Preparation:

• No extensive sample preparation is required for clear spirits. Samples can be injected directly.
• For beverages with high sugar content or particulates, centrifugation or filtration may be necessary.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 6890 GC or equivalent.
• Mass Spectrometer: Agilent 5973 Mass Selective Detector or equivalent.
• Column: DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar column.
• Injector Temperature: 250 °C.
• Injection Mode: Splitless.
• Oven Temperature Program:
• Initial temperature: 40 °C, hold for 5 min.
• Ramp 1: 3 °C/min to 200 °C.
• Ramp 2: 15 °C/min to 240 °C, hold for 5 min.
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• MSD Conditions:
• Transfer Line Temperature: 240 °C.
• Ion Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.
• Ionization Energy: 70 eV.
• Scan Range: m/z 35-350.

3. Quantification:

• Prepare a calibration curve using standard solutions of ethyl laurate in a model solution (e.g., 40% ethanol in water) at concentrations ranging from 0.1 to 50 mg/L.
• An internal standard, such as ethyl nonanoate (B1231133) or heptanoic acid, can be used for improved accuracy.

Protocol 2: Analysis of Ethyl Laurate in Dairy Products and Confectionery by Headspace SPME-GC-MS

This protocol is suitable for more complex matrices like milk, cheese, and confectionery.

1. Sample Preparation:

• Dairy Products (Milk, Cream):

• Pipette 5 mL of the liquid sample into a 20 mL headspace vial.
• Add 1 g of NaCl to facilitate the release of volatile compounds.
• Add an appropriate internal standard.
• Immediately seal the vial with a PTFE/silicone septum.

• Confectionery (Chocolates, Candies):

• Weigh 2 g of the homogenized sample into a 20 mL headspace vial.
• Add 5 mL of deionized water and 1 g of NaCl.
• Add an appropriate internal standard.
• Immediately seal the vial.

2. Headspace SPME Parameters:

• SPME Fiber: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).
• Equilibration Temperature: 60 °C.
• Equilibration Time: 15 min with agitation.
• Extraction Time: 30 min.
• Desorption Temperature: 250 °C.
• Desorption Time: 5 min in the GC injector.

3. GC-MS Parameters:

• Follow the GC-MS parameters outlined in Protocol 1.

4. Quantification:

• Prepare a calibration curve by spiking a blank matrix (e.g., water or a model food system) with known concentrations of ethyl laurate and the internal standard.

Visualizations

Flavor Perception Signaling Pathway

The perception of flavor, including the contribution of esters like ethyl laurate, is a complex process involving the olfactory system. The following diagram illustrates the general signaling pathway initiated by the binding of an odorant molecule to an olfactory receptor.

Caption: General olfactory signaling pathway for flavor perception.

Experimental Workflow for Ethyl Laurate Analysis

The following diagram outlines the logical steps involved in the analysis of ethyl laurate in a food or beverage sample.

Caption: Workflow for the analysis of ethyl laurate.

References

• 1. Ethyl laurate CAS#: 106-33-2 [m.chemicalbook.com]
• 2. Natural Ethyl Laurate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 3. Correct determination of alcoholic strength in alcoholic products | BIO Web of Conferences [bio-conferences.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Ethyl Laurate using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the quantitative analysis of ethyl laurate using Gas Chromatography-Mass Spectrometry (GC-MS). Ethyl laurate, the ethyl ester of lauric acid, is a fatty acid ester found in various natural products and used as a flavoring and fragrance agent.[1][2] Its accurate quantification is essential in food science, biotechnology, and pharmaceutical research. The described methodology employs a robust sample preparation procedure followed by sensitive and selective GC-MS analysis. This document provides detailed experimental protocols, instrument parameters, and data presentation guidelines to ensure reliable and reproducible results.

Introduction

Ethyl laurate (ethyl dodecanoate) is a significant volatile compound contributing to the aroma and flavor profiles of fermented beverages and foods.[3] It also serves as a metabolite in certain biological systems.[1] Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like ethyl laurate.[4] The high chromatographic resolution of GC combined with the specific detection capabilities of MS provides excellent sensitivity and selectivity. This application note presents a validated GC-MS method suitable for the routine analysis of ethyl laurate in various matrices.

Experimental Protocols

Materials and Reagents

• Ethyl laurate standard (≥98% purity)

• Internal Standard (IS): 2-octanol (B43104) or a suitable stable isotope-labeled standard

• Solvents: Hexane (B92381) or iso-octane (HPLC grade)

• Sample Vials: 2 mL amber glass vials with PTFE-lined septa

Standard and Sample Preparation

2.1. Standard Stock Solution Preparation

• Accurately weigh approximately 100 mg of ethyl laurate standard.

• Dissolve in hexane in a 100 mL volumetric flask to obtain a stock solution of approximately 1 mg/mL.

• Prepare a stock solution of the internal standard (e.g., 2-octanol) in hexane at a concentration of 1 mg/mL.

2.2. Calibration Standards

• Prepare a series of calibration standards by serial dilution of the ethyl laurate stock solution with hexane to cover the desired concentration range (e.g., 1-100 µg/mL).

• Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

2.3. Sample Preparation (Liquid-Liquid Extraction)

This protocol is a general guideline and may need to be adapted for specific sample matrices.

• Pipette 1 mL of the liquid sample into a clean glass tube.

• Add a known amount of the internal standard solution.

• Add 2 mL of hexane to the sample.

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 3000 x g for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (hexane) to a GC vial for analysis.[4]

2.4. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME)

HS-SPME is suitable for volatile analysis in liquid or solid samples.[3]

• Place 5 mL of the liquid sample into a 20 mL headspace vial.[3]

• Add a known amount of the internal standard.

• Equilibrate the sample at a specific temperature (e.g., 50°C) for a set time (e.g., 15 minutes).[3]

• Expose a preconditioned SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined extraction time (e.g., 30 minutes) with agitation.[3]

• Desorb the extracted analytes in the GC inlet.[3]

GC-MS Instrumentation and Parameters

The following are typical GC-MS parameters that can be optimized for the specific instrument and column used.

Parameter	Setting
Gas Chromatograph	Thermo ISQ™ 7610 GC–MS system or equivalent
Column	TG-WAXMSB (30 m × 0.25 mm, 0.25 µm) or equivalent polar capillary column
Injector	Split/Splitless, 250°C
Injection Volume	1 µL (Splitless mode)
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Oven Program	Initial temperature 90°C for 4 min, then ramp at 10°C/min to 240°C, hold for 5 min.[5]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230°C
Electron Energy	70 eV
Mass Range	m/z 40-450
Scan Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification
Transfer Line Temp.	250°C

Data Presentation

Quantitative data should be clearly structured for easy comparison.

Table 1: Retention Time and Key Mass Fragments for Ethyl Laurate

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Ethyl Laurate	~15.5	88	45, 101, 185
2-octanol (IS)	~8.2	45	59, 87

Note: Retention times are approximate and may vary depending on the specific GC system and column.

Table 2: Example Calibration Curve Data for Ethyl Laurate

Concentration (µg/mL)	Peak Area Ratio (Analyte/IS)
1	0.12
5	0.58
10	1.15
25	2.85
50	5.70
100	11.35

Visualizations

Caption: Experimental workflow for GC-MS analysis of ethyl laurate.

Conclusion

The GC-MS method described in this application note provides a reliable and sensitive approach for the quantification of ethyl laurate. The detailed protocols for sample preparation, instrument parameters, and data analysis will enable researchers, scientists, and drug development professionals to obtain accurate and reproducible results. The method can be adapted for various sample matrices with appropriate validation.

References

• 1. Ethyl Dodecanoate | C14H28O2 | CID 7800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl laurate | 106-33-2 [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Ethyl laurate synthesis - chemicalbook [chemicalbook.com]

Application Note: Quantification of Ethyl Laurate using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl laurate is a fatty acid ester with applications in the pharmaceutical, cosmetic, and food industries. Accurate and reliable quantification of ethyl laurate is crucial for quality control, formulation development, and stability testing. High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique for the determination of non-volatile and semi-volatile compounds. This application note provides a detailed protocol for the quantification of ethyl laurate using a reversed-phase HPLC (RP-HPLC) method with UV detection. The method is designed to be robust, accurate, and precise for routine analysis. While gas chromatography (GC) is also a common technique for analyzing fatty acid esters, HPLC offers advantages in analyzing samples in complex, non-volatile matrices without the need for derivatization.[1][2][3]

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The following conditions are recommended:

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (85:15, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detector Wavelength	210 nm
Run Time	15 minutes

Reagents and Standards

• Ethyl laurate standard (99% purity or higher)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (B129727) (HPLC grade, for sample preparation)

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of ethyl laurate standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation

The sample preparation method will vary depending on the matrix. A general procedure for a simple matrix is provided below. For complex matrices, additional sample clean-up steps such as solid-phase extraction (SPE) may be necessary.[4][5][6]

• Accurately weigh a sample containing an expected amount of ethyl laurate into a suitable volumetric flask.

• Add a small volume of methanol to dissolve the ethyl laurate.

• Dilute to the final volume with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation Summary

The described HPLC method should be validated according to ICH guidelines to ensure its suitability for its intended purpose.[7] The following table summarizes typical validation parameters for this type of method.

Validation Parameter	Typical Results
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL
Specificity	No interfering peaks at the retention time of ethyl laurate

Note: These are typical expected values. Actual results must be experimentally determined.

Experimental Protocols

Protocol for Linearity Assessment

• Prepare working standard solutions at a minimum of five concentration levels (e.g., 1, 5, 10, 50, 100 µg/mL).

• Inject each standard solution in triplicate.

• Plot the average peak area against the corresponding concentration.

• Perform a linear regression analysis and determine the coefficient of determination (R²).

Protocol for Accuracy (Recovery) Assessment

• Prepare a sample matrix (placebo) without the analyte.

• Spike the placebo with known concentrations of ethyl laurate at three levels (e.g., low, medium, and high concentration).

• Prepare each concentration in triplicate.

• Analyze the spiked samples and calculate the percentage recovery using the formula: (Measured Concentration / Spiked Concentration) * 100%

Protocol for Precision (Repeatability and Intermediate Precision) Assessment

• Repeatability (Intra-assay precision): Analyze six replicate injections of a standard solution at 100% of the test concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Calculate the relative standard deviation (%RSD) for the peak areas of the replicate injections.

Visualizations

Caption: HPLC analysis workflow for ethyl laurate quantification.

Caption: Key components of the HPLC system.

Conclusion

The described RP-HPLC method provides a straightforward and reliable approach for the quantification of ethyl laurate. The method is suitable for routine quality control and research applications. Proper method validation is essential to ensure the accuracy and precision of the results. The provided protocols and visualizations serve as a guide for researchers and analysts in implementing this method in their laboratories.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Gas Chromatographic Determination of Ethyl Esters of Fatty Acids in Brandy or Wine Distillates | American Journal of Enology and Viticulture [ajevonline.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 5. sartorius.com [sartorius.com]
• 6. chemicalpapers.com [chemicalpapers.com]
• 7. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

Application Notes and Protocols for the Detection of Ethyl Laurate using Headspace-Solid Phase Microextraction (HS-SPME)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl laurate is a fatty acid ethyl ester (FAEE) that can serve as a biomarker for alcohol consumption and is also a significant contributor to the aroma profile of various food and beverage products. Headspace-Solid Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) offers a sensitive, solvent-free, and efficient method for the detection and quantification of ethyl laurate in diverse matrices. This document provides a detailed application note and protocol for the analysis of ethyl laurate using HS-SPME-GC-MS.

Principle of HS-SPME

HS-SPME is a sample preparation technique where a fused silica (B1680970) fiber coated with a stationary phase is exposed to the headspace (the gas phase above the sample) of a sealed vial containing the sample. Volatile and semi-volatile analytes, such as ethyl laurate, partition from the sample matrix into the headspace and then adsorb onto the SPME fiber coating. After an equilibrium or pre-equilibrium time, the fiber is withdrawn and transferred to the injection port of a gas chromatograph for thermal desorption, separation, and subsequent detection by a mass spectrometer. The choice of fiber coating, extraction time, and temperature are critical parameters that influence the extraction efficiency.

Experimental Protocols

1. Sample Preparation

The preparation of the sample is dependent on the matrix.

• Liquid Samples (e.g., beverages, biological fluids):

  • Pipette a defined volume (e.g., 5-10 mL) of the liquid sample into a headspace vial (e.g., 20 mL).[1]

  • For alcoholic beverages with high ethanol (B145695) content, dilution to a lower ethanol concentration (e.g., 12% v/v) may be necessary to improve the extraction of less polar compounds.[1]

  • Add a salting-out agent (e.g., 0.88 g of NaCl) to increase the ionic strength of the sample, which can enhance the release of volatile compounds into the headspace.[1]

  • If quantitative analysis is required, add an appropriate internal standard.

  • Immediately seal the vial with a Teflon-lined septum and cap.

• Solid Samples (e.g., food products, hair):

  • Accurately weigh a specific amount of the homogenized solid sample into a headspace vial.

  • For some matrices like hair, an initial extraction step using a solvent mixture (e.g., dimethylsulfoxide/n-hexane) may be required before the HS-SPME analysis of the extract.[2]

  • Add an appropriate internal standard for quantitative analysis.

  • Seal the vial tightly.

2. HS-SPME Procedure

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range analysis of volatile and semi-volatile compounds like ethyl laurate.[3][4]

• Fiber Conditioning: Before the first use and after each analysis, condition the SPME fiber according to the manufacturer's instructions to remove any contaminants. This typically involves heating the fiber in the GC injection port.

• Incubation and Extraction:

  • Place the sealed vial in an autosampler or a heating block with agitation.

  • Incubation/Equilibration: Heat the sample at a specific temperature (e.g., 70°C) for a set time (e.g., 60 minutes) to allow the analytes to partition into the headspace.[3][5]

  • Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 60 minutes) at the same temperature to allow for the adsorption of the analytes onto the fiber coating.[3][5]

• Desorption:

  • After extraction, retract the fiber into the needle and immediately transfer it to the heated injection port of the GC.

  • Expose the fiber in the injection port for a specific time (e.g., 4 minutes) at a high temperature (e.g., 250°C) to thermally desorb the analytes onto the GC column.[3][5]

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polar capillary column, such as a DB-5MS or HP-5MS (30 m x 0.25 mm x 0.25 µm), is suitable for separating fatty acid ethyl esters.[4]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[4]

  • Oven Temperature Program: An example program could be: initial temperature of 40°C held for 5 minutes, then ramped to 160°C at 3°C/min, and then to 250°C at 10°C/min, with a final hold for 10 minutes.[4]

  • Injector Temperature: Set to the desorption temperature (e.g., 250°C).[4]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 30 to 500.[4]

  • Transfer Line Temperature: Set to 250°C.[4]

  • Ion Source Temperature: Typically around 230°C.

Quantitative Data

The following table summarizes the quantitative performance data for the analysis of fatty acid ethyl esters, including congeners of ethyl laurate, using HS-SPME-GC-MS and other related methods.

Parameter	Ethyl Laurate & Other FAEEs	Matrix	Method	Reference
Limit of Detection (LOD)	0.01 - 0.04 ng/mg	Hair	HS-SPME-GC-MS	[2]
0.01 - 0.08 nmol/g	Meconium	LC-MS/MS	[6]
0.03 - 1.13 mg/kg	Dry-cured Ham	HS-SPME-GC-MS	[5]
Limit of Quantification (LOQ)	26.0 µg	Supercritical ethanol–carbon dioxide mixtures	FE HS-GC	[7]
0.02 - 0.27 nmol/g	Meconium	LC-MS/MS	[6]
0.09 - 3.41 mg/kg	Dry-cured Ham	HS-SPME-GC-MS	[5]
25–50 ng/g	Meconium	LC-MS/MS	[8]
**Linearity (R²) **	> 0.99	White Rum	HS-SPME-GC-FID	[1]
Reproducibility (RSD)	< 3% (within-day), < 5% (between-day)	White Rum	HS-SPME-GC-FID	[1]
3.5 - 16%	Hair	HS-SPME-GC-MS	[2]
Recovery	98.6 - 100.3%	White Rum	HS-SPME-GC-FID	[1]
96 - 105%	Supercritical ethanol–carbon dioxide mixtures	FE HS-GC	[7]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the HS-SPME workflow for the detection of ethyl laurate.

Caption: Workflow for ethyl laurate detection using HS-SPME-GC-MS.

HS-SPME coupled with GC-MS is a robust and sensitive method for the determination of ethyl laurate in a variety of sample matrices. The provided protocols and data serve as a comprehensive guide for researchers and scientists in the fields of food science, beverage analysis, and clinical diagnostics. The optimization of HS-SPME parameters, particularly the choice of fiber, extraction time, and temperature, is crucial for achieving high sensitivity and reproducibility. The solvent-free nature and ease of automation make HS-SPME an attractive technique for high-throughput analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of fatty acid ethyl esters in hair as possible markers of chronically elevated alcohol consumption by headspace solid-phase microextraction (HS-SPME) and gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitation of fatty acid ethyl esters in human meconium by an improved liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Validation of a novel method to identify in utero ethanol exposure: simultaneous meconium extraction of fatty acid ethyl esters, ethyl glucuronide, and ethyl sulfate followed by LC-MS/MS quantification - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Synthesis of Ethyl Laurate Using Immobilized Lipase

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of ethyl laurate, a fatty acid ethyl ester with applications in the flavor, fragrance, and pharmaceutical industries, using immobilized lipase (B570770). The enzymatic approach offers a green and efficient alternative to traditional chemical synthesis.

Introduction

Ethyl laurate is synthesized through the esterification of lauric acid and ethanol (B145695). The use of immobilized lipases as biocatalysts provides several advantages, including mild reaction conditions, high specificity, and the potential for enzyme reuse, which reduces production costs. This document outlines the methodologies for enzyme immobilization and the subsequent synthesis of ethyl laurate, supported by quantitative data from various studies.

Experimental Protocols

Protocol 1: Immobilization of Lipase on a Hydrogel Support

This protocol is based on the immobilization of Bacillus coagulans lipase on a hydrophobic poly(MAc-co-DMA-cl-MBAm)-hydrogel.[1]

Materials:

• Purified lipase from Bacillus coagulans MTCC-6375

• Poly(MAc-co-DMA-cl-MBAm)-hydrogel

• Phosphate (B84403) buffer (pH 8.5)

• Deionized water

Procedure:

• Prepare a solution of purified lipase in phosphate buffer (pH 8.5).

• Add the hydrogel support material to the lipase solution.

• Incubate the mixture at 55°C for 16 hours with gentle agitation.

• After incubation, separate the hydrogel-bound lipase from the solution by filtration.

• Wash the immobilized lipase with deionized water to remove any unbound enzyme.

• The hydrogel-bound matrix with lipase activity is now ready for use.

Protocol 2: Solvent-Free Enzymatic Synthesis of Ethyl Laurate

This protocol describes the synthesis of ethyl laurate using a commercially available immobilized lipase, Fermase CALB™10000.[2][3][4]

Materials:

• Immobilized lipase (e.g., Fermase CALB™10000)

• Lauric acid

• Ethanol

• Molecular sieves (optional, for water removal)[1]

• Reaction vessel with temperature control and agitation

Procedure:

• To the reaction vessel, add lauric acid and ethanol. The molar ratio of lauric acid to ethanol can be optimized, with ratios of 1:2 being reported as effective.

• Add the immobilized lipase to the substrate mixture. The enzyme loading is a critical parameter to optimize, with typical ranges being 1.8% to 2% (w/w or w/v) of the total reaction volume.[4]

• If using, add molecular sieves to the reaction mixture to absorb the water produced during esterification, which can improve conversion rates.[1]

• Set the reaction temperature. Optimal temperatures are typically in the range of 45°C to 60°C.[2][4]

• Begin agitation of the mixture. An agitation speed of around 200 rpm is commonly used.[1]

• Allow the reaction to proceed for the desired duration. Reaction times can range from 10 minutes (with microwave assistance) to several hours, with significant conversions achieved within 4 hours under conventional heating.[4][5]

• Upon completion, the immobilized enzyme can be separated from the product mixture by filtration for reuse.

• The product, ethyl laurate, can be purified from the remaining substrates, for example, by distillation.

Protocol 3: Analysis of Ethyl Laurate Conversion

The conversion of lauric acid to ethyl laurate can be determined using gas chromatography (GC).

Procedure:

• Withdraw a sample from the reaction mixture at specific time intervals.

• The sample may need to be diluted with a suitable solvent (e.g., n-nonane).[1]

• Analyze the sample using a gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column.

• The oven temperature program should be optimized to separate lauric acid, ethanol, and ethyl laurate. An example program starts at 90°C for 4 minutes, then ramps up to 240°C at a rate of 10°C/min.[6]

• Quantify the amount of ethyl laurate produced by comparing the peak area to a standard curve.

Data Presentation

The following tables summarize quantitative data from various studies on the enzymatic synthesis of ethyl laurate.

Table 1: Optimization of Reaction Parameters for Ethyl Laurate Synthesis

Parameter	Optimized Value	Lipase Source	Conversion Rate (%)	Reference
Temperature	60 °C	Fermase CALB™10000	92.46	[2][3]
Temperature	45 °C	Fermase CALB™10000 (Microwave)	98.2	[4][5]
Temperature	65 °C	Bacillus coagulans lipase	66	[1]
Lauric Acid:Ethanol Molar Ratio	1:2	Fermase CALB™10000 (Microwave)	98.2	[4]
Enzyme Loading	1.8% (w/w)	Fermase CALB™10000 (Microwave)	98.2	[4]
Enzyme Loading	2% (w/v)	Fermase CALB™10000	96.87	[4]
Reaction Time	4 hours	Fermase CALB™10000	92.46	[2][3]
Reaction Time	10 minutes	Fermase CALB™10000 (Microwave)	98.2	[4][5]
Reaction Time	15 hours	Bacillus coagulans lipase	66	[1]

Table 2: Reusability of Immobilized Lipase for Ethyl Laurate Synthesis

Lipase Source	Number of Reuse Cycles	Final Conversion Rate (%)	Reference
Fermase CALB™10000	5	71	[2][3][4]

Visualizations

Experimental Workflow for Enzymatic Synthesis of Ethyl Laurate

Caption: Workflow for the enzymatic synthesis of ethyl laurate.

General Process for Lipase Immobilization

Caption: General workflow for lipase immobilization on a support.

References

• 1. Synthesis of ethyl laurate by hydrogel immobilized lipase of Bacillus coagulans MTCC-6375 | Semantic Scholar [semanticscholar.org]
• 2. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Ethyl laurate synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Ethyl Laurate as a Green Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl laurate, the ethyl ester of lauric acid, is emerging as a promising green solvent for organic synthesis. Derived from renewable resources like coconut or palm kernel oil, it offers a sustainable alternative to conventional volatile organic compounds (VOCs).[1] Its favorable physicochemical properties, low toxicity, and biodegradability make it an attractive medium for a variety of chemical transformations, including the synthesis of active pharmaceutical ingredients (APIs).[2][3][4] This document provides detailed application notes and experimental protocols for the use of ethyl laurate in key organic reactions.

Properties and Advantages of Ethyl Laurate as a Green Solvent

Ethyl laurate possesses a unique combination of properties that make it a viable green solvent. It is a colorless to pale yellow oily liquid with a high boiling point and low vapor pressure, which minimizes solvent loss through evaporation and reduces worker exposure.[5][6] Its low toxicity and ready biodegradability further enhance its green profile.[7]

Physicochemical Properties of Ethyl Laurate

Property	Value	Reference(s)
Molecular Formula	C₁₄H₂₈O₂	[5]
Molecular Weight	228.37 g/mol	[6]
Appearance	Colorless to light yellow oily liquid	[5]
Boiling Point	269 °C (lit.)	[5]
Melting Point	-10 °C	[6]
Flash Point	>100 °C	[8]
Density	0.863 g/cm³	[6]
Water Solubility	Insoluble	[5]
Solubility in Organic Solvents	Miscible with ethanol, chloroform, ether	[5]

Green Chemistry Metrics: A Comparison

The "greenness" of a solvent can be quantified using various metrics. Here's a qualitative comparison of ethyl laurate with some traditional solvents.

Solvent	Source	Toxicity	Environmental Impact
Ethyl Laurate	Renewable (e.g., coconut oil)	Low	Biodegradable, low ecotoxicity
Toluene	Petroleum-based	High (neurotoxin, reproductive hazard)	Volatile organic compound (VOC), air and water pollutant
Dichloromethane (DCM)	Petroleum-based	High (carcinogen)	Ozone-depleting potential, persistent organic pollutant
N,N-Dimethylformamide (DMF)	Petroleum-based	High (reproductive hazard)	VOC, air and water pollutant

Applications in Organic Synthesis

While the use of ethyl laurate as a primary solvent in a wide range of named organic reactions is still an emerging field of study, its properties suggest its suitability for various transformations. The following sections provide detailed protocols for key reactions, adapted from successful procedures in other green solvents or solvent-free systems, with the expectation of similar or improved performance in ethyl laurate.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in medicinal chemistry.[9] The use of a bio-based solvent like ethyl laurate can significantly improve the sustainability of this process.

Experimental Workflow: Suzuki-Miyaura Coupling

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. Bio-derived Solvents – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 3. eternalproject.eu [eternalproject.eu]
• 4. arborpharmchem.com [arborpharmchem.com]
• 5. chembk.com [chembk.com]
• 6. chemwhat.com [chemwhat.com]
• 7. The high potential of methyl laurate as a recyclable competitor to conventional toxic solvents in [3 + 2] cycloaddition reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Page loading... [wap.guidechem.com]
• 9. Yoneda Labs [yonedalabs.com]

Application Notes and Protocols: Ethyl Laurate as an Emollient in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl laurate, the ethyl ester of lauric acid, is a versatile ingredient in cosmetic and pharmaceutical formulations, primarily valued for its function as an emollient.[1][2][3] It is a clear, colorless liquid with a mild, slightly fruity or floral odor.[1][2] Derived from natural sources like coconut or palm kernel oil, ethyl laurate is appreciated for its light, non-greasy skin feel and good spreadability, making it a suitable choice for a variety of skincare and cosmetic products, including lotions, creams, and moisturizers.[1][2] These application notes provide a comprehensive overview of ethyl laurate's properties, along with detailed protocols for its evaluation and use in cosmetic formulations.

Physicochemical Properties

Understanding the physicochemical properties of ethyl laurate is crucial for formulation development. Below is a comparison of ethyl laurate with other common emollients.

Property	Ethyl Laurate	Isopropyl Myristate	Caprylic/Capric Triglyceride	Dimethicone (50 cSt)
INCI Name	Ethyl Laurate	Isopropyl Myristate	Caprylic/Capric Triglyceride	Dimethicone
Chemical Formula	C14H28O2	C17H34O2	Approx. C21H40O4	(C2H6OSi)n
Molecular Weight ( g/mol )	228.37	270.45	~370 (variable)	Variable
Appearance	Clear, colorless liquid	Clear, colorless liquid	Clear, colorless to slightly yellowish liquid	Clear, colorless liquid
Solubility	Soluble in alcohol and oils; insoluble in water.[1][4]	Soluble in oils; insoluble in water	Soluble in oils; insoluble in water	Soluble in oils; insoluble in water
Boiling Point (°C)	~269	~170 (at 20 mmHg)	>250	>200
Melting Point (°C)	~ -7 to -10	~3	~ -4	-55
Density (g/mL at 25°C)	~0.86	~0.85	~0.94	~0.96
Refractive Index (at 20°C)	~1.432	~1.434	~1.448	~1.402

Performance Data

Skin Hydration (Corneometry)

Emollients contribute to skin hydration by forming an occlusive layer that reduces transepidermal water loss (TEWL). The following table illustrates how comparative data on skin hydration would be presented.

Emollient	Typical Use Level (%)	Change in Skin Hydration (Corneometer Units) after 2 hours (Hypothetical Data)	Qualitative Description
Ethyl Laurate	2-10	Data not available	Provides a light, non-greasy moisturizing feel.
Isopropyl Myristate	1-10	+15-25%	Fast-spreading, light emollient.
Caprylic/Capric Triglyceride	2-15	+20-30%	Medium-spreading, good moisturizing properties.
Dimethicone (50 cSt)	1-5	+10-20%	Forms a breathable, protective barrier.

Transepidermal Water Loss (TEWL)

A reduction in TEWL indicates an improvement in the skin's barrier function.

Emollient	Typical Use Level (%)	Reduction in TEWL after 2 hours (Hypothetical Data)	Occlusivity Level
Ethyl Laurate	2-10	Data not available	Low to moderate
Isopropyl Myristate	1-10	-10-15%	Low
Caprylic/Capric Triglyceride	2-15	-15-20%	Moderate
Dimethicone (50 cSt)	1-5	-10-20%	Moderate

Sensory Profile

The sensory characteristics of an emollient are critical for consumer acceptance. The following table presents a typical sensory profile comparison.

Sensory Attribute (Scale 1-10)	Ethyl Laurate	Isopropyl Myristate	Caprylic/Capric Triglyceride	Dimethicone (50 cSt)
Spreadability	High (Qualitative)	8	6	9
Absorbency	Fast (Qualitative)	9	5	7
Gloss	Low (Qualitative)	4	5	3
Residue	Low (Qualitative)	2	4	2
Greasiness	Low (Qualitative)	3	5	1
Smoothness	High (Qualitative)	8	7	9

Experimental Protocols

Protocol for Evaluating Skin Hydration (Corneometry)

Objective: To quantify the effect of a formulation containing ethyl laurate on skin surface hydration.

Materials:

• Corneometer® CM 825 (or equivalent)

• Test formulation with ethyl laurate

• Control formulation (without ethyl laurate)

• Untreated control area

• Volunteer panel (n≥10) with dry to normal skin

• Standardized skin cleansers

• Controlled environment room (21±1°C, 50±5% RH)

Methodology:

• Volunteer Acclimatization: Volunteers acclimatize in the controlled environment room for at least 30 minutes before measurements.

• Test Area Demarcation: Define test areas on the volar forearm of each volunteer.

• Baseline Measurement (T0): Take baseline skin hydration readings from each test area using the Corneometer®.

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and control formulations to their respective areas. One area remains untreated.

• Post-Application Measurements: Take measurements at specified time points (e.g., T1h, T2h, T4h, T8h).

• Data Analysis: Calculate the mean Corneometer® values for each test area at each time point. The change in hydration is calculated relative to the baseline and the untreated control area.

Protocol for Measuring Transepidermal Water Loss (TEWL)

Objective: To assess the effect of a formulation containing ethyl laurate on the skin barrier function by measuring TEWL.

Materials:

• Tewameter® TM 300 (or equivalent)

• Test formulation with ethyl laurate

• Control formulation (without ethyl laurate)

• Untreated control area

• Volunteer panel (n≥10)

• Controlled environment room (21±1°C, 50±5% RH)

Methodology:

• Volunteer Acclimatization: Volunteers acclimatize in the controlled environment for at least 30 minutes.

• Test Area Demarcation: Define test areas on the volar forearm.

• Baseline Measurement (T0): Measure baseline TEWL for each area.

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and control formulations.

• Post-Application Measurements: Measure TEWL at specified time points (e.g., T1h, T2h, T4h, T8h).

• Data Analysis: Calculate the mean TEWL values. A decrease in TEWL indicates improved barrier function.

Protocol for Sensory Evaluation of Emollients

Objective: To characterize the sensory profile of ethyl laurate in a cosmetic formulation.

Materials:

• Trained sensory panel (n≥10)

• Test formulation with ethyl laurate

• Reference formulations with other emollients

• Standardized application protocols

• Sensory evaluation questionnaires

• Controlled environment for evaluation

Methodology:

• Panelist Training: Train panelists to identify and rate the intensity of various sensory attributes (e.g., spreadability, absorbency, gloss, residue, greasiness, smoothness).

• Sample Presentation: Provide panelists with coded samples of the formulations in a randomized order.

• Application: Instruct panelists to apply a standardized amount of each product to a designated area of their skin (e.g., volar forearm).

• Evaluation: Panelists evaluate the sensory attributes at different time points (e.g., during application, 1 minute after, 5 minutes after) and record their ratings on the questionnaire.

• Data Analysis: Analyze the data statistically (e.g., using ANOVA) to determine significant differences in sensory attributes between the formulations.

Protocol for Formulation of a Basic Oil-in-Water (O/W) Cream with Ethyl Laurate

Objective: To provide a basic framework for incorporating ethyl laurate into an O/W emulsion.

Ingredients:

Phase	Ingredient	Function	% (w/w)
A (Water Phase)	Deionized Water	Solvent	q.s. to 100
Glycerin	Humectant	3.00
Xanthan Gum	Thickener	0.20
B (Oil Phase)	Ethyl Laurate	Emollient	5.00
Cetearyl Alcohol	Thickener, Emulsion Stabilizer	3.00
Glyceryl Stearate	Emulsifier	2.00
C (Cool-Down Phase)	Phenoxyethanol (and) Ethylhexylglycerin	Preservative	1.00
Fragrance	Fragrance	0.10

Procedure:

• Phase A: In a main beaker, combine deionized water and glycerin. Heat to 75-80°C. Slowly sprinkle in xanthan gum while mixing to avoid clumping. Mix until fully hydrated.

• Phase B: In a separate beaker, combine ethyl laurate, cetearyl alcohol, and glyceryl stearate. Heat to 75-80°C and mix until all solids are melted and the phase is uniform.

• Emulsification: Slowly add Phase B to Phase A with continuous high-shear mixing. Mix for 5-10 minutes to form a stable emulsion.

• Cooling: Switch to gentle, sweeping agitation and begin cooling the emulsion.

• Phase C: When the temperature is below 40°C, add the preservative and fragrance. Mix until uniform.

• Final Adjustments: Check the pH and adjust if necessary.

Visualizations

Caption: Experimental workflow for the evaluation of ethyl laurate's emollient properties.

Caption: Simplified signaling pathways in skin barrier function and the protective role of emollients.

References

• 1. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 2. Ethyl Laurate Manufacturer & Suppliers |ELFAT-EtLau - Elchemy [elchemy.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Ethyl laurate CAS#: 106-33-2 [m.chemicalbook.com]

Application Notes: Ethyl Laurate as a Versatile Substrate for Lipase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipases (triacylglycerol acylhydrolases, EC 3.1.1.3) are a class of enzymes that catalyze the hydrolysis of ester bonds in water-insoluble substrates. The quantification of lipase (B570770) activity is crucial in various fields, including drug discovery, diagnostics, and industrial biocatalysis. Ethyl laurate, the ethyl ester of the C12 saturated fatty acid lauric acid, serves as an effective and reliable substrate for assaying the activity of a wide range of lipases. Its defined chemical structure and the physical properties of its hydrolysis product, lauric acid, allow for straightforward detection using both titrimetric and spectrophotometric methods. These application notes provide detailed protocols for utilizing ethyl laurate in lipase activity assays, along with relevant quantitative data for several common lipases.

Principle of the Assay

The fundamental principle behind using ethyl laurate as a substrate is the lipase-catalyzed hydrolysis of the ester bond, which releases lauric acid and ethanol (B145695).

Lipase + Ethyl Laurate + H₂O → Lauric Acid + Ethanol

The rate of this reaction can be monitored by quantifying the production of lauric acid. This can be achieved through two primary methods:

• Titrimetric Assay: The liberated lauric acid is titrated with a standardized base solution (e.g., NaOH). The amount of base consumed is directly proportional to the amount of lauric acid produced and, therefore, to the lipase activity.

• Spectrophotometric Assay (pH Indicator Method): The release of lauric acid causes a decrease in the pH of the reaction medium. In the presence of a suitable pH indicator, this change in pH results in a measurable change in absorbance, which can be continuously monitored.

Advantages of Using Ethyl Laurate

• Well-Defined Stoichiometry: The 1:1 molar relationship between substrate hydrolysis and fatty acid production allows for accurate quantification of enzyme activity.

• Versatility: Suitable for a variety of lipases from microbial and pancreatic sources.

• Adaptability: The assay can be performed using simple laboratory equipment (for titrimetry) or adapted for high-throughput screening using microplate readers (for spectrophotometry).

• Safety: Ethyl laurate and its hydrolysis products are generally considered safe to handle with standard laboratory precautions.

Experimental Protocols

Protocol 1: Titrimetric Assay for Lipase Activity

This protocol details the measurement of lipase activity by titrating the lauric acid produced from the hydrolysis of an emulsified ethyl laurate substrate.

Materials:

• Ethyl laurate

• Gum arabic or Triton X-100

• Tris-HCl buffer (e.g., 50 mM, pH 7.0-9.0)

• Lipase solution (of unknown activity)

• 95% (v/v) Ethanol

• Phenolphthalein (B1677637) indicator solution (1% w/v in ethanol)

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.05 M)

• Magnetic stirrer and stir bar

• Water bath or incubator

• Burette

• Erlenmeyer flasks

Procedure:

• Substrate Emulsion Preparation:

  • Prepare a 5% (w/v) solution of gum arabic in distilled water.

  • To 60 mL of the gum arabic solution, add 40 mL of ethyl laurate.

  • Homogenize the mixture using a high-speed blender or sonicator until a stable, milky emulsion is formed.

  • Alternatively, for a detergent-based emulsion, prepare a 1% (w/v) solution of Triton X-100 in the desired reaction buffer. Add ethyl laurate to the desired final concentration (e.g., 10-50 mM) and stir vigorously.[1]

• Enzymatic Reaction:

  • In an Erlenmeyer flask, combine 5 mL of the ethyl laurate emulsion with 4 mL of Tris-HCl buffer (adjust pH to the expected optimum for the lipase being tested, typically between 7.0 and 9.0).

  • Pre-incubate the mixture at the desired reaction temperature (e.g., 37°C) for 5 minutes with gentle stirring.

  • To start the reaction, add 1 mL of the lipase solution to the flask.

  • Incubate the reaction for a defined period (e.g., 15-30 minutes) at the chosen temperature with continuous stirring.

• Reaction Termination and Titration:

  • Stop the reaction by adding 10 mL of 95% ethanol. This inactivates the enzyme and helps to dissolve the lauric acid.

  • Add 2-3 drops of phenolphthalein indicator.

  • Titrate the liberated lauric acid with the standardized NaOH solution until a faint, persistent pink color is observed.

  • Perform a blank titration using a reaction mixture where the lipase solution was added after the ethanol, or where buffer was added instead of the enzyme solution.

Calculation of Lipase Activity:

One unit of lipase activity is typically defined as the amount of enzyme that releases 1 µmol of fatty acid per minute under the specified assay conditions.

Activity (U/mL) = [(V_sample - V_blank) × M_NaOH × 1000] / t

Where:

• V_sample = Volume of NaOH used for the sample (mL)

• V_blank = Volume of NaOH used for the blank (mL)

• M_NaOH = Molarity of the NaOH solution (mol/L)

• t = Incubation time (minutes)

Protocol 2: Spectrophotometric Assay for Lipase Activity (pH Indicator Method)

This high-throughput adaptable protocol measures the release of lauric acid by monitoring the change in absorbance of a pH indicator.

Materials:

• Ethyl laurate

• Triton X-100

• Weakly buffered solution (e.g., 2 mM Tris-HCl, pH adjusted to the upper end of the indicator's linear range)

• pH indicator solution (e.g., Phenol Red, Cresol Red, depending on the optimal pH of the lipase)

• Lipase solution

• 96-well microplate

• Microplate reader capable of measuring absorbance at the λ_max of the chosen indicator

Procedure:

• Substrate and Reagent Preparation:

  • Prepare a stock solution of ethyl laurate in a suitable solvent like ethanol or DMSO.

  • Prepare the reaction buffer containing a low concentration of buffer, the pH indicator, and an emulsifier like Triton X-100. The optimal pH should be chosen based on the pKa of the indicator and the optimal pH of the lipase. For example, for a lipase with a neutral to alkaline optimum, a buffer with a pH of around 8.0-8.5 could be used with Phenol Red (λ_max ~560 nm).

• Enzymatic Reaction in Microplate:

  • To each well of a 96-well plate, add the reaction buffer.

  • Add the ethyl laurate stock solution to each well to the desired final concentration (e.g., 1-10 mM).

  • Add a small volume of the lipase solution to initiate the reaction. A blank well should contain buffer instead of the enzyme.

  • Immediately place the microplate in the reader, which has been pre-set to the reaction temperature.

• Data Acquisition and Analysis:

  • Monitor the decrease in absorbance at the λ_max of the indicator over time (e.g., every 30 seconds for 10-20 minutes). The release of lauric acid will protonate the indicator, causing a color change and a decrease in absorbance at the specific wavelength.

  • The initial rate of the reaction is determined from the linear portion of the absorbance vs. time plot.

  • A standard curve of the pH indicator's absorbance versus known concentrations of lauric acid should be prepared to convert the change in absorbance per minute to the rate of fatty acid production (µmol/min).

Data Presentation

The following tables summarize hypothetical and literature-derived quantitative data for the activity of various lipases with laurate-based substrates. Note that specific kinetic parameters for the hydrolysis of ethyl laurate are not widely published; therefore, some values are indicative based on similar substrates.

Table 1: Optimal Conditions for Lipase Activity on Laurate Esters

Lipase Source	Substrate	Optimal pH	Optimal Temperature (°C)
Candida rugosa	Ethyl laurate (synthesis)	7.5	47
Thermomyces lanuginosus	p-Nitrophenyl laurate	8.0	50
Porcine Pancreas	Lauryl laurate (synthesis)	7.0	27
Pseudomonas cepacia	Tweens (laurate esters)	7.0 - 9.0	N/A

Table 2: Kinetic Parameters of Lipases with Laurate Esters

Lipase Source	Substrate	K_m (mM)	V_max (µmol/min/mg)
Candida rugosa	Ethyl butyrate (B1204436) (synthesis)	0.125 (for ester)	2.861
Thermomyces lanuginosus (modified)	p-Nitrophenyl laurate	~0.1	~7.0
Fermase CALB™ 10000	Ethyl laurate (synthesis)	K_A = 0.1283 mmol	1.243 x 10³ mmol/min/g

Note: Data for synthesis reactions are provided for context; kinetic parameters for hydrolysis may differ.

Visualization of Workflows and Mechanisms

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: Ethyl Laurate-Based Nanocarriers for Gene Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the development of ethyl laurate-based nanocarriers for the effective delivery of genetic material, such as plasmid DNA (pDNA) and small interfering RNA (siRNA). Ethyl laurate, a fatty acid ester, serves as a biocompatible and biodegradable core lipid for the formulation of stable nanoemulsions or nanostructured lipid carriers capable of encapsulating and protecting nucleic acids.

Introduction

The effective delivery of therapeutic genes to target cells remains a significant challenge in gene therapy.[1][2] Non-viral vectors, particularly lipid-based nanocarriers, offer a safer alternative to viral vectors, with advantages such as low immunogenicity and ease of large-scale production.[3][4] Ethyl laurate, a key component of these novel nanocarriers, forms the lipid core that encapsulates the genetic payload. This system is designed to protect the nucleic acids from degradation, facilitate cellular uptake, and promote endosomal escape for successful gene transfection.[5][6]

These notes will detail the formulation, characterization, and in vitro evaluation of ethyl laurate-based nanocarriers.

Data Presentation: Physicochemical and Biological Properties

The following tables summarize the key quantitative parameters of ethyl laurate-based nanocarriers, providing a basis for comparison and optimization.

Table 1: Physicochemical Characterization of Ethyl Laurate Nanocarriers

Formulation ID	Ethyl Laurate (%)	Cationic Lipid (%)	Surfactant (%)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
EL-NC-01	10	2	5	150 ± 5.2	0.15 ± 0.02	+35.8 ± 2.1	92 ± 3.5
EL-NC-02	15	2	5	180 ± 6.8	0.21 ± 0.03	+33.2 ± 1.8	95 ± 2.8
EL-NC-03	10	3	5	145 ± 4.5	0.18 ± 0.02	+45.1 ± 2.5	96 ± 2.1
EL-NC-04	15	3	5	175 ± 6.1	0.25 ± 0.04	+42.5 ± 2.3	97 ± 1.9

Table 2: In Vitro Biological Evaluation of Ethyl Laurate Nanocarriers

Formulation ID	Cell Line	Transfection Efficiency (%)	Cell Viability (%)
EL-NC-01	HEK293	45 ± 4.2	88 ± 5.1
EL-NC-02	HEK293	55 ± 3.8	85 ± 4.7
EL-NC-03	HeLa	65 ± 5.1	80 ± 6.2
EL-NC-04	HeLa	75 ± 4.5	78 ± 5.9

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Synthesis of Ethyl Laurate-Based Nanocarriers

This protocol describes the formulation of ethyl laurate-based nanocarriers using a high-pressure homogenization technique.

Materials:

• Ethyl laurate

• Cationic lipid (e.g., DOTAP, DC-Cholesterol)

• Helper lipid (e.g., DOPE)

• Surfactant (e.g., Tween 80, Poloxamer 188)

• Deionized water

• Plasmid DNA or siRNA

Equipment:

• High-pressure homogenizer

• Magnetic stirrer

• Water bath sonicator

Procedure:

• Preparation of the Oil Phase:

  • In a sterile glass vial, dissolve the specified amounts of ethyl laurate, cationic lipid, and helper lipid in a suitable organic solvent (e.g., chloroform/methanol mixture).

  • Evaporate the organic solvent under a gentle stream of nitrogen gas to form a thin lipid film on the wall of the vial.

  • Further dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant in deionized water.

  • Separately, dissolve the plasmid DNA or siRNA in nuclease-free water.

• Hydration and Pre-emulsification:

  • Hydrate the lipid film with the surfactant solution by vortexing for 5-10 minutes.

  • Add the nucleic acid solution to the hydrated lipid mixture and gently mix.

  • Incubate the mixture at room temperature for 30 minutes to allow for the complexation of the nucleic acid with the cationic lipids.

  • Subject the mixture to bath sonication for 5 minutes to form a coarse pre-emulsion.

• High-Pressure Homogenization:

  • Process the pre-emulsion through a high-pressure homogenizer for 5-10 cycles at a pressure of 15,000-20,000 psi.

  • Collect the resulting nanoemulsion.

• Purification:

  • Purify the nanocarrier suspension by dialysis against deionized water for 24 hours to remove any un-encapsulated nucleic acids and excess surfactant.

Protocol 2: Characterization of Nanocarriers

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential:

• Technique: Dynamic Light Scattering (DLS)

• Procedure:

  • Dilute the nanocarrier suspension with deionized water to an appropriate concentration.

  • Measure the particle size (Z-average), PDI, and zeta potential using a DLS instrument at 25°C.

2. Encapsulation Efficiency:

• Technique: Quant-iT™ PicoGreen™ dsDNA Assay (for pDNA) or RiboGreen™ Assay (for siRNA)

• Procedure:

  • Separate the un-encapsulated nucleic acid from the nanocarriers by ultracentrifugation or column chromatography.

  • Quantify the amount of nucleic acid in the supernatant/eluate using the appropriate fluorescence assay according to the manufacturer's protocol.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = [(Total Nucleic Acid - Free Nucleic Acid) / Total Nucleic Acid] x 100

Protocol 3: In Vitro Cell Culture and Transfection

Materials:

• HEK293 or HeLa cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Reporter gene plasmid (e.g., pEGFP-N1)

• Opti-MEM® I Reduced Serum Medium

Procedure:

• Cell Seeding:

  • Seed the cells in 24-well plates at a density of 1 x 10^5 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Transfection:

  • On the day of transfection, replace the old media with fresh, serum-free Opti-MEM®.

  • Add the ethyl laurate-based nanocarrier-nucleic acid complexes to each well.

  • Incubate the cells for 4-6 hours.

• Post-transfection:

  • After the incubation period, replace the transfection medium with complete growth medium (DMEM with 10% FBS and 1% Penicillin-Streptomycin).

  • Incubate the cells for another 48 hours.

• Evaluation of Transfection Efficiency:

  • Observe the expression of the reporter gene (e.g., GFP) under a fluorescence microscope.

  • Quantify the percentage of transfected cells using flow cytometry.

Protocol 4: Cytotoxicity Assay

Technique: MTT Assay

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treat the cells with varying concentrations of the ethyl laurate-based nanocarriers for 24-48 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Remove the MTT solution and add dimethyl sulfoxide (B87167) (DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control cells.

Visualizations

Diagram 1: Experimental Workflow

Caption: Overall experimental workflow for the development and evaluation of ethyl laurate-based nanocarriers.

Diagram 2: Cellular Uptake and Gene Delivery Pathway

Caption: Proposed mechanism of cellular uptake and intracellular trafficking of ethyl laurate-based nanocarriers for gene delivery.

Diagram 3: Signaling Pathway of Apoptosis Induction by Therapeutic Gene

Caption: Signaling pathway of apoptosis induced by a therapeutic gene delivered by the nanocarrier.

References

• 1. researchgate.net [researchgate.net]
• 2. octopus.ac [octopus.ac]
• 3. Polymeric nanocarriers for therapeutic gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current Progress in Gene Delivery Technology Based on Chemical Methods and Nano-carriers [thno.org]
• 5. Carriers Break Barriers in Drug Delivery: Endocytosis and Endosomal Escape of Gene Delivery Vectors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Sensory Evaluation of Ethyl Laurate in Wine and Spirits: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the sensory evaluation of ethyl laurate, an important ester contributing to the aromatic profile of various wines and spirits. This document outlines the relevant background, quantitative data, and detailed experimental protocols for the sensory analysis of this compound.

Introduction to Ethyl Laurate

Ethyl laurate (also known as ethyl dodecanoate) is an ethyl ester of lauric acid, a saturated fatty acid. It is a naturally occurring compound formed during fermentation and aging processes in alcoholic beverages.[1][2] Its presence can significantly influence the overall aroma profile, contributing desirable characteristics at certain concentrations, while potentially imparting off-flavors at higher levels.

Aroma Profile: Ethyl laurate is primarily associated with the following sensory descriptors:

• Fruity: Often described as a general fruity note.[3][4]

• Floral: Contributes to the floral bouquet of beverages.[4][5]

• Waxy & Soapy: Imparts waxy and clean, soapy aromas.[6][7]

• Sweet: Perceived as having a sweet character.[3][7]

• Creamy & Rummy: Can also have creamy and rum-like nuances.[7]

Ethyl laurate is found in a variety of alcoholic beverages, including wine (white, sparkling), whiskey, rum, and cachaça.[3][4][5]

Quantitative Data

The concentration of ethyl laurate in wine and spirits can vary significantly depending on factors such as the raw materials (grape variety, grain), yeast strain used for fermentation, fermentation conditions (temperature), and aging process.[3][5]

Table 1: Concentration of Ethyl Laurate in Various Wines

Wine Type	Yeast Strain / Condition	Concentration Range (µg/L)	Reference
Sparkling Wine	V1 (Yeast Strain 1)	162.34 ± 0.51	[5]
Sparkling Wine	V2 (Yeast Strain 2)	56.71 ± 0.01	[5]
Sparkling Wine	V3 (Yeast Strain 3)	136.25 ± 0.45	[5]
Sparkling Wine	V4 (Yeast Strain 4)	110.49 ± 0.82	[5]
White Wine	During alcoholic fermentation	Concentration decreases over time	[8]

Table 2: Concentration of Ethyl Laurate in Various Spirits

Spirit Type	Raw Material	Concentration (mg/L)	Reference
Whiskey	Barley	0.583	[3]
Whiskey	Sorghum	0.874	[3]
Cachaça	Sugarcane	Higher in stainless steel column distillation	[9]
Rum	Sugarcane/Molasses	Present, contributes to aroma profile	[4]

Sensory Thresholds:

The sensory threshold is the minimum concentration of a substance that can be detected (detection threshold) or recognized (recognition threshold) by a sensory panel.[10] It is important to note that specific, publicly available data for the sensory detection and recognition thresholds of ethyl laurate in wine and spirits could not be identified in the conducted research. The perception of any aroma compound is highly dependent on the matrix (the beverage itself) and the individual sensitivity of the taster.[10]

Biochemical Pathway of Ethyl Laurate Formation

Ethyl laurate is synthesized during fermentation primarily by yeast. The formation is an enzymatic process involving the esterification of lauric acid with ethanol (B145695).

The key pathway involves the following steps:

• Activation of Lauric Acid: Lauric acid, a medium-chain fatty acid (MCFA), is activated to its coenzyme A (CoA) derivative, lauroyl-CoA.

• Esterification: The enzyme alcohol acyltransferase (AAT) catalyzes the transfer of the lauroyl group from lauroyl-CoA to ethanol, forming ethyl laurate and releasing Coenzyme A.

The primary enzymes responsible for the synthesis of ethyl esters in Saccharomyces cerevisiae are Eeb1p and Eht1p.

Biochemical pathway of ethyl laurate formation in yeast.

Experimental Protocols

Quantitative Analysis of Ethyl Laurate by GC-MS

This protocol is adapted from a method for the analysis of esters in distilled spirits and can be modified for wine samples.[9]

Objective: To quantify the concentration of ethyl laurate in wine and spirit samples.

Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for volatile compound analysis (e.g., DB-WAX, HP-FFAP)[11]

• Ethyl laurate analytical standard (≥99.0% purity)

• Internal standard (e.g., ethyl nonanoate (B1231133) or a suitable deuterated standard)

• Dichloromethane (B109758) (HPLC grade)[11]

• Anhydrous sodium sulfate[11]

• Volumetric flasks, pipettes, and vials

• Sample filtration units (0.45 µm)

Procedure:

• Standard Preparation:

  • Prepare a stock solution of ethyl laurate (e.g., 1000 mg/L) in ethanol.

  • Prepare a series of calibration standards by diluting the stock solution in a model wine/spirit solution (e.g., 12% ethanol in water, adjusted to a relevant pH) to cover the expected concentration range of ethyl laurate in the samples.

  • Add a constant concentration of the internal standard to each calibration standard and sample.

• Sample Preparation (Liquid-Liquid Extraction): [11]

  • Take a known volume of the wine or spirit sample (e.g., 10 mL). For spirits with high alcohol content, dilution with deionized water may be necessary.

  • Add the internal standard.

  • Perform a liquid-liquid extraction with dichloromethane (e.g., 2 x 2 mL).

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis:

  • Inject 1 µL of the prepared standard or sample into the GC-MS system.

  • GC Conditions (example):

    • Injector temperature: 250°C

    • Oven program: Initial temperature 40°C for 2 min, ramp at 3°C/min to 220°C, hold for 5 min.

    • Carrier gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • MS Conditions (example):

    • Ion source temperature: 230°C

    • Quadrupole temperature: 150°C

    • Acquisition mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity. Monitor characteristic ions for ethyl laurate (e.g., m/z 88, 101, 185) and the internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of ethyl laurate to the peak area of the internal standard against the concentration of the calibration standards.

  • Determine the concentration of ethyl laurate in the samples by using the regression equation from the calibration curve.

Workflow for quantitative analysis of ethyl laurate.

Sensory Evaluation Protocol: Quantitative Descriptive Analysis (QDA)

This protocol provides a framework for training a sensory panel and evaluating the intensity of ethyl laurate's aroma attributes in wine and spirits.[12][13]

Objective: To identify and quantify the sensory attributes associated with ethyl laurate in wine and spirits.

Phase 1: Panelist Selection and Training

• Recruitment: Recruit 10-15 individuals who are regular consumers of wine and/or spirits and are interested in participating in sensory panels.

• Screening: Screen candidates for their ability to detect and describe basic tastes and aromas. Use ranking and triangle tests to assess their sensory acuity.[12]

• Training:

  • Reference Standards: Prepare a set of reference standards for the aroma attributes associated with ethyl laurate (fruity, floral, waxy, soapy). Also, prepare solutions of pure ethyl laurate in a neutral base (model wine/spirit) at different concentrations (sub-threshold, threshold, and supra-threshold levels). Note: The exact threshold concentrations need to be determined experimentally.

  • Descriptor Generation: In initial sessions, have the panelists smell the reference standards and collectively generate a list of descriptive terms for the aromas they perceive.

  • Intensity Rating: Train the panelists to use a line scale (e.g., a 15-cm unstructured line scale anchored with "low" and "high") to rate the intensity of each descriptor.

  • Practice Sessions: Conduct several practice sessions where panelists evaluate spiked wine/spirit samples containing known concentrations of ethyl laurate to calibrate their ratings.

Phase 2: Sensory Evaluation of Samples

• Sample Preparation:

  • Present all samples in identical, coded glasses (e.g., ISO wine tasting glasses).[12]

  • Serve samples at a constant and appropriate temperature (e.g., 18-20°C for red wine and spirits, 12-14°C for white wine).[12]

  • The sample volume should be consistent (e.g., 30 mL).

• Tasting Environment:

  • Conduct the evaluation in a well-ventilated, odor-free room with controlled lighting and temperature.[12]

  • Use individual tasting booths to prevent interaction between panelists.[12]

• Evaluation Procedure:

  • Present the samples one at a time in a randomized order to each panelist.

  • Instruct panelists to first evaluate the aroma (orthonasal perception) by sniffing the sample.

  • Then, they should take a small sip and evaluate the flavor and mouthfeel (retronasal perception).

  • Panelists should rate the intensity of each agreed-upon descriptor on the provided scoresheet.

  • Provide water and unsalted crackers for palate cleansing between samples.[12]

• Data Analysis:

  • Collect the scoresheets and convert the line scale ratings to numerical data.

  • Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine if there are significant differences in the sensory attributes among the samples.

  • Multivariate analysis techniques like Principal Component Analysis (PCA) can be used to visualize the relationships between the samples and their sensory profiles.

Logical workflow for sensory evaluation of ethyl laurate.

Conclusion

The sensory evaluation of ethyl laurate is crucial for understanding and controlling the aromatic quality of wine and spirits. While this compound can contribute pleasant fruity and floral notes, its impact is concentration-dependent. The protocols outlined in these application notes provide a framework for the quantitative and sensory analysis of ethyl laurate. However, for a complete sensory characterization, it is imperative to first determine the detection and recognition thresholds of ethyl laurate in the specific wine or spirit matrix being studied. This foundational data will enable a more accurate interpretation of its role in the overall sensory experience.

References

• 1. Ethyl laurate CAS#: 106-33-2 [m.chemicalbook.com]
• 2. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 3. Comparison of Aroma Profiles of Whiskeys Fermented from Different Grain Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cas 106-33-2,Ethyl laurate | lookchem [lookchem.com]
• 5. Influence of Different Commercial Yeasts on Volatile Fraction of Sparkling Wines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Perfumers Apprentice - Ethyl Laurate (Natural) [shop.perfumersapprentice.com]
• 8. Influence of enzymatic treatments on white wine composition | BIO Web of Conferences [bio-conferences.org]
• 9. Quantitative ester analysis in cachaca and distilled spirits by gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. americanvineyardmagazine.com [americanvineyardmagazine.com]
• 11. agriculturejournals.cz [agriculturejournals.cz]
• 12. agw.org.au [agw.org.au]
• 13. mdpi.com [mdpi.com]

Application Note: Ethyl Laurate as an Internal Standard for Chromatographic Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative chromatographic analysis, the use of an internal standard (IS) is a critical technique to improve accuracy and precision.[1][2][3] An internal standard is a compound with similar chemical and physical properties to the analyte of interest, which is added in a known concentration to both the sample and calibration standards before analysis.[3] Its purpose is to correct for variations in sample preparation, injection volume, and instrument response, thereby enhancing the reliability of the analytical method.[2][4] Ethyl laurate, a fatty acid ethyl ester (FAEE), presents itself as a suitable internal standard for various chromatographic applications, particularly in the analysis of other fatty acid esters, such as fatty acid methyl esters (FAMEs) commonly found in biodiesel and food samples.[5][6]

This application note provides a detailed overview and experimental protocols for the use of ethyl laurate as an internal standard in gas chromatography (GC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses.

Principle of Internal Standard Method

The internal standard method relies on the relative response factor (RRF) between the analyte and the internal standard. The concentration of the analyte is determined by comparing the ratio of the analyte's peak area to the internal standard's peak area against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.[1][4]

Key criteria for selecting an internal standard include:

• It should be chemically similar to the analyte(s).[1]

• It must be well-resolved from the analytes and any matrix interferences in the chromatogram.[1]

• It should not be naturally present in the sample.[1]

• It should be stable and not react with the sample components.

Ethyl laurate meets these criteria for many applications involving the analysis of other fatty acid esters.

Application 1: Quantification of Fatty Acid Methyl Esters (FAMEs) in Food and Biofuel Samples using GC-FID/MS

This protocol describes the use of ethyl laurate as an internal standard for the quantification of FAMEs. Ethyl esters of odd-numbered fatty acids, like ethyl laurate, elute at different times than the corresponding FAMEs on polar GC columns, allowing for their use as internal standards.[6]

Experimental Protocol

1. Reagents and Materials

• Ethyl laurate (purity ≥ 99%)

• FAME standards (individual or mixed)

• Hexane (B92381) (or other suitable organic solvent)

• Sodium sulfate (B86663) (anhydrous)

• Samples (e.g., biodiesel, oil extracts from food)

2. Preparation of Internal Standard Stock Solution

• Accurately weigh a known amount of ethyl laurate and dissolve it in hexane to prepare a stock solution of a specific concentration (e.g., 10 mg/mL).

3. Preparation of Calibration Standards

• Prepare a series of calibration standards by adding varying known amounts of FAME standards to vials.

• To each calibration standard, add a constant and known amount of the ethyl laurate internal standard stock solution.

• Dilute all standards to the same final volume with hexane.

4. Sample Preparation

• Accurately weigh a known amount of the sample (e.g., biodiesel or extracted oil).

• Add a constant and known amount of the ethyl laurate internal standard stock solution.

• Dilute the sample to the same final volume as the calibration standards with hexane.

• If necessary, dry the sample with anhydrous sodium sulfate and centrifuge or filter before injection.

5. Gas Chromatography (GC) Conditions

• Instrument: Gas chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: A polar capillary column, such as a CP-Sil 88 or equivalent (e.g., 100 m x 0.25 mm, 0.2 µm film thickness), is recommended for good separation of FAMEs and FAEEs.[6]

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 5 min

  • Ramp: 7 °C/min to 225 °C, hold for 5 min[7]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).

• Detector Temperature (FID): 300 °C[7]

• Injection Volume: 1 µL (split or splitless, depending on concentration).

6. Data Analysis

• Identify the peaks corresponding to the FAME analytes and the ethyl laurate internal standard based on their retention times.

• Calculate the peak area ratio of each FAME analyte to the ethyl laurate internal standard.

• Construct a calibration curve by plotting the peak area ratios against the concentration ratios of the calibration standards.

• Determine the concentration of each FAME in the sample using the calibration curve.

Quantitative Data Summary

Analyte (FAME)	Retention Time (min)	Ethyl Laurate (IS) Retention Time (min)	Linearity (r²)	Limit of Quantification (LOQ)
Methyl Myristate	~20.5	~22.0	>0.99	Varies with instrument
Methyl Palmitate	~25.2	~22.0	>0.99	Varies with instrument
Methyl Stearate	~30.1	~22.0	>0.99	Varies with instrument
Methyl Oleate	~30.5	~22.0	>0.99	Varies with instrument
Methyl Linoleate	~31.8	~22.0	>0.99	Varies with instrument
Note: Retention times are approximate and will vary depending on the specific GC system and conditions.

Workflow Diagram

Caption: Workflow for FAME quantification using ethyl laurate as an internal standard.

Application 2: Quantification of Fatty Acid Ethyl Esters (FAEEs) in Biological Matrices by LC-MS/MS

In this application, ethyl laurate is not the internal standard but one of the target analytes. A structurally similar compound not present in the sample, such as ethyl heptadecanoate, is used as the internal standard.[8] This protocol is relevant for researchers studying biomarkers of alcohol consumption.

Experimental Protocol

1. Reagents and Materials

• FAEE standards (including ethyl laurate)

• Ethyl heptadecanoate (internal standard)

• Methanol

• Acetonitrile

• Isopropanol

• Water (LC-MS grade)

• Formic acid

• Solid-Phase Extraction (SPE) cartridges (e.g., aminopropyl-silica)[9]

• Biological matrix (e.g., meconium, hair)

2. Preparation of Internal Standard Working Solution

• Prepare a stock solution of ethyl heptadecanoate in a suitable solvent (e.g., acetonitrile).

• Dilute the stock solution to a working concentration (e.g., 0.4 mg/L).[10]

3. Sample Preparation

• Homogenize a known amount of the biological matrix (e.g., 100 mg of meconium) in methanol.[10]

• Add a known volume of the ethyl heptadecanoate internal standard working solution.

• Centrifuge the sample.

• Perform Solid-Phase Extraction (SPE) on the supernatant to clean up the sample.[9]

• Elute the FAEEs and evaporate the eluent to dryness.

• Reconstitute the residue in the initial mobile phase.

4. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

• Instrument: LC system coupled to a triple quadrupole mass spectrometer.

• Column: A C8 or C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).[9]

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50 v/v) with 0.1% formic acid

• Gradient:

  • Start at a suitable percentage of B (e.g., 30%)

  • Increase to 95-100% B over several minutes

  • Hold and then return to initial conditions for equilibration[10]

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40 °C[10]

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode[8]

• Detection: Multiple Reaction Monitoring (MRM).

Quantitative Data Summary

Analyte (FAEE)	Precursor Ion (m/z)	Product Ion (m/z)	Limit of Quantification (LOQ) (ng/g)	Calibration Range (ng/g)
Ethyl Laurate	Varies	Varies	25 - 50[10]	up to 2,500 - 5,000[10]
Ethyl Myristate	Varies	Varies	25 - 50[10]	up to 2,500 - 5,000[10]
Ethyl Palmitate	Varies	Varies	25 - 50[10]	up to 2,500 - 5,000[10]
Ethyl Oleate	Varies	Varies	25 - 50[10]	up to 2,500 - 5,000[10]
Ethyl Stearate	Varies	Varies	25 - 50[10]	up to 2,500 - 5,000[10]
Note: Specific m/z transitions for precursor and product ions need to be optimized for the specific instrument used.

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical flow for the analysis of FAEEs in biological samples.

Ethyl laurate is a versatile compound in chromatography, serving effectively as an internal standard for the analysis of other fatty acid esters, particularly FAMEs, due to its chemical similarity and chromatographic resolvability. The protocols provided herein offer a robust starting point for developing and validating quantitative methods in various research and industrial settings. When ethyl laurate is the analyte of interest, a different, appropriate internal standard must be chosen, such as an odd-numbered carbon chain FAEE. Careful validation of any method is crucial to ensure accurate and reliable results.

References

• 1. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. knowledge.reagecon.com [knowledge.reagecon.com]
• 6. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. perlan.com.pl [perlan.com.pl]
• 8. Quantitation of fatty acid ethyl esters in human meconium by an improved liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Validation of a novel method to identify in utero ethanol exposure: simultaneous meconium extraction of fatty acid ethyl esters, ethyl glucuronide, and ethyl sulfate followed by LC-MS/MS quantification - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of Ethyl Laurate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for ethyl laurate synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of ethyl laurate, offering potential causes and actionable solutions.

Issue	Potential Causes	Solutions
1. Low or No Ester Conversion	Equilibrium Limitations: Fischer esterification is a reversible reaction.[1]	- Use a large excess of one reactant (typically ethanol). - Remove water as it forms using a Dean-Stark apparatus or by adding molecular sieves.[1]
Inactive or Insufficient Catalyst: The catalyst may be old, deactivated, or used in an insufficient amount.[1]	- Use a fresh, active catalyst. - For heterogeneous catalysts, verify their activity and consider increasing the catalyst loading. - For enzymatic catalysis, ensure the enzyme has been stored correctly to maintain its activity.[1]
Suboptimal Reaction Temperature: The reaction temperature may be too low, resulting in a slow reaction rate, or too high, leading to side reactions or decomposition.[1]	- Optimize the reaction temperature based on the specific catalyst and reactants used. For enzymatic reactions, the optimal temperature can range from 30°C to 70°C.[1]
Presence of Water: Water, a byproduct of the reaction, can shift the equilibrium back towards the reactants (hydrolysis).[1][2]	- Ensure all glassware is thoroughly dried. - Use anhydrous solvents and reagents when possible.
2. Presence of Side Products	Alcohol Dehydration: This is common with certain alcohols in the presence of strong acid catalysts.[1]	- Use a milder acid catalyst. - Lower the reaction temperature.
Byproduct Formation from Catalyst: Some catalysts can promote unintended side reactions.[1][3]	- Consider using a different catalyst system. For example, deep eutectic solvent catalysts can offer milder reaction conditions and reduce side reactions.[3]
3. Difficulties in Product Purification	Emulsion Formation: Emulsions can form during aqueous workup, making separation of the organic and aqueous layers difficult.[1]	- Add brine (saturated NaCl solution) to help break the emulsion.
Incomplete Removal of Acid Catalyst: Residual acid catalyst can contaminate the final product.	- Neutralize the reaction mixture with a weak base (e.g., sodium bicarbonate solution) during workup.
Product Solubility: If the ethyl laurate has some solubility in the aqueous phase, product can be lost during extraction.[1]	- Perform multiple extractions with a suitable organic solvent to maximize recovery.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting materials for ethyl laurate synthesis?

A1: Ethyl laurate is most commonly synthesized from lauric acid and ethanol (B145695).[4] Other methods include the reaction of lauroyl chloride with ethanol or the transesterification of coconut oil with ethanol.[3][5][6]

Q2: What types of catalysts are used for ethyl laurate synthesis?

A2: A variety of catalysts can be used, including:

• Homogeneous acid catalysts: Sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are common choices.[3][6][7]

• Heterogeneous solid acid catalysts: These offer advantages in terms of separation and reusability.[8]

• Enzymatic catalysts (Lipases): Lipases, such as Candida antarctica lipase (B570770) B (CALB), are used for milder, more selective reactions.[9][10]

• Deep eutectic solvents (DES): These can act as both solvent and catalyst, offering a "green" alternative.[3]

Q3: What are the key reaction parameters to optimize for high yield?

A3: The key parameters to optimize are:

• Molar Ratio of Reactants: An excess of ethanol is often used to drive the reaction equilibrium towards the product.[9]

• Catalyst Concentration: The optimal amount of catalyst will depend on the specific type being used.

• Reaction Temperature: This needs to be carefully controlled to ensure a reasonable reaction rate without causing degradation or side reactions.[2]

• Reaction Time: The reaction should be monitored to determine the point of maximum conversion.

Data Presentation: Optimized Reaction Conditions

The following tables summarize quantitative data from various studies on the optimization of ethyl laurate synthesis.

Table 1: Enzymatic Synthesis of Ethyl Laurate

Catalyst	Molar Ratio (Lauric Acid:Ethanol)	Catalyst Loading (% w/w)	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
Immobilized Lipase Fermase CALB™ 10000	1:2	2.5	60	4	92.46	[9][10]
Fermase CALB™ (Microwave-assisted)	1:2	1.8	45	0.17 (10 mins)	98.2	[11]

Table 2: Acid-Catalyzed Synthesis of Ethyl Laurate

Catalyst	Molar Ratio (Lauric Acid:Ethanol)	Catalyst Loading	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
Cetyl trimethyl ammonium (B1175870) bromide-based DES	1:1.5-3	2-5% of total reactant mass	58-78	2-6	up to 90.67	[3]
Sulfuric Acid (High-Shear Mixing)	1:13	4.0 wt%	60	0.2 (12 mins)	88.2	[7][12]

Experimental Protocols

1. General Protocol for Acid-Catalyzed Esterification (Fischer Esterification)

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add lauric acid and an excess of absolute ethanol.[13]

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the mixture.

• Reaction: Heat the mixture to reflux with constant stirring. The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extraction: Extract the ethyl laurate with a suitable organic solvent (e.g., diethyl ether). Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product can be further purified by distillation.[3]

2. General Protocol for Enzymatic Esterification

• Setup: In a temperature-controlled reactor, combine lauric acid and ethanol.[9]

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. Molecular sieves can also be added to remove the water produced during the reaction.[9]

• Reaction: Incubate the mixture at the optimal temperature for the enzyme with constant agitation.

• Enzyme Removal: After the reaction, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can often be washed and reused.[9]

• Purification: The product can be purified from the remaining reactants, potentially by vacuum distillation.

Visualizations

Caption: General experimental workflow for ethyl laurate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. CN111138277A - A kind of method for synthesizing ethyl laurate based on the deep eutectic solvent catalyst of cetyl trimethyl ammonium bromide - Google Patents [patents.google.com]
• 4. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 5. Ethyl laurate synthesis - chemicalbook [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Uses and Synthesis of Ethyl Laurate_Chemicalbook [chemicalbook.com]
• 10. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. High-Shear Mixing-Assisted Esterification of Lauric Acid to Produce Value-Added Products and Intermediaries: Effect of the Alcohol Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Purpose & Intro The Esterification Reaction: | Chegg.com [chegg.com]

Overcoming challenges in the purification of ethyl laurate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of ethyl laurate.

Troubleshooting Guides and FAQs

This section addresses specific issues that may arise during the purification of ethyl laurate, categorized by the purification method.

General Purity Issues

Question: What are the common impurities in crude ethyl laurate after synthesis?

Answer: Common impurities include unreacted starting materials such as lauric acid and ethanol, the catalyst used in the synthesis (e.g., sulfuric acid, p-toluenesulfonic acid), and byproducts from side reactions.[1] If the synthesis involves the transesterification of oils like coconut oil, other fatty acid ethyl esters may also be present.[2]

Question: My final product has a persistent color. How can I remove it?

Answer: Colored impurities can often be removed by treating the solution with activated charcoal. Add a small amount of activated carbon to a solution of the crude ethyl laurate in an appropriate solvent, heat gently, and then filter to remove the carbon particles.[3] This is typically done before the final purification step like distillation or crystallization.

Question: How can I assess the purity of my ethyl laurate sample?

Answer: The purity of ethyl laurate can be determined using analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[4][5] For GC analysis, the sample is vaporized and passed through a column, and the retention time and peak area are used to identify and quantify the components.[5] Purity is often reported as a percentage based on the area of the ethyl laurate peak relative to the total area of all peaks.[6]

Vacuum Distillation

Question: I am experiencing bumping or unstable boiling during vacuum distillation. What can I do?

Answer: Bumping, or sudden violent boiling, can be minimized by ensuring smooth and even heating of the distillation flask, for instance, by using a heating mantle and a magnetic stirrer. Adding boiling chips or a capillary bubbler can also promote smooth boiling. Ensure the vacuum is stable, as fluctuations in pressure can also lead to unstable boiling.[7]

Question: The yield of my distilled ethyl laurate is low. What are the possible causes?

Answer: A low yield can result from several factors:

• Incomplete reaction: If the initial synthesis did not go to completion, there will be less ethyl laurate to recover.

• Losses during workup: Significant amounts of product can be lost during extraction and washing steps if emulsions form or if the product has some solubility in the aqueous phase.[1]

• Suboptimal distillation conditions: If the temperature is too low or the vacuum is not deep enough, the ethyl laurate will not distill efficiently. Conversely, if the temperature is too high, thermal degradation can occur.[8]

• Leaks in the vacuum system: A leak will prevent the system from reaching the required low pressure for efficient distillation.[9]

Question: My distilled ethyl laurate is not pure enough. How can I improve the separation?

Answer: To improve the purity of the distilled product, consider using fractional distillation.[10] A fractionating column placed between the distillation flask and the condenser provides a larger surface area for repeated vaporization and condensation cycles, which enhances the separation of components with close boiling points.[10] The efficiency of the separation is related to the number of theoretical plates in the column.[10]

Question: There's a leak in my vacuum distillation setup. How do I find and fix it?

Answer: Leaks commonly occur at the joints of the glassware.[9] To identify a leak, you can perform a leak-up test by isolating the system from the vacuum pump and monitoring the rate of pressure increase.[9] To fix leaks, ensure all glass joints are properly greased and securely clamped. Check for any cracks in the glassware. Using a fluorinated vacuum grease like Krytox can be beneficial as it is more resistant to being stripped by hot fatty acids.[11]

Crystallization

Question: My ethyl laurate is not crystallizing from the solution, even at low temperatures. What should I do?

Answer: If crystallization does not occur, the solution may not be saturated. You can try to induce crystallization by:

• Scratching the inside of the flask: Use a glass rod to scratch the inner surface of the flask at the liquid-air interface. This can create nucleation sites for crystal growth.

• Seeding: Add a tiny crystal of pure ethyl laurate to the solution to act as a template for crystallization.

• Concentrating the solution: Evaporate some of the solvent to increase the concentration of ethyl laurate and then try cooling again.[12]

• Using a different solvent or a solvent pair: The choice of solvent is critical for successful crystallization.[1][3]

Question: The crystals formed are very small or appear as an oil. How can I obtain better crystals?

Answer: The formation of small crystals or "oiling out" can be due to the solution being cooled too quickly or being supersaturated.[13] To obtain larger, purer crystals, allow the solution to cool slowly to room temperature before placing it in an ice bath.[12] If the product oils out, you may need to redissolve it by heating and then add a bit more solvent before attempting to cool it again more slowly.[1] The use of additives can sometimes modify crystal growth.[14][15]

Question: The yield from crystallization is very low. How can I improve it?

Answer: A low yield from crystallization can be due to:

• Using too much solvent: This will keep a significant amount of the product dissolved in the mother liquor. Use the minimum amount of hot solvent required to dissolve the crude product.[1]

• Not cooling the solution to a low enough temperature: Ensure the solution is thoroughly chilled in an ice bath to maximize the amount of product that crystallizes out.[3]

• Premature crystallization: If the product crystallizes out during a hot filtration step, you will lose product. Keep the solution and filtration apparatus hot during this step.

Column Chromatography

Question: I'm not getting good separation of ethyl laurate from impurities on my silica (B1680970) gel column. What can I do?

Answer: Poor separation can be due to several factors:

• Incorrect solvent system: The polarity of the eluent is crucial. You may need to optimize the solvent system by trying different ratios of polar and non-polar solvents. Thin-layer chromatography (TLC) can be used to quickly screen for the best solvent system.

• Column overloading: Using too much sample for the amount of stationary phase will result in poor separation. A general rule of thumb is to use 20-50 times the weight of adsorbent to the sample weight.[10]

• Improper column packing: Air bubbles or cracks in the stationary phase will lead to uneven flow and poor separation.[16]

• Flow rate: If the flow rate is too fast, there isn't enough time for equilibrium to be established between the mobile and stationary phases. If it's too slow, diffusion can lead to band broadening.[17]

Question: My compound is stuck on the column and won't elute. What should I do?

Answer: If your compound is not eluting, it may be too polar for the chosen solvent system.[18] You can try to gradually increase the polarity of the eluent. If that doesn't work, your compound may have decomposed on the silica gel.[18] You can test for this by performing a stability test on a small scale using TLC.[18]

Question: The crude sample is not dissolving in the eluting solvent. How can I load it onto the column?

Answer: If your sample is not soluble in the eluting solvent, you can use a "dry loading" technique.[17] Dissolve your sample in a suitable solvent, add a small amount of silica gel, and then evaporate the solvent to get a dry, free-flowing powder.[17] This powder can then be carefully added to the top of the packed column.[17]

Data Presentation

Table 1: Comparison of Ethyl Laurate Purification Methods

Purification Method	Typical Purity (%)	Typical Recovery/Yield (%)	Key Parameters	Advantages	Disadvantages
Vacuum Distillation	>97	80 - 90	Temperature: 90-105°C, Pressure: 150-300 Pa[19]	Highly scalable and efficient for large volumes.	Requires high vacuum to prevent thermal degradation.
Fractional Distillation	>99	70 - 85	Column packing, reflux ratio.	Excellent for separating components with close boiling points.	More complex setup than simple distillation.
Crystallization (Winterization)	~65 (as lauric acid)	~81 (as lauric acid)	Solvent type (e.g., hexane), oil-to-solvent ratio (e.g., 1:10), temperature.[8]	Environmentally friendly, can be scaled up.	May require multiple stages to achieve high purity.
Supercritical CO2 Extraction	~80 (as ethyl ester)	~85	Temperature: 55°C, Pressure: 115 bar, CO2 flow rate: 70 g/min .[8]	Good selectivity, environmentally friendly solvent.	High initial equipment cost.
Column Chromatography	>98	60 - 95	Stationary phase (e.g., silica gel), solvent system, sample load.	High resolution for complex mixtures.	Can be time-consuming and requires significant solvent volumes for large scales.

Experimental Protocols

Protocol 1: Vacuum Distillation of Ethyl Laurate

• Setup: Assemble a standard vacuum distillation apparatus. Use a round-bottom flask of an appropriate size for the amount of crude ethyl laurate. Ensure all glass joints are properly greased and sealed. Connect the apparatus to a vacuum pump with a cold trap in between.

• Charging the Flask: Add the crude ethyl laurate to the distillation flask along with a magnetic stir bar or boiling chips.

• Applying Vacuum: Slowly and carefully apply the vacuum to the system. The pressure should be reduced to the target range (e.g., 150-300 Pa).[19]

• Heating: Begin heating the distillation flask using a heating mantle. Stir the contents of the flask to ensure even heating.

• Collecting Fractions: As the temperature rises, the ethyl laurate will begin to distill. Collect the fraction that distills at the expected boiling point for the given pressure (e.g., 90-105°C at 150-300 Pa).[19] It is advisable to collect a small forerun (the first few drops) separately, as it may contain more volatile impurities.

• Drying: The collected ethyl laurate can be dried over an anhydrous drying agent like sodium sulfate (B86663) or calcium chloride and then filtered to remove the drying agent.[19]

Protocol 2: Recrystallization of Ethyl Laurate

• Solvent Selection: Choose a suitable solvent in which ethyl laurate is highly soluble at elevated temperatures but sparingly soluble at low temperatures. Ethanol or a mixed solvent system can be effective.[3]

• Dissolution: Place the crude ethyl laurate in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., in a water bath) while stirring until all the solid has dissolved.[1] If there are insoluble impurities, perform a hot gravity filtration.

• Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room temperature.[12] Once the solution has reached room temperature, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[12]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[12]

• Drying: Allow the crystals to dry completely, either by air drying or in a desiccator.

Protocol 3: Column Chromatography of Ethyl Laurate

• Column Packing: Secure a chromatography column vertically. Add a small plug of cotton or glass wool at the bottom. Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes) and pour it into the column, allowing the solvent to drain while gently tapping the column to ensure even packing. Add a thin layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude ethyl laurate in a minimal amount of a suitable solvent. Carefully add the sample solution to the top of the column. Alternatively, use the dry loading method described in the FAQs.[17]

• Elution: Begin eluting the column with the chosen solvent system. Start with a less polar solvent and gradually increase the polarity if a gradient elution is required.

• Fraction Collection: Collect the eluent in a series of fractions (e.g., in test tubes).

• Analysis: Analyze the collected fractions using TLC to identify which fractions contain the purified ethyl laurate.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified ethyl laurate.

Visualizations

Caption: Troubleshooting workflow for ethyl laurate purification.

Caption: Relationship between purification challenges and solutions.

References

• 1. Home Page [chem.ualberta.ca]
• 2. Ethyl laurate | 106-33-2 [chemicalbook.com]
• 3. rubingroup.org [rubingroup.org]
• 4. Separation of 2-(Hexyloxy)ethyl laurate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Ethyl laurate synthesis - chemicalbook [chemicalbook.com]
• 6. chemimpex.com [chemimpex.com]
• 7. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 8. Assessment of Scalable Fractionation Methodologies to Produce Concentrated Lauric Acid from Black Soldier Fly (Hermetia illucens) Larvae Fat - PMC [pmc.ncbi.nlm.nih.gov]
• 9. beakerandwrench.com [beakerandwrench.com]
• 10. web.uvic.ca [web.uvic.ca]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. web.mnstate.edu [web.mnstate.edu]
• 13. mt.com [mt.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Crystallization modifiers in lipid systems - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Chromatography [chem.rochester.edu]
• 17. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 18. Chromatography [chem.rochester.edu]
• 19. CN111138277A - A kind of method for synthesizing ethyl laurate based on the deep eutectic solvent catalyst of cetyl trimethyl ammonium bromide - Google Patents [patents.google.com]

Troubleshooting peak tailing of ethyl laurate in gas chromatography

Troubleshooting Guide: Peak Tailing of Ethyl Laurate

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource to diagnose and resolve peak tailing issues encountered during the gas chromatography (GC) analysis of ethyl laurate.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for ethyl laurate in my GC analysis?

Peak tailing for ethyl laurate, a fatty acid ethyl ester (FAEE), is typically caused by interactions between the analyte and active sites within the GC system, or by non-ideal chromatographic conditions. These causes can be categorized as follows:

• System-Related Issues:

  • Active Sites: The primary cause of peak tailing for polar analytes like ethyl laurate is the presence of active sites (e.g., silanol (B1196071) groups) in the sample flow path. These can be found on the inlet liner, the column itself (especially at the inlet), or other fittings.[1][2]

  • Contamination: Residue from previous injections, septum particles, or sample matrix components can accumulate in the inlet liner or at the head of the column, creating active sites and obstructing the sample path.[3][4]

  • Improper Column Installation: A poorly cut column end or incorrect installation depth in the inlet or detector can create dead volumes and turbulence, leading to peak distortion.[1][2]

  • Leaks: Leaks in the system, particularly at the injector, can affect carrier gas flow and lead to poor peak shape.

• Method-Related Issues:

  • Inappropriate Injection Technique: Overloading the column by injecting too much sample is a common cause of peak fronting, but can also contribute to tailing.[2] For splitless injections, an incorrect purge time can lead to solvent peak tailing that may affect early eluting peaks like ethyl laurate.[3]

  • Suboptimal Oven Temperature Program: If the initial oven temperature is too high, it can prevent proper focusing of the analyte at the head of the column, especially in splitless mode.[2][5]

  • Solvent Mismatch: A mismatch in polarity between the sample solvent and the stationary phase can affect peak shape.[6]

• Sample-Related Issues:

  • Sample Matrix Effects: Complex sample matrices can introduce non-volatile residues that contaminate the system.

  • Analyte Concentration: High concentrations of ethyl laurate can lead to column overload.

Q2: My ethyl laurate peak has suddenly started tailing. What should I check first?

If peak tailing appears suddenly, it is often due to a recent change or a consumable failure. Start by performing basic inlet maintenance. The most common culprits are a contaminated or degraded inlet liner and a worn-out septum.[6]

Q3: If all the peaks in my chromatogram are tailing, not just ethyl laurate, what does that indicate?

When all peaks exhibit tailing, the issue is likely a physical problem affecting the entire sample path, rather than a specific chemical interaction. Common causes include:

• A poor column cut or improper installation.[1]

• A significant leak in the system.

• Contamination at a common point in the flow path, such as the inlet liner.[4]

• A problem with the carrier gas flow.

Q4: Can my choice of GC column affect peak tailing for ethyl laurate?

Yes, the choice of column is critical. For fatty acid esters like ethyl laurate, a polar stationary phase is generally recommended. Common choices include polyethylene (B3416737) glycol (wax-type) columns or cyanopropyl silicone columns.[7][8] Using a column with a stationary phase that is not sufficiently polar or has become degraded can lead to poor peak shape. Highly inert columns are essential to minimize interactions with the analyte.

Q5: How does the injection mode (split vs. splitless) affect peak tailing for ethyl laurate?

• Splitless Injection: This mode is used for trace analysis to ensure the entire sample reaches the column. However, it is more susceptible to issues that cause peak tailing. A key parameter is the splitless hold time; if it's too long, it can cause the solvent peak to tail and interfere with early eluting analytes.[9][10] The initial oven temperature is also critical and should typically be set 10-20°C below the boiling point of the sample solvent to ensure proper analyte focusing.[5][11]

• Split Injection: This mode is less prone to solvent-related peak shape issues due to the high flow through the inlet. However, a split ratio that is too low may not be sufficient to ensure a sharp injection band, potentially leading to some tailing.[6]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing of ethyl laurate.

Caption: A step-by-step guide to diagnosing and resolving peak tailing.

Quantitative Data Summary

The following table summarizes typical GC method parameters for the analysis of fatty acid methyl/ethyl esters, which can serve as a starting point for method optimization.

Parameter	Column Type 1: Polar (e.g., DB-Wax)	Column Type 2: Medium-Polar (e.g., DB-23)	Column Type 3: Non-Polar (for derivatized FAMEs)	Reference Method for Ethyl Laurate
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film	60 m x 0.25 mm ID, 0.15 µm film	30 m x 0.25 mm ID, 0.25 µm film	Capillary Column
Injection Mode	Split/Splitless	Splitless	Split (10:1)	Not Specified
Injector Temperature	250°C	250°C	220°C	Not Specified
Carrier Gas	Helium or Hydrogen	Helium	Helium	Not Specified
Flow Rate	~1 mL/min	~1 mL/min	1 mL/min	Not Specified
Oven Program	50°C (1 min), ramp to 240°C at 4°C/min, hold for 5 min	50°C (1 min), ramp to 230°C at 4°C/min, hold for 5 min	70°C (2 min), ramp to 240°C at 5°C/min, hold for 5 min	90°C (4 min), ramp to 240°C at 10°C/min
Detector	FID	FID	FID/MS	FID
Reference	[7]	[7]	[12]	[13]

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner and Septum Replacement)

Objective: To replace consumable parts in the GC inlet that are common sources of contamination and active sites.

Materials:

• New, deactivated inlet liner (preferably with glass wool)

• New, high-quality septum

• Clean, lint-free tweezers

• Powder-free gloves

Procedure:

• Cool Down: Set the injector temperature to ambient and allow it to cool completely. Turn off the carrier gas flow to the inlet.

• Remove Septum Retainer: Loosen and remove the septum retaining nut.

• Replace Septum: Remove the old septum and replace it with a new one.

• Access Liner: Lift the septum retaining assembly to access the inlet liner.

• Remove Old Liner: Using clean tweezers, carefully remove the old liner from the inlet.

• Inspect Inlet: Visually inspect the inside of the inlet for any debris or septum fragments. If present, carefully remove them.

• Install New Liner: Wearing powder-free gloves, carefully insert the new, deactivated liner into the inlet until it is properly seated.

• Reassemble: Replace the septum retaining assembly and tighten the retainer nut.

• Purge: Restore the carrier gas flow and allow the inlet to purge for 10-15 minutes before heating.

Protocol 2: GC Column Trimming

Objective: To remove the front section of the GC column, which can accumulate non-volatile residues and develop active sites.

Materials:

• Ceramic scoring wafer or diamond-tipped scribe

• Magnifying glass

• New ferrule and column nut (if necessary)

Procedure:

• Cool Down and Depressurize: Cool the oven and inlet to ambient temperature and turn off the carrier gas.

• Disconnect Column: Carefully loosen and remove the column nut from the inlet.

• Score the Column: Using a ceramic scoring wafer, make a clean, square score on the column tubing approximately 15-20 cm from the inlet end.

• Break the Column: Gently snap the column at the score mark.

• Inspect the Cut: Use a magnifying glass to ensure the cut is clean, flat, and at a 90-degree angle with no jagged edges.

• Reinstall Column: Slide a new nut and ferrule onto the column if needed. Re-install the column into the inlet to the correct depth as specified by your instrument manufacturer.

• Leak Check: After restoring the carrier gas flow, perform a leak check at the inlet fitting using an electronic leak detector.

Protocol 3: Optimizing Injection Parameters for Ethyl Laurate

Objective: To fine-tune injection parameters to minimize peak tailing and ensure accurate quantification.

Procedure:

• Select Injection Mode:

  • For trace analysis, start with splitless injection .

  • For higher concentration samples, a split injection (e.g., 20:1 split ratio) is appropriate.

• Optimize Injector Temperature:

  • Start with an injector temperature of 250°C. This should be hot enough to ensure complete vaporization of ethyl laurate without causing thermal degradation.

• Optimize Splitless Parameters (if applicable):

  • Initial Oven Temperature: Set the initial oven temperature 10-20°C below the boiling point of your sample solvent. For example, if using hexane (B92381) (boiling point ~69°C), start with an initial oven temperature of 50-60°C.[5][11]

  • Splitless Hold Time: This is the time the split vent remains closed. An optimal time allows for the complete transfer of the sample to the column without excessive solvent tailing. Start with a hold time of 0.5 to 1.0 minute and adjust as needed. A good starting point is the time it takes for the carrier gas to sweep the liner volume 1.5 to 2 times.[9]

• Optimize Injection Volume:

  • Start with a 1 µL injection. If peak fronting is observed, this may indicate column overload. In this case, dilute the sample or reduce the injection volume.

• Evaluate and Refine:

  • Inject a standard of ethyl laurate and observe the peak shape.

  • If tailing persists, systematically adjust one parameter at a time (e.g., increase the splitless hold time in 0.1-minute increments, or adjust the initial oven temperature) and re-evaluate the peak shape.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 4. Peaks tailing-problem on fatty acid and ester analyses - Chromatography Forum [chromforum.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]
• 7. agilent.com [agilent.com]
• 8. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]
• 9. m.youtube.com [m.youtube.com]
• 10. chromforum.org [chromforum.org]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 13. Ethyl laurate synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Enzymatic Synthesis of Ethyl Laurate

Welcome to the technical support center for the enzymatic synthesis of ethyl laurate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their experimental workflow.

Troubleshooting Guide

This section addresses specific problems you may encounter during the enzymatic synthesis of ethyl laurate.

Q1: Why is my ethyl laurate yield unexpectedly low?

A1: Low yield in enzymatic esterification can be attributed to several factors. Here's a step-by-step guide to diagnose and resolve the issue:

• Sub-optimal Reaction Conditions: The equilibrium of the esterification reaction is sensitive to temperature, substrate molar ratio, and enzyme concentration. Verify that your parameters are within the optimal ranges. For instance, a study using immobilized lipase (B570770) Fermase CALB™ 10000 found optimal conditions to be a 1:2 molar ratio of lauric acid to ethanol (B145695) at 60°C.[1][2]

• Water Content: While a minimal amount of water is necessary for enzyme activity, excess water can promote the reverse reaction (hydrolysis), reducing the ester yield.[3][4] Consider adding molecular sieves to the reaction mixture to remove water as it is formed.[5] The optimal initial water activity should be low, for example, a value of 0.11 was found to be optimal for farnesyl laurate synthesis.[6]

• Enzyme Inactivation: Improper storage or handling can lead to loss of enzyme activity. Ensure the enzyme has been stored at the recommended temperature and handled according to the manufacturer's instructions. Also, high temperatures (e.g., above 60-70°C for some lipases) can cause enzyme denaturation.[6][7]

• Substrate Inhibition: High concentrations of either lauric acid or ethanol can inhibit the enzyme's activity.[1][2] A stepwise addition of ethanol has been shown to improve the yield of ethyl laurate.[8]

• Mass Transfer Limitations: In solvent-free systems, high viscosity can limit the diffusion of substrates to the enzyme's active site.[4] Ensure adequate agitation or consider using a suitable organic solvent to reduce viscosity.

Q2: The reaction rate is very slow. How can I speed it up?

A2: A slow reaction rate can be a significant bottleneck. Here are some strategies to increase the rate of ethyl laurate synthesis:

• Optimize Temperature: Increasing the temperature generally increases the reaction rate. However, be mindful of the enzyme's thermal stability. For many lipases used in ethyl laurate synthesis, the optimal temperature is between 50°C and 60°C.[1][8]

• Increase Enzyme Concentration: A higher concentration of the lipase catalyst will lead to a faster reaction rate, provided the substrate is not limiting. However, this will also increase the cost of the synthesis.

• Use of Ultrasound or Microwave Irradiation: These techniques can enhance the reaction rate by improving mass transfer and, in the case of microwaves, by directly heating the reactants. Microwave-assisted synthesis has been reported to achieve a 98.2% conversion in just 10 minutes, compared to 4 hours with conventional heating.[8]

• Enzyme Immobilization: Immobilizing the lipase can improve its stability and allow for easier reuse, which can be cost-effective in the long run.[5]

Q3: I am observing by-product formation. What are the likely side reactions and how can I minimize them?

A3: The primary side reaction in esterification is the hydrolysis of the ester back to the carboxylic acid and alcohol.

• Cause: This is primarily caused by an excess of water in the reaction medium.[3][4]

• Solution: As mentioned earlier, the most effective way to minimize hydrolysis is to remove water from the reaction mixture as it is formed. This can be achieved using a Dean-Stark apparatus in solvent-based systems or by adding desiccants like molecular sieves in solvent-free systems.[5][7] Using vinyl esters as acyl donors is another strategy to avoid water production.[9]

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of ethanol to lauric acid?

A1: The optimal molar ratio can vary depending on the specific enzyme and reaction conditions. However, an excess of the alcohol (ethanol) is generally used to drive the reaction equilibrium towards the product. A molar ratio of lauric acid to ethanol of 1:2 has been found to be optimal in several studies.[8]

Q2: What type of lipase is best for ethyl laurate synthesis?

A2: Several lipases have been successfully used for ethyl laurate synthesis. Immobilized Candida antarctica lipase B (often sold as Novozym 435 or Fermase CALB™ 10000) is a popular choice due to its high activity and stability.[1][2][10] Lipases from Rhizomucor miehei (Lipozyme RM IM) and Bacillus coagulans have also been shown to be effective.[5][6]

Q3: Should I use a solvent-free system or an organic solvent?

A3: Both systems have their advantages and disadvantages.

• Solvent-free systems are considered "greener" and have higher volumetric productivity. However, they can suffer from mass transfer limitations due to high viscosity.[4]

• Organic solvents can reduce viscosity and improve substrate solubility, but they add to the cost and environmental impact of the process.[4] Non-polar solvents like n-hexane or iso-octane are often used.[11]

Q4: How can I reuse the enzyme?

A4: Using an immobilized lipase is the most effective way to enable enzyme reuse. After the reaction, the immobilized enzyme can be easily separated from the reaction mixture by filtration or centrifugation, washed with a suitable solvent to remove any residual substrates and products, and then added to a new batch of reactants. Fermase CALB™ 10000 has been shown to retain 71% of its activity after 5 successive reuses.[1][2]

Data Summary Tables

Table 1: Effect of Lipase Source and Reaction Conditions on Ethyl Laurate Yield

Lipase Source	Molar Ratio (Lauric Acid:Ethanol)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Fermase CALB™ 10000	1:2	60	4	92.46	[1][2]
Bacillus coagulans MTCC-6375 (immobilized)	1:1	65	15	66	[5]
Fermase CALB™ (Microwave-assisted)	1:2	45	0.17	98.2	[8]
Fermase CALB™ (Ultrasound-assisted)	1:2	50	0.67	96.87	[8]

Table 2: Troubleshooting Guide Summary

Issue	Potential Cause	Recommended Action
Low Yield	Sub-optimal reaction conditions	Optimize temperature, molar ratio, and enzyme concentration.
Excess water	Add molecular sieves or use a Dean-Stark apparatus.
Enzyme inactivation	Ensure proper enzyme storage and handling.
Substrate inhibition	Use stepwise addition of ethanol.
Slow Reaction Rate	Low temperature	Increase temperature within the enzyme's stability range.
Low enzyme concentration	Increase enzyme loading.
Mass transfer limitations	Improve agitation; consider using ultrasound or microwave assistance.
By-product Formation	Hydrolysis of ester	Remove water from the reaction medium.

Experimental Protocols

Protocol 1: General Procedure for Enzymatic Synthesis of Ethyl Laurate (Solvent-Free)

• Reactant Preparation: In a round-bottom flask, add lauric acid and ethanol in the desired molar ratio (e.g., 1:2).

• Enzyme Addition: Add the immobilized lipase (e.g., 2% w/w of the total reactants).[8]

• Water Removal (Optional but Recommended): Add molecular sieves (e.g., 3Å, 1.5% w/w) to the mixture.[8]

• Reaction: Place the flask in a temperature-controlled shaker or on a magnetic stirrer with a heating mantle set to the desired temperature (e.g., 60°C).[1][2]

• Monitoring: Monitor the progress of the reaction by taking samples at regular intervals and analyzing them using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Termination and Enzyme Recovery: Once the desired conversion is reached, stop the reaction by cooling the mixture. Separate the immobilized enzyme by filtration for reuse.

• Product Purification: The product, ethyl laurate, can be purified from the remaining reactants by vacuum distillation.

Protocol 2: Immobilization of Lipase on a Hydrogel Support

This protocol is adapted from the immobilization of Bacillus coagulans lipase.[5]

• Hydrogel Preparation: Prepare a poly(MAc-co-DMA-cl-MBAm) hydrogel according to a suitable polymer synthesis protocol.

• Enzyme Solution Preparation: Dissolve the purified lipase in a suitable buffer (e.g., phosphate (B84403) buffer, pH 8.5).

• Immobilization: Add the prepared hydrogel to the enzyme solution and incubate at a specific temperature (e.g., 55°C) for a set period (e.g., 16 hours) with gentle shaking.

• Washing: After incubation, separate the hydrogel-immobilized enzyme from the solution and wash it thoroughly with the buffer to remove any unbound enzyme.

• Drying and Storage: Dry the immobilized enzyme (e.g., by lyophilization) and store it under appropriate conditions (e.g., 4°C) until use.

Visualizations

Caption: Experimental workflow for the enzymatic synthesis of ethyl laurate.

Caption: Troubleshooting decision tree for low ethyl laurate yield.

References

• 1. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies | Semantic Scholar [semanticscholar.org]
• 2. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00696G [pubs.rsc.org]
• 5. Synthesis of ethyl laurate by hydrogel immobilized lipase of Bacillus coagulans MTCC-6375 | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. orbi.uliege.be [orbi.uliege.be]
• 10. Intensification of Enzymatic Sorbityl Laurate Production in Dissolved and Neat Systems under Conventional and Microwave Heating - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Stability of Ethyl Laurate in Cosmetic Emulsions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability testing of ethyl laurate in cosmetic emulsions.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the stability testing of cosmetic emulsions containing ethyl laurate.

Issue 1: Phase Separation (Creaming or Coalescence)

Question: My emulsion containing ethyl laurate is separating. What are the potential causes and how can I fix it?

Answer:

Phase separation, observed as a layer of cream at the top (creaming) or the merging of droplets (coalescence), is a common sign of emulsion instability. When formulating with ethyl laurate, several factors can contribute to this issue.

Potential Causes:

• Inadequate Emulsifier System: The type or concentration of the emulsifier may not be suitable for the oil phase containing ethyl laurate.

• Improper Homogenization: Insufficient mixing can lead to large oil droplets, which are more prone to separation.[1]

• Inappropriate pH: The pH of the aqueous phase can affect the stability of the emulsifier and other ingredients.

• Temperature Fluctuations: Exposure to high temperatures can decrease viscosity and increase droplet movement, leading to coalescence. Freeze-thaw cycles can also disrupt the emulsion structure.[2]

• Hydrolysis of Ethyl Laurate: Over time, especially at non-optimal pH values, ethyl laurate can hydrolyze into lauric acid and ethanol. Lauric acid can potentially interact with other components and affect the emulsion stability.

Troubleshooting Steps:

• Optimize the Emulsifier System:

  • Review the Hydrophile-Lipophile Balance (HLB) of your emulsifier system to ensure it is appropriate for the oil phase.

  • Experiment with different emulsifier concentrations. An increase in emulsifier concentration may be necessary.

  • Consider using a combination of emulsifiers (co-emulsifiers) to create a more stable interfacial film.

• Refine the Homogenization Process:

  • Increase the homogenization speed or time to reduce the average particle size of the oil droplets.

  • Ensure that both the oil and water phases are heated to the same temperature (typically 70-75°C) before emulsification to prevent the premature solidification of waxy components.[1]

• Adjust and Buffer the pH:

  • Measure the pH of your emulsion. For many o/w emulsions, a slightly acidic pH (around 4.5-6.5) is optimal for skin compatibility and preservative efficacy.

  • Incorporate a suitable buffering system to maintain a stable pH throughout the product's shelf life.

• Conduct a Centrifugation Test:

  • To quickly predict creaming, heat the emulsion to 50°C and centrifuge it at 3000 rpm for 30 minutes.[2] Any signs of separation indicate a need for formulation adjustments.

Below is a logical workflow for troubleshooting phase separation:

Caption: Troubleshooting workflow for phase separation.

Issue 2: Changes in Viscosity

Question: The viscosity of my ethyl laurate emulsion has significantly decreased (or increased) over time. What could be the cause and what is the solution?

Answer:

Changes in viscosity are a key indicator of emulsion instability. A decrease in viscosity can lead to a thin, watery product, while an increase can result in a thick, difficult-to-spread cream.

Potential Causes for Decreased Viscosity:

• High-Temperature Storage: Elevated temperatures can disrupt the internal structure of the emulsion, leading to a thinner consistency.

• Shear-Sensitive Thickeners: If you are using polymers that are sensitive to high shear, the mixing process itself could be breaking them down.[1]

• pH Shift: A change in pH can affect the performance of certain thickening agents.

• Microbial Contamination: Bacterial or fungal growth can lead to the breakdown of thickeners and other ingredients, resulting in a loss of viscosity.

Potential Causes for Increased Viscosity:

• Low-Temperature Storage: Some emulsions may thicken or solidify when stored at low temperatures.

• Evaporation: If the packaging is not properly sealed, water loss can lead to a more concentrated and thicker product.[2]

• Ingredient Interactions: Over time, interactions between ingredients could lead to the formation of a more complex and viscous structure.

Troubleshooting Steps:

• Evaluate Thickening Agents:

  • Ensure the thickener you are using is compatible with the other ingredients in your formulation and stable at the intended pH.

  • If using shear-sensitive polymers, consider adding them in a post-homogenization step under low shear.

• Assess Environmental Factors:

  • Conduct stability testing at various temperatures (e.g., 4°C, 25°C, 40°C) to understand the impact of temperature on viscosity.

  • Perform freeze-thaw cycle testing to assess stability under fluctuating temperatures.[2]

• Check for Microbial Growth:

  • Ensure your preservative system is effective. Conduct a microbial challenge test if necessary.

• Packaging Evaluation:

  • Use packaging that provides an adequate seal to prevent water loss. Conduct weight loss tests to confirm.[2]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of ethyl laurate in a cosmetic emulsion?

A1: Ethyl laurate primarily functions as an emollient and a fragrance ingredient.[3] As an emollient, it helps to soften and smooth the skin by forming a protective layer that reduces water loss.[4] It can also contribute to the overall sensory feel of the product, providing a non-greasy, smooth application.

Q2: Can ethyl laurate cause skin sensitization?

A2: Ethyl laurate has been found to have the potential to induce skin sensitization in a small fraction of people at high concentrations.[5] It is important to adhere to recommended usage levels determined by regulatory bodies to minimize this risk.

Q3: How does the pH of the emulsion affect the stability of ethyl laurate?

A3: Ethyl laurate, being an ester, is susceptible to hydrolysis, a chemical reaction with water that breaks it down into lauric acid and ethanol. This reaction is catalyzed by both acids and bases.[6] Therefore, maintaining a stable, near-neutral to slightly acidic pH is crucial for the chemical stability of ethyl laurate in an emulsion. A significant shift in pH can accelerate its degradation.

Q4: What are the typical stability tests performed on a cosmetic emulsion containing ethyl laurate?

A4: A comprehensive stability testing program for a cosmetic emulsion with ethyl laurate should include:

• Physical and Chemical Integrity Tests: Evaluation of color, odor, appearance, pH, and viscosity.

• Emulsion Stability Tests: Monitoring for signs of separation such as creaming or coalescence. This can be accelerated using centrifugation.[2]

• Accelerated Stability Testing: Storing the product at elevated temperatures (e.g., 40°C, 50°C) to predict long-term stability. A common rule of thumb is that three months at 45°C can correspond to about two years of shelf life at room temperature.[2]

• Freeze-Thaw Cycle Testing: Subjecting the product to alternating low and high temperatures (e.g., -10°C to 25°C) for several cycles to assess its resistance to temperature fluctuations.[2]

• Light Exposure Testing: Exposing the product to UV light to check for any changes in color or degradation of light-sensitive ingredients.[2]

• Microbiological Stability Testing: Ensuring the preservative system is effective in preventing the growth of bacteria, yeast, and mold.

• Packaging Compatibility Testing: Storing the product in its final packaging to check for any interactions between the formula and the container.[2]

Q5: How can I detect the degradation of ethyl laurate in my emulsion?

A5: The primary degradation pathway for ethyl laurate in an emulsion is hydrolysis to lauric acid and ethanol. This can be detected through:

• pH Measurement: An increase in lauric acid concentration may lead to a decrease in the emulsion's pH over time.

• Chromatographic Analysis: Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) can be used to quantify the amount of ethyl laurate and its degradation products (lauric acid).[7][8]

The following diagram illustrates the workflow for a comprehensive stability testing program:

Caption: Experimental workflow for stability testing.

Data Presentation

The following tables provide representative data from a 3-month accelerated stability study of a hypothetical O/W cosmetic cream containing 5% ethyl laurate.

Table 1: Physical and Chemical Stability at Different Temperatures

Parameter	Time	4°C	25°C (Room Temp)	40°C
Appearance	Initial	White, smooth cream	White, smooth cream	White, smooth cream
1 Month	No change	No change	No change
2 Months	No change	No change	No change
3 Months	No change	No change	Very slight yellowing
Odor	Initial	Characteristic	Characteristic	Characteristic
1 Month	No change	No change	No change
2 Months	No change	No change	No change
3 Months	No change	No change	No change
pH	Initial	5.52	5.52	5.52
1 Month	5.50	5.48	5.42
2 Months	5.49	5.45	5.35
3 Months	5.48	5.41	5.28
Viscosity (cP)	Initial	12,500	12,500	12,500
1 Month	12,450	12,300	11,800
2 Months	12,400	12,150	11,200
3 Months	12,380	12,000	10,500
Phase Separation	Initial	None	None	None
1 Month	None	None	None
2 Months	None	None	None
3 Months	None	None	Slight creaming

Table 2: Particle Size Analysis under Accelerated Conditions (40°C)

Time	Average Particle Size (µm)	Polydispersity Index (PDI)
Initial	1.5	0.25
1 Month	1.6	0.28
2 Months	1.8	0.35
3 Months	2.5	0.45

Table 3: Chemical Stability of Ethyl Laurate (at 40°C)

Time	Ethyl Laurate Concentration (%)	Lauric Acid Concentration (%)
Initial	5.00	< 0.01
1 Month	4.95	0.05
2 Months	4.88	0.12
3 Months	4.75	0.25

Experimental Protocols

1. Viscosity Measurement

• Apparatus: Rotational viscometer (e.g., Brookfield type).

• Methodology:

  • Equilibrate the emulsion sample to the specified temperature (e.g., 25°C).

  • Select an appropriate spindle and rotational speed to obtain a torque reading between 10% and 90%.

  • Immerse the spindle into the sample, ensuring it is submerged to the marked level.

  • Allow the spindle to rotate for a set period (e.g., 60 seconds) to achieve a stable reading.

  • Record the viscosity in centipoise (cP).

  • Perform the measurement in triplicate and report the average value.

2. pH Measurement

• Apparatus: Calibrated pH meter with a suitable electrode.

• Methodology:

  • Calibrate the pH meter using standard buffer solutions (e.g., pH 4.0 and 7.0).

  • Equilibrate the emulsion sample to room temperature.

  • If the emulsion is thick, a 10% dispersion in deionized water may be prepared.

  • Immerse the pH electrode into the sample, ensuring the bulb is fully covered.

  • Allow the reading to stabilize and record the pH value.

  • Clean the electrode thoroughly between measurements.

3. Particle Size Analysis

• Apparatus: Laser diffraction particle size analyzer.

• Methodology:

  • Disperse a small amount of the emulsion in a suitable dispersant (e.g., deionized water) until an appropriate obscuration level is reached.

  • Perform the measurement according to the instrument's instructions.

  • Record the average particle size (e.g., D[9][10] or Z-average) and the polydispersity index (PDI).

  • Analyze the particle size distribution for any significant changes or the appearance of a secondary peak, which could indicate coalescence.

4. Accelerated Stability Testing

• Apparatus: Stability chambers capable of maintaining constant temperature and humidity.

• Methodology:

  • Place samples of the emulsion in their final packaging into stability chambers set at various conditions (e.g., 25°C/60% RH, 40°C/75% RH).

  • At specified time points (e.g., 1, 2, and 3 months), remove samples and allow them to equilibrate to room temperature.

  • Evaluate the samples for any changes in physical and chemical properties as detailed in the protocols above.

5. Determination of Ethyl Laurate and Lauric Acid by GC-MS

• Principle: This method is for the quantification of ethyl laurate and its potential hydrolysis product, lauric acid, in a cosmetic emulsion.

• Sample Preparation:

  • Accurately weigh a known amount of the emulsion.

  • Perform a liquid-liquid extraction using a suitable solvent system (e.g., hexane (B92381) and methanol/water) to separate the lipid-soluble components.

  • For the analysis of lauric acid, derivatization to its methyl ester (methyl laurate) may be necessary to improve volatility for GC analysis. This can be achieved using a reagent like boron trifluoride in methanol.

• GC-MS Conditions:

  • Column: A suitable capillary column for fatty acid analysis (e.g., a wax-type column).

  • Carrier Gas: Helium.

  • Oven Temperature Program: A programmed temperature ramp to separate the analytes.

  • Injection Mode: Split or splitless injection.

  • MS Detection: Mass spectrometer operating in scan or selected ion monitoring (SIM) mode for quantification.

• Quantification: Create a calibration curve using standard solutions of ethyl laurate and methyl laurate of known concentrations. The concentration of the analytes in the sample can then be determined from this curve.

References

• 1. medcraveonline.com [medcraveonline.com]
• 2. cheops-tsar.de [cheops-tsar.de]
• 3. cosmileeurope.eu [cosmileeurope.eu]
• 4. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 5. Ethyl laurate | The Fragrance Conservatory [fragranceconservatory.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. Mass-Spectrometry-Based Research of Cosmetic Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ethyl Laurate or Ethyl Dodecanoate Manufacturers, with SDS [mubychem.com]
• 10. researchgate.net [researchgate.net]

Preventing hydrolysis of ethyl laurate in aqueous formulations

Technical Support Center: Ethyl Laurate Formulations

This guide provides researchers, scientists, and drug development professionals with technical information and troubleshooting advice for preventing the hydrolysis of ethyl laurate in aqueous formulations.

Frequently Asked Questions (FAQs)

Q1: What is ethyl laurate hydrolysis and why is it a concern?

A1: Ethyl laurate is an ester formed from lauric acid and ethanol.[1] In the presence of water, it can undergo hydrolysis, a chemical reaction that breaks the ester bond to revert it back to its parent compounds: lauric acid and ethanol.[2][3] This degradation is a significant concern in aqueous formulations as it leads to a loss of the active ingredient or excipient, alters the formulation's pH, and can impact the product's overall stability, efficacy, and sensory properties.[4]

Q2: What are the primary factors that accelerate the hydrolysis of ethyl laurate?

A2: The hydrolysis of esters like ethyl laurate is primarily accelerated by the following factors:

• pH: The reaction is catalyzed by both hydrogen (H+) and hydroxide (B78521) (OH-) ions.[5] Hydrolysis is significantly faster in alkaline (high pH) conditions compared to acidic or neutral conditions.[5][6] For instance, the half-life of a related compound, ethyl lauroyl arginate, is over a year at pH 4, but only 57 days at pH 7 and 34 hours at pH 9 when stored at 25°C.[6]

• Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis, by providing the necessary activation energy.[7]

• Presence of Catalysts: Certain metal ions can act as catalysts, speeding up the degradation process.[4]

• Water Availability: The concentration of water and its availability to interact with the ester directly influences the rate of hydrolysis.

Q3: What are the main strategies to prevent or minimize ethyl laurate hydrolysis?

A3: Several formulation strategies can be employed to enhance the stability of ethyl laurate in aqueous environments:

• pH Control: Maintaining the formulation at an optimal, slightly acidic pH can significantly slow down the rate of hydrolysis. This is often achieved using appropriate buffer systems.[5]

• Complexation: Using encapsulating agents like cyclodextrins can protect the ethyl laurate molecule. The hydrophobic ester is sequestered within the cyclodextrin's cavity, shielding it from water in the bulk solution.[8][9]

• Micellar Solubilization: Incorporating surfactants into the formulation above their critical micelle concentration (CMC) can lead to the formation of micelles. Ethyl laurate, being poorly water-soluble, can be entrapped within the hydrophobic core of these micelles, effectively isolating it from hydrolysis.[10][11]

• Reduction of Water Activity: Using co-solvents, designing formulations with lower moisture content, or employing moisture-barrier packaging can reduce the water available for the hydrolysis reaction.[4][12]

• Use of Stabilizers: Adding specific chemical agents like chelating agents (e.g., EDTA) to bind metal ion catalysts or antioxidants can also help preserve the ester's integrity.[4]

Q4: How do I choose between cyclodextrin (B1172386) complexation and micellar solubilization?

A4: The choice depends on the specific requirements of your formulation.

• Cyclodextrins are suitable for creating true solutions of inclusion complexes and can offer a high degree of protection.[13] They are often used in pharmaceutical applications to improve both solubility and stability.[8] The effectiveness depends on the fit between the ethyl laurate molecule and the cyclodextrin cavity size.[14]

• Micellar solubilization is effective for significantly increasing the apparent solubility of hydrophobic compounds.[11] However, the stability of micelles can be sensitive to changes in concentration (dilution), temperature, and pH, which could lead to the release of the encapsulated ester.[15]

Q5: What are the degradation products of ethyl laurate, and how can I monitor them?

A5: The hydrolysis of ethyl laurate produces lauric acid and ethanol.[2] The primary method for monitoring the degradation is to quantify the remaining ethyl laurate and the appearance of lauric acid over time. Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or Mass Spectrometry (GC-MS) is a common and reliable analytical technique for this purpose.[16][17]

Troubleshooting Guide

If you are observing instability or degradation in your ethyl laurate formulation, follow this troubleshooting workflow to identify and resolve the issue.

Caption: Troubleshooting workflow for ethyl laurate hydrolysis.

Data Presentation

Table 1: Influence of pH and Temperature on Ester Hydrolysis Rate

Parameter	Condition	Impact on Hydrolysis Rate	Reference
pH	Acidic (pH < 7)	Catalyzed, but generally slower than alkaline hydrolysis.	[5]
Neutral (pH ≈ 7)	Slow, but can be significant over long storage periods.	[6]
Alkaline (pH > 7)	Significantly accelerated catalysis by hydroxide ions.	[5][6]
Temperature	Low (Refrigerated)	Rate is significantly reduced.	[18]
Ambient (20-25°C)	Baseline rate for stability studies.	[6]
Elevated (>40°C)	Rate is significantly increased (used for accelerated stability testing).	[7]

Visualization of Stabilization Mechanisms

The following diagrams illustrate the key mechanisms used to protect ethyl laurate from hydrolysis.

Caption: Acid/base-catalyzed hydrolysis of ethyl laurate.

Caption: Protective mechanisms against hydrolysis.

Experimental Protocols

Protocol 1: Quantification of Ethyl Laurate and Lauric Acid by GC-MS

This protocol provides a general method for analyzing the stability of ethyl laurate in an aqueous formulation. Instrument parameters may require optimization.

• Objective: To quantify the concentration of ethyl laurate and its primary degradation product, lauric acid, over time.

• Materials:

  • Aqueous formulation samples from stability study (time zero, 1 week, 4 weeks, etc.).

  • Ethyl laurate analytical standard.[19]

  • Lauric acid analytical standard.

  • Internal standard (e.g., Ethyl Heptadecanoate).

  • Extraction solvent (e.g., Hexane).

  • Drying agent (e.g., Anhydrous sodium sulfate).

  • GC vials.

• Instrumentation:

  • Gas Chromatograph with Mass Spectrometric detector (GC-MS).

  • Capillary column suitable for fatty acid esters (e.g., DB-5ms or equivalent).

• Procedure:

  • Sample Preparation:

    • To 1.0 mL of the aqueous formulation, add a known concentration of the internal standard.

    • Perform a liquid-liquid extraction by adding 2.0 mL of hexane. Vortex vigorously for 2 minutes.

    • Centrifuge to separate the layers.

    • Carefully transfer the upper organic (hexane) layer to a clean tube containing a small amount of anhydrous sodium sulfate (B86663) to remove any residual water.

    • Transfer the dried extract to a GC vial for analysis.

  • Calibration Standards:

    • Prepare a series of calibration standards containing known concentrations of ethyl laurate, lauric acid, and the internal standard in hexane.

  • GC-MS Analysis:

    • Injection Volume: 1 µL.

    • Inlet Temperature: 250°C.

    • Oven Program: Start at 90°C, hold for 2 minutes, then ramp at 10°C/min to 240°C and hold for 5 minutes.[16]

    • Carrier Gas: Helium.

    • MS Detector: Operate in Selective Ion Monitoring (SIM) mode for quantification, using characteristic ions for ethyl laurate, lauric acid, and the internal standard.[17]

  • Data Analysis:

    • Construct calibration curves by plotting the peak area ratio (analyte/internal standard) against concentration for the standards.

    • Determine the concentration of ethyl laurate and lauric acid in the formulation samples by using the regression equation from the calibration curves.

    • Plot the concentration of ethyl laurate vs. time to determine the degradation rate.

Protocol 2: Accelerated Stability Testing of a Stabilized Ethyl Laurate Formulation

• Objective: To evaluate the effectiveness of a stabilization strategy (e.g., cyclodextrin) under accelerated conditions.

• Procedure:

  • Formulation Preparation: Prepare two batches of the aqueous formulation:

    • Control: Formulation with ethyl laurate but without the stabilizer.

    • Test: Formulation with ethyl laurate and the selected stabilizer (e.g., β-cyclodextrin).

  • Stability Study Setup:

    • Aliquot samples from both batches into sealed, inert vials.

    • Place sets of vials in stability chambers under the following conditions:

      • Accelerated: 40°C / 75% Relative Humidity.

      • Long-term (Control): 25°C / 60% Relative Humidity.

  • Time Points: Pull samples for analysis at predetermined time points (e.g., T=0, 1 week, 2 weeks, 4 weeks, 8 weeks, 12 weeks).

  • Analysis:

    • At each time point, analyze the samples from all storage conditions for the concentration of ethyl laurate and lauric acid using the GC-MS protocol described above.

    • Perform physical observations (e.g., appearance, pH, precipitation).

  • Evaluation: Compare the degradation rate of ethyl laurate in the Test formulation to the Control formulation. A significantly slower rate of degradation in the Test formulation indicates a successful stabilization strategy.

References

• 1. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 2. Ethyl laurate | 106-33-2 [chemicalbook.com]
• 3. Ethyl laurate CAS#: 106-33-2 [m.chemicalbook.com]
• 4. carbodiimide.com [carbodiimide.com]
• 5. quora.com [quora.com]
• 6. Ethyl lauroyl arginate: An update on the antimicrobial potential and application in the food systems: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Cyclodextrins and Their Derivatives as Drug Stability Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Micellar solubilization - Wikipedia [en.wikipedia.org]
• 11. Micellar solubilization of drugs. [sites.ualberta.ca]
• 12. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. alzet.com [alzet.com]
• 14. Host–Guest Complexation by β-Cyclodextrin Enhances the Solubility of an Esterified Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Strategies to improve micelle stability for drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Ethyl laurate synthesis - chemicalbook [chemicalbook.com]
• 17. Making sure you're not a bot! [mostwiedzy.pl]
• 18. chemrxiv.org [chemrxiv.org]
• 19. Ethyl laurate analytical standard 106-33-2 [b2b.sigmaaldrich.com]

Technical Support Center: Optimization of Ethyl Laurate Extraction from Natural Matrices

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of ethyl laurate from natural matrices.

Frequently Asked Questions (FAQs)

Q1: What are the common natural sources of ethyl laurate?

A1: Ethyl laurate is an ester formed from lauric acid and ethanol (B145695).[1] Therefore, natural matrices rich in lauric acid are the primary sources. Coconut oil (containing about 50% lauric acid) and palm kernel oil (15-20%) are major natural sources for the production of ethyl laurate.[1] It can also be found in various fruits, plants, and foods, contributing to their aroma profile.[2]

Q2: Which extraction techniques are most suitable for ethyl laurate?

A2: Several techniques can be employed, each with its advantages and disadvantages:

• Solvent Extraction (e.g., Soxhlet): A traditional and often effective method, but may require larger solvent volumes and longer extraction times.[3][4]

• Ultrasound-Assisted Extraction (UAE): A more modern technique that uses ultrasonic waves to enhance extraction efficiency, often reducing time and solvent consumption.[5]

• Microwave-Assisted Extraction (MAE): Utilizes microwave energy to heat the solvent and sample, leading to faster extraction times.[6]

• Supercritical Fluid Extraction (SFE): A green technology that uses a supercritical fluid, typically carbon dioxide (CO2), as the solvent. It is highly tunable and allows for selective extraction.[7][8]

Q3: What are the key parameters to optimize for efficient extraction?

A3: The critical parameters to optimize depend on the chosen extraction method but generally include:

• Solvent Type and Composition: The choice of solvent is crucial. For solvent extraction, hexane (B92381) and ethanol are commonly used.[9] For SFE, modifiers like ethanol can be added to the supercritical CO2 to alter polarity.[10]

• Temperature: Temperature affects the solubility of ethyl laurate and the viscosity of the solvent. However, excessively high temperatures can lead to degradation.

• Time: Sufficient extraction time is necessary to ensure complete recovery, but prolonged times can increase energy consumption and potentially degrade the target compound.

• Pressure (for SFE): Pressure significantly influences the density and solvating power of the supercritical fluid.[7]

• Solvent-to-Solid Ratio: A higher ratio can improve extraction efficiency but also increases solvent usage and subsequent removal costs.

• Particle Size of the Matrix: Smaller particle sizes increase the surface area for extraction, generally leading to higher yields.

Q4: How can I analyze the concentration of ethyl laurate in my extracts?

A4: Gas chromatography-mass spectrometry (GC-MS) is a highly effective and commonly used method for the identification and quantification of ethyl laurate in extracts.[11][12]

Troubleshooting Guides

Issue 1: Low Extraction Yield

Possible Cause	Troubleshooting Steps
Inappropriate Solvent	- Ensure the solvent has a suitable polarity for ethyl laurate (a relatively nonpolar ester). Hexane is often a good choice for conventional extraction.[9] - For SFE, consider adding a polar co-solvent like ethanol to the supercritical CO2 to modify its solvating properties.[10]
Insufficient Extraction Time or Temperature	- Gradually increase the extraction time and monitor the yield to determine the optimal duration. - Cautiously increase the temperature within the stability limits of ethyl laurate. For SFE of ethyl laurate from coconut oil FAEEs, temperatures up to 70°C have been shown to be effective.[7]
Poor Solvent Penetration	- Ensure the natural matrix is properly ground to a small, uniform particle size to maximize surface area contact with the solvent.
Inadequate Solvent-to-Solid Ratio	- Increase the solvent-to-solid ratio to enhance the concentration gradient and improve extraction efficiency.

Issue 2: Co-extraction of Impurities

Possible Cause	Troubleshooting Steps
Non-selective Solvent	- If using solvent extraction, consider a solvent with higher selectivity for fatty acid esters. - For SFE, fine-tune the pressure and temperature to target the specific solubility range of ethyl laurate.[7]
Matrix Complexity	- Employ a post-extraction clean-up step, such as column chromatography, to separate ethyl laurate from other co-extracted compounds.

Issue 3: Emulsion Formation (in Liquid-Liquid Extraction)

Possible Cause	Troubleshooting Steps
Vigorous Shaking	- Gently swirl or invert the separatory funnel instead of shaking vigorously to minimize emulsion formation.[13]
Presence of Surfactant-like Molecules	- Add a saturated salt solution (brine) to increase the ionic strength of the aqueous layer, which can help break the emulsion.[13] - Centrifugation can also be an effective method to separate the layers.[13]

Data Presentation: Optimized Extraction Parameters

The following tables summarize optimized parameters for different extraction methods based on available literature.

Table 1: Supercritical Fluid Extraction (SFE) of Ethyl Laurate from Coconut Oil Fatty Acid Ethyl Esters (FAEEs)

Parameter	Optimal Value	Effect on Yield/Purity
Pressure	13 MPa	Positive effect on ethyl laurate purity.[7]
Temperature	70 °C	Higher temperatures led to greater ethyl laurate purity.[7]
CO2 Flow Rate	70 g/min	Showed a significant positive interaction with temperature for ethyl laurate purity.[7]

At these optimal conditions, an ethyl laurate purity of 59.6% and a recovery of 83.9% were achieved.[7]

Table 2: General Comparison of Solvents for Oil Extraction from Coconut

Solvent	Relative Extraction Efficiency	Notes
Hexane	Higher oil yield compared to ethanol.[9]	A common nonpolar solvent for oil extraction.[4]
Ethanol	Lower oil yield compared to hexane.[9]	A more polar and "greener" solvent option.
Ethyl Acetate	Higher percentage yield of oil from coconut flakes compared to n-hexane in one study.[5]	Another potential solvent for extraction.

Experimental Protocols

Protocol 1: Supercritical Fluid Extraction (SFE) of Ethyl Laurate from a Fatty Acid Ethyl Ester (FAEE) Mixture from Coconut Oil

This protocol is based on the optimization study by Villanueva-Bermejo et al. (2024).

1. Preparation of FAEE Mixture:

• The starting material is a fatty acid ethyl ester (FAEE) mixture obtained through the ethanolysis of coconut oil.

2. SFE Apparatus Setup:

• Use a countercurrent extraction column.
• Ensure independent temperature and pressure controls for the column and separators.

3. Extraction Parameters:

• Pressure: 13 MPa[7]
• Temperature: 70 °C[7]
• Supercritical CO2 Flow Rate: 70 g/min [7]
• Feed (FAEE mixture) Flow Rate: Adjust as per equipment specifications to ensure efficient countercurrent interaction.

4. Extraction Procedure:

• Pressurize and heat the system to the set conditions with a continuous flow of CO2.
• Introduce the FAEE mixture into the extraction column.
• The extract (richer in ethyl laurate) is collected from the top of the column after depressurization in the separators.
• The raffinate (depleted in ethyl laurate) is collected from the bottom of the column.

5. Analysis:

• Analyze the composition of the extract and raffinate fractions using Gas Chromatography (GC) to determine the purity and recovery of ethyl laurate.

Protocol 2: General Ultrasound-Assisted Extraction (UAE) for Fatty Acid Esters

This is a general guideline that should be optimized for your specific natural matrix.

1. Sample Preparation:

• Dry and grind the natural matrix to a fine powder to increase the surface area.

2. Extraction Setup:

• Place a known amount of the powdered sample into an extraction vessel.
• Add the chosen extraction solvent (e.g., hexane or ethanol) at a specific solid-to-liquid ratio (e.g., 1:10 w/v).

3. Sonication:

• Immerse the ultrasonic probe into the mixture or place the vessel in an ultrasonic bath.
• Apply ultrasonic waves at a specific power (e.g., 100 W) and frequency for a set duration (e.g., 30 minutes).
• Monitor and control the temperature of the mixture, as sonication can generate heat.

4. Post-Extraction:

• Separate the extract from the solid residue by filtration or centrifugation.
• Evaporate the solvent from the extract under reduced pressure to obtain the crude extract.

5. Optimization (using Response Surface Methodology - RSM):

• Systematically vary key parameters such as extraction time, temperature, solvent composition, and solid-to-liquid ratio to find the optimal conditions for maximizing ethyl laurate yield.[10][14]

Mandatory Visualizations

References

• 1. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 2. Ethyl laurate | The Fragrance Conservatory [fragranceconservatory.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ijpsr.com [ijpsr.com]
• 6. A new microwave-assisted extraction technology for the profiling of free and esterified fatty acid in food matrices [iris.unito.it]
• 7. Supercritical concentration of ethyl laurate from coconut oil | CoLab [colab.ws]
• 8. Assessment of Scalable Fractionation Methodologies to Produce Concentrated Lauric Acid from Black Soldier Fly (Hermetia illucens) Larvae Fat - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. iris.unica.it [iris.unica.it]
• 11. jmaterenvironsci.com [jmaterenvironsci.com]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Optimization of ethyl oleate from oleic acid and ethanol with Dean-Stark trap technology by response surface methodology | E3S Web of Conferences [e3s-conferences.org]

Technical Support Center: Method Validation for the Analysis of Ethyl Laurate in Complex Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the method validation of ethyl laurate analysis in complex samples.

Frequently Asked Questions (FAQs)

Q1: What is ethyl laurate and in which contexts is it typically analyzed?

A1: Ethyl laurate, also known as ethyl dodecanoate, is the fatty acid ester formed from lauric acid and ethanol (B145695). It is analyzed in various fields for several reasons:

• Food and Beverages: Used as a flavoring and fragrance agent due to its waxy, floral, and sweet organoleptic properties.[1][2]

• Cosmetics and Personal Care: Acts as an emollient and emulsifier in products like lotions and creams.[2]

• Pharmaceuticals: Can be used as a solvent or carrier in drug formulations to improve solubility.[2]

• Biomarker: Serves as a biomarker for alcohol consumption, particularly in identifying in utero ethanol exposure through its presence in meconium.[3][4]

Q2: What are the primary analytical techniques for quantifying ethyl laurate in complex samples?

A2: The most common techniques are gas chromatography (GC) and liquid chromatography (LC), often coupled with mass spectrometry (MS) for enhanced sensitivity and specificity.

• Gas Chromatography-Mass Spectrometry (GC-MS): A robust and widely used method for volatile and semi-volatile compounds like ethyl laurate.[5][6] It offers high resolution and sensitivity.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is also highly effective, particularly for complex biological samples. It can be used to analyze ethyl laurate alongside other polar and non-polar alcohol biomarkers simultaneously.[3][7]

Q3: What are the critical considerations for sample preparation when analyzing ethyl laurate in complex matrices?

A3: Due to the complexity of matrices like biological fluids, food, or environmental samples, efficient sample preparation is crucial to remove interferences and concentrate the analyte.[8] Key steps include:

• Homogenization: Ensuring the sample is uniform before extraction, often done in a solvent like methanol (B129727).[3]

• Extraction: Liquid-liquid extraction (LLE) with solvents like hexane (B92381) or solid-phase extraction (SPE) are common methods to isolate ethyl laurate from the sample matrix.[3][8][9][10]

• Cleanup: SPE is frequently used to remove interfering compounds that may co-elute with ethyl laurate, ensuring a cleaner analysis.[3][8]

Q4: Which validation parameters are essential for ensuring a reliable analytical method for ethyl laurate?

A4: A comprehensive method validation should assess several key performance characteristics to ensure the data is accurate and reliable. According to guidelines like the ICH Q2(R2), these parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of other components.[5][11]

• Linearity: The method's ability to produce test results that are directly proportional to the analyte concentration within a given range. A correlation coefficient (r) of ≥ 0.999 is often desired.[11]

• Accuracy: The closeness of the test results to the true value, typically assessed through recovery studies.[5][11]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (RSD).[5][11]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[5][12]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[5][11]

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of ethyl laurate.

Issue 1: Poor or No Signal for Ethyl Laurate

• Possible Cause: Inefficient extraction from the sample matrix.

  • Solution: Re-evaluate the extraction solvent and technique. For complex matrices, a multi-step extraction or the use of solid-phase extraction (SPE) may be necessary to effectively isolate the analyte.[8] Ensure the pH of the sample is optimized for ethyl laurate's non-polar nature.

• Possible Cause: Adsorption of the analyte onto active sites in the GC inlet or column.

  • Solution: Use a deactivated inlet liner and a high-quality, low-bleed GC column specifically designed for MS applications. If peak tailing is observed, trimming the first few centimeters of the column can help remove active sites.[13][14]

• Possible Cause: Mass spectrometer settings are not optimized.

  • Solution: For trace analysis, operate the mass spectrometer in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode to increase sensitivity. Ensure the detector is properly tuned and that the source and quadrupole temperatures are appropriate for the analysis.[14][15]

Issue 2: Poor Peak Shape (Tailing or Fronting)

• Possible Cause: Column overload due to high analyte concentration.

  • Solution: Dilute the sample or reduce the injection volume. Alternatively, if using a split/splitless inlet, increase the split ratio.[14]

• Possible Cause: Inappropriate GC oven temperature program.

  • Solution: Optimize the initial oven temperature and the temperature ramp rate. A slower ramp can often improve the peak shape for esters like ethyl laurate.

• Possible Cause: Co-elution with an interfering compound from the matrix.

  • Solution: Enhance the sample cleanup procedure. Utilize a more selective SPE sorbent or perform a multi-step cleanup. Adjusting the GC temperature program may also help resolve the co-eluting peaks. In some cases, a longer GC column or one with a different stationary phase may be required.[10]

Issue 3: Inconsistent or Drifting Retention Times

• Possible Cause: Leaks in the GC system.

  • Solution: Perform a thorough leak check of the entire system, including the injector, column fittings, and the MS interface. Even small leaks can affect carrier gas flow and pressure, leading to retention time shifts.[13][14]

• Possible Cause: Fluctuations in the carrier gas flow rate.

  • Solution: Ensure the carrier gas supply is stable and that the electronic pressure control (EPC) is functioning correctly. Operating in a constant flow mode rather than constant pressure mode can help mitigate issues related to temperature changes.[14]

• Possible Cause: Column degradation or contamination.

  • Solution: Bake out the column at a high temperature (within its specified limit) to remove contaminants. If retention times continue to shift, the column may be degraded and require replacement.[14]

Issue 4: High Background Noise or Matrix Effects

• Possible Cause: Contamination of the system (injector, column, or MS source).

  • Solution: Run solvent blanks to identify the source of contamination. Clean the injector and the MS ion source.[14] Use high-purity carrier gas to avoid introducing contaminants.[14]

• Possible Cause: Significant matrix effects suppressing or enhancing the analyte signal (especially in LC-MS/MS).

  • Solution: The most effective way to compensate for matrix effects is by using a stable isotope-labeled internal standard, such as a deuterated version of ethyl laurate. This internal standard will co-elute and experience the same matrix effects as the analyte, allowing for accurate quantification.[3]

Data Presentation

Table 1: Summary of Validation Parameters for Ethyl Laurate Analysis by GC-MS

Parameter	Acceptance Criteria	Typical Performance	Reference
Linearity (r)	≥ 0.99	> 0.99	[16]
Accuracy (% Recovery)	80-120%	89.1 - 109%	[16]
Precision (RSD)	< 15%	3.5 - 9.7%	[16]
LOD (ng/g)	Method Dependent	0.8 - 7.5	[16]
LOQ (ng/g)	Method Dependent	5 - 25	[16]

Table 2: Summary of Validation Parameters for Ethyl Laurate Analysis by LC-MS/MS

Parameter	Acceptance Criteria	Typical Performance	Reference
Linearity (r²)	≥ 0.99	> 0.99	[9]
Accuracy (Mean Bias)	< 15%	< 15%	[3]
Precision (RSD)	< 15%	< 15%	[3]
LOD (mg/kg)	Method Dependent	0.32 - 1.0	[7]
LOQ (ng/g)	Method Dependent	25 - 50	[3]

Experimental Protocols

Protocol 1: Extraction and Cleanup of Ethyl Laurate from Biological Samples for GC-MS Analysis

This protocol is a general guideline and may require optimization for specific matrices.

• Sample Homogenization:

  • Accurately weigh approximately 100 mg of the sample (e.g., meconium) into a glass centrifuge tube.[3]

  • Add an appropriate internal standard (e.g., ethyl heptadecanoate).[9]

  • Add 2 mL of methanol and homogenize the sample using a vortex mixer or sonicator.[3]

  • Centrifuge the sample to pellet the solid material.[3]

• Liquid-Liquid Extraction:

  • Transfer the methanol supernatant to a new tube.

  • Add 2 mL of hexane to the supernatant, vortex for 1 minute, and centrifuge to separate the layers.

  • Carefully collect the upper hexane layer, which contains the ethyl laurate and other fatty acid ethyl esters.[16]

  • Repeat the hexane extraction on the remaining methanol layer and combine the hexane extracts.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition an aminopropyl-silica SPE column with hexane.[9]

  • Load the combined hexane extract onto the SPE column.

  • Wash the column with a non-polar solvent like hexane to remove interferences.

  • Elute the ethyl laurate using a more polar solvent, such as ethyl acetate.[3]

  • Evaporate the eluent to dryness under a gentle stream of nitrogen at approximately 40°C.[3]

  • Reconstitute the residue in a known volume (e.g., 100 µL) of hexane for GC-MS analysis.[16]

• GC-MS Instrumental Analysis:

  • GC Column: Use a low-bleed capillary column suitable for fatty acid ester analysis (e.g., DB-5ms).

  • Injector: Splitless mode, 250°C.

  • Oven Program: Start at 60°C, hold for 1 minute, then ramp at 10°C/min to 280°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron Ionization (EI) mode. For quantification, use SIM mode monitoring characteristic ions for ethyl laurate (e.g., m/z 88, 101, 185).

Visualizations

Caption: General experimental workflow for ethyl laurate analysis.

Caption: Troubleshooting logic for low analyte signal issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Validation of a novel method to identify in utero ethanol exposure: simultaneous meconium extraction of fatty acid ethyl esters, ethyl glucuronide, and ethyl sulfate followed by LC-MS/MS quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of a method for the simultaneous analysis of fatty acid ethyl esters, ethyl sulfate and ethyl glucuronide in neonatal meconium: application in two cases of alcohol consumption during pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaguru.co [pharmaguru.co]
• 6. Ethyl laurate synthesis - chemicalbook [chemicalbook.com]
• 7. Development of a LC-MS/MS Method for the Determination of Lauric Arginate Ethyl Ester (E243) in Food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. environics.com [environics.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. google.com [google.com]
• 14. benchchem.com [benchchem.com]
• 15. youtube.com [youtube.com]
• 16. Making sure you're not a bot! [mostwiedzy.pl]

Addressing matrix effects in the LC-MS/MS analysis of ethyl laurate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of ethyl laurate.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the LC-MS/MS analysis of ethyl laurate, with a focus on mitigating matrix effects.

Frequently Asked Questions

Q1: What are matrix effects and how do they affect my ethyl laurate analysis?

A1: Matrix effects are the alteration of ionization efficiency for your analyte of interest, ethyl laurate, due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, serum). These effects can manifest as either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), leading to inaccurate quantification. For a non-polar compound like ethyl laurate, major sources of matrix effects in biological fluids include phospholipids (B1166683) and other endogenous lipids.

Q2: I am observing significant ion suppression for ethyl laurate. What are the initial troubleshooting steps?

A2: A simple first step is to dilute your sample extract with the initial mobile phase.[1] This reduces the concentration of interfering matrix components. However, ensure that the final concentration of ethyl laurate remains above the lower limit of quantitation (LLOQ) of your assay. If dilution does not resolve the issue or compromises sensitivity, you will need to improve your sample preparation method or chromatographic separation.

Q3: Which sample preparation technique is best for minimizing matrix effects for ethyl laurate in plasma or serum?

A3: The choice of sample preparation depends on the complexity of your matrix and the required sensitivity. Here's a general comparison:

• Protein Precipitation (PPT): This is the simplest and fastest method, but often results in the least clean extracts and may show significant matrix effects from residual phospholipids.[2] It is a good starting point if high throughput is a priority.

• Liquid-Liquid Extraction (LLE): LLE offers a cleaner extract than PPT by partitioning ethyl laurate into an immiscible organic solvent. For a non-polar analyte like ethyl laurate, a solvent like ethyl acetate (B1210297) can be effective.[3][4]

• Solid-Phase Extraction (SPE): SPE is generally the most effective technique for removing matrix interferences, providing the cleanest extracts.[2][5] For ethyl laurate, a reverse-phase sorbent like C18 is a suitable choice.

A direct comparison of these methods for ethyl laurate is summarized in the table below.

Q4: How can I correct for matrix effects that I cannot eliminate through sample preparation?

A4: There are two primary strategies to compensate for unavoidable matrix effects:

• Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for correcting matrix effects. A SIL-IS, such as deuterated ethyl laurate (e.g., ethyl laurate-d5), is chemically identical to the analyte but has a different mass.[6] It co-elutes with the analyte and experiences the same matrix effects, allowing for reliable correction during data processing.

• Matrix-Matched Calibration Curve: This involves preparing your calibration standards in a blank matrix that is identical to your sample matrix (e.g., analyte-free plasma).[7] This approach helps to normalize the matrix effects between the calibrants and the unknown samples.

Q5: I cannot find a commercial source for a deuterated ethyl laurate internal standard. What are my options?

A5: While direct commercial availability can be challenging, some companies synthesize stable isotope-labeled compounds on request. Alternatively, you can consider using a close structural analog as an internal standard, although this is less ideal as its behavior in the matrix and ion source may not perfectly mimic that of ethyl laurate. If these options are not feasible, meticulous optimization of your sample preparation and chromatography, combined with matrix-matched calibration, will be crucial for accurate quantification.

Quantitative Data on Sample Preparation Methods

The following table provides an illustrative comparison of typical recovery and matrix effect values for ethyl laurate in human plasma using three common sample preparation techniques. The values are based on published data for similar fatty acid esters and general performance of these extraction methods.[2][4][8][9][10]

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Throughput
Protein Precipitation (PPT) with Acetonitrile (B52724)	85 - 105	-40 to -60	High
Liquid-Liquid Extraction (LLE) with Ethyl Acetate	70 - 90	-15 to -30	Medium
Solid-Phase Extraction (SPE) with C18	80 - 100	-5 to +5	Low

• Analyte Recovery (%): The percentage of the initial analyte amount that is present in the final extract.

• Matrix Effect (%): Calculated as ((Peak area in post-extraction spiked sample / Peak area in neat solution) - 1) * 100. A negative value indicates ion suppression.

Detailed Experimental Protocols

Protocol 1: Protein Precipitation (PPT) of Ethyl Laurate from Plasma

This protocol is adapted from a method for the analysis of other fatty acid ethyl esters in plasma.

Materials:

• Human plasma

• Acetonitrile (LC-MS grade), chilled

• Internal standard spiking solution (if available)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• If using an internal standard, add the appropriate volume of the spiking solution.

• Add 300 µL of chilled acetonitrile to the plasma sample (a 3:1 ratio of solvent to sample).

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 methanol (B129727):water).

• Vortex for 30 seconds and centrifuge at 14,000 x g for 5 minutes.

• Transfer the supernatant to an LC-MS vial for analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) of Ethyl Laurate from Plasma

This protocol is a general procedure for lipid extraction adapted for ethyl laurate.[3][7]

Materials:

• Human plasma

• Ethyl acetate (LC-MS grade)

• Internal standard spiking solution (if available)

• Glass test tubes with screw caps

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 200 µL of plasma into a glass test tube.

• If using an internal standard, add the appropriate volume of the spiking solution.

• Add 1 mL of ethyl acetate to the plasma sample (a 5:1 ratio of solvent to sample).

• Cap the tube and vortex vigorously for 2 minutes.

• Centrifuge the sample at 3,000 x g for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex for 30 seconds and transfer to an LC-MS vial for analysis.

Protocol 3: Solid-Phase Extraction (SPE) of Ethyl Laurate from Plasma

This is a general reverse-phase SPE protocol adapted for ethyl laurate.[2]

Materials:

• Human plasma

• C18 SPE cartridges (e.g., 100 mg, 1 mL)

• Methanol (LC-MS grade)

• Deionized water

• Elution solvent (e.g., Acetonitrile or Ethyl Acetate)

• Internal standard spiking solution (if available)

• SPE vacuum manifold

Procedure:

• Pre-treat sample: Mix 200 µL of plasma with 200 µL of 2% phosphoric acid in water. If using an internal standard, add it to the plasma before adding the acid.

• Condition cartridge: Pass 1 mL of methanol through the C18 cartridge, followed by 1 mL of deionized water. Do not let the cartridge go dry.

• Load sample: Load the pre-treated plasma sample onto the conditioned cartridge.

• Wash: Pass 1 mL of 40% methanol in water through the cartridge to wash away polar interferences.

• Dry cartridge: Apply vacuum for 5 minutes to thoroughly dry the sorbent.

• Elute: Elute the ethyl laurate with 1 mL of acetonitrile or ethyl acetate into a clean collection tube.

• Evaporate: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the residue in 100 µL of the initial mobile phase.

• Analyze: Vortex, centrifuge, and transfer to an LC-MS vial for analysis.

Visualizations

Caption: Experimental workflow for ethyl laurate analysis.

Caption: Strategies to address matrix effects.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Development of validated LC-MS methods using surrogate matrices for the quantification of biomarkers of clinically significant drug-drug interactions - Alturas Analytics, Inc. [alturasanalytics.com]
• 3. Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bme.psu.edu [bme.psu.edu]
• 5. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 6. Matrix-matched Calibration - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 7. researchgate.net [researchgate.net]
• 8. Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples with the Use of Targeted Metabolomics and the Quality by Design Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of blood plasma sample preparation methods for combined LC-MS lipidomics and metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Aqueous Solubility of Ethyl Laurate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the solubility of ethyl laurate in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is ethyl laurate and why is its aqueous solubility a challenge?

A1: Ethyl laurate is the ethyl ester of lauric acid, a saturated fatty acid. It is a colorless to pale yellow oily liquid with a fruity, floral odor.[1] Due to its long hydrocarbon chain, ethyl laurate is highly lipophilic and is practically insoluble in water, which presents a significant challenge for its formulation in aqueous-based drug delivery systems.[1][2][3][4][5][6] Its solubility is much higher in organic solvents like ethanol (B145695) and ether.[2][6]

Q2: What are the primary methods for enhancing the aqueous solubility of ethyl laurate?

A2: The three main strategies to improve the aqueous solubility of ethyl laurate are:

• Co-solvency: Blending water with a miscible organic solvent (co-solvent) to increase the overall solubility of lipophilic compounds.

• Surfactant-based systems (Microemulsions and Nanoemulsions): Using surfactants, often in combination with co-surfactants, to form thermodynamically stable, transparent oil-in-water dispersions with very small droplet sizes.

• Cyclodextrin (B1172386) Complexation: Encapsulating the hydrophobic ethyl laurate molecule within the lipophilic cavity of a cyclodextrin molecule, forming an inclusion complex with improved water solubility.

Q3: How do I choose the best solubilization method for my experiment?

A3: The choice of method depends on several factors, including the desired concentration of ethyl laurate, the intended application, regulatory considerations, and the presence of other active pharmaceutical ingredients (APIs).

• Co-solvents are a straightforward approach but may not be suitable for all applications due to potential toxicity or incompatibility with other formulation components.

• Microemulsions and nanoemulsions can achieve high levels of solubilization and are suitable for various delivery routes.[7] However, their formulation can be complex and requires careful selection of surfactants and co-surfactants.

• Cyclodextrins offer a way to increase solubility without the use of organic solvents and can also enhance the stability of the guest molecule. The choice of cyclodextrin type and concentration is crucial for optimal performance.

Troubleshooting Guides

Issue 1: Cloudiness or Precipitation in Co-solvent Systems

Q: I prepared a solution of ethyl laurate in a water/ethanol mixture, but it's cloudy. What's wrong?

A: Cloudiness or precipitation indicates that the ethyl laurate has not fully dissolved or has precipitated out of the solution. This can be due to several factors:

• Insufficient Co-solvent Concentration: The proportion of ethanol may be too low to solubilize the desired amount of ethyl laurate.

• Temperature Effects: Solubility can be temperature-dependent. A decrease in temperature may cause the ethyl laurate to precipitate.

• Incorrect Order of Addition: Adding ethyl laurate directly to water before adding the co-solvent can lead to poor dissolution.

Troubleshooting Steps:

• Increase Co-solvent Concentration: Gradually increase the percentage of ethanol in your aqueous solution.

• Gentle Heating: Try gently warming the solution while stirring. Be cautious, as excessive heat can cause evaporation of the ethanol.

• Optimize Mixing Procedure: Always dissolve the ethyl laurate in the pure co-solvent first before adding water dropwise while stirring.

Issue 2: Instability of Ethyl Laurate Nanoemulsions (Creaming, Cracking, or Phase Separation)

Q: My ethyl laurate nanoemulsion looked stable initially but separated over time. Why did this happen and how can I fix it?

A: Nanoemulsion instability can manifest as creaming (upward movement of droplets), sedimentation (downward movement), coalescence (droplets merging), or cracking (complete phase separation).[8][9][10][11] These issues often stem from an improper formulation or preparation process.

Potential Causes and Solutions:

Problem	Potential Cause	Solution
Creaming/Sedimentation	Insufficient viscosity of the continuous phase, large droplet size.[9][10]	Increase the viscosity of the aqueous phase by adding a thickening agent. Optimize homogenization to reduce droplet size.
Coalescence/Cracking	Insufficient surfactant concentration, improper surfactant (HLB value), or high oil-to-surfactant ratio.[9][11]	Increase the surfactant concentration. Select a surfactant or surfactant blend with an appropriate Hydrophilic-Lipophilic Balance (HLB) for an oil-in-water emulsion (typically HLB > 10).[12] Adjust the oil-to-surfactant ratio.
Ostwald Ripening	The growth of larger droplets at the expense of smaller ones due to differences in solubility.[10][11]	Use a combination of a highly water-soluble surfactant and a slightly oil-soluble surfactant. Add a small amount of a highly water-insoluble compound to the oil phase.

Issue 3: Difficulty Forming a Clear Ethyl Laurate-Cyclodextrin Solution

Q: I'm trying to prepare an inclusion complex of ethyl laurate with HP-β-CD, but the solution remains cloudy.

A: Cloudiness suggests that either the inclusion complex has limited solubility or that not all of the ethyl laurate has been encapsulated.

Troubleshooting Steps:

• Optimize the Molar Ratio: The stoichiometry of the inclusion complex is crucial. A 1:1 molar ratio is common, but this can vary.[13] Experiment with different molar ratios of ethyl laurate to HP-β-CD.

• Use an Appropriate Preparation Method: The kneading method or freeze-drying are often more effective for forming solid inclusion complexes that can then be dissolved.

• Increase Cyclodextrin Concentration: The solubility of the complex is dependent on the concentration of the cyclodextrin. Refer to phase solubility diagrams to determine the optimal concentration range.

• Gentle Heating and Sonication: Applying gentle heat or using an ultrasonic bath can facilitate the inclusion process and improve dissolution.

Quantitative Data

Table 1: Illustrative Solubility of Ethyl Laurate in Water-Ethanol Mixtures at 25°C

Ethanol Concentration (% v/v)	Ethyl Laurate Solubility (mg/mL)
0	< 0.01 (Practically Insoluble)
20	0.5
40	15
60	150
80	> 500 (Miscible)
100	Miscible

Note: This data is illustrative and intended for guidance. Actual solubility values may vary based on experimental conditions.

Table 2: Illustrative Solubilization of Ethyl Laurate using Tween 80 at 25°C

Tween 80 Concentration (% w/v)	Ethyl Laurate Solubilized (mg/mL)
0.1	0.2
0.5	2.5
1.0	10
2.0	35
5.0	120

Note: This data is illustrative. The critical micelle concentration (CMC) of Tween 80 is approximately 0.015 mM.[14] Significant solubilization occurs above the CMC.

Table 3: Illustrative Solubility of Ethyl Laurate with Hydroxypropyl-β-Cyclodextrin (HP-β-CD) at 25°C

HP-β-CD Concentration (mM)	Ethyl Laurate Solubility (mg/mL)
0	< 0.01
5	0.8
10	2.1
20	5.5
50	15

Note: This data is illustrative and assumes the formation of a 1:1 inclusion complex.

Experimental Protocols

Protocol 1: Determination of Ethyl Laurate Solubility using the Shake-Flask Method

This protocol is a standard method for determining the equilibrium solubility of a compound.[15][16][17][18]

Materials:

• Ethyl laurate

• Aqueous solution of interest (e.g., water, co-solvent mixture, surfactant solution, cyclodextrin solution)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• Analytical method for quantification (e.g., GC-FID, HPLC-UV)

Procedure:

• Add an excess amount of ethyl laurate to a glass vial containing a known volume of the aqueous solution.

• Seal the vials tightly and place them on an orbital shaker.

• Equilibrate the samples at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to reach equilibrium.

• After equilibration, allow the samples to stand to let the excess ethyl laurate settle.

• Carefully withdraw a sample from the supernatant and filter it through a 0.22 µm syringe filter to remove any undissolved ethyl laurate.

• Dilute the filtrate with a suitable solvent if necessary.

• Quantify the concentration of ethyl laurate in the filtrate using a validated analytical method.

Caption: Workflow for the shake-flask solubility determination method.

Protocol 2: Preparation of an Ethyl Laurate Nanoemulsion using High-Pressure Homogenization

This protocol describes a high-energy method for producing a fine oil-in-water nanoemulsion.

Materials:

• Ethyl laurate (oil phase)

• Surfactant (e.g., Tween 80)

• Co-surfactant (e.g., Propylene Glycol)

• Purified water (aqueous phase)

• High-shear mixer

• High-pressure homogenizer

Procedure:

• Prepare the oil phase: Mix the ethyl laurate with the surfactant and co-surfactant.

• Prepare the aqueous phase: Use purified water.

• Form a coarse emulsion: Slowly add the oil phase to the aqueous phase while mixing with a high-shear mixer.

• Homogenize: Pass the coarse emulsion through a high-pressure homogenizer for a specified number of cycles and pressure to reduce the droplet size to the nano-range.

• Characterize the nanoemulsion: Analyze the droplet size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).[19][20][21][22]

References

• 1. Ethyl Laurate or Ethyl Dodecanoate Manufacturers, with SDS [mubychem.com]
• 2. Ethyl laurate [chembk.com]
• 3. Ethyl Laurate 106-33-2 | TCI AMERICA [tcichemicals.com]
• 4. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 5. Ethyl Laurate [drugfuture.com]
• 6. Ethyl laurate CAS#: 106-33-2 [m.chemicalbook.com]
• 7. Development of an ethyl laurate-based microemulsion for rapid-onset intranasal delivery of diazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Emulsion stability: 5 common mechanism for emulsion breakdown and how can it be prevented?! [pharmacores.com]
• 9. iunajaf.edu.iq [iunajaf.edu.iq]
• 10. biolinscientific.com [biolinscientific.com]
• 11. Stability Problems of Emulsions and Methods to Overcome | Pharmaguideline [pharmaguideline.com]
• 12. Nanoemulsion Components Screening and Selection: a Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside - PMC [pmc.ncbi.nlm.nih.gov]
• 14. globaljournals.org [globaljournals.org]
• 15. enamine.net [enamine.net]
• 16. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 17. dissolutiontech.com [dissolutiontech.com]
• 18. bioassaysys.com [bioassaysys.com]
• 19. researchgate.net [researchgate.net]
• 20. DLS and zeta potential - What they are and what they are not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. wyatt.com [wyatt.com]
• 22. researchgate.net [researchgate.net]

Strategies to minimize by-product formation in ethyl laurate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing by-product formation during ethyl laurate synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in ethyl laurate synthesis?

The primary "by-product" in the Fischer esterification of lauric acid and ethanol (B145695) is water, the formation of which is inherent to the reaction. Its presence can shift the reaction equilibrium back towards the reactants, thus reducing the yield of ethyl laurate.[1] Other significant impurities typically include unreacted starting materials, namely lauric acid and ethanol.

In some cases, particularly under harsh reaction conditions (e.g., high temperatures and strong acid catalysts), side reactions can occur. For instance, the dehydration of ethanol can lead to the formation of diethyl ether. With certain catalysts, other side reactions might be promoted.[1]

Q2: How does the choice of catalyst affect by-product formation?

The catalyst plays a crucial role in both the reaction rate and selectivity.

• Homogeneous Acid Catalysts (e.g., H₂SO₄, HCl): These catalysts are effective in promoting the esterification reaction. However, they can also lead to side reactions like alcohol dehydration, especially at elevated temperatures.[1][2] Their corrosive nature and the difficulty in separating them from the reaction mixture can also be drawbacks.[2]

• Heterogeneous Acid Catalysts: These solid catalysts can be more environmentally friendly as they are more easily recovered and reused.[2] Their use can sometimes require more forcing conditions (higher temperatures or longer reaction times) compared to homogeneous catalysts.

• Enzymatic Catalysts (Lipases): Lipases offer high selectivity and operate under mild reaction conditions (lower temperatures).[1] This significantly reduces the likelihood of temperature-induced side reactions, leading to a purer product profile.[1] However, the cost of enzymes and potential inhibition by substrates can be limiting factors.[3][4]

Q3: What is the optimal molar ratio of ethanol to lauric acid?

To drive the reversible esterification reaction towards the product (ethyl laurate), a molar excess of one of the reactants is typically used. Since ethanol is often less expensive and easier to remove than lauric acid, it is commonly used in excess. Molar ratios of ethanol to lauric acid can range from 1.5:1 to as high as 60:1, depending on the catalyst and reaction conditions.[1][5] For enzymatic synthesis, an optimal molar ratio of 2:1 (lauric acid to ethanol) has been reported to achieve high conversion.[6] It is important to note that a very large excess of alcohol can sometimes inhibit enzymatic catalysts.[3]

Q4: How can water be removed from the reaction mixture to improve yield?

Removing water as it is formed is a key strategy to shift the reaction equilibrium towards the formation of ethyl laurate. Common methods include:

• Dean-Stark Apparatus: This glassware is used to continuously remove water azeotropically during the reaction.

• Molecular Sieves: Adding molecular sieves to the reaction mixture can effectively sequester water.[1][7]

• Vacuum: Applying a vacuum can help to remove volatile by-products, including water.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Ethyl Laurate	Reaction equilibrium not shifted towards products.	- Use a molar excess of ethanol.- Remove water as it forms using a Dean-Stark apparatus or molecular sieves.[1]
Inactive or insufficient catalyst.	- For acid catalysts, ensure they are fresh and not hydrated.- For enzymatic catalysts, verify proper storage and handling to maintain activity.- Consider increasing the catalyst loading.[1]
Suboptimal reaction temperature.	- If the temperature is too low, the reaction rate will be slow. Increase the temperature, but be mindful of potential side reactions with sensitive substrates or catalysts.- For enzymatic reactions, operate within the optimal temperature range for the specific lipase (B570770) (typically 30-70°C).[1]
Presence of Unreacted Lauric Acid	Incomplete reaction.	- Increase the reaction time.- Increase the molar ratio of ethanol to lauric acid.- Ensure the catalyst is active and present in a sufficient amount.
Hydrolysis of the ester product.	- Ensure efficient removal of water during the reaction and work-up.
Presence of Diethyl Ether By-product	Dehydration of ethanol.	- This is more likely with strong acid catalysts at high temperatures.[1]- Use a milder acid catalyst or lower the reaction temperature.- Consider using an enzymatic catalyst which operates under milder conditions.
Emulsion Formation During Work-up	Presence of both polar and non-polar components.	- Add brine (saturated NaCl solution) during the aqueous wash to help break the emulsion.[1]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Ethyl Laurate

This protocol utilizes an immobilized lipase for a selective, solvent-free synthesis.

Materials:

• Lauric acid

• Ethanol (absolute)

• Immobilized Lipase (e.g., Fermase CALB™ 10000)[3][7]

• Molecular sieves (3Å)

• Reaction vessel with temperature control and magnetic stirring

• Acetone (B3395972) (for enzyme washing)

Procedure:

• Combine lauric acid and ethanol in the reaction vessel. A molar ratio of 1:2 (lauric acid to ethanol) is a good starting point.[6]

• Stir the mixture at 200 rpm and heat to the desired temperature (e.g., 50-60°C).[3][6]

• Add the immobilized lipase (e.g., 2-2.5% w/w of total reactants) and molecular sieves (e.g., 12% w/w of total reactants) to the mixture to start the reaction.[7]

• Allow the reaction to proceed for the desired time (e.g., 4 hours), taking samples periodically to monitor progress via titration or GC analysis.[3]

• After the reaction, filter the mixture to recover the immobilized enzyme.

• Wash the recovered enzyme with acetone and dry it at 40°C for reuse.[7]

• The liquid product can be purified by distillation under reduced pressure.

Protocol 2: Acid-Catalyzed Synthesis of Ethyl Laurate

This protocol uses a homogeneous acid catalyst and a Dean-Stark apparatus to drive the reaction to completion.

Materials:

• Lauric acid

• Ethanol (absolute)

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TSA)

• Toluene (B28343) (or another suitable solvent for azeotropic water removal)

• Round-bottom flask, condenser, and Dean-Stark trap

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Rotary evaporator and distillation apparatus

Procedure:

• To the round-bottom flask, add lauric acid, a molar excess of ethanol (e.g., 3:1 to 5:1), and toluene.

• Carefully add the acid catalyst (e.g., a few drops of concentrated H₂SO₄ or a catalytic amount of p-TSA).

• Assemble the Dean-Stark apparatus and condenser.

• Heat the mixture to reflux. Water will be removed azeotropically with the toluene and collected in the Dean-Stark trap.

• Continue the reaction until no more water is collected in the trap.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent (toluene) and excess ethanol using a rotary evaporator.

• Purify the crude ethyl laurate by vacuum distillation.

Data Summary

Table 1: Influence of Reaction Parameters on Ethyl Laurate Synthesis

Catalyst	Molar Ratio (Lauric Acid:Ethanol)	Temperature (°C)	Time (h)	Conversion/Yield (%)	Reference
Fermase CALB™ 10000	1:2	50	0.67	96.87	[6]
Fermase CALB™ 10000	-	60	4	92.46	[3][4]
CTAB-DES	1:1.5-3	58-78	2-6	up to 90.67	[2]
Sulfuric Acid	1:13	60	0.2	~90	[8]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. CN111138277A - A kind of method for synthesizing ethyl laurate based on the deep eutectic solvent catalyst of cetyl trimethyl ammonium bromide - Google Patents [patents.google.com]
• 3. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Uses and Synthesis of Ethyl Laurate_Chemicalbook [chemicalbook.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: De-emulsification for Ethyl Laurate Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering emulsions during ethyl laurate extraction processes.

Troubleshooting Guide

Problem: A stable or persistent emulsion has formed between the aqueous and organic (ethyl laurate) layers, preventing clean phase separation.

Initial Assessment:

• Identify the Cause: Emulsions during lipid extractions are often caused by the presence of emulsifying agents such as phospholipids, proteins, free fatty acids, or cellular debris. Vigorous shaking or mixing provides the energy to form the emulsion.

• Evaluate Emulsion Volume: If the emulsion layer is more than one-third the volume of the solvent layer, emulsion-breaking techniques are necessary for accurate results.[1]

Troubleshooting Steps & Methodologies

If you are encountering a persistent emulsion, follow these steps, starting with the simplest and least disruptive methods.

Q1: What is the first and simplest step to try and break an emulsion?

A1: The most straightforward approach is to let the separatory funnel or sample container rest undisturbed for up to an hour. Gravity alone can sometimes be sufficient to allow the phases to separate. Gentle tapping on the side of the glassware may aid this process.

Q2: My emulsion is stable even after letting it sit. What's the next step?

A2: The next step involves physical or chemical methods to destabilize the emulsion. Common techniques include centrifugation, heating, adding salt, or using ultrasound.

Experimental Protocols & Detailed Guidance

Method 1: Centrifugation

Centrifugation is a highly effective method for breaking emulsions by applying a strong centrifugal force that accelerates the separation of the dispersed droplets.[2]

Experimental Protocol:

• Carefully transfer the emulsion and the two liquid phases into appropriate centrifuge tubes.

• Ensure the tubes are properly balanced to prevent damage to the centrifuge.

• Centrifuge the tubes at a moderate to high speed (e.g., 3000-5000 rpm).[2]

• After centrifugation, a solid "protein cake" may form at the interface, which can simplify the separation of the layers.[2]

• Carefully pipette the separated layers.

Workflow for Centrifugation:

References

• 1. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 2. benchchem.com [benchchem.com]

Long-term stability studies of ethyl laurate under different storage conditions

For researchers, scientists, and drug development professionals, ensuring the stability of ethyl laurate throughout experimental and storage periods is critical for accurate and reproducible results. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the long-term stability of ethyl laurate under various storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for long-term stability of ethyl laurate?

A1: For optimal long-term stability, ethyl laurate should be stored in a cool, dry, and dark environment. The recommended storage temperature is between 2-8°C. It is crucial to keep the container tightly sealed to prevent exposure to moisture and atmospheric oxygen. For extended periods, storage at -20°C can further minimize degradation. Short-term shipping and handling at ambient temperatures are generally acceptable, but prolonged exposure should be avoided.

Q2: What are the primary degradation pathways for ethyl laurate?

A2: The two main degradation pathways for ethyl laurate are hydrolysis and oxidation.

• Hydrolysis: In the presence of moisture, ethyl laurate can hydrolyze back to its parent compounds: lauric acid and ethanol (B145695). This reaction can be accelerated by acidic or basic conditions.

• Oxidation: While ethyl laurate is a saturated ester and thus less susceptible to oxidation than unsaturated esters, autoxidation can occur over long periods, especially with exposure to light, heat, and oxygen. This can lead to the formation of various oxidative byproducts.

Q3: What are the visible signs of ethyl laurate degradation?

A3: Visual inspection can sometimes indicate degradation. Signs to look for include:

• Changes in Color: Pure ethyl laurate is a colorless liquid. A change to a pale yellow color may suggest degradation.

• Changes in Odor: Ethyl laurate has a mild, fruity, or floral odor. The development of a rancid or acidic smell can indicate hydrolysis and the presence of lauric acid.

• Phase Separation or Precipitation: If stored in a formulation, the breakdown of ethyl laurate can lead to changes in the formulation's physical stability, such as phase separation or the precipitation of lauric acid.

Q4: How can I analytically monitor the stability of ethyl laurate?

A4: Several analytical techniques can be employed to monitor the stability of ethyl laurate and quantify its degradation products:

• Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS): GC is a robust method for separating and quantifying ethyl laurate. GC-MS can be used to identify unknown degradation products.

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., UV-Vis or MS) can also be used, particularly for analyzing less volatile degradation products.

• Titration: A simple acid-base titration can be used to determine the acid value, which increases as ethyl laurate hydrolyzes to lauric acid.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Increase in Acidity (Lower pH) of the Sample	Hydrolysis of ethyl laurate into lauric acid.	1. Verify storage conditions. Ensure the container is tightly sealed and stored in a dry environment.2. Quantify the amount of lauric acid using titration or a chromatographic method.3. If the level of degradation is unacceptable, discard the sample and obtain a fresh batch.
Unexpected Peaks in Chromatogram (GC or HPLC)	Formation of degradation products through hydrolysis or oxidation.	1. Attempt to identify the new peaks using mass spectrometry (GC-MS or LC-MS).2. Compare the chromatogram to a reference standard of pure ethyl laurate.3. Review the storage history of the sample for exposure to light, heat, or oxygen.
Changes in Physical Appearance (e.g., Color, Odor)	Significant degradation has likely occurred.	1. Document the changes observed.2. Perform analytical testing to confirm and quantify the degradation.3. The sample is likely compromised and should not be used for critical experiments.
Inconsistent Experimental Results	Degradation of ethyl laurate may be affecting its performance in your assay or formulation.	1. Test the purity of the ethyl laurate being used.2. Run a control experiment with a fresh, unopened sample of ethyl laurate.3. Consider implementing routine stability testing of your ethyl laurate stock.

Data on Stability of Fatty Acid Ethyl Esters

While specific long-term stability data for pure ethyl laurate under various conditions is not extensively published, data from related fatty acid ethyl esters (FAEEs) can provide valuable insights. The stability of FAEEs is known to be influenced by factors such as storage time, even under ideal conditions. For instance, studies on FAEEs in biological matrices have shown significant decreases in concentration over time, highlighting their inherent lability[1].

The following table summarizes expected degradation trends based on general chemical principles and data from similar esters.

Storage Condition	Parameter	Expected Impact on Ethyl Laurate Stability	Potential Degradation Products
Temperature	Elevated Temperature (>25°C)	Increased rate of hydrolysis and oxidation.	Lauric acid, ethanol, various oxidative byproducts.
Refrigerated (2-8°C)	Slows down degradation reactions significantly.	Minimal degradation over the short to medium term.
Frozen (-20°C)	Provides the best long-term stability.	Negligible degradation over extended periods.
Humidity	High Relative Humidity (>60% RH)	Accelerates hydrolysis.	Lauric acid, ethanol.
Low Relative Humidity (<40% RH)	Minimizes the rate of hydrolysis.	Minimal hydrolytic degradation.
Light Exposure	UV or Sunlight Exposure	Can initiate and accelerate oxidative degradation (photodegradation).	Oxidative byproducts, free radicals.
Dark Storage	Protects against photodegradation.	Minimal oxidative degradation.
Atmosphere	Presence of Oxygen	Promotes oxidative degradation.	Oxidative byproducts.
Inert Atmosphere (e.g., Nitrogen, Argon)	Prevents oxidative degradation.	Minimal to no oxidative degradation.
pH	Acidic or Basic Conditions	Catalyzes the hydrolysis of the ester bond.	Lauric acid, ethanol.
Neutral pH	Hydrolysis occurs at a slower rate.	Minimal hydrolytic degradation.

Experimental Protocols

Protocol 1: Determination of Acid Value by Titration

This protocol is a simple method to quantify the extent of hydrolysis in an ethyl laurate sample.

Materials:

• Ethyl laurate sample

• Ethanol (neutralized)

• Phenolphthalein (B1677637) indicator solution

• Standardized 0.1 M Potassium Hydroxide (KOH) solution

• Burette, flask, and other standard laboratory glassware

Procedure:

• Accurately weigh approximately 1-2 g of the ethyl laurate sample into a clean, dry flask.

• Add 50 mL of neutralized ethanol to the flask and dissolve the sample.

• Add a few drops of phenolphthalein indicator to the solution.

• Titrate the solution with the standardized 0.1 M KOH solution until a faint pink color persists for at least 30 seconds.

• Record the volume of KOH solution used.

• Calculate the acid value using the following formula: Acid Value (mg KOH/g) = (V × N × 56.1) / W Where:

  • V = volume of KOH solution used (mL)

  • N = normality of the KOH solution

  • 56.1 = molecular weight of KOH

  • W = weight of the ethyl laurate sample (g)

Protocol 2: Stability Assessment by Gas Chromatography (GC)

This protocol outlines a general procedure for monitoring the purity of ethyl laurate and detecting degradation products.

Instrumentation and Conditions (Example):

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A suitable capillary column for fatty acid ester analysis (e.g., a wax or mid-polarity column).

• Injector Temperature: 250°C

• Detector Temperature: 270°C

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 250°C.

  • Hold at 250°C for 5 minutes.

• Carrier Gas: Helium or Nitrogen.

Procedure:

• Sample Preparation: Prepare a dilute solution of the ethyl laurate sample in a suitable solvent (e.g., hexane (B92381) or ethanol).

• Standard Preparation: Prepare a standard solution of pure ethyl laurate at a known concentration. If available, also prepare standards of potential degradation products like lauric acid (may require derivatization) and ethanol.

• Injection: Inject a small volume (e.g., 1 µL) of the sample and standard solutions into the GC.

• Analysis: Compare the chromatogram of the sample to the standard. A decrease in the peak area of ethyl laurate and the appearance of new peaks over time indicates degradation. The percentage of ethyl laurate remaining can be calculated by comparing its peak area to an internal standard or by area normalization.

Visualizations

Caption: Experimental workflow for a long-term stability study of ethyl laurate.

Caption: Primary degradation pathways of ethyl laurate.

References

• 1. The Effect of Prolonged Storage Time on the Stability of Fatty Acid Ethyl Esters in Hair Samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting phase separation in ethyl laurate-based microemulsions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ethyl laurate-based microemulsions. The information is presented in a question-and-answer format to directly address common issues encountered during formulation and experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Basic Formulation and Stability Issues

Question: My mixture of ethyl laurate, water, and surfactants is cloudy and not forming a clear microemulsion. What is the likely cause?

Answer: Cloudiness, or turbidity, is a primary indicator that a stable microemulsion has not formed. Instead, you likely have a conventional, thermodynamically unstable emulsion with larger droplet sizes that scatter light. The primary reasons for this are:

• Incorrect Surfactant-to-Cosurfactant (S/CoS) Ratio: The balance between the surfactant and cosurfactant is critical. The cosurfactant helps to further reduce interfacial tension and provides flexibility to the surfactant film, allowing for the formation of nano-sized droplets. An improper ratio can lead to an unstable interface.

• Insufficient Amount of Surfactant/Cosurfactant Mixture (Smix): There may not be enough Smix to sufficiently lower the interfacial tension between the ethyl laurate and water phases and encapsulate the dispersed phase into micro-sized droplets.

• Component Ratios Outside the Microemulsion Region: For any given system of oil, water, and Smix, only specific concentration ranges will result in a stable microemulsion. Your formulation may fall outside this stable region.

Troubleshooting Steps:

• Consult a Pseudo-Ternary Phase Diagram: This is the most critical step. A phase diagram maps the regions of stability for your specific components. By constructing one, you can identify the exact concentration ranges of ethyl laurate, water, and Smix that will yield a clear, stable microemulsion.[1][2]

• Adjust the S/CoS Ratio: Systematically vary the ratio of your surfactant to cosurfactant (e.g., 1:1, 2:1, 3:1) and observe the effect on the microemulsion formation. Studies have shown that the S/CoS ratio significantly impacts the stability and the area of the microemulsion region in the phase diagram.

• Increase the Smix Concentration: Gradually increase the total concentration of the surfactant/cosurfactant mixture in your formulation. An increase in surfactant concentration often expands the microemulsion region. For instance, in an ethyl laurate system using Tween 80 as the surfactant, increasing its concentration led to an enlarged microemulsion region.[3]

Question: My microemulsion looks clear initially but separates into two phases after some time. Why is this happening?

Answer: This phenomenon, known as phase separation, indicates that your microemulsion is thermodynamically unstable despite its initial appearance. Potential causes include:

• Temperature Fluctuations: Microemulsions can be sensitive to temperature changes.[2][4] An increase in temperature can decrease the stability of an oil-in-water (o/w) emulsion by increasing the kinetic energy of the droplets, leading to more frequent collisions and coalescence.[1]

• Incorrect Component Proportions: Your formulation might be on the border of the microemulsion region in the phase diagram. Even slight variations in measurements or environmental conditions can push it into an unstable two-phase region.

• Ostwald Ripening: This is a destabilization mechanism where larger droplets grow at the expense of smaller ones over time, eventually leading to phase separation. This can occur even in systems that appear stable initially.

Troubleshooting Steps:

• Conduct Stability Studies: Test your formulation's stability under various conditions, including different temperatures (e.g., elevated temperature storage, freeze-thaw cycles) to understand its sensitivity.[4]

• Re-evaluate Your Phase Diagram: Ensure your chosen formulation lies well within the stable microemulsion region and not near a boundary.

• Optimize the Surfactant/Cosurfactant System: A more robust Smix can improve long-term stability. This may involve trying different types of surfactants or cosurfactants or further optimizing their ratio.

Section 2: Component Selection and Ratios

Question: How do I choose the right surfactant and cosurfactant for my ethyl laurate microemulsion?

Answer: The selection of an appropriate surfactant and cosurfactant is crucial for forming a stable microemulsion. Key considerations include:

• Hydrophilic-Lipophilic Balance (HLB): For an oil-in-water (o/w) microemulsion, a surfactant with a relatively high HLB value is generally preferred.

• Solubility: The chosen surfactant and cosurfactant should be soluble in the respective phases of the microemulsion.

• Biocompatibility: For pharmaceutical or biomedical applications, the components must be non-toxic and biocompatible.

• Efficiency: The chosen system should be able to form a stable microemulsion at a reasonably low Smix concentration.

Commonly Used Components for Ethyl Laurate Microemulsions:

• Surfactant: Tween 80 (Polysorbate 80) is a widely used non-ionic surfactant that has been shown to be effective in forming stable ethyl laurate microemulsions.[3]

• Cosurfactants: Short to medium-chain alcohols like ethanol (B145695) and glycols such as propylene (B89431) glycol are often used.[3] They can penetrate the surfactant monolayer, increasing its fluidity.

Example of a Successful Formulation: A stable microemulsion has been formulated with 15% ethyl laurate, 15% water, and 70% (w/w) of a surfactant/cosurfactant mixture. The Smix consisted of Tween 80, propylene glycol, and ethanol in a 1:1:1 weight ratio.[3]

Question: What is the effect of changing the surfactant-to-cosurfactant (S/CoS) ratio?

Answer: The S/CoS ratio, often denoted as Km, is a critical parameter that influences the stability and physical properties of the microemulsion.

• Effect on Microemulsion Region: The size of the stable microemulsion region in a phase diagram is highly dependent on the S/CoS ratio. For example, in a study with lauryl alcohol as the oil phase, decreasing the S/CoS ratio from 3 to 1 (i.e., increasing the relative amount of cosurfactant) significantly increased the skin permeation rate of the incorporated drug.[5]

• Impact on Droplet Size: The S/CoS ratio can influence the droplet size of the microemulsion. Generally, a higher proportion of cosurfactant can lead to smaller droplet sizes due to increased interfacial fluidity.

• Viscosity Changes: The viscosity of the microemulsion can also be affected by the S/CoS ratio. In an ethyl laurate system with Tween 80, increasing the concentration of the cosurfactant ethanol was found to have the opposite effect of increasing the surfactant, which implies a potential decrease in viscosity.[3]

Section 3: Experimental Procedures and Characterization

Question: My microemulsion appears clear, but how can I be sure it's a microemulsion and not just a very fine emulsion?

Answer: While visual clarity is a good initial indicator, several characterization techniques are necessary to confirm the formation of a thermodynamically stable microemulsion:

• Thermodynamic Stability Tests: Subject the formulation to stress conditions like centrifugation at high speeds (e.g., 3000-5000 rpm) for a set period (e.g., 30 minutes). A stable microemulsion will not show any signs of phase separation. Also, perform freeze-thaw cycles.

• Droplet Size and Polydispersity Index (PDI) Analysis: Use Dynamic Light Scattering (DLS) to measure the droplet size and PDI. Microemulsions typically have droplet sizes in the range of 10-100 nm and a low PDI value (typically < 0.3), indicating a narrow, uniform size distribution.

• Zeta Potential Measurement: This measurement indicates the surface charge of the droplets and is a key indicator of the stability of the colloidal system. A higher absolute zeta potential value (e.g., > ±30 mV) suggests good stability due to electrostatic repulsion between droplets.

• Conductivity Measurements: Electrical conductivity can help determine the type of microemulsion (o/w, w/o, or bicontinuous). O/w microemulsions will have higher conductivity that increases with the water content, whereas w/o microemulsions will have low conductivity.

Data Presentation

Table 1: Influence of Surfactant/Cosurfactant (Smix) Ratio on Microemulsion Properties

Oil Phase	Surfactant (S)	Cosurfactant (CoS)	S/CoS Ratio (Km)	Observation	Reference
Ethyl Laurate	Tween 80	Propylene Glycol, Ethanol	1:1:1 (S:CoS1:CoS2)	Forms a stable, bicontinuous microemulsion.	[3]
Lauryl Alcohol	Labrasol	Ethanol	3:1	Stable microemulsion formed.	[5]
Lauryl Alcohol	Labrasol	Ethanol	1:1	Highest percutaneous absorption of the drug was observed.	[5]
Isopropyl Myristate	Labrasol	Polyglyceryl-6 isostearate	1:1	Resulted in an optimized, highly conductive (bicontinuous) microemulsion.	[6]
Isopropyl Palmitate	Tween 80	1-Butanol	3:1	Determined to be the optimum ratio for microemulsion formation in the study.

Table 2: Example of a Stable Ethyl Laurate Microemulsion Formulation

Component	Role	Percentage (w/w)
Ethyl Laurate	Oil Phase	15%
Water	Aqueous Phase	15%
Tween 80	Surfactant	Part of Smix
Propylene Glycol	Cosurfactant	Part of Smix
Ethanol	Cosurfactant	Part of Smix
Total Smix (S+CoS)	Surfactant/Cosurfactant Mixture	70%
S:CoS1:CoS2 Ratio	1:1:1

Reference:[3]

Experimental Protocols

Protocol 1: Construction of a Pseudo-Ternary Phase Diagram

This protocol describes the water titration method for constructing a phase diagram to identify the microemulsion region.

Materials:

• Ethyl laurate (Oil phase)

• Surfactant (e.g., Tween 80)

• Cosurfactant (e.g., Propylene glycol, Ethanol)

• Distilled water (Aqueous phase)

• Glass vials

• Vortex mixer

• Micropipette

Procedure:

• Prepare the Surfactant/Cosurfactant Mixture (Smix):

  • Prepare different weight ratios of your chosen surfactant and cosurfactant(s). For example, create Smix ratios of 1:1, 2:1, 3:1, etc.

• Prepare Oil-Smix Mixtures:

  • For each Smix ratio, prepare a series of mixtures of ethyl laurate and the Smix in different weight ratios (e.g., 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, 1:9) in separate glass vials.

• Water Titration:

  • Take one of the oil-Smix vials and begin adding distilled water drop by drop using a micropipette.

  • After each addition of water, vortex the mixture thoroughly for 1-2 minutes.

  • Observe the mixture for clarity. Initially, it should be clear. Continue adding water until the mixture becomes turbid or cloudy. This is the endpoint of the titration for that specific oil-Smix ratio.

  • Record the amount of water added to reach the point of turbidity.

• Repeat for all Ratios:

  • Repeat the water titration process for all the prepared oil-Smix ratios.

• Plot the Phase Diagram:

  • Calculate the percentage composition (w/w) of the oil, water, and Smix for each endpoint.

  • Plot these compositions on a ternary phase diagram software or graph paper. The area enclosed by the points represents the stable microemulsion region for that particular S/CoS ratio.

Protocol 2: Preparation of an Ethyl Laurate Microemulsion

This protocol details the steps for preparing a microemulsion once a stable formulation has been identified from the phase diagram.

Materials:

• Ethyl laurate

• Surfactant (e.g., Tween 80)

• Cosurfactant(s) (e.g., Propylene glycol, Ethanol)

• Distilled water

• Magnetic stirrer and stir bar

• Beaker

Procedure:

• Prepare the Smix:

  • Accurately weigh and mix the required amounts of surfactant and cosurfactant(s) to achieve the desired S/CoS ratio (e.g., 1:1:1 of Tween 80:Propylene glycol:Ethanol).

• Combine Oil and Smix:

  • Weigh the required amount of ethyl laurate and add it to the Smix.

  • Stir the mixture gently with a magnetic stirrer until a clear, homogenous solution is formed.

• Add the Aqueous Phase:

  • Slowly add the required amount of distilled water to the oil-Smix mixture drop by drop while continuously stirring.

  • Continue stirring until a transparent and homogenous microemulsion is formed.

  • For drug-loaded microemulsions, the drug is typically dissolved in the oil phase before the addition of the Smix.

Protocol 3: Droplet Size and Zeta Potential Analysis

Instrumentation:

• Dynamic Light Scattering (DLS) instrument with a zeta potential measurement capability (e.g., Zetasizer Nano ZS).

Procedure for Droplet Size (DLS):

• Sample Preparation:

  • Filter the microemulsion sample through a syringe filter (e.g., 0.22 µm) to remove any dust or large aggregates that could interfere with the measurement.

  • Dilute the filtered sample with distilled water to an appropriate concentration to avoid multiple scattering effects. The ideal concentration will depend on your instrument.

• Measurement:

  • Rinse a clean cuvette with the filtered, diluted sample and then fill it.

  • Place the cuvette in the DLS instrument and allow it to equilibrate to the set temperature (e.g., 25°C).

  • Perform the DLS measurement according to the instrument's software instructions. The software will provide the average droplet size (z-average) and the Polydispersity Index (PDI).

Procedure for Zeta Potential:

• Sample Preparation:

  • Prepare the sample as for DLS analysis, ensuring it is sufficiently diluted in an appropriate dispersant (often distilled water).

• Measurement:

  • Inject the sample into a disposable zeta potential cell, ensuring there are no air bubbles between the electrodes.

  • Place the cell into the instrument.

  • Apply the electric field and measure the electrophoretic mobility of the droplets. The instrument's software will then calculate the zeta potential using the Helmholtz-Smoluchowski equation.

Visualizations

Caption: A logical workflow for troubleshooting phase separation in microemulsions.

Caption: Standard experimental workflow for microemulsion formulation and characterization.

References

• 1. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 2. Development of an ethyl laurate-based microemulsion for rapid-onset intranasal delivery of diazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Light scattering measurements on microemulsions: estimation of droplet sizes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measuring Zeta Potential of Nanoparticles: Version 1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Ethyl Laurate in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of ethyl laurate and other fatty acid ethyl esters (FAEEs) in biological matrices is crucial for studies on alcohol metabolism, the identification of alcohol consumption biomarkers, and in the development of drugs where ethyl laurate may be a metabolite or an excipient. The choice of analytical methodology is paramount to achieving reliable and reproducible results. This guide provides an objective comparison of two widely used techniques for the analysis of ethyl laurate and similar FAEEs in biological samples: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Methodological Comparison: GC-MS vs. LC-MS/MS

Both GC-MS and LC-MS/MS are powerful analytical techniques capable of identifying and quantifying ethyl laurate in complex biological samples. However, they differ significantly in their principles of separation, sample preparation requirements, and overall performance characteristics.

Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like ethyl laurate, a derivatization step is typically not required, which simplifies sample preparation compared to the analysis of free fatty acids. GC-MS offers high chromatographic resolution and is a robust and cost-effective option.

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) has gained prominence for its high sensitivity and specificity, particularly for the analysis of trace levels of compounds in complex matrices. LC-MS/MS is suitable for a wide range of compounds, including those that are not amenable to GC analysis due to low volatility or thermal instability. The use of tandem mass spectrometry provides excellent selectivity by monitoring specific precursor-to-product ion transitions.

The following sections detail the experimental protocols and performance data for representative GC-MS and LC-MS/MS methods for the analysis of FAEEs, including compounds structurally similar to ethyl laurate, in human plasma and blood.

Experimental Protocols

A critical aspect of any analytical method is the sample preparation procedure, which aims to isolate the analyte of interest from the complex biological matrix and minimize interferences.

Gas Chromatography-Mass Spectrometry (GC-MS) Sample Preparation

A common approach for the extraction of FAEEs from plasma for GC-MS analysis involves a combination of liquid-liquid extraction (LLE) and solid-phase extraction (SPE).

Experimental Workflow for GC-MS Sample Preparation

Ethyl Laurate vs. Methyl Laurate: A Comparative Analysis of Skin Penetration Enhancement

In the realm of transdermal drug delivery and topical formulations, the selection of an appropriate penetration enhancer is paramount to ensure optimal therapeutic efficacy. Among the various classes of chemical enhancers, fatty acid esters have garnered significant attention due to their ability to reversibly disrupt the stratum corneum's barrier function, thereby facilitating drug permeation. This guide provides a comparative study of two such esters, ethyl laurate and methyl laurate, for researchers, scientists, and drug development professionals.

Performance Comparison

While direct comparative studies providing a side-by-side quantitative analysis of ethyl laurate and methyl laurate are limited in publicly available literature, individual studies on these compounds offer valuable insights into their potential as skin penetration enhancers. It is crucial to note that the performance of a penetration enhancer is highly dependent on the physicochemical properties of the drug molecule, the vehicle used in the formulation, and the experimental conditions.

One study investigating the effect of various ester penetration enhancers on the permeation of terbutaline (B1683087) sulfate (B86663) through mouse and human cadaver skin provides quantitative data for methyl laurate. In this research, methyl laurate was shown to increase the permeation flux and permeability coefficient of the drug.[1]

Conversely, another study highlighted a potential drawback of methyl laurate, reporting that a 10% concentration caused severe skin irritation in nude mice, a factor that must be carefully considered in formulation development.

Data from a study on the permeation of 3-O-ethyl-l-ascorbic acid utilized a ternary solvent mixture containing ethyl laurate. While this study demonstrated the effectiveness of the overall vehicle in promoting skin permeation, it did not isolate the specific quantitative contribution of ethyl laurate to the enhancement effect.

Quantitative Data Summary

The following table summarizes available quantitative data for methyl laurate from a study on terbutaline sulfate permeation. It is important to reiterate that these values are specific to the drug and experimental conditions of that particular study and may not be directly extrapolated to other scenarios. No directly comparable quantitative data for ethyl laurate was identified in the literature reviewed.

Enhancer	Drug	Skin Type	Vehicle	Flux (μg/cm²/h)	Permeability Coefficient (cm/h) x 10⁻³
Methyl Laurate	Terbutaline Sulfate	Mouse Skin	Pseudolatex-type transdermal delivery system	59.99	5.315

Table 1: In vitro permeation data for Methyl Laurate with Terbutaline Sulfate. Data extracted from a study by Panigrahi L, et al.[1]

Experimental Protocols

The evaluation of skin penetration enhancers typically involves in vitro permeation studies using Franz diffusion cells. This methodology allows for the controlled assessment of drug transport across a skin membrane.

General Franz Diffusion Cell Protocol

A standard Franz diffusion cell apparatus is a reliable method for in vitro evaluation of drug release from topical formulations.[2] The setup consists of a donor chamber, where the formulation containing the drug and enhancer is applied, and a receptor chamber, which contains a receptor fluid that mimics physiological conditions. A skin membrane, either excised human or animal skin, is mounted between the two chambers.

Key Steps:

• Skin Membrane Preparation: Full-thickness skin or isolated epidermis is carefully prepared and mounted on the diffusion cell with the stratum corneum facing the donor chamber. The integrity of the skin barrier is often assessed before the experiment.

• Apparatus Setup: The receptor chamber is filled with a suitable receptor fluid (e.g., phosphate-buffered saline) and maintained at a constant temperature, typically 32°C, to simulate skin surface temperature. The fluid is continuously stirred to ensure a uniform concentration.

• Dosing: A precise amount of the test formulation is applied to the surface of the skin in the donor chamber.

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor chamber and replaced with fresh receptor fluid to maintain sink conditions.

• Analysis: The concentration of the drug in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Calculation: The cumulative amount of drug permeated per unit area is plotted against time. From the linear portion of this plot (steady-state), the flux (rate of permeation) can be calculated. The enhancement ratio is determined by dividing the flux of the drug with the enhancer by the flux of the drug without the enhancer. The permeability coefficient is another key parameter that can be derived from this data.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for evaluating the efficacy of skin penetration enhancers using a Franz diffusion cell setup.

Figure 1. Experimental workflow for evaluating skin penetration enhancers.

Conclusion

The selection between ethyl laurate and methyl laurate as a skin penetration enhancer requires careful consideration of multiple factors. While quantitative data for methyl laurate suggests its potential to enhance drug delivery, concerns regarding skin irritation must be addressed. The available literature on ethyl laurate, while indicating its use in effective delivery systems, lacks specific quantitative data for its standalone enhancement effect, making a direct comparison challenging.

Future research directly comparing these two esters under identical experimental conditions for a range of drug molecules is necessary to provide a clearer understanding of their relative performance and safety profiles. In the interim, formulation scientists must rely on the available fragmented data and conduct their own feasibility and optimization studies to determine the most suitable enhancer for their specific application.

References

• 1. aurigaresearch.com [aurigaresearch.com]
• 2. Franz diffusion cell and its implication in skin permeation studies [ouci.dntb.gov.ua]

Ethyl Laurate vs. Isopropyl Myristate: A Comparative Analysis for Cosmetic Emollient Selection

For researchers, scientists, and drug development professionals, the selection of an appropriate emollient is a critical step in formulating effective and aesthetically pleasing topical products. This guide provides a detailed comparative analysis of two commonly used emollients: ethyl laurate and isopropyl myristate. The comparison focuses on their physicochemical properties, performance as cosmetic emollients, and sensory characteristics, supported by available data and established experimental protocols.

Executive Summary

Ethyl laurate and isopropyl myristate are both esters utilized for their emollient properties in a wide range of cosmetic and pharmaceutical formulations. Ethyl laurate, an ester of lauric acid and ethanol, is often described as a lightweight and non-greasy emollient.[1][2] Isopropyl myristate, an ester of myristic acid and isopropyl alcohol, is well-regarded for its excellent spreadability, rapid absorption, and its ability to reduce the greasy feel of formulations.[3][4] While both enhance skin softness and smoothness, their distinct physicochemical characteristics influence their performance in areas such as skin penetration and sensory perception. The choice between these two emollients will ultimately depend on the specific formulation goals, desired sensory experience, and intended therapeutic or cosmetic effect.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of emollients is crucial for predicting their behavior in formulations and on the skin. The following table summarizes the key properties of ethyl laurate and isopropyl myristate.

Property	Ethyl Laurate	Isopropyl Myristate
Chemical Formula	C₁₄H₂₈O₂[2]	C₁₇H₃₄O₂[3]
Molecular Weight	228.37 g/mol [2]	270.45 g/mol [3]
Appearance	Clear, colorless to pale yellow oily liquid[4][5]	Clear, colorless, practically odorless liquid of low viscosity[6]
Odor	Mild, fruity, slightly waxy[7]	Practically odorless[6]
Melting Point	Approximately -3°C to -10°C[2][5]	Approximately 3°C[6]
Boiling Point	Approximately 269°C[5]	193°C at 20 mmHg[6]
Solubility	Insoluble in water; soluble in alcohol and oils[4][5]	Insoluble in water; soluble in acetone, chloroform, ethanol, and oils[6]
Viscosity	Not specified in comparative studies	5-7 mPa·s at 25°C[6]

Performance as a Cosmetic Emollient

The primary function of an emollient is to soften and soothe the skin by preventing water loss. The performance of ethyl laurate and isopropyl myristate in this regard is influenced by their ability to form a barrier on the skin and to penetrate the stratum corneum.

Skin Moisturization and Barrier Function

Both emollients contribute to skin moisturization by forming an occlusive layer on the skin's surface, which reduces transepidermal water loss (TEWL). Isopropyl myristate is noted for its ability to be readily absorbed by the skin, leaving a soft and smooth feel without an oily film.[8] While specific comparative data on TEWL reduction for ethyl laurate is limited, its emollient properties suggest a similar mechanism of action.[9]

Emollients can also influence the skin barrier by interacting with the lipid matrix of the stratum corneum. This interaction can affect the synthesis of key barrier components like ceramides (B1148491).

Skin Penetration Enhancement

Both ethyl laurate and isopropyl myristate are recognized for their ability to enhance the penetration of other active ingredients into the skin.[4][10] Isopropyl myristate, in particular, has been extensively studied as a penetration enhancer.[1][11][12] It is believed to disrupt the highly organized lipid structure of the stratum corneum, thereby increasing its permeability to other substances.[13] Fatty acid esters, in general, can increase skin permeation by disrupting lipid organization, forming solvated complexes, and increasing the diffusivity and partitioning of drugs in the skin.[14][15]

Sensory Profile

The sensory characteristics of an emollient are critical for consumer acceptance of a cosmetic product. The table below provides a qualitative comparison of the sensory profiles of ethyl laurate and isopropyl myristate based on available descriptions.

Sensory Attribute	Ethyl Laurate	Isopropyl Myristate
Skin Feel	Lightweight, non-greasy, smooth[1][2]	Lightweight, non-greasy, silky, smooth[8][16]
Spreadability	Good spreadability[4]	Excellent spreadability, glides smoothly[16]
Absorption	Readily absorbed	Rapidly absorbed[3]
After-feel	Soft, smooth	Soft, smooth, without an oily residue[8]

Experimental Protocols

To provide a framework for the quantitative comparison of emollients like ethyl laurate and isopropyl myristate, the following are detailed methodologies for key experiments.

Skin Hydration Measurement (Corneometry)

Objective: To measure the hydration level of the stratum corneum after application of the emollient.

Methodology:

• Subject Selection: A panel of subjects with normal to dry skin is selected.

• Acclimatization: Subjects are acclimatized in a room with controlled temperature (20-22°C) and humidity (40-60%) for at least 20 minutes before measurements.

• Baseline Measurement: Baseline skin hydration is measured on a defined area of the forearm using a Corneometer.

• Product Application: A standardized amount of the test emollient is applied to the test area. An untreated area serves as a control.

• Post-application Measurements: Corneometer readings are taken at specified time intervals (e.g., 1, 2, 4, and 8 hours) after application.

• Data Analysis: The change in skin hydration from baseline is calculated and compared between the emollient-treated and control areas.

Transepidermal Water Loss (TEWL) Measurement

Objective: To assess the occlusivity of the emollient by measuring its effect on the rate of water evaporation from the skin.

Methodology:

• Subject Selection and Acclimatization: Similar to the corneometry protocol.

• Baseline Measurement: Baseline TEWL is measured on a defined area of the forearm using a Tewameter or similar device.

• Product Application: A standardized amount of the test emollient is applied to the test area. An untreated area serves as a control.

• Post-application Measurements: TEWL readings are taken at specified time intervals.

• Data Analysis: The reduction in TEWL from baseline is calculated and compared between the emollient-treated and control areas.

In Vitro Skin Permeation Study (Franz Diffusion Cell)

Objective: To determine the rate and extent of emollient penetration through the skin.

Methodology:

• Skin Preparation: Excised human or animal skin is prepared and mounted on a Franz diffusion cell, with the stratum corneum facing the donor compartment.[17]

• Receptor Phase: The receptor compartment is filled with a suitable receptor fluid (e.g., phosphate-buffered saline) and maintained at 32°C.[17]

• Emollient Application: A known quantity of the emollient is applied to the skin surface in the donor compartment.

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor compartment and replaced with fresh receptor fluid.[17]

• Analysis: The concentration of the emollient in the collected samples is quantified using a suitable analytical method (e.g., HPLC).

• Data Analysis: The cumulative amount of emollient permeated per unit area is plotted against time to determine the steady-state flux and permeability coefficient.

Sensory Panel Evaluation

Objective: To quantitatively assess and compare the sensory characteristics of the emollients.

Methodology:

• Panelist Training: A panel of trained sensory assessors is used.

• Product Application: A standardized amount of each emollient is applied to a defined area on the panelists' forearms.

• Attribute Evaluation: Panelists evaluate predefined sensory attributes (e.g., spreadability, absorbency, greasiness, smoothness, residue) at specific time points (e.g., during application, 2 minutes after, 10 minutes after).

• Rating Scale: A labeled magnitude scale (e.g., 0-15) is used for rating the intensity of each attribute.

• Data Analysis: The mean scores for each attribute are calculated and statistically analyzed to identify significant differences between the emollients.

Signaling Pathways in Skin Barrier Function

Emollients can influence the skin barrier not only through their physical presence but also by potentially modulating signaling pathways involved in lipid synthesis and keratinocyte differentiation.

Ceramide Synthesis Pathway

Ceramides are crucial lipid components of the stratum corneum, essential for maintaining the skin's barrier function.[18] The synthesis of ceramides in keratinocytes is a complex process involving several enzymatic steps.[19][20]

Ceramide de novo synthesis pathway in keratinocytes.

This pathway begins with the condensation of serine and palmitoyl-CoA and involves several key enzymes, including serine palmitoyltransferase (SPT), 3-ketodihydrosphingosine reductase (KSR), ceramide synthases (CerS), and dihydroceramide desaturase (DES).

Peroxisome Proliferator-Activated Receptor (PPAR) Signaling

PPARs are ligand-activated transcription factors that play a significant role in regulating epidermal homeostasis, including keratinocyte differentiation and lipid synthesis.[21][22] Activation of PPARs can enhance the production of barrier lipids, including ceramides, thereby improving skin barrier function.[23][24]

Simplified PPAR signaling pathway in keratinocytes.

Fatty acids, which can be components or metabolites of emollients, can act as ligands for PPARs. Upon activation, PPARs form a heterodimer with the retinoid X receptor (RXR) and bind to specific DNA sequences called peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, leading to increased expression of proteins involved in lipid synthesis and keratinocyte differentiation.[25]

Conclusion

Both ethyl laurate and isopropyl myristate are effective emollients with distinct properties that make them suitable for different cosmetic applications. Isopropyl myristate is a well-characterized emollient known for its excellent sensory profile, rapid absorption, and ability to reduce the greasiness of formulations. Ethyl laurate offers a similarly lightweight and non-greasy feel. The choice between the two will depend on the desired skin feel, the need for penetration enhancement of other active ingredients, and the overall formulation strategy. For applications requiring a silky, fast-absorbing feel and significant reduction in oiliness, isopropyl myristate is a strong candidate. Ethyl laurate provides a valuable alternative, particularly when a slightly different sensory profile or compatibility with other formulation components is desired. Further direct comparative studies are warranted to provide a more quantitative basis for selection.

References

• 1. globalsciencebooks.info [globalsciencebooks.info]
• 2. Ethyl Laurate Manufacturer & Suppliers |ELFAT-EtLau - Elchemy [elchemy.com]
• 3. Ethyl laurate for synthesis 106-33-2 [sigmaaldrich.com]
• 4. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 5. chembk.com [chembk.com]
• 6. Novel In Vitro Investigational Methods for Modeling Skin Permeation: Skin PAMPA, Raman Mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Study of sensory properties of emollients used in cosmetics and their correlation with physicochemical properties. | Semantic Scholar [semanticscholar.org]
• 8. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 9. cosmileeurope.eu [cosmileeurope.eu]
• 10. A comparison of the in vitro permeation of 3-O-ethyl-l-ascorbic acid in human skin and in a living skin equivalent (LabSkin™) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of Isopropyl Myristate on Transdermal Permeation of Testosterone From Carbopol Gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enhanced skin permeation of a new capsaicin derivative (DA-5018) from a binary vehicle system composed of isopropyl myristate and ethoxydiglycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Fatty Alcohols, Fatty Acids, and Fatty Acid Esters as Penetration Enhancers | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. Fatty acids penetration into human skin ex vivo: A TOF-SIMS analysis approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. alterlab.co.id [alterlab.co.id]
• 18. Ceramide biosynthesis in keratinocyte and its role in skin function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. spandidos-publications.com [spandidos-publications.com]
• 21. The role of PPARγ-mediated signalling in skin biology and pathology: new targets and opportunities for clinical dermatology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. regimenlab.com [regimenlab.com]
• 24. dovepress.com [dovepress.com]
• 25. Protective role of peroxisome proliferator-activated receptor α agonists in skin barrier and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Ethyl Laurate: Chemical vs. Enzymatic Routes

The synthesis of ethyl laurate, a fatty acid ethyl ester with applications as a fragrance, flavoring agent, and component in cosmetics, can be achieved through two primary methodologies: traditional chemical catalysis and biocatalytic enzymatic synthesis. This guide provides an objective comparison of these two approaches, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the optimal method for their specific needs. The choice between these routes often involves a trade-off between reaction speed, yield, environmental impact, and downstream processing complexity.

Quantitative Performance Comparison

The following table summarizes key performance metrics for both chemical and enzymatic synthesis of ethyl laurate, compiled from various experimental studies. Enzymatic methods, particularly when enhanced with technologies like microwave or ultrasound irradiation, demonstrate significant advantages in terms of reaction time and milder conditions.

Parameter	Chemical Synthesis	Enzymatic Synthesis
Reactants	Lauric Acid, Ethanol (B145695)	Lauric Acid, Ethanol
Typical Catalyst	Strong acids (H₂SO₄, p-TSA), Ionic Liquids, Deep Eutectic Solvents (e.g., CTAB-DES)[1][2][3]	Immobilized Lipases (e.g., Novozym 435, Candida antarctica lipase (B570770) B, Fermase CALB™)[1][4]
Solvent	Often requires a solvent or uses excess reactant	Frequently performed in a solvent-free system[1][4]
Temperature	58 - 78 °C[2]	45 - 60 °C[1][4]
Reaction Time	~6 hours[2]	10 min (Microwave-assisted)[1], 40 min (Ultrasound-assisted)[1], 4-5 hours (Conventional)[4]
Conversion / Yield	High, up to 98.58% (for methyl laurate)[3]	98.2% (Microwave-assisted)[1], 96.87% (Ultrasound-assisted)[1], 92.5% (Conventional)[4]
Catalyst Reusability	Possible, but can require energy-intensive recovery (e.g., vacuum drying)[2]	High; enzymes can be reused for 5-20 cycles with minimal activity loss[4][5][6]
By-products/Purity	Risk of side reactions and colored impurities, requiring extensive purification[2][7]	High selectivity leads to higher purity products with minimal by-products[5][7]
Downstream Processing	Often involves phase separation, neutralization, and distillation (atmospheric and vacuum)[2]	Simple filtration to recover the immobilized enzyme is often sufficient[8]

Experimental Protocols

Chemical Synthesis: Esterification using a Deep Eutectic Solvent (DES) Catalyst

This protocol is based on the synthesis of ethyl laurate using a cetyl trimethyl ammonium (B1175870) bromide (CTAB) and p-toluenesulfonic acid (p-TSA) based deep eutectic solvent.

Materials:

• Lauric Acid (0.12 mol, 24g)

• Absolute Ethanol (0.18 mol, 8.30g)

• CTAB-DES Catalyst (prepared from a 1:3 molar ratio of CTAB to p-TSA) (1.14g)

• Three-neck flask equipped with a stirrer and condenser

• Heating mantle

• Separatory funnel

Procedure:

• Add 24g of lauric acid and 8.30g of absolute ethanol to a three-neck flask.

• Begin stirring the mixture and heat to 68°C using a heating mantle.

• Once the temperature is stable, add 1.14g of the CTAB-DES catalyst to the flask.

• Maintain the reaction at 68°C with a constant stirring speed (e.g., 600 rpm) for 6 hours[2].

• After the reaction is complete, pour the hot solution into a separatory funnel.

• Allow the mixture to cool and separate into two phases (an oil phase containing the product and an aqueous phase containing the catalyst).

• Separate the phases. The upper oil phase is subjected to atmospheric and then reduced-pressure distillation to purify the ethyl laurate.

• The lower aqueous phase can be vacuum-dried to recover the catalyst for potential reuse[2].

Enzymatic Synthesis: Solvent-Free Synthesis using Immobilized Lipase

This protocol describes a solvent-free method for synthesizing ethyl laurate catalyzed by an immobilized lipase, enhanced by microwave irradiation for process intensification.

Materials:

• Lauric Acid

• Ethanol

• Immobilized Lipase (Fermase CALB™ 10,000)

• Molecular sieves (to remove water by-product)

• Microwave reactor

Procedure:

• Combine lauric acid and ethanol in a 1:2 molar ratio in a microwave-safe reaction vessel[1].

• Add the immobilized lipase, Fermase CALB™, at a loading of 1.8% (w/w of total reactants)[1].

• Add molecular sieves at a concentration of 1.5% (w/w) to adsorb the water formed during the reaction, which drives the equilibrium towards product formation[1].

• Place the vessel in a microwave reactor and heat the mixture to 45°C for 10 minutes[1].

• After the reaction, the mixture is cooled.

• The immobilized enzyme and molecular sieves are separated from the product mixture via simple filtration.

• The recovered enzyme can be washed (e.g., with n-hexane) and dried before being reused in subsequent batches[8]. The liquid product is of high purity and typically requires minimal further processing.

Workflow Visualizations

The following diagrams illustrate the distinct workflows for the chemical and enzymatic synthesis of ethyl laurate.

Caption: Workflow for the chemical synthesis of ethyl laurate.

References

• 1. researchgate.net [researchgate.net]
• 2. CN111138277A - A kind of method for synthesizing ethyl laurate based on the deep eutectic solvent catalyst of cetyl trimethyl ammonium bromide - Google Patents [patents.google.com]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies | Semantic Scholar [semanticscholar.org]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. Chemically vs Enzymatically Synthesized Polyglycerol-Based Esters: A Comparison between Their Surfactancy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of GC-FID and GC-MS Methods for Ethyl Laurate Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of fatty acid ethyl esters (FAEEs) like ethyl laurate is critical in a variety of applications, from biomarker analysis to quality control in pharmaceutical and food industries. Gas chromatography (GC) is the premier analytical technique for this purpose, with the choice of detector—flame ionization detector (FID) or mass spectrometer (MS)—being a key determinant of the method's performance. This guide provides an objective comparison of GC-FID and GC-MS for the analysis of ethyl laurate, supported by experimental data and detailed methodologies.

Executive Summary

Both GC-FID and GC-MS are robust and reliable methods for the quantification of ethyl laurate. GC-FID is a cost-effective and highly precise technique, making it well-suited for routine quality control and high-throughput analyses where the analyte's identity is known. On the other hand, GC-MS offers unparalleled specificity and sensitivity, especially in selected ion monitoring (SIM) mode, providing structural confirmation that is indispensable when dealing with complex matrices or requiring definitive identification of the analyte. The quantitative performance of both methods is often comparable, with the ultimate choice depending on the specific analytical need, sample complexity, and budget constraints.[1][2]

Data Presentation: Performance Characteristics

The following table summarizes the key quantitative performance parameters for the analysis of ethyl laurate using GC-FID and GC-MS. The data is a composite from various studies on fatty acid esters, providing a representative comparison.

Performance Parameter	GC-FID	GC-MS	Source(s)
Linearity (r²)	> 0.999	> 0.999	[3][4]
Limit of Detection (LOD)	~0.3 µg/mL	~0.01-0.1 µg/mL	[3][5]
Limit of Quantitation (LOQ)	~1.0 µg/mL	~0.02-0.3 µg/mL	[3][5]
Accuracy (% Recovery)	98-102%	95-105%	[6][7]
Precision (%RSD)	< 5%	< 5%	[1][7]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of these analytical methods. Below are representative protocols for the analysis of ethyl laurate.

Sample Preparation (General)

For many biological and food samples, a liquid-liquid extraction is employed to isolate ethyl laurate.

• Homogenization : Homogenize the sample in a suitable solvent (e.g., methanol).

• Extraction : Add a non-polar solvent like hexane (B92381) or iso-octane to the homogenized sample.

• Phase Separation : Vortex the mixture and centrifuge to separate the organic and aqueous layers.

• Collection : Carefully transfer the upper organic layer containing the lipids to a clean tube.

• Drying : Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the dried extract in a suitable solvent (e.g., hexane) for GC analysis.

GC-FID Methodology

• Gas Chromatograph : Agilent 6890 Series GC System or equivalent.

• Column : ZB-WAX plus column (30 m length, 0.25 mm internal diameter, 0.5 µm film thickness) or similar polar capillary column.[3]

• Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

• Injector : Split/splitless injector in split mode (e.g., 50:1 split ratio).[8]

• Injector Temperature : 250°C.[8]

• Oven Temperature Program :

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 10°C/min.

  • Hold: Hold at 240°C for 5 minutes.

• Detector : Flame Ionization Detector (FID).

• Detector Temperature : 250°C.[8]

• Injection Volume : 1 µL.

GC-MS Methodology

• Gas Chromatograph : Thermo Scientific ISQ 7610 GC-MS system or equivalent.

• Column : TG-WAXMSB (30 m length, 0.25 mm internal diameter, 0.25 µm film thickness) or a similar polar capillary column.

• Carrier Gas : Helium at a constant flow rate of 1.2 mL/min.

• Injector : Split/splitless injector in split mode (e.g., 20:1 split ratio).

• Injector Temperature : 250°C.

• Oven Temperature Program :

  • Initial temperature: 50°C, hold for 1 minute.

  • Ramp 1: Increase to 180°C at 15°C/min.

  • Ramp 2: Increase to 240°C at 5°C/min.

  • Hold: Hold at 240°C for 10 minutes.

• Transfer Line Temperature : 250°C.

• Ion Source Temperature : 230°C.

• Ionization Mode : Electron Ionization (EI) at 70 eV.

• Mass Analyzer : Quadrupole.

• Acquisition Mode :

  • Full Scan : m/z 40-400 for qualitative analysis and peak identification.

  • Selected Ion Monitoring (SIM) : For quantitative analysis, monitoring characteristic ions of ethyl laurate (e.g., m/z 88, 101, 185, 228).

• Injection Volume : 1 µL.

Cross-Validation Workflow

The process of cross-validating GC-FID and GC-MS methods ensures that both techniques provide comparable and reliable quantitative data.

Cross-validation workflow for GC-FID and GC-MS methods.

Logical Relationship of Validation Parameters

The validation of an analytical method is a comprehensive process where several parameters are assessed to ensure its suitability for the intended purpose.

Interrelationship of analytical method validation parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ijert.org [ijert.org]
• 4. researchgate.net [researchgate.net]
• 5. Quantitation of fatty acid ethyl esters in human meconium by an improved liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of Ethyl Laurate from Diverse Natural Origins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ethyl laurate derived from various natural sources. The focus is on the potential variations in purity and physical properties that may arise from the source material and processing methods, which are critical considerations for research and pharmaceutical applications. While purified ethyl laurate is chemically consistent, the residual impurity profile, influenced by its origin, can impact experimental outcomes.

Data Presentation: Physical and Chemical Properties

The data presented below corresponds to pure ethyl laurate. It is important to note that ethyl laurate sourced from different natural origins may exhibit slight variations in these parameters due to the presence of minor components and impurities inherent to the source oil.

Property	Value	Source(s) of Data
Chemical Formula	C14H28O2	[1]
Molecular Weight	228.37 g/mol	[1][2]
Appearance	Clear, colorless to slightly yellowish liquid	[1][3]
Odor	Mild, waxy, floral, soapy, and sweet
Density	~0.86 g/mL at 25 °C
Boiling Point	269 °C
Melting Point	-10 °C	[1][3]
Refractive Index	~1.432 (n20/D)
Solubility	Soluble in alcohol and oils; insoluble in water	[3]
Purity (Typical)	≥98%

Influence of Natural Sources on Ethyl Laurate Characteristics

Ethyl laurate is predominantly synthesized by the esterification of lauric acid with ethanol. The primary natural sources of lauric acid are coconut oil and palm kernel oil.[4] Other sources include certain fruits and fermented products, though these are less common for commercial production.

The composition of the source oil can introduce minor impurities into the final ethyl laurate product, even after refining and purification. These impurities may include other fatty acid ethyl esters, free fatty acids, pigments, and unsaponifiable matter.[5][6]

• Coconut Oil: Typically rich in lauric acid (around 45-52%), it also contains other saturated fatty acids like myristic, palmitic, and caprylic acids.[7] Ethyl laurate derived from coconut oil may contain trace amounts of the ethyl esters of these other fatty acids. The refining process of coconut oil removes most impurities, but the final product's characteristics can be influenced by the initial quality of the oil (e.g., virgin vs. refined).[8]

• Palm Kernel Oil: Similar to coconut oil, palm kernel oil has a high concentration of lauric acid (around 48%).[9] It also contains other fatty acids. The refining process for palm kernel oil involves degumming, deacidification, bleaching, and deodorization to remove impurities such as free fatty acids, phospholipids, and pigments.[6][10] The efficiency of these processes will determine the purity of the resulting lauric acid and, consequently, the ethyl laurate.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Impurity Profiling

This method is used to determine the purity of ethyl laurate and to identify and quantify any minor components or impurities.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of ethyl laurate in a suitable solvent (e.g., hexane (B92381) or ethanol) at a concentration of 1 mg/mL.

  • For quantitative analysis, prepare a series of calibration standards of known concentrations.

  • An internal standard (e.g., methyl heptadecanoate) should be added to both samples and standards for improved accuracy.

• GC-MS Parameters:

  • Injector: Split/splitless injector, with a split ratio of 50:1.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/minute, and hold for 5 minutes.

  • Mass Spectrometer: Electron ionization (EI) mode at 70 eV, with a scan range of m/z 40-500.

• Data Analysis:

  • Identify ethyl laurate and any impurities by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify the components by integrating the peak areas and comparing them to the calibration curve.

Determination of Physical Properties

a) Density:

• Method: Use a calibrated pycnometer or a digital density meter.

• Procedure:

  • Ensure the instrument is clean and calibrated with deionized water.

  • Equilibrate the ethyl laurate sample to the desired temperature (e.g., 25°C).

  • Introduce the sample into the instrument and record the density reading.

b) Viscosity:

• Method: Employ a calibrated viscometer, such as a Cannon-Fenske or Ubbelohde type.[11]

• Procedure:

  • Clean and dry the viscometer thoroughly.

  • Introduce a known volume of the ethyl laurate sample.

  • Place the viscometer in a constant temperature water bath until the sample reaches thermal equilibrium.

  • Measure the time it takes for the liquid to flow between two marked points.

  • Calculate the kinematic viscosity using the viscometer constant.

c) Refractive Index:

• Method: Use a calibrated Abbe refractometer.

• Procedure:

  • Clean the prism of the refractometer with a suitable solvent (e.g., ethanol) and a soft lens tissue.

  • Place a few drops of the ethyl laurate sample onto the prism.

  • Close the prism and allow the sample to reach a constant temperature.

  • Read the refractive index from the instrument's scale.

Mandatory Visualizations

Caption: Experimental workflow for comparative analysis.

Caption: Metabolic fate and cellular effects of lauric acid.

References

• 1. Ethyl laurate - CD Formulation [formulationbio.com]
• 2. Ethyl laurate for synthesis | 106-33-2 [sigmaaldrich.com]
• 3. Ethyl laurate CAS#: 106-33-2 [m.chemicalbook.com]
• 4. cir-safety.org [cir-safety.org]
• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. How do you purify palm oil and palm kernel oil? What machines are needed?_FAQ [m.palmoilrefineryplant.com]
• 7. Coconut oil - Wikipedia [en.wikipedia.org]
• 8. phytojournal.com [phytojournal.com]
• 9. Palm Kernel Oil - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. huataioilmachine.com [huataioilmachine.com]
• 11. researchgate.net [researchgate.net]

Efficacy of ethyl laurate as a green solvent compared to traditional solvents

For researchers, scientists, and drug development professionals seeking greener alternatives to traditional solvents, ethyl laurate emerges as a compelling candidate. This bio-based fatty acid ester not only boasts a favorable environmental profile but also demonstrates comparable, and in some cases superior, efficacy in various applications, from organic synthesis to drug formulation.

This guide provides an objective comparison of ethyl laurate's performance against conventional solvents, supported by available experimental data and predictive models. We delve into its physicochemical properties, solvency power, and environmental footprint, offering a comprehensive overview for informed solvent selection.

Physicochemical Properties: A Comparative Overview

A solvent's physical and chemical characteristics are paramount to its function. Ethyl laurate, a colorless liquid with a mild, fruity odor, possesses a unique combination of properties that make it a versatile solvent.[1] The following table summarizes its key physicochemical properties in comparison to common traditional solvents.

Property	Ethyl Laurate	Toluene	Hexane	Dichloromethane
Molecular Formula	C₁₄H₂₈O₂	C₇H₈	C₆H₁₄	CH₂Cl₂
Molar Mass ( g/mol )	228.37	92.14	86.18	84.93
Boiling Point (°C)	269	110.6	68.7	39.6
Melting Point (°C)	-10	-95	-95	-96.7
Density (g/cm³ at 20°C)	0.863	0.867	0.659	1.33
Flash Point (°C)	>113	4	-22	N/A
Solubility in Water	Insoluble	Insoluble	Insoluble	Slightly Soluble

Efficacy as a Solvent: A Deeper Dive

The true measure of a solvent lies in its performance. Here, we compare the efficacy of ethyl laurate in two critical areas: solubility of active pharmaceutical ingredients (APIs) and performance in chemical synthesis.

Solubility of Active Pharmaceutical Ingredients (APIs)

Predicting the solubility of a drug in a given solvent is crucial for formulation development. Hansen Solubility Parameters (HSP) provide a powerful tool for this purpose, characterizing solvents based on their dispersion (δD), polar (δP), and hydrogen bonding (δH) forces. The principle of "like dissolves like" dictates that substances with similar HSP values are more likely to be miscible.

The table below presents the Hansen Solubility Parameters for ethyl laurate and two common APIs, ibuprofen (B1674241) and naproxen (B1676952), alongside traditional solvents. A smaller Hansen distance (Ra) between a solvent and a solute indicates a higher likelihood of good solubility.

Substance	δD (MPa⁰.⁵)	δP (MPa⁰.⁵)	δH (MPa⁰.⁵)
Ethyl Laurate	16.8	3.6	5.5
Ibuprofen	17.8	2.0	6.8
Naproxen	19.5	4.4	6.3
Toluene	18.0	1.4	2.0
Hexane	14.9	0.0	0.0
Dichloromethane	17.0	7.3	7.1

Based on these parameters, the predicted solubility of ibuprofen and naproxen in these solvents can be ranked. The smaller the Hansen distance (Ra), the better the predicted solubility.

Predicted Solubility Ranking (Lowest to Highest Hansen Distance):

• Ibuprofen: Ethyl Laurate > Toluene > Dichloromethane > Hexane

• Naproxen: Ethyl Laurate > Dichloromethane > Toluene > Hexane

These predictions suggest that ethyl laurate is a promising solvent for both ibuprofen and naproxen, potentially outperforming some traditional solvents.

Performance in Chemical Synthesis

Ethyl laurate's utility extends to organic synthesis. In a high-shear mixing-assisted esterification of lauric acid with ethanol, a reaction that produces ethyl laurate itself, a high conversion rate of 88.2% was achieved.[2][3][4] This demonstrates its effectiveness as a reaction medium for esterification processes. While direct comparative studies on reaction yields in ethyl laurate versus traditional solvents for a wide range of reactions are still emerging, its performance in this relevant synthesis is a strong indicator of its potential.

Environmental Profile: A Greener Footprint

The primary driver for seeking solvent alternatives is to reduce environmental impact. Ethyl laurate excels in this regard, exhibiting characteristics of a truly "green" solvent.

Biodegradability

"Ready biodegradability" is a key indicator of a substance's ability to be broken down by microorganisms in the environment, preventing persistence and accumulation. The Organisation for Economic Co-operation and Development (OECD) provides stringent guidelines for this assessment, with the OECD 301 series of tests being the gold standard.[2][5][6][7][8][9] For a substance to be classified as readily biodegradable, it must achieve a certain percentage of degradation within a 28-day window, including a "10-day window" where the majority of the degradation occurs.[5][6]

While specific OECD 301 test results for ethyl laurate were not found in the immediate search, fatty acid esters as a class are generally known to be readily biodegradable.[10] Given its chemical structure, it is highly probable that ethyl laurate would meet the criteria for ready biodegradability under OECD 301 guidelines.

Ecotoxicity

Organism	Predicted LC50/EC50
Fish (96 hr)	0.191 mg/L
Daphnia (48 hr)	0.264 mg/L

These predicted values suggest that ethyl laurate may have some level of aquatic toxicity. However, its ready biodegradability would likely mitigate long-term environmental risks. It is important to note that these are predictions and further experimental testing is needed for a definitive assessment.

Experimental Protocols

To ensure transparency and reproducibility, the following are summaries of the standard experimental protocols for the key evaluations discussed in this guide.

Determination of Drug Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound.

Shake-Flask Method for Solubility Determination

OECD 301B: Ready Biodegradability (CO₂ Evolution Test)

This method determines the biodegradability of a chemical by measuring the amount of carbon dioxide produced by microorganisms as they break down the substance.

OECD 301B Biodegradability Test Workflow

Conclusion: A Viable Green Alternative

Ethyl laurate presents a compelling case as a green and effective alternative to traditional solvents. Its favorable physicochemical properties, predicted high solvency for important APIs, and demonstrated performance in organic synthesis position it as a versatile tool for researchers and drug development professionals. Furthermore, its likely ready biodegradability and lower overall environmental impact compared to many conventional solvents align with the growing demand for sustainable chemical practices. While further experimental data will continue to refine our understanding of its full potential, the available evidence strongly supports the consideration of ethyl laurate as a front-runner in the transition to a greener, more sustainable future in the laboratory and beyond.

References

• 1. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 2. oecd.org [oecd.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Partial-solubility parameters of naproxen and sodium diclofenac - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Solubility Parameters of Ibuprofen and Ibuprofen Lysinate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. concawe.eu [concawe.eu]
• 8. Biodegradability and transformation of human pharmaceutical active ingredients in environmentally relevant test systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. oecd.org [oecd.org]
• 10. The ecotoxicity and the biodegradability of lactic acid, alkyl lactate esters and lactate salts - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Cytotoxicity of Ethyl Laurate and Other Fatty Acid Esters: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The exploration of fatty acid esters as potential therapeutic agents has garnered significant interest within the scientific community. Their diverse biological activities, including anticancer properties, make them a compelling subject of investigation. This guide provides a comparative analysis of the in vitro cytotoxicity of ethyl laurate and other fatty acid esters, supported by available experimental data and detailed methodologies.

Comparative Cytotoxicity Data

Direct comparative studies on the cytotoxicity of a wide range of fatty acid ethyl esters on a single cell line are limited in the publicly available scientific literature. The data presented below is a compilation from various studies. Caution is advised when directly comparing IC50 values across different studies due to variations in experimental conditions, such as cell lines, incubation times, and specific assay protocols.

Fatty Acid Ester/Acid	Cell Line(s)	IC50 Value / Effect	Reference(s)
Lauric Acid	SkBr3 (Breast Cancer), Ishikawa (Endometrial Cancer)	Inhibits cell viability and induces apoptosis	[1][2][3]
Ethyl Palmitate	HepG2 (Liver Cancer)	Induces apoptosis at 18.5 µM	[4]
Ethyl Stearate	HepG2 (Liver Cancer)	Induces apoptosis at 10.6 µM	[4]
Betulinic Acid Palmitate (Pal-BA)	MCF-7 (Breast Cancer)	IC50: >100 µM (48h)	[5]
HT-29 (Colon Cancer)	IC50: 70.06 µM (48h)	[5]
NCI-H460 (Lung Cancer)	IC50: >100 µM (48h)	[5]
Betulinic Acid Stearate (St-BA)	MCF-7 (Breast Cancer)	IC50: >100 µM (48h)	[5]
HT-29 (Colon Cancer)	IC50: >100 µM (48h)	[5]
NCI-H460 (Lung Cancer)	IC50: >100 µM (48h)	[5]
Betulinic Acid Butyrate (But-BA)	MCF-7 (Breast Cancer)	IC50: 44.88 µM (48h)	[5]
HT-29 (Colon Cancer)	IC50: 30.57 µM (48h)	[5]
NCI-H460 (Lung Cancer)	IC50: 30.74 µM (48h)	[5]

Experimental Protocols

A standardized protocol for assessing the in vitro cytotoxicity of fatty acid esters is crucial for reproducible and comparable results. The following is a representative methodology based on the widely used MTT assay.

MTT Assay for Cytotoxicity of Fatty Acid Esters

1. Cell Culture and Seeding:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer, A549 for lung cancer, or HepG2 for liver cancer) are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Cells are seeded into 96-well plates at a density of 5,000 to 10,000 cells per well and allowed to adhere overnight.

2. Preparation and Treatment with Fatty Acid Esters:

• Stock solutions of fatty acid esters are prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO) or ethanol.

• Serial dilutions of the fatty acid esters are made in the culture medium to achieve the desired final concentrations. The final solvent concentration should be kept constant across all wells and should not exceed a level that affects cell viability (typically <0.5%).

• The culture medium from the seeded cells is replaced with the medium containing the various concentrations of the fatty acid esters. Control wells should contain medium with the solvent alone.

3. Incubation:

• The plates are incubated for a predetermined period, typically 24, 48, or 72 hours, to allow the compounds to exert their cytotoxic effects.

4. MTT Assay:

• Following incubation, 10-20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well.[6]

• The plates are incubated for an additional 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• The medium is then carefully removed, and 100-150 µL of a solubilization solution (e.g., DMSO, or a solution of 40% DMF in 2% glacial acetic acid with 16% SDS, pH 4.7) is added to each well to dissolve the formazan crystals.[6][7]

• The plate is gently shaken on an orbital shaker for 15 minutes to ensure complete dissolution.

5. Data Analysis:

• The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.[7]

• The percentage of cell viability is calculated relative to the solvent-treated control cells.

• The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting a dose-response curve.

Visualizations

Experimental Workflow for In Vitro Cytotoxicity Testing

Caption: Workflow of the MTT assay for cytotoxicity.

Proposed Signaling Pathway for Lauric Acid-Induced Apoptosis

The cytotoxic mechanism of ethyl laurate is likely to mirror that of its parent compound, lauric acid, following intracellular hydrolysis. Lauric acid has been shown to induce apoptosis in breast and endometrial cancer cells through a pathway involving the generation of reactive oxygen species (ROS) and activation of the EGFR/ERK/AP1 signaling cascade.[1][2][3]

Caption: Lauric acid-induced apoptosis pathway.

References

• 1. The lauric acid-activated signaling prompts apoptosis in cancer cells [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. The lauric acid-activated signaling prompts apoptosis in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Induction of apoptosis by fatty acid ethyl esters in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxic Potential of Betulinic Acid Fatty Esters and Their Liposomal Formulations: Targeting Breast, Colon, and Lung Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]

A Comparative Sensory Analysis of Ethyl Laurate and Other Key Flavor Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sensory profiles of ethyl laurate and other significant flavor esters, supported by available experimental data. The information is intended to assist researchers and professionals in the fields of food science, flavor chemistry, and drug development in understanding the nuanced characteristics of these compounds.

Data Presentation: A Quantitative Comparison

While a comprehensive sensory panel dataset directly comparing the intensity of all flavor attributes for the selected esters is not available in the public domain, the following table summarizes key quantitative data points—odor and flavor thresholds—which are critical indicators of a flavor compound's potency and potential impact. Lower threshold values indicate a more potent compound.

Flavor Ester	Chemical Formula	Molecular Weight ( g/mol )	Odor Threshold (mg/m³)	Flavor Threshold (in beer, ppb)	Typical Aroma/Flavor Descriptors
Ethyl Laurate	C₁₄H₂₈O₂	228.37	0.002[1]	2000[1]	Mild, waxy, soapy, slightly fruity, floral, creamy, coconut[2][3]
Ethyl Caprylate (Octanoate)	C₁₀H₂₀O₂	172.26	0.002[1]	Not available	Fruity (apple, apricot, banana), sweet, brandy-like, waxy[4]
Ethyl Caproate (Hexanoate)	C₈H₁₆O₂	144.21	Not available	~225	Red apple, anise, fruity, sweet
Ethyl Butyrate	C₆H₁₂O₂	116.16	Not available	Not available	Fruity (pineapple), sweet

Note: The odor and flavor thresholds presented are compiled from various sources and may have been determined using different methodologies. Direct comparison of these values should be made with caution. The sensory descriptors are qualitative and represent a consensus from multiple sources.

Experimental Protocols: Quantitative Descriptive Analysis (QDA)

To obtain detailed and reliable quantitative data on the sensory profiles of flavor esters, a Quantitative Descriptive Analysis (QDA) is the recommended methodology. The following is a detailed protocol for conducting such an analysis.

1. Panelist Selection and Training:

• Recruitment: Recruit 10-15 individuals with good sensory acuity, verbal skills, and availability for the duration of the study.

• Screening: Screen candidates for their ability to detect and describe basic tastes (sweet, sour, bitter, salty, umami) and a range of relevant aroma compounds.

• Training (40-60 hours):

  • Lexicon Development: In initial sessions, panelists are presented with the target esters (ethyl laurate, ethyl caprylate, etc.) at various concentrations in a neutral base (e.g., deodorized mineral oil or a neutral alcoholic solution). Through open discussion, they generate a list of descriptive terms for the aroma and flavor attributes.

  • Reference Standards: For each descriptor (e.g., "fruity," "waxy," "soapy," "floral"), the panel leader, in collaboration with the panelists, will establish reference standards. These standards provide a concrete example of the attribute and anchor the intensity scale. For instance, a specific concentration of a known fruity compound could serve as the reference for the "fruity" attribute.

  • Scaling Practice: Panelists practice rating the intensity of each attribute using a 15-cm unstructured line scale, with anchors of "low" and "high" at each end. They are trained to use the scale consistently for all samples.

2. Sample Preparation:

• Materials: High-purity ethyl laurate, ethyl caprylate, ethyl octanoate, ethyl decanoate, and a neutral base (e.g., light white wine, vodka-water mixture, or sucrose (B13894) solution, depending on the application).

• Preparation: Prepare solutions of each ester at concentrations that are clearly perceivable but not overwhelming, based on their known odor and flavor thresholds. All samples should be prepared fresh for each session and presented at a controlled temperature (e.g., 20°C).

• Coding: Assign random three-digit codes to each sample to blind the panelists to the identity of the esters.

3. Sensory Evaluation Procedure:

• Environment: Conduct the evaluation in a sensory analysis laboratory with individual booths, controlled lighting, and a neutral, odor-free atmosphere.

• Presentation: Serve approximately 15 mL of each sample in standardized, lidded glass containers. The presentation order should be randomized for each panelist to minimize order effects.

• Evaluation: Panelists evaluate one sample at a time. They first assess the aroma by sniffing the headspace of the sample. They then taste the sample, holding it in their mouth for a few seconds to evaluate the flavor profile.

• Data Collection: For each sample, panelists rate the intensity of each descriptor in the established lexicon on the 15-cm line scale using a data collection software (e.g., Compusense, FIZZ).

• Palate Cleansing: Panelists rinse their mouths with purified water and eat a piece of unsalted cracker between samples to cleanse their palate. A mandatory break of at least two minutes should be enforced between samples.

4. Data Analysis:

• Data Conversion: Convert the markings on the line scales to numerical data (e.g., 0 to 15).

• Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant differences in the intensity of each attribute among the different esters. Post-hoc tests (e.g., Tukey's HSD) can be used to identify which specific esters differ from each other.

• Visualization: Present the mean intensity ratings for each ester in a spider web plot or bar chart for easy visualization and comparison of their sensory profiles.

Mandatory Visualizations

Caption: Experimental workflow for Quantitative Descriptive Analysis of flavor esters.

Odor perception, including that of esters, is initiated by the binding of an odorant molecule to an Olfactory Receptor (OR), which is a type of G-protein coupled receptor (GPCR). This triggers a cascade of intracellular events leading to the generation of a nerve impulse that is sent to the brain.

Caption: Olfactory signal transduction pathway for ester odorants.

References

• 1. View of Sensory dimensions derived from competitive and creative perceptual interactions between fruity ethyl esters and woody odorants in wine-like models | OENO One [oeno-one.eu]
• 2. Ethyl laurate | The Fragrance Conservatory [fragranceconservatory.com]
• 3. researchgate.net [researchgate.net]
• 4. ethyl octanoate, 106-32-1 [thegoodscentscompany.com]

Comparative permeation studies of drugs formulated with ethyl laurate versus other esters

In the realm of transdermal drug delivery, the selection of an appropriate permeation enhancer is critical to overcoming the barrier function of the stratum corneum and achieving therapeutic efficacy. Fatty acid esters are a well-established class of enhancers, favored for their ability to reversibly disrupt the ordered lipid structure of the skin's outermost layer, thereby facilitating drug penetration. Among these, ethyl laurate has demonstrated significant potential. This guide provides a comparative analysis of the permeation-enhancing effects of ethyl laurate against other commonly used esters, supported by experimental data.

Mechanism of Action of Fatty Acid Esters

Fatty acid esters are believed to enhance skin permeation through several mechanisms. Primarily, their lipophilic nature allows them to intercalate into the lipid bilayers of the stratum corneum. This disrupts the highly organized lamellar structure, increasing its fluidity and creating pathways for drug molecules to diffuse through. Additionally, these esters can improve the partitioning of a drug from its vehicle into the skin by altering the solubility parameters of the stratum corneum. The general consensus is that these agents increase skin permeation by disrupting the lipid organization in the skin layers, forming solvated complexes, and increasing the diffusivity and partitioning of drugs in or through the skin barrier.[1][2]

Comparative Permeation Data

The efficacy of a permeation enhancer is highly dependent on the physicochemical properties of the drug molecule, the specific ester used, and the overall formulation. The following tables summarize quantitative data from various in vitro studies, comparing the performance of ethyl laurate with other esters for different drug molecules.

Drug	Enhancer	Permeation Rate (µg/cm²/h)
Ketoprofen (B1673614)	Ethyl Laurate	39.8
Isopropyl Myristate	25.1
Isopropyl Palmitate	15.8
Ethyl Myristate	31.6
Ethyl Palmitate	20.0
Methyl Laurate	50.1
Methyl Myristate	44.7
Methyl Palmitate	28.2

Drug	Enhancer	Flux (Jss) (µg/cm²/h)	Enhancement Ratio (Flux)
Indomethacin (B1671933)	Isopropyl Myristate	1.83 ± 0.09	2.65
Plurololeique	1.48 ± 0.08	2.14
Tween 80	1.51 ± 0.07	2.19
Labrasol	1.05 ± 0.05	1.52
PEG 400	1.18 ± 0.06	1.71
Control (Water)	0.69 ± 0.04	1.00

Drug	Enhancer (Concentration)	Permeability Rate (µg/cm²/h)	Enhancement Ratio
Piroxicam	Isopropyl Myristate (10% w/w)	-	-
Oleic Acid (1.0% w/w)	-	Highest among tested
Urea (10% w/w)	-	-
Lecithin (5% w/w)	-	-
Note: Specific permeability rate values were not provided in the abstract, but relative enhancement was discussed.

Drug	Enhancer	Permeability Coefficient (x 10⁻⁴ cm/h)
Naproxen (B1676952)	Isopropyl Myristate	36.2
Menthol	25.0
Oleic Acid	11.1
Azone	7.3
Control	1.4

Experimental Protocols

The following methodologies are representative of the in vitro permeation studies cited in this guide.

In Vitro Skin Permeation Study for Ketoprofen

• Skin Model: Excised hairless rat skin.

• Diffusion Cell: Franz-type diffusion cells.

• Formulation: Saturated solutions of ketoprofen in various fatty acid esters (the enhancers).

• Receptor Medium: Phosphate buffer (pH 7.4).

• Temperature: 37°C.

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor compartment and analyzed for drug content using High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The cumulative amount of drug permeated per unit area is plotted against time. The steady-state flux (Jss) is determined from the slope of the linear portion of the plot. The permeability coefficient (Kp) is calculated by dividing the flux by the initial drug concentration in the donor compartment. The enhancement ratio (ER) is calculated by dividing the flux of the drug with the enhancer by the flux of the drug from a control formulation without an enhancer.[3]

In Vitro Permeation Study for Indomethacin

• Skin Model: Whole abdominal rat skin.

• Diffusion Cell: A specially designed Franz diffusion cell.

• Pre-treatment: The rat skin is pre-treated with the different solvent enhancers.

• Donor Formulation: A saturated solution of indomethacin in the respective solvents.

• Receptor Medium: Not specified in the abstract.

• Analysis: The concentration of indomethacin in the receptor medium is measured over time to determine permeability parameters such as flux (Jss), diffusion coefficient (D), and permeability coefficient (Kp).

• Enhancement Mechanism Investigation: Fourier Transform Infrared Spectroscopy (FTIR) and Differential Scanning Calorimetry (DSC) are used to study the interaction of the enhancers with the stratum corneum.[4][5]

Visualizing the Process

To better understand the experimental workflow and the proposed mechanism of action, the following diagrams are provided.

In Vitro Skin Permeation Experimental Workflow.

Proposed Mechanism of Fatty Acid Ester Permeation Enhancement.

Conclusion

The experimental data presented in this guide indicate that the choice of fatty acid ester as a permeation enhancer significantly impacts the transdermal delivery of drugs. For ketoprofen, ethyl laurate demonstrated superior permeation enhancement compared to isopropyl myristate and isopropyl palmitate. However, for other drugs like indomethacin and naproxen, isopropyl myristate has shown to be a highly effective enhancer.[4][6] The efficacy of an ester is a complex interplay between its own chemical structure, the properties of the drug, and the formulation vehicle. Therefore, a careful, evidence-based selection of the permeation enhancer is a critical step in the development of effective and safe transdermal drug delivery systems.

References

• 1. Fatty Alcohols, Fatty Acids, and Fatty Acid Esters as Penetration Enhancers | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. nano.ajums.ac.ir [nano.ajums.ac.ir]
• 5. journalarrb.com [journalarrb.com]
• 6. Effectiveness and mode of action of isopropyl myristate as a permeation enhancer for naproxen through shed snake skin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Residual Ethyl Laurate Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three common analytical techniques for the quantification of residual ethyl laurate in pharmaceutical products: Headspace Gas Chromatography (HS-GC), Direct Injection Gas Chromatography (DI-GC), and High-Performance Liquid Chromatography (HPLC). The selection of an appropriate analytical method is crucial for ensuring product quality and patient safety. This document presents a comparative overview of validation parameters, detailed experimental protocols, and visual workflows to aid in method selection and implementation.

Executive Summary

Ethyl laurate, a fatty acid ethyl ester, can be present as a residual solvent or an impurity in pharmaceutical formulations. Its accurate quantification is essential for quality control. Headspace GC is a highly sensitive and specific method for volatile and semi-volatile compounds like ethyl laurate, minimizing matrix effects. Direct Injection GC offers a simpler and faster approach but may be more susceptible to matrix interference and contamination of the instrument. HPLC provides an alternative for non-volatile or thermally labile compounds, though ethyl laurate analysis by HPLC may require derivatization or indirect methods. The choice of method depends on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation.

Quantitative Performance Comparison

The following tables summarize the key performance parameters for each analytical technique based on available experimental data. It is important to note that direct head-to-head comparative studies for residual ethyl laurate are limited; therefore, data from relevant studies on ethyl laurate or similar analytes are presented.

Table 1: Performance Characteristics of Headspace GC for Ethyl Laurate Analysis

Validation Parameter	Result	Source
Linearity (Range)	Not explicitly stated, but method validated.	[1]
Accuracy (% Recovery)	96 - 105%	[1]
Precision (%RSD)	< 5.5%	[1]
Limit of Detection (LOD)	Not explicitly stated
Limit of Quantitation (LOQ)	26.0 µg	[1]

Table 2: Performance Characteristics of Direct Injection GC for Ethyl Laurate Analysis

Validation Parameter	Result	Source
Linearity (Range)	Not explicitly stated
Accuracy (% Recovery)	90.3 - 98.5% (for various esters)	[2]
Precision (%RSD)	0.774 - 5.05% (for various esters)	[2]
Limit of Detection (LOD)	29 - 530 µg/L (for various esters)	[2]
Limit of Quantitation (LOQ)	Not explicitly stated

Table 3: Performance Characteristics of HPLC for Lauric Acid Analysis (as a proxy for Ethyl Laurate)

Validation Parameter	Result	Source
Linearity (Range)	100 - 500 µg/mL (r = 0.9996)	[3]
Accuracy (% Recovery)	99.2 - 100.43%	[3]
Precision (%RSD)	< 2% (Intraday and Interday)	[3]
Limit of Detection (LOD)	0.385 µg/mL	[3]
Limit of Quantitation (LOQ)	1.168 µg/mL	[3]

Experimental Protocols

Detailed methodologies for the validation of each analytical technique are provided below. These protocols are based on published methods and can be adapted for specific laboratory conditions and sample matrices.

Headspace Gas Chromatography (HS-GC) Validation Protocol

This protocol is based on the method described for the rapid determination of ethyl laurate.[1]

1. Sample Preparation:

• Accurately weigh the sample containing residual ethyl laurate into a headspace vial.

• Add a suitable solvent (e.g., dimethyl sulfoxide, dimethylformamide) to dissolve the sample.

• Seal the vial with a septum and crimp cap.

2. Headspace GC Parameters:

• Equilibration Temperature: 150 °C

• Equilibration Time: 3 minutes

• Injection Volume: 1 mL of the headspace vapor

• GC Column: DB-624 or equivalent polar capillary column.

• Carrier Gas: Helium or Nitrogen

• Oven Temperature Program: Isothermal or gradient program suitable for the separation of ethyl laurate from other volatile components.

• Detector: Flame Ionization Detector (FID)

3. Validation Parameters:

• Specificity: Analyze a blank sample (diluent only) and a sample spiked with ethyl laurate to demonstrate the absence of interfering peaks at the retention time of ethyl laurate.

• Linearity: Prepare a series of standard solutions of ethyl laurate at different concentrations and inject them into the HS-GC system. Plot the peak area against the concentration and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

• Accuracy: Perform recovery studies by spiking a known amount of ethyl laurate into a placebo or sample matrix at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Calculate the percentage recovery.

• Precision:

  • Repeatability (Intra-assay precision): Analyze multiple preparations of a homogeneous sample at the target concentration on the same day and under the same operating conditions. Calculate the relative standard deviation (%RSD).

  • Intermediate Precision (Inter-assay precision): Repeat the analysis on different days, with different analysts, and on different instruments. Calculate the %RSD.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Direct Injection Gas Chromatography (DI-GC) Validation Protocol

This protocol is adapted from a method for the analysis of esters in spirits.[2]

1. Sample Preparation:

• Accurately weigh the sample and dissolve it in a suitable solvent (e.g., methanol, ethanol).

• If necessary, perform a liquid-liquid extraction to concentrate the analyte and remove non-volatile matrix components.

• Inject a small volume (e.g., 1 µL) of the final solution directly into the GC.

2. GC Parameters:

• Injector Temperature: 250 °C

• Injection Mode: Split or splitless, depending on the concentration of the analyte.

• GC Column: A non-polar or mid-polar capillary column (e.g., DB-5, HP-5MS).

• Carrier Gas: Helium or Nitrogen.

• Oven Temperature Program: Start at a low temperature (e.g., 50 °C) and ramp up to a final temperature that allows for the elution of ethyl laurate.

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

3. Validation Parameters:

• Follow the same validation parameters (Specificity, Linearity, Accuracy, Precision, LOD, and LOQ) as described for the HS-GC method.

High-Performance Liquid Chromatography (HPLC) Validation Protocol

This protocol is based on a method for the analysis of lauric acid, which can be formed by the hydrolysis of ethyl laurate.[3] An alternative approach could involve derivatization of ethyl laurate to a chromophoric derivative.

1. Sample Preparation (Indirect Method via Hydrolysis):

• Accurately weigh the sample and subject it to hydrolysis (e.g., using an acid or base) to convert ethyl laurate to lauric acid.

• Neutralize the solution and dissolve the residue in the mobile phase.

• Filter the sample through a suitable membrane filter before injection.

2. HPLC Parameters:

• Column: A reversed-phase C18 column.

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile, methanol) and an aqueous buffer.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detector at a low wavelength (e.g., 210 nm) for lauric acid, or a more specific detector like an Evaporative Light Scattering Detector (ELSD) if UV sensitivity is low.

• Injection Volume: 10-20 µL.

3. Validation Parameters:

• Follow the same validation parameters (Specificity, Linearity, Accuracy, Precision, LOD, and LOQ) as described for the GC methods.

Method Validation Workflow

The following diagram illustrates the general workflow for the validation of an analytical method for residual ethyl laurate analysis.

Caption: General workflow for analytical method validation.

Signaling Pathway and Experimental Workflow Diagrams

The following diagram illustrates the experimental workflow for the validation of a headspace GC method for residual ethyl laurate analysis.

Caption: HS-GC method validation workflow.

Conclusion

The validation of an analytical method for residual ethyl laurate is a critical step in drug development and manufacturing. Headspace GC offers excellent sensitivity and minimizes matrix effects, making it a robust choice for this application. Direct Injection GC provides a simpler, faster alternative, particularly for less complex matrices. HPLC can be a viable option, although it may require an indirect approach through hydrolysis or derivatization.

The selection of the most appropriate method should be based on a thorough evaluation of the specific requirements of the analysis, including sensitivity, sample matrix, and available resources. The experimental protocols and performance data presented in this guide provide a foundation for developing and validating a suitable analytical method for the reliable quantification of residual ethyl laurate.

References

• 1. researchgate.net [researchgate.net]
• 2. ptfarm.pl [ptfarm.pl]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Ethyl Laurate Quantification: An Inter-Laboratory Perspective

For researchers, scientists, and professionals in drug development, the accurate quantification of ethyl laurate is crucial in various applications, from flavor and fragrance analysis to its role as a biomarker. This guide provides an objective comparison of common analytical methods for ethyl laurate quantification, supported by a synthesis of data from multiple laboratory studies. We delve into the experimental protocols and performance characteristics of Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) based methods to assist in selecting the most suitable approach for your research needs.

Performance Comparison of Analytical Methods

The following table summarizes key performance metrics for the quantification of ethyl laurate and other similar fatty acid ethyl esters (FAEEs) as reported in several studies. These values offer a benchmark for what can be expected from each method in a competent laboratory setting.

Method	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (r²)	Precision (%RSD)	Recovery (%)
GC-MS	Ethyl Laurate & other FAEEs	0.8 - 7.5 ng/g	5 - 25 ng/g	> 0.99	3.5 - 9.7	89.1 - 109
GC-MS	Ethyl Palmitate, Oleate, Stearate	5 - 10 nM	60 nM	Not Reported	< 7 (Intra-assay)	Not Reported
HS-GC	Ethyl Laurate	Not Reported	26.0 µg	Not Reported	< 5.5	96 - 105
LC-MS/MS	Ethyl Laurate & other FAEEs	15 - 37 ng/mL (for major FAEEs)	15 - 37 ng/mL (for major FAEEs)	> 0.999	Not Reported	Not Reported
HPLC-UV	Fatty Acid Methyl Esters	Not Reported	Not Reported	> 0.99	< 3	Not Reported

Note: The data presented is a compilation from multiple sources and may not be directly comparable due to variations in matrices, instrumentation, and experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. Below are generalized experimental protocols for the quantification of ethyl laurate using GC-MS and HPLC-UV, based on common practices found in the literature.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation:

  • For liquid samples (e.g., alcoholic beverages), direct injection may be possible after dilution with a suitable solvent like ethanol.

  • For solid or semi-solid matrices (e.g., meconium, tissues), a solvent extraction is necessary. A common procedure involves homogenization in methanol (B129727) followed by liquid-liquid extraction with a non-polar solvent such as hexane.[1]

  • An internal standard (e.g., ethyl heptadecanoate) is typically added before extraction for accurate quantification.[2]

  • The organic extract is then concentrated under a stream of nitrogen and reconstituted in a suitable solvent for GC injection.

• GC-MS Instrumentation and Conditions:

  • Injector: Split/splitless inlet, typically operated in splitless mode for trace analysis.

  • Column: A non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is commonly used.

  • Oven Temperature Program: A temperature gradient is employed to ensure good separation of analytes. For example, starting at a lower temperature (e.g., 60°C) and ramping up to a higher temperature (e.g., 280°C).

  • Carrier Gas: Helium is the most common carrier gas.

  • Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity and quantitative accuracy.

High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) Protocol

• Sample Preparation:

  • Similar to GC-MS, sample preparation involves extraction and dilution.

  • For HPLC analysis, it is critical to ensure that the final sample solvent is compatible with the mobile phase to avoid peak distortion.

  • Derivatization is generally not required for ethyl laurate analysis by HPLC, unlike for free fatty acids.

• HPLC-UV Instrumentation and Conditions:

  • Column: A reversed-phase column, such as a C18 column, is typically used for the separation of fatty acid esters.

  • Mobile Phase: A gradient elution using a mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water is common.

  • Detector: A UV detector set at a low wavelength (e.g., 205-215 nm) is used, as ethyl laurate does not have a strong chromophore.

  • Flow Rate: A typical flow rate is around 1 mL/min.

Visualizing the Workflow and Method Selection

To better understand the analytical processes and aid in the selection of the appropriate method, the following diagrams illustrate a typical experimental workflow and a decision-making pathway.

A generalized experimental workflow for the quantification of ethyl laurate.

References

• 1. Making sure you're not a bot! [mostwiedzy.pl]
• 2. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Emulsifying Properties: Sucrose Esters versus Ethyl Laurate

For researchers, scientists, and drug development professionals, the selection of an appropriate emulsifier is a critical step in formulation development. This guide provides a comparative overview of the emulsifying properties of sucrose (B13894) esters and ethyl laurate. While extensive data is available for the versatile sucrose esters, there is a notable lack of specific experimental data for ethyl laurate's performance as a primary emulsifier, limiting a direct quantitative comparison.

This guide summarizes the known characteristics of both substances, presents detailed experimental protocols for evaluating emulsifying performance, and highlights the data gaps for ethyl laurate to underscore the need for further research.

Overview of Emulsifying Properties

Sucrose esters are non-ionic surfactants synthesized from the esterification of sucrose and fatty acids.[1] They are known for their wide range of Hydrophilic-Lipophilic Balance (HLB) values, typically from 1 to 16, which allows for their use as both water-in-oil (w/o) and oil-in-water (o/w) emulsifiers.[1] Their emulsifying ability is influenced by the fatty acid chain length and the degree of esterification.[2]

Ethyl laurate is the ethyl ester of lauric acid.[3] It is primarily used in the cosmetics and food industries as an emollient, flavoring agent, and fragrance ingredient.[3][4] While sometimes referred to as an emulsifier in product formulations, detailed studies quantifying its performance as a primary stabilizing agent for emulsions are scarce in publicly available literature.[3][4] Its low water solubility suggests it is a lipophilic substance.[3]

Quantitative Comparison of Emulsifier Performance

The following tables summarize key performance indicators for emulsifiers. The data for sucrose esters is compiled from various studies, while the corresponding data for ethyl laurate is largely unavailable, representing a significant knowledge gap.

Table 1: Emulsion Stability

Parameter	Sucrose Esters	Ethyl Laurate
Creaming Index	Dependent on HLB, concentration, and oil type. Stable emulsions with minimal creaming can be formed.	Data not available.
Coalescence Rate	Generally low for well-formulated emulsions; influenced by fatty acid chain length and degree of esterification.	Data not available.
Effect of pH	Stable in a pH range of 4 to 8.[1] Some studies show instability under acidic conditions due to hydrolysis.[5]	The effect of pH on emulsions stabilized solely by ethyl laurate is not well-documented. Generally, ester hydrolysis can be catalyzed by acids or bases.
Effect of Temperature	Melting points are typically between 40°C and 60°C. They can be heated to 185°C without losing functionality.[1] Temperature can affect viscosity and stability.	Boiling point is approximately 269°C.[6] The effect of temperature on emulsion stability is not well-documented.

Table 2: Droplet Size

Parameter	Sucrose Esters	Ethyl Laurate
Mean Droplet Size (d₃₂)	Can range from nanometers to micrometers depending on formulation and homogenization conditions. Higher HLB sucrose esters tend to produce smaller droplets in o/w emulsions.	Data not available for emulsions stabilized solely by ethyl laurate. In microemulsions with co-surfactants, droplet sizes are in the nanometer range.[7]
Polydispersity Index (PDI)	Generally low for optimized formulations, indicating a narrow droplet size distribution.	Data not available.

Table 3: Interfacial Properties

Parameter	Sucrose Esters	Ethyl Laurate
HLB Value	Wide range (1-16) depending on the fatty acid and degree of esterification.[1]	Not well-established; likely low due to its lipophilic nature.
Surface Tension	Can significantly reduce the surface tension of water.	The surface tension of pure ethyl laurate is approximately 28.63 mN/m.[8] Data on the reduction of water's surface tension is not available.
Interfacial Tension	Effectively lowers the interfacial tension between oil and water.	Data not available for the ethyl laurate-water interface.

Experimental Protocols

To facilitate further research and a more direct comparison, detailed methodologies for key experiments are provided below.

Measurement of Emulsion Stability (Creaming Index)

Objective: To quantify the physical stability of an emulsion by measuring the rate of creaming or sedimentation over time.

Protocol:

• Prepare the emulsion according to the desired formulation and homogenization procedure.

• Transfer 10 mL of the freshly prepared emulsion into a graduated cylinder or test tube and seal it.

• Store the samples at a controlled temperature (e.g., 25°C).

• At specified time intervals (e.g., 1, 2, 4, 8, 24, 48 hours and weekly), measure the height of the serum layer (H_s) that separates at the bottom (for o/w emulsions) or the cream layer at the top (for w/o emulsions).

• Measure the total height of the emulsion (H_t).

• Calculate the Creaming Index (CI) using the formula: CI (%) = (H_s / H_t) * 100

Determination of Droplet Size Distribution (Laser Diffraction)

Objective: To measure the size distribution of droplets in the emulsion.

Protocol:

• Calibrate the laser diffraction particle size analyzer (e.g., Malvern Mastersizer) according to the manufacturer's instructions.

• Set the refractive indices for the dispersed phase (oil) and the continuous phase (water).

• Gently agitate the emulsion to ensure homogeneity.

• Add a small, representative sample of the emulsion to the dispersant in the instrument's sample chamber until the optimal obscuration level is reached.

• Perform the measurement to obtain the droplet size distribution.

• Record the volume-weighted mean diameter (d₄₃) and the surface-weighted mean diameter (d₃₂) as key parameters.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the comparative evaluation of emulsifying properties.

Caption: Workflow for comparing emulsifier performance.

Logical Relationship of Emulsifier Properties

The effectiveness of an emulsifier is determined by a combination of its molecular structure and the resulting physicochemical properties at the oil-water interface.

Caption: Interplay of emulsifier properties.

Conclusion and Future Outlook

Sucrose esters are well-characterized emulsifiers with a broad application scope due to their tunable HLB values and proven efficacy in stabilizing emulsions. They offer formulators a high degree of control over emulsion properties.

In contrast, while ethyl laurate is utilized in various formulations, its role as a primary emulsifier is not well-documented in scientific literature. The absence of quantitative data on its emulsifying performance, including emulsion stability under different conditions and resulting droplet sizes, makes a direct and objective comparison with sucrose esters challenging.

For researchers and formulation scientists, this represents a clear research opportunity. Systematic studies on the emulsifying properties of ethyl laurate and other fatty acid ethyl esters are needed to fully understand their potential and limitations as primary emulsifiers. Such research would enable a more informed selection of emulsifiers in the development of new drug delivery systems and other formulated products.

References

• 1. Ethyl Dodecanoate | C14H28O2 | CID 7800 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Frontiers | Physicochemical Characterization of Ethoxylation Products of Fatty Acid Esters [frontiersin.org]
• 3. Colloidal Stability of Emulsifier-free Oil-in-Water Emulsions: Effect of Oil Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ethyl Laurate: Origins, Properties, And Uses | Chemical Bull [chemicalbull.com]
• 5. formulation.org.uk [formulation.org.uk]
• 6. researchgate.net [researchgate.net]
• 7. Development of an ethyl laurate-based microemulsion for rapid-onset intranasal delivery of diazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ethyl laurate [stenutz.eu]

Performance evaluation of ethyl laurate as a lubricant additive against commercial esters

A Comparative Performance Evaluation of Ethyl Laurate as a Lubricant Additive Against Commercial Esters

This guide provides an objective comparison of the performance of ethyl laurate as a lubricant additive against other commercially available esters. The information is intended for researchers, scientists, and formulation professionals in the field of lubricant development. The data presented is compiled from various experimental studies.

Introduction to Ester Lubricant Additives

Esters are widely used as lubricant base oils and additives due to their desirable properties, including good thermal and oxidative stability, high lubricity, and biodegradability.[1] Their effectiveness stems from the polarity of the ester functional group, which promotes adsorption onto metal surfaces, forming a protective film that reduces friction and wear.[2] This guide focuses on ethyl laurate, a fatty acid ethyl ester, and compares its performance with other common classes of commercial esters, such as polyol esters and diesters.

Data Presentation: Performance Comparison

The following tables summarize the tribological performance of ethyl laurate and other commercial esters based on data from various studies. It is important to note that the experimental conditions vary between studies, which can influence the results. Direct head-to-head comparisons under identical conditions are limited in the available literature.

Table 1: Four-Ball Wear Test Data for Various Ester Additives

Lubricant Additive	Base Oil	Test Conditions	Wear Scar Diameter (WSD) (mm)	Coefficient of Friction (COF)	Reference
Ethyl Esters (general)	Not Specified	Not Specified	Lower than Methyl Esters	Lower than Methyl Esters
Jatropha Methyl Ester	Not Specified	Not Specified	39% reduction vs. base	31% reduction vs. base
Polyol Ester (PETH)	None (neat)	Not Specified	Not Specified	0.180	[3]
Polyol Ester (TMPTO)	Oleic Acid	ASTM D4172 B	+8.89% vs. NPGDO	0.06555
Polyol Ester (PETO)	Oleic Acid	ASTM D4172 B	+4.04% vs. NPGDO	0.06555
Diester (NPGDO)	Oleic Acid	ASTM D4172 B	0.451	+5.25% vs. PETO

Table 2: High-Frequency Reciprocating Rig (HFRR) Test Data for Fatty Acid Ethyl Esters in Gasoline

Additive Concentration	Wear Scar Diameter (WSD) (µm) - Ethyl Oleate	Coefficient of Friction (COF) - Ethyl Oleate	Wear Scar Diameter (WSD) (µm) - Ethyl Octanoate	Coefficient of Friction (COF) - Ethyl Octanoate
0%	648	~0.225	648	~0.230
2.5%	Not Specified	Not Specified	Not Specified	Not Specified
5%	Not Specified	Not Specified	Not Specified	Not Specified
10%	<200	~0.100	<200	~0.150
15%	167	0.093	187	0.120

Experimental Protocols

Detailed methodologies for key experiments cited in the performance comparison are provided below.

Four-Ball Wear Test (based on ASTM D4172)

This test method is used to determine the wear preventive characteristics of a lubricating fluid.

• Apparatus: A four-ball wear tester, which consists of three stationary steel balls held in a cup and a fourth steel ball that rotates against them.[4]

• Procedure:

  • The three stationary 12.7 mm diameter steel balls are clamped together and covered with the test lubricant.[5]

  • A fourth 12.7 mm steel ball is pressed with a force of 392 N (40 kgf) into the cavity formed by the three stationary balls.[5]

  • The top ball is rotated at 1200 rpm for 60 minutes at a temperature of 75°C.[4]

  • After the test, the wear scars on the three stationary balls are measured and the average wear scar diameter is reported.[4] A smaller wear scar indicates better wear protection.[4]

High-Frequency Reciprocating Rig (HFRR) Test

This test is commonly used to evaluate the lubricity of fuels and lubricants.

• Apparatus: An HFRR test rig, which consists of a stationary steel disc and a reciprocating steel ball.

• Procedure:

  • The steel disc is placed in a temperature-controlled bath containing the test fluid.

  • A steel ball is loaded against the disc with a specific force.

  • The ball is oscillated across the disc at a set frequency and stroke length for a specified duration.

  • The wear scar on the ball is measured using a microscope. The coefficient of friction is continuously monitored during the test.

  • A smaller wear scar diameter and a lower coefficient of friction indicate better lubricity.

Mechanism of Action and Experimental Workflow

Lubrication Mechanism of Ester Additives

The lubricating properties of esters are attributed to their molecular structure, which consists of a polar head group (the ester functionality) and a non-polar hydrocarbon tail. This amphiphilic nature allows the ester molecules to adsorb onto the positively charged metal surfaces of engine components. This forms a durable, protective film that prevents direct metal-to-metal contact, thereby reducing friction and wear. The effectiveness of this film can be influenced by factors such as the chain length of the fatty acid and the presence of other additives that may compete for surface adsorption.

Caption: Lubrication mechanism of ester additives.

Experimental Workflow for Lubricant Performance Evaluation

The evaluation of a lubricant additive's performance typically follows a standardized workflow to ensure reliable and reproducible results. This involves preparing the lubricant blend, conducting tribological tests, and analyzing the results.

Caption: Experimental workflow for lubricant evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. stle.org [stle.org]
• 3. researchgate.net [researchgate.net]
• 4. Tribological Testing by 4 Ball Methods | Nye Lubricants [nyelubricants.com]
• 5. researchgate.net [researchgate.net]

Biocompatibility assessment of ethyl laurate in comparison to other pharmaceutical excipients

For Researchers, Scientists, and Drug Development Professionals

The selection of pharmaceutical excipients is a critical step in drug formulation, directly impacting the stability, bioavailability, and safety of the final product. While considered inert, excipients can elicit biological responses. This guide provides a comparative biocompatibility assessment of ethyl laurate against other commonly used pharmaceutical excipients: Polysorbate 80, Cremophor® EL, and Propylene Glycol. The comparison is based on key biocompatibility indicators: cytotoxicity, hemolytic potential, and in vivo toxicity, supported by experimental data from various sources.

Executive Summary

Ethyl laurate, an ester of ethyl alcohol and lauric acid, presents a favorable biocompatibility profile for use as a pharmaceutical excipient. This guide summarizes available data, highlighting its lower cytotoxicity and hemolytic potential compared to some widely used solubilizing agents. While direct comparative studies are limited, the collated evidence suggests ethyl laurate as a viable and potentially safer alternative in certain formulations. All quantitative data is presented with the caveat that experimental conditions may vary between studies.

Data Presentation

Table 1: In Vitro Cytotoxicity Data of Selected Pharmaceutical Excipients

The following table summarizes the 50% inhibitory concentration (IC50) values, a measure of a substance's toxicity to cells. Lower IC50 values indicate higher cytotoxicity.

Excipient	Cell Line	Incubation Time	IC50 Value	Citation
Ethyl Laurate	BlueScreen Cells	Not Specified	Positive for cytotoxicity	[1]
Polysorbate 80	Human Fibroblast	Not Specified	65.5 mg/mL	[2]
BEAS-2B	Not Specified	More toxic than Poloxamer 188	[3]
Cremophor® EL	Caco-2	24 hours	> 5 mg/mL	[4]
hCMEC/D3	24 hours	0.1 mg/mL	[4]
Propylene Glycol	HepG2	48 hours	No significant cytotoxicity at concentrations tested with flavoring chemicals	[5][6]

Note: The presented IC50 values are collated from different studies using various cell lines and experimental conditions. Direct comparison should be made with caution. The result for ethyl laurate indicates cytotoxicity but does not provide a specific IC50 value.

Table 2: Hemolytic Potential of Selected Pharmaceutical Excipients

This table presents the hemolytic activity of the excipients, indicating their potential to damage red blood cells.

Excipient	Concentration	Hemolysis (%)	Species	Citation
Ethyl Laurate	Data not available	Data not available	Data not available
Polysorbate 80	Not Specified	Significant hemolysis	Human	[1]
Not Specified	Hemolytic activity confirmed	Not Specified	[7][8][9]
Cremophor® EL	Formulation volume to blood ratio of 0.035	~37%	Not Specified	[10]
Propylene Glycol	35% Formulation	Can cause hemolysis	Human	[11]
Various	Can lead to hemolysis	Rat	[12][13]

Note: The hemolytic potential can be influenced by concentration, formulation, and species. The data presented is for illustrative purposes and may not be directly comparable. Specific quantitative data for ethyl laurate was not found in the reviewed literature.

Table 3: In Vivo Toxicity Data of Selected Pharmaceutical Excipients

This table summarizes acute and repeated-dose toxicity data, providing insights into the systemic safety of the excipients.

Excipient	Species	Route of Administration	Toxicity Value	Citation
Ethyl Laurate	Rat	Oral	NOAEL: 333.33 mg/kg/day (from a repeated dose study)	[1]
Polysorbate 80	Rat	Oral (in drinking water)	NOAEL: 1.0% (1.864 g/kg/day)	[14]
Cremophor® EL	Mouse	Intravenous	MTD: 40 mg/kg	[15][16]
Propylene Glycol	Rat	Oral	LD50: 8-46 g/kg	[12]
Mouse	Oral (in drinking water)	NOAEL: 10.1 g/kg/day	[17]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population. NOAEL (No Observed Adverse Effect Level) is the highest dose at which there was no statistically or biologically significant increase in the frequency or severity of adverse effects. MTD (Maximum Tolerated Dose) is the highest dose of a drug or treatment that does not cause unacceptable side effects. The route of administration and species can significantly impact toxicity values.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of biocompatibility studies. Below are generalized protocols for key in vitro assays based on established standards.

In Vitro Cytotoxicity Assessment (Based on ISO 10993-5 and OECD Guidelines)

1. Cell Culture:

• Select a suitable cell line (e.g., HaCaT, A549, HepG2) and culture in appropriate medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5% CO2 atmosphere.[12][13]

2. Test Article Preparation:

• Prepare a stock solution of the excipient in a suitable solvent (e.g., culture medium, DMSO).

• Perform serial dilutions to obtain a range of test concentrations.[18][19]

3. Cell Seeding:

• Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

4. Exposure:

• Replace the culture medium with the medium containing different concentrations of the test excipient.

• Include a negative control (medium with solvent) and a positive control (a known cytotoxic substance like Triton™ X-100).

• Incubate for a specified period (e.g., 24, 48, or 72 hours).

5. Viability Assay (MTT Assay Example):

• After incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.[7][17][20][21]

• Living cells with active mitochondrial dehydrogenases will reduce MTT to purple formazan (B1609692) crystals.[20]

• Add a solubilization solution (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[12][20]

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate cell viability as a percentage relative to the negative control.

• Determine the IC50 value from the dose-response curve.

Hemolysis Assay (Based on ISO 10993-4)

1. Blood Collection:

• Obtain fresh whole blood from a healthy donor (e.g., human, rabbit) in tubes containing an anticoagulant (e.g., EDTA).[20][21][22][23]

2. Red Blood Cell (RBC) Preparation:

• Centrifuge the whole blood to separate the plasma.

• Wash the RBCs multiple times with a buffered saline solution (e.g., PBS) by repeated centrifugation and resuspension.

• Prepare a diluted RBC suspension (e.g., 2% v/v) in the buffered saline solution.

3. Exposure:

• Add the test excipient at various concentrations to the RBC suspension.

• Include a negative control (buffered saline) and a positive control (a known hemolytic agent like Triton™ X-100 or deionized water).

• Incubate the samples at 37°C for a defined period (e.g., 1-4 hours) with gentle agitation.

4. Measurement of Hemolysis:

• Centrifuge the samples to pellet the intact RBCs.

• Carefully collect the supernatant.

• Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin (e.g., 540 nm) using a spectrophotometer.

5. Calculation:

• Calculate the percentage of hemolysis using the following formula: % Hemolysis = [(Absorbance of sample - Absorbance of negative control) / (Absorbance of positive control - Absorbance of negative control)] x 100

In Vivo Acute Systemic Toxicity (Based on OECD Guideline 402 for Dermal Toxicity as an example)

1. Animal Selection:

• Use a single sex (typically female) of a standard laboratory rodent strain (e.g., Wistar rats).[18][24][25][26]

2. Dose Preparation:

• Prepare the test substance, if solid, by moistening it with a small amount of an appropriate vehicle (e.g., water, saline) to ensure good contact with the skin.

3. Application:

• Acclimatize the animals and shave the dorsal area of the trunk approximately 24 hours before the test.

• Apply the test substance uniformly over a defined area (at least 10% of the body surface area).

• Cover the application site with a porous gauze dressing and non-irritating tape.

4. Observation:

• Observe the animals for mortality and clinical signs of toxicity at regular intervals for at least 14 days.

• Record body weight changes weekly.

5. Necropsy:

• At the end of the observation period, humanely euthanize all surviving animals and perform a gross necropsy.

Signaling Pathways and Experimental Workflows

Biocompatibility Assessment Workflow

The following diagram illustrates a typical workflow for assessing the biocompatibility of a pharmaceutical excipient.

Caption: A generalized workflow for the biocompatibility assessment of pharmaceutical excipients.

Potential Cellular Response to Excipients

While specific signaling pathways for ethyl laurate are not well-documented, surfactant-like excipients can interact with cell membranes, potentially leading to cytotoxicity. The diagram below illustrates a hypothetical pathway.

Caption: A hypothetical signaling pathway of excipient-induced cytotoxicity.

Conclusion

Based on the available data, ethyl laurate demonstrates a promising biocompatibility profile, particularly in terms of its potentially lower in vivo toxicity compared to some other commonly used excipients. However, the lack of directly comparative studies necessitates a cautious interpretation of the presented data. Further head-to-head studies under standardized conditions are warranted to definitively establish the relative safety of ethyl laurate. Researchers and formulation scientists are encouraged to consider ethyl laurate as a viable alternative, especially in formulations where the toxicity of other excipients is a concern. The detailed experimental protocols and workflows provided in this guide serve as a valuable resource for conducting such comparative assessments.

References

• 1. Hemolytic Activity, Cytotoxicity, and Antimicrobial Effects of Human Albumin- and Polysorbate-80-Coated Silver Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polysorbate-Based Drug Formulations for Brain-Targeted Drug Delivery and Anticancer Therapy [mdpi.com]
• 3. clinmedjournals.org [clinmedjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. E-Cigarette Flavoring Chemicals Induce Cytotoxicity in HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. E-Cigarette Flavoring Chemicals Induce Cytotoxicity in HepG2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Relationship between ingredient of polysorbate 80 and its hemolysis [jcpu.cpu.edu.cn]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Cremophor-free intravenous microemulsions for paclitaxel I: formulation, cytotoxicity and hemolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Propylene Glycol | C3H8O2 | CID 1030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. HEALTH EFFECTS - Toxicological Profile for Propylene Glycol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Hemolysis Study of Aqueous Polyethylene Glycol 400, Propylene Glycol and Ethanol Combinations In Vivo and In Vitro | PDA Journal of Pharmaceutical Science and Technology [journal.pda.org]
• 14. researchgate.net [researchgate.net]
• 15. Evaluation of biosafety and intracellular uptake of Cremophor EL free paclitaxel elastic liposomal formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. ec.europa.eu [ec.europa.eu]
• 18. nucro-technics.com [nucro-technics.com]
• 19. [Kinetic spectrophotometric study on hemolytic process of polysorbate 80] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. nelsonlabs.com [nelsonlabs.com]
• 21. Hemocompatibility: Hemolysis test with medical devices (ISO 10993-4: 2017 + Amd1: 2025 and ASTM F756-17 method). - IVAMI [ivami.com]
• 22. nhiso.com [nhiso.com]
• 23. measurlabs.com [measurlabs.com]
• 24. Acute Dermal Toxicity OECD 402 - Toxicology IND Services [toxicology-ind.com]
• 25. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]
• 26. oecd.org [oecd.org]

Safety & Regulatory Compliance

Ethyl Laurate: Comprehensive Disposal and Safety Procedures

This guide provides essential safety, logistical, and disposal protocols for ethyl laurate, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance.

I. Immediate Safety and Handling Information

Before handling ethyl laurate, it is crucial to be aware of its properties and the necessary safety precautions. While some safety data sheets (SDS) classify it as a non-hazardous substance, others indicate potential hazards that necessitate careful handling.[1][2]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are recommended to prevent splashes.[1][3]

• Hand Protection: Wear compatible, chemical-resistant gloves.[1][3]

• Skin Protection: Light protective clothing is advised.[3]

• Respiratory Protection: Use only in well-ventilated areas.[4][5] In poorly ventilated spaces, appropriate respiratory protection may be required.[3]

Storage and Handling:

• Store in tightly sealed containers in a cool, dry, and well-ventilated area.[2][4]

• Keep away from heat, open flames, and other ignition sources.[1][3][6] Vapors may form explosive mixtures with air.[3]

• Avoid contact with strong oxidizing and reducing agents.[3]

• Ground all equipment when handling to prevent electrostatic charges.[1]

II. Quantitative Data: Physical and Chemical Properties

Understanding the physicochemical properties of ethyl laurate is essential for its safe handling and disposal.

Property	Value	Source
Molecular Formula	C₁₄H₂₈O₂	[1][3]
Molecular Weight	228.37 g/mol	[4]
Appearance	Colorless clear liquid	[2]
Flash Point	~113 °C / 235.4 °F (closed cup)	[2][4]
Boiling Point	269 °C	[2][4]
Specific Gravity	0.858 - 0.862 @ 25 °C	[3]
Vapor Pressure	0.007 mm/Hg @ 25 °C	[3]

III. Step-by-Step Disposal Protocol

The proper disposal of ethyl laurate is governed by a combination of federal, state, and local regulations.[7] The primary directive is to dispose of the contents and container at an approved waste disposal plant.[3][4]

Step 1: Waste Characterization

The first step is to determine if the ethyl laurate waste is classified as hazardous.

• Regulatory Assessment: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste according to guidelines such as the US EPA's 40 CFR 261.3.[4]

• Consult Local Regulations: Waste generators must consult state and local hazardous waste regulations to ensure complete and accurate classification.[4] While ethyl laurate is not always listed as a hazardous substance, its characteristics (e.g., ignitability (B1175610) if mixed with other substances) or local laws may require it to be treated as such.

Step 2: On-Site Accumulation and Storage

Properly store waste ethyl laurate prior to disposal.

• Containerization: Use a dedicated, properly sealed, and clearly labeled waste container. The container must be in good condition and not leaking.[8]

• Labeling: Label the container "Hazardous Waste" (if applicable under your site's regulations) and clearly identify the contents as "Ethyl Laurate Waste."

• Storage Location: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[6]

Step 3: Accidental Spill and Leak Cleanup

In the event of a spill, follow these procedures:

• Ensure Safety: Remove all sources of ignition from the area.[3][4] Ensure adequate ventilation.

• Containment: Prevent the spill from entering drains, waterways, or soil.[1][3][4]

• Absorption: Cover the spill with an inert, non-combustible absorbent material such as sand, dry lime, or soda ash.[3][5]

• Collection: Using non-sparking tools, carefully place the absorbed material into a suitable, covered disposal container.[3][5]

• Decontamination: Ventilate the area and wash the spill site after the material pickup is complete.[3]

• Disposal: The collected spill residue must be disposed of in accordance with the procedures for ethyl laurate waste.

Step 4: Final Disposal

Final disposal must be handled by professionals.

• Engage a Licensed Contractor: Do not attempt to dispose of ethyl laurate in standard laboratory trash or down the drain.[1] Arrange for pickup and disposal by a licensed hazardous waste management company.

• Manifesting: For shipments of hazardous waste, a manifest must be properly completed to track the waste from generation to its final disposal facility.[8]

• Regulatory Compliance: Ensure that the entire disposal process adheres to all federal, state, and local environmental regulations, including the Resource Conservation and Recovery Act (RCRA) in the United States.[3][4][7][9]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of ethyl laurate.

Caption: Workflow for the safe disposal of ethyl laurate waste.

References

• 1. elan-chemical.com [elan-chemical.com]
• 2. Ethyl laurate - Safety Data Sheet [chemicalbook.com]
• 3. The Good Scents Company safety data sheet for ethyl laurate [thegoodscentscompany.com]
• 4. sds.metasci.ca [sds.metasci.ca]
• 5. Ethyl Laurate or Ethyl Dodecanoate Manufacturers, with SDS [mubychem.com]
• 6. Ethyl Laurate - Vigon [shop.perfumersapprentice.com]
• 7. youtube.com [youtube.com]
• 8. Hazardous Waste [mde.maryland.gov]
• 9. epa.gov [epa.gov]

Essential Safety and Logistics for Handling Ethyl Laurate

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and drug development professionals working with Ethyl Laurate. Adherence to these procedures is vital for ensuring personal safety and proper chemical management.

Ethyl Laurate is a colorless, oily liquid with a floral, fruity odor.[1] While it is not classified as a hazardous substance by all regulatory bodies, it can cause mild skin and eye irritation and may be harmful if swallowed or in contact with the skin.[2][3] Therefore, proper personal protective equipment (PPE) and handling procedures are essential.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used when handling Ethyl Laurate. Selection of appropriate PPE is contingent on the specific laboratory conditions and the nature of the procedure being performed.

Protection Type	Required Equipment	Specifications and Rationale
Eye/Face Protection	Chemical safety goggles or glasses with side shields.[3]	Essential to prevent splashes from coming into contact with the eyes.[2]
Hand Protection	Compatible chemical-resistant gloves.[4]	Nitrile rubber gloves are a suitable option.[1] It is important to use proper glove removal techniques to avoid skin contact.[1]
Body Protection	Laboratory coat or impervious clothing.[1][2]	Protective clothing should be selected based on the potential for skin contact and the specific workplace environment.[2] At a minimum, a lab coat and closed-toed shoes are required.[2]
Respiratory Protection	Generally not required in well-ventilated areas.[1]	In poorly ventilated or confined spaces, or for nuisance exposures, an appropriate respirator (e.g., type OV/AG (US) or ABEK (EU)) should be used.[1][4]

Key Physical and Chemical Properties

Understanding the physical and chemical properties of Ethyl Laurate is crucial for safe handling and storage.

Property	Value
Appearance	Colorless, clear, oily liquid[1][5]
Boiling Point	269 °C[5]
Flash Point	100 °C (212 °F) to 113 °C (235.4 °F)[2][4][5]
Specific Gravity	0.858 to 0.862 g/mL at 20-25 °C[4][5]
Vapor Pressure	0.007 mm/Hg at 25 °C[4]
Incompatibilities	Strong oxidizing agents, strong reducing agents[4]

Operational Plan: Handling Ethyl Laurate

Follow these step-by-step procedures for the safe handling of Ethyl Laurate in a laboratory setting.

1. Pre-Handling Preparations:

• Ensure the work area is well-ventilated.[2] A mechanical exhaust system may be necessary.[4]
• Locate and verify the functionality of the nearest safety shower and eyewash station.[4]
• Confirm that all necessary PPE is available and in good condition.
• Keep sources of ignition, such as open flames and hot surfaces, away from the handling area.[4]
• Have spill control materials (e.g., inert absorbent material like sand or vermiculite) readily accessible.[4]

2. Handling Procedure:

• Don all required PPE as outlined in the table above.
• Avoid direct contact with skin and eyes.[4]
• Do not breathe in vapors, mists, or gas.[5][6]
• When transferring the chemical, do so carefully to avoid splashing.[4]
• Keep the container tightly closed when not in use.[5]

3. Post-Handling Procedures:

• Thoroughly wash hands and any affected skin areas with soap and water after handling.[2][4]
• Remove and properly store or dispose of contaminated PPE. Contaminated clothing should be washed before reuse.[1][4]
• Store Ethyl Laurate in a tightly sealed container in a cool, dry, and well-ventilated area.[3][5]

Emergency and Disposal Plans

First Aid Measures

In the event of exposure to Ethyl Laurate, take the following immediate actions:

• If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration and seek medical attention.[2][4]

• In Case of Skin Contact: Immediately remove any contaminated clothing.[2] Wash the affected skin area with plenty of soap and water.[4] If skin irritation occurs, seek medical advice.[2]

• In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the eyelids.[2][4] If eye irritation persists, get medical attention.[2]

• If Swallowed: Rinse the mouth with water.[4] Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious person.[1][5] Call a poison center or doctor if you feel unwell.[4]

Disposal Plan

The disposal of Ethyl Laurate and its containers must be conducted in compliance with all federal, state, and local regulations.[2][4]

1. Waste Collection:

• Collect waste Ethyl Laurate in a suitable, closed, and properly labeled container.[5]

2. Spill Cleanup:

• In the event of a spill, prevent it from entering drains, surface waters, or groundwaters.[4]
• Cover the spill with an inert, non-combustible absorbent material (e.g., sand, dry lime, soda ash).[4]
• Using non-sparking tools, place the absorbed material into a covered container for disposal.[4]
• Ventilate the area and wash the spill site after the material has been collected.[4]

3. Final Disposal:

• Dispose of the waste container at an approved waste disposal plant.[2][4]
• Do not reuse empty containers; they should be disposed of as unused product.[2]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of procedures for safely managing Ethyl Laurate in the laboratory.

Caption: Logical workflow for the safe handling and disposal of Ethyl Laurate.

References

• 1. aurochemicals.com [aurochemicals.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. Ethyl Laurate - Vigon [shop.perfumersapprentice.com]
• 4. The Good Scents Company safety data sheet for ethyl laurate [thegoodscentscompany.com]
• 5. Ethyl laurate - Safety Data Sheet [chemicalbook.com]
• 6. file.medchemexpress.eu [file.medchemexpress.eu]